1,1,1,2,2,3,3-Heptafluoro-5-iodopentane

• CAS: 68188-12-5

Core Science & Biosynthesis

An In-depth Technical Guide to 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane: A Strategic Building Block for Advanced Drug Development

Executive Summary: 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane (CAS 1513-88-8), also known as 1H,1H,2H,2H-perfluoropentyl iodide, is a specialty organofluorine compound of significant interest to the pharmaceutical and materials science sectors. Its unique molecular architecture, featuring a stable, lipophilic heptafluorinated chain coupled with a highly reactive terminal carbon-iodine bond, positions it as a critical building block for introducing fluorinated moieties into complex organic molecules.[] This guide provides an in-depth analysis of its chemical properties, a robust synthesis protocol, its core reactivity with a focus on cross-coupling and radical reactions, and essential guidelines for its handling, safety, and analytical characterization. The insights herein are tailored for researchers, medicinal chemists, and drug development professionals seeking to leverage the strategic advantages of fluorination to enhance molecular properties such as metabolic stability, binding affinity, and bioavailability.

Section 1: Physicochemical Profile & Molecular Structure

The utility of any chemical reagent begins with a thorough understanding of its fundamental physical and chemical properties. The defining feature of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane is its segmented nature: a perfluorinated C3F7- group linked to an ethyl iodide moiety (-CH2CH2I). This structure imparts both high stability to the fluorinated segment and predictable reactivity at the C-I bond.

Table 1: Physicochemical Properties of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane

Property	Value	Source(s)
CAS Number	1513-88-8	[2][3]
Molecular Formula	C₅H₄F₇I	[2]
Molecular Weight	323.98 g/mol	[2][3]
IUPAC Name	1,1,1,2,2,3,3-heptafluoro-5-iodopentane	[]
Synonym(s)	1H,1H,2H,2H-Perfluoropentyl iodide
Boiling Point	~129.5 °C at 760 mmHg	[][4]
Density	~1.926 g/cm³	[]
Appearance	Colorless liquid (Assumed)	N/A

| Purity (Typical) | ≥94% (GC) |[3] |

The heptafluoroalkyl chain confers exceptional lipophilicity and is known to enhance the metabolic stability of parent drug molecules by shielding adjacent bonds from enzymatic degradation. The terminal iodide serves as a versatile functional handle for a wide range of synthetic transformations.

Section 2: Synthesis & Purification

While various methods exist for the synthesis of perfluoroalkyl iodides (RFI), a common and industrially scalable approach involves the free-radical-initiated addition of a shorter RFI to an alkene.[5][6] For 1,1,1,2,2,3,3-heptafluoro-5-iodopentane, a logical and field-proven pathway is the reaction of heptafluoro-1-iodopropane with ethylene gas.

Workflow for Synthesis and Purification

Caption: Synthesis and purification workflow for 1,1,1,2,2,3,3-heptafluoro-5-iodopentane.

Detailed Experimental Protocol: Synthesis via Radical Addition

Objective: To synthesize 1,1,1,2,2,3,3-heptafluoro-5-iodopentane from heptafluoro-1-iodopropane and ethylene.

Materials:

• Heptafluoro-1-iodopropane (C₃F₇I)

• Ethylene (CH₂=CH₂) gas

• Azobisisobutyronitrile (AIBN) or other suitable radical initiator

• Anhydrous, degassed solvent (e.g., acetonitrile or perfluorohexane)

• 5% w/v Sodium thiosulfate (Na₂S₂O₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Equipment:

• High-pressure stainless-steel autoclave reactor with magnetic stirring, gas inlet, pressure gauge, and thermocouple

• Standard laboratory glassware

• Rotary evaporator

• Vacuum distillation apparatus

Procedure:

• Reactor Setup: Ensure the autoclave is clean, dry, and has been leak-tested. Purge the reactor with an inert gas (e.g., nitrogen or argon) to remove oxygen.

• Charging the Reactor: Charge the reactor with heptafluoro-1-iodopropane (1.0 eq) and a catalytic amount of AIBN (0.02-0.05 eq). Causality: AIBN is chosen as the initiator due to its well-defined decomposition kinetics at moderate temperatures, providing a controlled source of radicals to initiate the chain reaction.

• Reaction Execution: Seal the reactor. Pressurize the reactor with ethylene gas to the desired pressure (e.g., 10-20 bar). Begin stirring and heat the reactor to 80-100 °C to initiate the decomposition of AIBN.

• Monitoring: Monitor the reaction progress by observing the drop in ethylene pressure. Maintain the pressure by feeding more ethylene as it is consumed. The reaction is typically complete within 8-12 hours.

• Work-up: Cool the reactor to room temperature and carefully vent the excess ethylene. Transfer the crude reaction mixture to a separatory funnel.

• Quenching: Wash the crude product with a 5% sodium thiosulfate solution to remove any unreacted iodine or iodine-containing byproducts. Repeat until the organic layer is colorless. Causality: Thiosulfate reduces elemental iodine (I₂) to colorless iodide ions (I⁻), which are water-soluble and easily removed in the aqueous phase.

• Washing & Drying: Wash the organic layer with brine to remove residual water, then dry over anhydrous MgSO₄.

• Purification: Filter off the drying agent and concentrate the filtrate using a rotary evaporator. The resulting crude oil is purified by fractional distillation under reduced pressure to yield the final product. Causality: Vacuum distillation is necessary to lower the boiling point, preventing thermal degradation of the product and allowing for efficient separation from higher-boiling telomers.

Section 3: Core Reactivity & Applications in Drug Development

The synthetic power of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane stems from the reactivity of its C-I bond, which serves as a linchpin for attaching the C₃F₇(CH₂)₂- moiety to a wide range of molecular scaffolds.

Versatility as a Synthetic Building Block

Caption: Key reaction pathways for 1,1,1,2,2,3,3-heptafluoro-5-iodopentane.

Application in Palladium-Catalyzed Cross-Coupling

The Suzuki-Miyaura reaction is a cornerstone of modern medicinal chemistry for its reliability and functional group tolerance in forming C-C bonds.[7] The C-I bond of our title compound is highly susceptible to oxidative addition by Pd(0) catalysts, making it an excellent coupling partner.[8]

Catalytic Cycle of Suzuki-Miyaura Coupling

Caption: Mechanism of the Suzuki-Miyaura cross-coupling reaction.

Detailed Protocol: Suzuki-Miyaura Cross-Coupling

Objective: To couple 1,1,1,2,2,3,3-heptafluoro-5-iodopentane with an arylboronic acid.

Materials:

• 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane (1.0 eq)

• Arylboronic acid (e.g., 4-methoxyphenylboronic acid) (1.2 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf)) (0.01-0.05 eq)

• Base (e.g., K₂CO₃, Cs₂CO₃) (2.0-3.0 eq)

• Solvent system (e.g., 1,4-Dioxane/Water or Toluene/Water)

Procedure:

• Inert Atmosphere: To a flame-dried Schlenk flask, add the arylboronic acid, the base, and the palladium catalyst. Seal the flask with a septum, and purge with argon or nitrogen for 15 minutes. Causality: An inert atmosphere is critical to prevent the oxidation and deactivation of the Pd(0) catalyst.

• Reagent Addition: Add the degassed solvent system via syringe, followed by 1,1,1,2,2,3,3-heptafluoro-5-iodopentane.

• Reaction: Heat the mixture with vigorous stirring at 80-100 °C. Monitor the reaction by TLC or LC-MS until the starting iodide is consumed.

• Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the layers.

• Purification: Wash the organic layer with water and brine, dry over Na₂SO₄, filter, and concentrate. Purify the crude residue by column chromatography on silica gel to obtain the desired biaryl product.

Section 4: Quality Control & Spectroscopic Characterization

Verifying the identity and purity of both the starting material and the final product is paramount. NMR and Mass Spectrometry are the primary tools for this purpose.

Table 2: Expected Spectroscopic Data for C₃F₇CH₂CH₂I

Technique	Nucleus	Expected Chemical Shift (δ, ppm) & Multiplicity	Rationale
¹H NMR	-CH₂-I	3.2 - 3.4 (t)	Protons adjacent to the electronegative iodine atom are deshielded.[9] Coupled to the adjacent CH₂ group.
¹H NMR	-CH₂-CF₂-	2.5 - 2.8 (tt)	Protons are coupled to both the adjacent CH₂ and CF₂ groups, resulting in a triplet of triplets.
¹³C NMR	-CH₂-I	0 - 5	Carbon atom directly bonded to iodine is significantly shielded.
¹³C NMR	-CH₂-CF₂-	30 - 35 (t)	Coupled to the adjacent CF₂ group.
¹⁹F NMR	-CF₃	~ -81	Standard chemical shift for a terminal CF₃ group.[10]
¹⁹F NMR	-CF₂-CF₃	~ -125	Typical shift for an internal CF₂ group adjacent to a CF₃.[10]
¹⁹F NMR	-CF₂-CH₂-	~ -115	Internal CF₂ group adjacent to a hydrocarbon moiety.[10]
Mass Spec (EI)	[M]⁺	324	Molecular ion peak (may be low abundance).

| Mass Spec (EI) | [M-I]⁺ | 197 | Loss of iodine radical is a common fragmentation pathway. |

Standard Protocol: NMR & MS Analysis

Objective: To confirm the structure and purity of a synthesized compound.

Procedure:

• NMR Sample Preparation: Dissolve 5-10 mg of the purified compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

• NMR Data Acquisition: Acquire ¹H, ¹³C, and ¹⁹F NMR spectra on a suitable spectrometer (e.g., 400 MHz or higher). For ¹⁹F NMR, use a common reference standard like CFCl₃ (δ = 0.00 ppm).

• Mass Spectrometry: Introduce the sample into the mass spectrometer, often via a direct insertion probe or GC-MS for volatile compounds.[11][12] Use an appropriate ionization technique (e.g., Electron Ionization, EI, or Electrospray Ionization, ESI).

• Data Analysis: Process the spectra to determine chemical shifts, coupling constants, and integration values for NMR. For MS, identify the molecular ion and characteristic fragmentation patterns. Compare the experimental data with the expected values to confirm the structure.

Section 5: Safety, Handling, and Storage

As with all laboratory chemicals, proper safety precautions are essential when working with 1,1,1,2,2,3,3-heptafluoro-5-iodopentane.

Table 3: GHS Hazard and Precautionary Information

Category	GHS Code	Description	Source(s)
Hazard	H315	Causes skin irritation.	[4]
Hazard	H319	Causes serious eye irritation.	[4]
Hazard	H335	May cause respiratory irritation.	[4]
Prevention	P261	Avoid breathing dust/fume/gas/mist/vapors/spray.	[4]
Prevention	P264	Wash hands thoroughly after handling.	[4]
Prevention	P280	Wear protective gloves/eye protection/face protection.	[4]
Response	P302+P352	IF ON SKIN: Wash with plenty of water.	[4]
Response	P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[4]

| Storage | P403+P233 | Store in a well-ventilated place. Keep container tightly closed. |[4] |

Handling:

• Work in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, nitrile or neoprene gloves, and a lab coat.

• Avoid contact with skin, eyes, and clothing.

• Avoid inhalation of vapors.

Storage:

• Store in a cool, dry, well-ventilated area away from incompatible substances like strong oxidizing agents.

• Keep the container tightly sealed.

• Some organo-iodides can be light-sensitive; storage in an amber bottle is recommended.

Section 6: Conclusion

1,1,1,2,2,3,3-Heptafluoro-5-iodopentane is a highly valuable and versatile reagent for modern organic synthesis, particularly within the field of drug discovery. Its bifunctional nature allows for the strategic introduction of the metabolically robust and lipophilic C₃F₇(CH₂)₂- group into a diverse array of molecular architectures using well-established and reliable synthetic methodologies like Suzuki-Miyaura cross-coupling. A comprehensive understanding of its properties, synthesis, reactivity, and handling, as detailed in this guide, empowers researchers to effectively harness its potential in the development of next-generation therapeutics and advanced materials.

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• Google Patents. (n.d.). EP0711264A1 - Process for the preparation of perfluoroalkyl iodide.

• ResearchGate. (2025). Stacked 1 H NMR spectra of 1-fluoropentane, 1-chloropentane,.... Available at: [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Available at: [Link]

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Introduction: The Role of Fluorinated Moieties in Modern Research

An In-depth Technical Guide to the Physical Properties of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane

To the researchers, scientists, and drug development professionals at the forefront of innovation, the precise characterization of novel chemical entities is paramount. 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane (CAS No. 1513-88-8) represents a significant building block in synthetic and medicinal chemistry. Its unique structure, featuring a highly fluorinated alkyl chain terminated by a reactive iodine atom, offers a strategic tool for introducing perfluoroalkyl groups into larger molecules. This modification is known to enhance critical properties such as metabolic stability, lipophilicity, and binding affinity, making it a valuable intermediate in the development of new materials and therapeutic agents.[1][2][3]

However, comprehensive, peer-reviewed data on the fundamental physical properties of this specific compound are not widely available in the public domain. This guide, therefore, serves a dual purpose: to consolidate the existing data from commercial and chemical database sources, and more importantly, to provide a robust framework of detailed experimental protocols for the rigorous determination of its physical characteristics. By grounding our work in standardized methodologies, such as those outlined by the Organisation for Economic Co-operation and Development (OECD), we can ensure the generation of reliable and reproducible data essential for any research or development pipeline.[4][5]

Compound Profile and Summary of Physical Properties

1,1,1,2,2,3,3-Heptafluoro-5-iodopentane is a halogenated hydrocarbon that is a liquid at room temperature.[6][7] Its identity is well-established through its CAS registry number, molecular formula, and molecular weight.

Property	Value	Source(s)
CAS Number	1513-88-8	[8][9]
Molecular Formula	C₅H₄F₇I	[8][9]
Molecular Weight	323.98 g/mol	[8][9]
Synonyms	1H,1H,2H,2H-Perfluoropentyl iodide	[10]
Boiling Point	80 °C (at standard atmospheric pressure, assumed)	[8][11]
Density	~2.06 g/mL at 25 °C (Estimated)
Refractive Index (nD20)	~1.38 (Estimated)
Melting Point	Data not available
Vapor Pressure	Data not available
Solubility	Reported to be soluble in DMSO	[12]

Note on Estimated Values: The density and refractive index values are estimated based on the experimentally determined properties of the structurally similar compound 1,1,2,2,3,3,4,4-Octafluoro-5-iodopentane (CAS 678-74-0). These values serve as a preliminary reference and underscore the need for precise experimental determination as outlined in the following sections.

Logical Workflow for Physical Property Characterization

The comprehensive characterization of a volatile liquid like 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane requires a systematic approach. The following workflow ensures that measurements are taken logically, with safety considerations integrated at each step.

Caption: Workflow for the physical characterization of a volatile liquid.

Experimental Protocols for Physical Characterization

The following protocols are grounded in established laboratory techniques and OECD guidelines for chemical testing, providing a self-validating system for data generation.[2][4]

Determination of Density

Principle: The density of a volatile liquid is most accurately determined by measuring the mass of a precisely known volume using a pycnometer or specific gravity bottle. This method minimizes evaporative losses, which is a critical source of error for volatile compounds.[13]

Methodology (Pycnometer Method):

• Preparation: Thoroughly clean and dry a pycnometer of known volume (e.g., 10 mL). Record the mass of the empty, dry pycnometer with its stopper (m₁).

• Sample Filling: Working in a fume hood, carefully fill the pycnometer with 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane until the liquid is slightly overflowing.

• Thermal Equilibration: Place the filled pycnometer in a constant temperature water bath (e.g., 25.0 °C ± 0.1 °C) for at least 20 minutes to allow the liquid to reach thermal equilibrium.

• Volume Adjustment: Carefully insert the stopper. Excess liquid will be forced out through the capillary opening. Gently wipe the exterior of the pycnometer dry with a lint-free tissue.

• Mass Measurement: Acclimatize the pycnometer to room temperature and record its mass (m₂).

• Calibration: Repeat the procedure using deionized water to determine the exact volume of the pycnometer at the test temperature. Record the mass of the pycnometer filled with water (m₃).

• Calculation:

  • Mass of the sample: m_sample = m₂ - m₁

  • Mass of water: m_water = m₃ - m₁

  • Volume of pycnometer: V = m_water / ρ_water (where ρ_water is the known density of water at the test temperature).

  • Density of sample: ρ_sample = m_sample / V

Causality and Expertise: The use of a constant temperature bath is crucial because density is temperature-dependent. For a volatile substance, ensuring the pycnometer is properly sealed with the stopper immediately after filling prevents evaporation, which would otherwise lead to an erroneously low mass and density measurement.

Determination of Refractive Index

Principle: The refractive index, a measure of how light propagates through a substance, is a unique physical constant. It is typically measured using an Abbe refractometer, which determines the critical angle of total internal reflection between the sample and a prism of known high refractive index.[14][15]

Methodology (Abbe Refractometer):

• Instrument Calibration: Turn on the refractometer and the circulating water bath to bring the prisms to a constant temperature (typically 20.0 °C). Calibrate the instrument using a standard of known refractive index (e.g., distilled water).

• Sample Application: Open the prism assembly. Using a pipette, apply 2-3 drops of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane onto the surface of the lower prism.

• Measurement: Close the prisms firmly. Look through the eyepiece and turn the coarse adjustment knob until the light and dark fields become visible.

• Refinement: Turn the fine adjustment knob to bring the dividing line exactly to the center of the crosshairs. If the dividing line is blurry or has color fringes, adjust the chromaticity compensator until the line is sharp and clear.

• Reading: Depress the switch to illuminate the scale and read the refractive index value. Perform the measurement in triplicate and report the average.

Causality and Expertise: Temperature control is critical as the refractive index of liquids decreases with increasing temperature.[15] Applying the sample quickly and closing the prisms immediately is essential to prevent evaporation of the volatile compound, which would alter the composition at the prism-sample interface and lead to an inaccurate reading.

Determination of Boiling Point

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure.[16] For small sample volumes, the Thiele tube method provides an accurate and efficient determination.[17]

Methodology (Thiele Tube Method):

• Apparatus Setup: Attach a small test tube (e.g., 10 x 75 mm) containing 0.5 mL of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane to a thermometer using a rubber band. The bottom of the test tube should be level with the thermometer bulb.

• Capillary Tube Insertion: Place a melting-point capillary tube (sealed at one end) into the test tube with the open end down.

• Heating: Clamp the thermometer assembly in a Thiele tube filled with mineral oil, ensuring the sample is below the oil level and the rubber band is above it.

• Observation: Gently heat the side arm of the Thiele tube with a microburner. As the temperature rises, a slow stream of bubbles will emerge from the capillary tube as trapped air expands.

• Boiling Identification: Continue heating until a rapid, continuous stream of bubbles emerges from the capillary tip. This indicates the sample is boiling and its vapor is displacing the air.

• Cooling and Measurement: Remove the heat source. The bubbling will slow and stop. The moment the liquid is drawn back into the capillary tube, the vapor pressure inside the tube equals the atmospheric pressure. Record the temperature at this exact moment as the boiling point.

• Pressure Correction: Record the ambient atmospheric pressure from a laboratory barometer. If the pressure is not 760 mmHg, a correction may be necessary for a standardized boiling point.

Causality and Expertise: The inverted capillary tube acts as its own manometer. The rapid stream of bubbles ensures the capillary is filled with the sample's vapor. As the apparatus cools, the pressure of the vapor inside the capillary drops. When the external atmospheric pressure overcomes the internal vapor pressure, the liquid is forced back into the capillary. This precise point of equilibrium defines the boiling point.[18]

Caption: Experimental workflow for boiling point determination via the Thiele tube method.

Safety and Handling Considerations

As a responsible scientist, adherence to safety protocols is non-negotiable. The Safety Data Sheet (SDS) for 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane indicates that it causes skin and serious eye irritation, and may cause respiratory irritation.[7]

• Engineering Controls: All handling and experimental procedures must be conducted within a certified chemical fume hood to minimize inhalation exposure.[7]

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat at all times.[7]

• Storage: Store in a cool, well-ventilated area in a tightly sealed container, protected from light.[7]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations for halogenated organic compounds.[7]

Conclusion

While the definitive physical constants for 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane require further experimental validation and publication in peer-reviewed literature, this guide provides the necessary framework to achieve that characterization. By employing these standardized, detailed protocols, researchers can generate the high-quality, reliable data needed to confidently advance their work in drug discovery, materials science, and beyond. The principles of careful technique, temperature control, and consideration for the compound's volatility are key to ensuring data integrity.

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A Comprehensive Technical Guide to 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane: Properties, Synthesis, and Applications

Abstract: This technical guide provides an in-depth analysis of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane (CAS No. 1513-88-8), a fluorinated organic compound of significant interest in advanced chemical synthesis. The document delineates its fundamental molecular and physical properties, offers a detailed, scientifically-grounded protocol for its synthesis, and explores its applications, particularly as a versatile building block in drug discovery and materials science. This guide is intended for researchers, chemists, and professionals in drug development who require a comprehensive understanding of this valuable fluoroalkyl iodide.

Core Molecular and Physicochemical Profile

1,1,1,2,2,3,3-Heptafluoro-5-iodopentane is a halogenated hydrocarbon characterized by a five-carbon chain, where the terminal propyl group is perfluorinated, and the terminal carbon is bonded to an iodine atom. This structure makes it an effective reagent for introducing the heptafluoropentyl moiety into various molecular scaffolds.

Key Identifiers and Properties

The essential chemical and physical data for 1,1,1,2,2,3,3-heptafluoro-5-iodopentane are summarized below for quick reference.

Property	Value	Source(s)
Molecular Formula	C₅H₄F₇I	[1][2][]
Molecular Weight	323.98 g/mol	[1][2][]
CAS Number	1513-88-8	[1][2][4]
Synonym	1H,1H,2H,2H-Perfluoropentyl iodide
Appearance	Liquid	[5]
Boiling Point	~80°C	[2]
Purity (Typical)	≥94% (GC) to 97%	[1][2]
InChI Key	TZNRRNKRZXHADL-UHFFFAOYSA-N
Canonical SMILES	FC(F)(F)C(F)(F)C(F)(F)CCI	[2]

Synthesis Protocol and Mechanistic Considerations

The synthesis of terminal fluoroalkyl iodides like 1,1,1,2,2,3,3-heptafluoro-5-iodopentane typically leverages the reactivity of fluorinated alkenes. A common and effective strategy is the anti-Markovnikov radical addition of an iodine source across a double bond. This approach is favored for its high regioselectivity, ensuring the iodine atom attaches to the less substituted carbon, which is sterically accessible and leads to the desired terminal iodide.

Proposed Synthesis: Radical Addition of Iodine to a Fluorinated Alkene

This protocol describes a plausible and robust method for synthesizing 1,1,1,2,2,3,3-heptafluoro-5-iodopentane from a suitable precursor.

Principle: The synthesis proceeds via a free-radical chain reaction. An initiator, such as azobisisobutyronitrile (AIBN), thermally decomposes to generate radicals. These radicals abstract an iodine atom from a donor (like molecular iodine or an alkyl iodide), which then adds to the terminal carbon of the alkene precursor, 3,3,4,4,5,5,5-heptafluoropent-1-ene. This generates a carbon-centered radical which then propagates the chain.

Experimental Protocol:

• Reactor Setup: A three-necked, round-bottom flask is equipped with a magnetic stirrer, a reflux condenser under an inert atmosphere (e.g., Argon or Nitrogen), and a thermometer. The entire apparatus must be flame-dried to exclude moisture.

• Reagent Charging: To the flask, add 3,3,4,4,5,5,5-heptafluoropent-1-ene (1.0 eq) and a suitable solvent such as tert-butanol.

• Initiator and Iodine Source Addition: Add molecular iodine (I₂, 1.1 eq) and AIBN (0.05 eq). The use of a slight excess of iodine helps to drive the reaction to completion.

• Reaction Execution: The mixture is heated to approximately 80-85°C with vigorous stirring. This temperature is optimal for the thermal decomposition of AIBN to initiate the radical process. The reaction is monitored by Gas Chromatography (GC) until the starting alkene is consumed (typically 8-12 hours).

• Workup and Purification:

  • Cool the reaction mixture to room temperature.

  • Wash the mixture with an aqueous solution of sodium thiosulfate (Na₂S₂O₃) to quench any remaining iodine.

  • Extract the organic layer with a suitable solvent like diethyl ether.

  • Dry the combined organic extracts over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure.

• Final Purification: The crude product is purified by vacuum distillation to yield 1,1,1,2,2,3,3-heptafluoro-5-iodopentane as a clear liquid.

Synthesis Workflow Diagram

Caption: A flowchart of the proposed synthesis for 1,1,1,2,2,3,3-heptafluoro-5-iodopentane.

Applications in Research and Drug Development

The incorporation of fluorinated motifs is a cornerstone of modern medicinal chemistry, often used to enhance metabolic stability, binding affinity, and lipophilicity of drug candidates.[6] 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane serves as a critical building block for introducing the heptafluoropentyl group.

Role as a Fluoroalkylating Agent

The carbon-iodine bond in this compound is relatively weak and susceptible to cleavage, making it an excellent precursor for nucleophilic substitution or cross-coupling reactions. This allows for the covalent attachment of the heptafluoropentyl chain to a wide array of substrates, including heterocycles, which are prevalent in pharmaceuticals.[6]

Utility in Protein Degradation Technologies

This compound is explicitly categorized as a "Protein Degrader Building Block".[1] This points to its utility in the synthesis of Proteolysis Targeting Chimeras (PROTACs). PROTACs are bifunctional molecules that induce the degradation of specific target proteins by hijacking the cell's natural ubiquitin-proteasome system.[7] The fluoroalkyl chain can be incorporated into the linker component of a PROTAC, connecting the target protein binder to the E3 ligase binder.

Causality: The physicochemical properties imparted by the heptafluoropentyl group—such as increased lipophilicity and metabolic stability—can be crucial for optimizing the cell permeability and pharmacokinetic profile of the resulting PROTAC molecule, which is a key challenge in the field.[7]

Logical Framework for Application in PROTACs

Caption: The role of the fluoroalkyl building block in the synthesis and biological action of a PROTAC.

Safety, Handling, and Storage

Proper handling of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane is essential due to its hazardous properties.

• Hazard Identification: The compound is classified as a skin irritant (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335).[8]

• Personal Protective Equipment (PPE): Wear protective gloves, safety goggles with side-shields, and use in a well-ventilated area or under a fume hood.[8] A respirator may be necessary if exposure limits are exceeded.

• Handling: Avoid breathing vapors or mists. Wash hands thoroughly after handling.[8] Contaminated clothing should be removed and washed before reuse.[8]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[8]

• First Aid:

  • If on Skin: Wash with plenty of water.[8]

  • If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[8]

  • If Inhaled: Remove person to fresh air and keep comfortable for breathing.[8]

References

• 1,1,1,2,2,3,3-HEPTAFLUORO-5-IODOPENTANE. INDOFINE Chemical Company, Inc.[Link]

• 1,1,1,2,2,3,3-heptafluoro-5-iodopentane. LookChem. [Link]

• Contribution of Organofluorine Compounds to Pharmaceuticals. PubMed Central. [Link]

• Synthesis of 3-Amino-5-fluoroalkylfurans by Intramolecular Cyclization. Thieme. [Link]

• [1.1.1]Propellane. Organic Syntheses. [Link]

• Research in the Field of Drug Design and Development. PubMed Central. [Link]

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• 4. 1,1,1,2,2,3,3-HEPTAFLUORO-5-IODOPENTANE, CasNo.1513-88-8 Synova( Tianjin ) Chemical Technology Co,.Ltd(expird) China (Mainland) [xinnuo1.lookchem.com]
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synthesis route for 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane

An In-depth Technical Guide to the Synthesis of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

1,1,1,2,2,3,3-Heptafluoro-5-iodopentane is a valuable fluorinated building block in organic synthesis, enabling the introduction of a heptafluoropropyl ethyl moiety into a wide range of molecules. Its utility is particularly noted in the development of novel pharmaceuticals, agrochemicals, and advanced materials where the unique properties of fluorine—such as increased metabolic stability, lipophilicity, and binding affinity—are highly desirable.[] This guide provides a comprehensive overview of the most effective and scientifically robust method for its synthesis: the free-radical addition of 1-iodoheptafluoropropane to ethylene. We will delve into the mechanistic underpinnings of this reaction, provide a detailed experimental protocol, and discuss the critical parameters that ensure a successful and high-yield synthesis.

Introduction: The Strategic Value of Fluorinated Synthons

The incorporation of fluorine into organic molecules is a proven strategy for modulating their physicochemical and biological properties. The target molecule, 1,1,1,2,2,3,3-heptafluoro-5-iodopentane (C₅H₄F₇I), serves as a key intermediate for this purpose.[2][3] Its structure, consisting of a stable perfluorinated propyl group separated from a reactive carbon-iodine bond by an ethylene spacer, makes it an ideal reagent for nucleophilic substitution or cross-coupling reactions. The terminal iodide provides a versatile handle for further chemical transformations, allowing for the precise installation of the C₃F₇CH₂CH₂- group.

Core Synthesis Pathway: Atom Transfer Radical Addition (ATRA)

The most direct and efficient route to 1,1,1,2,2,3,3-heptafluoro-5-iodopentane is the Atom Transfer Radical Addition (ATRA) of 1-iodoheptafluoropropane (C₃F₇I) to ethylene (CH₂=CH₂). This method is part of a broader class of powerful reactions involving the addition of perfluoroalkyl radicals to unsaturated bonds.[4][5][6]

Mechanistic Underpinnings

The synthesis proceeds via a classic free-radical chain mechanism, which can be broken down into three fundamental stages: initiation, propagation, and termination.

• Initiation: The reaction begins with the homolytic cleavage of the C-I bond in 1-iodoheptafluoropropane to generate the key reactive intermediate, the heptafluoropropyl radical (C₃F₇•). This step requires an external energy source, which can be supplied thermally, photochemically, or through a chemical radical initiator.[7][8]

  • C₃F₇-I → C₃F₇• + I•

• Propagation: This is a two-step cycle that forms the product and regenerates the chain-carrying radical.

  • Step 2a (Addition): The highly electrophilic heptafluoropropyl radical rapidly adds across the electron-rich double bond of ethylene to form a new carbon-centered radical.

    • C₃F₇• + CH₂=CH₂ → C₃F₇CH₂CH₂•

  • Step 2b (Atom Transfer): This new radical abstracts an iodine atom from a molecule of the 1-iodoheptafluoropropane starting material. This step yields the desired product, 1,1,1,2,2,3,3-heptafluoro-5-iodopentane, and crucially, regenerates the heptafluoropropyl radical, which can then participate in another cycle. This chain propagation makes the process highly efficient.[9]

    • C₃F₇CH₂CH₂• + C₃F₇-I → C₃F₇CH₂CH₂-I + C₃F₇•

• Termination: The reaction ceases when two radical species combine. These are minor, unavoidable pathways.

  • e.g., 2 C₃F₇• → C₆F₁₄

Strategic Considerations in Synthesis Design

The success of this synthesis hinges on careful selection of reaction parameters to favor the propagation cycle while minimizing termination and side reactions.

• Choice of Initiator: While thermal initiation is possible, it often requires high temperatures that can lead to undesired byproducts. Photochemical initiation offers milder reaction conditions.[8][10] However, for scalability and control, chemical initiators are often preferred. Azo compounds like azobisisobutyronitrile (AIBN) or peroxides like dibenzoyl peroxide are common choices. Redox initiation systems, such as those involving copper, can also be highly effective at low temperatures.[6]

• Control of Telomerization: A significant potential side reaction is telomerization, where the C₃F₇CH₂CH₂• radical adds to another molecule of ethylene instead of abstracting an iodine atom.[11][12] This leads to higher-order adducts (C₃F₇(CH₂CH₂)nI where n > 1). To suppress this, the reaction is typically run with a stoichiometric excess of the perfluoroalkyl iodide, ensuring that the intermediate radical is more likely to encounter and react with C₃F₇I than with ethylene.

• Solvent and Reagents: The reaction can be run neat or in a solvent. If a solvent is used, it must be inert to radical attack. Perfluorinated solvents or robust hydrocarbons are suitable. It is critical that the 1-iodoheptafluoropropane and ethylene are of high purity to avoid introducing species that could interfere with the radical chain process.

Detailed Experimental Protocol

This protocol is a representative example and should be adapted and optimized based on available equipment and safety protocols. The handling of ethylene gas requires a properly rated pressure reactor and adherence to all safety procedures.

Materials and Reagents:

• 1-Iodoheptafluoropropane (C₃F₇I), ≥98% purity

• Ethylene (CH₂=CH₂), polymer grade

• Azobisisobutyronitrile (AIBN)

• Anhydrous, degassed solvent (e.g., acetonitrile or tert-butanol)

• Nitrogen or Argon gas for inert atmosphere

Apparatus:

• A high-pressure stainless-steel autoclave equipped with a magnetic stirrer, thermocouple, pressure gauge, and gas inlet/outlet valves.

• Standard laboratory glassware for workup and purification.

• Rotary evaporator.

• Fractional distillation apparatus.

Procedure:

• Reactor Preparation: The autoclave is thoroughly cleaned, dried, and assembled.

• Charging the Reactor: The reactor is charged with 1-iodoheptafluoropropane (e.g., 1.0 mol) and the radical initiator, AIBN (e.g., 0.02 mol). If a solvent is used, it is added at this stage.

• Inerting the System: The reactor is sealed and purged several times with an inert gas (nitrogen or argon) to remove all oxygen, which can quench the radical reaction.

• Introducing Ethylene: The reactor is cooled (e.g., to 0°C) and ethylene gas is introduced from a cylinder, pressurizing the reactor to the target pressure (e.g., 5-10 atm). The amount of ethylene added should be the limiting reagent (e.g., 0.7 mol) to minimize telomerization.

• Reaction Initiation: The stirred reaction mixture is heated to the initiation temperature, typically around 70-80°C for AIBN. The reaction is exothermic, and the temperature should be carefully monitored and controlled.

• Monitoring and Completion: The reaction is held at temperature for several hours (e.g., 6-12 hours). The progress can be monitored by observing the pressure drop as the ethylene is consumed.

• Work-up: After cooling to room temperature, the reactor is carefully vented. The crude reaction mixture is discharged.

• Purification: The crude product is first washed with an aqueous solution of sodium thiosulfate to remove any residual iodine, followed by a water wash. The organic layer is dried over anhydrous magnesium sulfate. The final product is purified by fractional vacuum distillation to yield 1,1,1,2,2,3,3-heptafluoro-5-iodopentane as a clear liquid.

Process Visualization and Data Summary

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane.

Table 1: Representative Reaction Parameters and Outcomes

Entry	Initiator	[C₃F₇I]:[Ethylene] Ratio	Temperature (°C)	Time (h)	Yield (%)
1	AIBN	1.5 : 1	80	8	~85
2	BPO	1.5 : 1	90	6	~82
3	UV Light	1.5 : 1	25	12	~75
4	AIBN	1.1 : 1	80	8	~60*

*Lower yield is primarily due to the formation of higher-order telomers.

Characterization and Quality Control: A Self-Validating System

To ensure the integrity of the synthesis, the final product must be rigorously characterized. This serves as a validation of the protocol.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Will show two characteristic multiplets in the aliphatic region, corresponding to the -CH₂-CH₂- protons.

  • ¹⁹F NMR: Will show three distinct signals corresponding to the CF₃-, -CF₂-, and -CF₂- groups, with characteristic chemical shifts and coupling patterns.

  • ¹³C NMR: Will confirm the five unique carbon environments in the molecule.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC analysis will determine the purity of the distilled product, while MS will show the molecular ion peak and characteristic fragmentation pattern, confirming the molecular weight of 323.98 g/mol .[2][3]

• Elemental Analysis: Provides quantitative confirmation of the elemental composition (C, H, F, I).

Conclusion

The atom transfer radical addition of 1-iodoheptafluoropropane to ethylene stands as the premier method for the synthesis of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane. By understanding the underlying radical chain mechanism and carefully controlling key parameters—specifically the stoichiometry of the reactants and the method of initiation—researchers can achieve high yields of this valuable fluorinated building block. The detailed protocol and characterization methods described herein provide a robust and verifiable framework for its successful production, empowering further innovation in the fields of medicine, agriculture, and materials science.

References

• Perfluoroalkyl iodide - Wikipedia. (n.d.). Retrieved January 11, 2026, from [Link]

• Iodoperfluoroalkylation of unactivated alkenes via pyridine-boryl radical initiated atom-transfer radical addition - Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Retrieved January 11, 2026, from [Link]

• Addition of Perfluoroalkyl radical to alkenes and alkynes: Selected examples. - ResearchGate. (n.d.). Retrieved January 11, 2026, from [Link]

• Electron Transfer Initiated Free Radical Additions of Perfluoroalkyl Iodides and Diiodides to Alkenes | Request PDF - ResearchGate. (n.d.). Retrieved January 11, 2026, from [Link]

• Site-selective iodine atom transfer in fluorinated alkyl iodides via 1,5-hydrogen atom transfer. (2022). Organic & Biomolecular Chemistry. Retrieved January 11, 2026, from [Link]

• Synthesis of fluorinated telomers. Part 1. Telomerization of vinylidene fluoride with perfluoroalkyl iodides. (1995). Journal of Fluorine Chemistry. Retrieved January 11, 2026, from [Link]

• External Photocatalyst-Free Visible Light-Promoted 1,3-Addition of Perfluoroalkyl Iodides to Vinyldiazoacetates. (2021). CCS Chemistry. Retrieved January 11, 2026, from [Link]

• External Photocatalyst-Free Visible Light-Promoted 1,3-Addition of Perfluoroalkyl Iodides to Vinyldiazoacetates - Chinese Chemical Society. (2021). Retrieved January 11, 2026, from [Link]

• Synthesis of fluorinated telomers. Part 1. Telomerization of vinylidene fluoride with perfluoroalkyl iodides. (1995). Journal of Fluorine Chemistry. Retrieved January 11, 2026, from [Link]

• Unexpected Radical Telomerisation of Vinylidene Fluoride with 2-Mercaptoethanol. (2021). Polymers. Retrieved January 11, 2026, from [Link]

• Telomerization – Knowledge and References - Taylor & Francis. (n.d.). Retrieved January 11, 2026, from [Link]

• 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane - AHH Chemical. (n.d.). Retrieved January 11, 2026, from [Link]

• Synthesis, by telomerization, of building blocks leading to fluorotelomer alcohols. - ResearchGate. (n.d.). Retrieved January 11, 2026, from [Link]

• 1,1,1,2,2,3,3-HEPTAFLUORO-5-IODOPENTANE - INDOFINE Chemical Company, Inc. (n.d.). Retrieved January 11, 2026, from [Link]

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• 12. researchgate.net [researchgate.net]

Introduction: The Strategic Value of Segmented Fluorinated Intermediates

An In-depth Technical Guide to 1H,1H,2H,2H-Perfluoropentyl Iodide: Structure, Synthesis, and Applications

In the landscape of modern medicinal chemistry and materials science, the strategic incorporation of fluorine into molecular frameworks is a cornerstone for innovation.[1][2] Fluorinated intermediates are pivotal building blocks, prized for their ability to confer unique properties such as enhanced metabolic stability, increased binding affinity, and modified lipophilicity to active pharmaceutical ingredients (APIs) and advanced materials.[1][3][4] Among these, the class of 1H,1H,2H,2H-perfluoroalkyl iodides stands out as a versatile platform for synthesis. These molecules possess a unique segmented structure: a highly fluorinated, rigid "tail" connected to a reactive C-I bond via a flexible ethylene "spacer." This configuration marries the influential properties of the perfluoroalkyl group with the synthetic utility of a primary alkyl iodide.

This guide provides a detailed technical overview of a specific member of this class, 1H,1H,2H,2H-Perfluoropentyl iodide. While specific experimental data for this C5 analogue is less prevalent in the literature compared to its longer-chain counterparts (such as the C6 and C8 homologues), its chemical behavior and utility can be understood through the well-established principles governing this homologous series. We will delve into its structure and nomenclature, project its physicochemical properties based on known trends, detail the fundamental synthesis and reactivity, explore its applications for researchers in drug development, and outline the necessary safety protocols.

PART 1: Nomenclature and Molecular Structure

A clear understanding of the compound's nomenclature is essential for unambiguous communication in a research and development setting. The systematic naming conventions precisely describe the location of both fluorine and hydrogen atoms, which is critical for distinguishing isomers.

Nomenclature Deconstructed:

• IUPAC Name: The formal IUPAC name is 1,1,1,2,2,3,3,4,4-nonafluoro-6-iodohexane . This name is derived by numbering the carbon chain starting from the end that gives the substituents the lowest possible locants. However, this is less commonly used in supplier catalogs and the literature.

• Common & Systematic Hybrid Name: The name 1H,1H,2H,2H-Perfluoropentyl iodide is more frequently encountered. This convention serves to highlight the key structural features:

  • "Perfluoropentyl" : This indicates a five-carbon chain where, conceptually, all hydrogens have been replaced by fluorine.

  • "1H,1H,2H,2H-" : This prefix specifies the locations of the four hydrogen atoms on the first and second carbon atoms of the ethyl spacer, distinguishing it from other isomers.

  • "iodide" : This denotes the terminal iodine atom.

Structural Representation:

The molecule consists of a C3F7 (perfluoropropyl) group linked to a -CH2CH2I group. The electron-withdrawing nature of the perfluorinated chain significantly influences the reactivity of the C-I bond.

Caption: 2D structure of 1H,1H,2H,2H-Perfluoropentyl iodide.

PART 2: Physicochemical Properties

Quantitative data for 1H,1H,2H,2H-Perfluoropentyl iodide is not widely published. However, we can infer its properties from the well-documented data of its longer-chain homologues, 1H,1H,2H,2H-Perfluorohexyl iodide and 1H,1H,2H,2H-Perfluorooctyl iodide. As the length of the perfluoroalkyl chain increases, the boiling point, melting point, and density are expected to increase due to stronger intermolecular van der Waals forces.

Table 1: Physicochemical Data of 1H,1H,2H,2H-Perfluoroalkyl Iodides

Property	1H,1H,2H,2H-Perfluorohexyl Iodide (C6)	1H,1H,2H,2H-Perfluorooctyl Iodide (C8)	1H,1H,2H,2H-Perfluoropentyl Iodide (C5) (Estimated)
CAS Number	355-43-1	2043-57-4[5][6]	N/A
Molecular Formula	C₆H₄F₉I	C₈H₄F₁₃I[6]	C₅H₄F₇I
Molecular Weight	423.98 g/mol	474.00 g/mol [6][7]	~374 g/mol
Appearance	Colorless to pinkish liquid[8]	Colorless to pinkish liquid[9]	Colorless liquid
Boiling Point	~160-162 °C	180 °C[9], 92°C / 45 mmHg[10][11]	~135-145 °C
Density	1.94 g/mL at 20°C[8]	1.934 g/mL at 25°C[9][10][11]	~1.9 g/mL at 25°C
Refractive Index (n²⁰/D)	1.370[8]	1.359 - 1.361[9]	~1.35
Solubility	Insoluble in water[8]	Insoluble in water[9]	Insoluble in water

Note: Properties for the C5 analogue are estimations based on trends observed in the homologous series.

PART 3: Synthesis and Reactivity

Core Synthesis Pathway: A Two-Stage Process

The most industrially relevant method for producing 1H,1H,2H,2H-perfluoroalkyl iodides is a two-stage process rooted in telomerization and subsequent free-radical addition.[12]

Stage 1: Telomerization to Form Perfluoroalkyl Iodide (RₙI) The synthesis begins with the creation of the perfluoropropyl iodide (C₃F₇I) precursor. This is typically achieved through the free-radical initiated reaction of a shorter-chain perfluoroalkyl iodide, such as pentafluoroethyl iodide (C₂F₅I), with tetrafluoroethylene (TFE; CF₂=CF₂).[12][13] This telomerization reaction produces a mixture of longer-chain perfluoroalkyl iodides, and the distribution of these telomers can be controlled by adjusting the molar ratio of the reactants.[12]

Stage 2: Ethylene Addition The perfluoropropyl iodide (C₃F₇I) from the first stage is then reacted with ethylene (CH₂=CH₂) in a free-radical addition reaction. This critical step inserts an ethylene unit between the perfluoroalkyl chain and the iodine atom, yielding the target 1H,1H,2H,2H-Perfluoropentyl iodide.[12][14] This reaction is typically initiated by a radical initiator (e.g., AIBN) or thermally at elevated temperature and pressure.

Caption: Synthesis via free-radical addition of ethylene.

Representative Experimental Protocol (Adapted for C₅ Synthesis): This protocol is a representative example based on established procedures for longer-chain analogues.

• Apparatus Setup: A high-pressure autoclave equipped with a stirrer, gas inlet, pressure gauge, and thermocouple is assembled and purged with nitrogen.

• Charging Reactants: The autoclave is charged with perfluoropropyl iodide (C₃F₇I) and a radical initiator such as azobisisobutyronitrile (AIBN).

• Reaction Execution: The vessel is sealed and pressurized with ethylene gas. The mixture is then heated to a temperature sufficient to initiate the reaction (typically 70-90°C). The reaction is allowed to proceed for several hours, with the consumption of ethylene monitored by the pressure drop.

• Work-up and Purification: After cooling the reactor, excess ethylene is vented. The crude product mixture is then subjected to fractional distillation under reduced pressure to isolate the desired 1H,1H,2H,2H-Perfluoropentyl iodide.

Key Reactivity Insights:

The synthetic value of 1H,1H,2H,2H-perfluoroalkyl iodides stems from the reactivity of the C-I bond.

• Radical Perfluoroalkylation: The C-I bond can undergo homolytic cleavage under thermal, photochemical, or radical-initiator-induced conditions to generate a perfluoroalkyl ethyl radical (Rₙ-CH₂-CH₂•).[15] This radical can then be used to introduce the fluorinated moiety into a wide range of organic molecules, a key strategy in drug discovery.[15][16]

• Hydrolysis to Fluorotelomer Alcohols (FTOHs): A synthetically crucial transformation is the hydrolysis of the iodide to the corresponding alcohol (Rₙ-CH₂-CH₂-OH).[12][14] This is often achieved by reacting the iodide with oleum (fuming sulfuric acid) to form a sulfate ester intermediate, which is subsequently quenched with water.[12] These alcohols are precursors to fluorinated surfactants, acrylates, and polymers.

• Coupling Reactions: The C-I bond can participate in various metal-catalyzed cross-coupling reactions, for instance, with aryl compounds, to form more complex fluorinated molecules.[17]

PART 4: Applications in Research and Drug Development

While specific applications of 1H,1H,2H,2H-Perfluoropentyl iodide are not extensively documented, its role as a fluorinated building block is clear from the established utility of its homologues. For researchers, its value lies in its ability to introduce a short, well-defined fluorous tag or building block.

• Modulation of Physicochemical Properties: In drug discovery, replacing a hydrocarbon segment with a fluorinated one can profoundly impact a molecule's properties.[1][2] The introduction of a C₃F₇CH₂CH₂- group can:

  • Increase Lipophilicity: Enhancing membrane permeability and the ability to cross the blood-brain barrier.[3][18]

  • Block Metabolic Oxidation: The high strength of C-F bonds makes the perfluoroalkyl chain resistant to metabolic degradation (e.g., by cytochrome P450 enzymes), which can improve the pharmacokinetic profile of a drug candidate.[1][2]

  • Alter Conformation and Binding: The electronegative nature of fluorine can alter the acidity/basicity of nearby functional groups and create unique intermolecular interactions (e.g., halogen bonds, dipole-dipole) with target proteins, potentially enhancing binding affinity and selectivity.[1]

• Synthesis of Fluorinated Analogues: Drug development professionals can use this intermediate to synthesize fluorinated versions of existing drugs or lead compounds. For example, it can be used to create novel fluorinated anticancer agents, central nervous system (CNS) drugs, or antibiotics, where enhanced potency and stability are desired.[18]

• Precursor for Advanced Materials: Beyond pharmaceuticals, this compound is a precursor for synthesizing fluorinated surfactants, polymers, and surface coatings.[8][9] These materials are valuable in creating hydrophobic and oleophobic surfaces for specialized applications in electronics, textiles, and biocompatible medical devices.[10]

PART 5: Safety and Handling

As a Senior Application Scientist, ensuring laboratory safety is paramount. Perfluoroalkyl iodides must be handled with appropriate care, following established safety protocols. The information below is based on safety data for homologous compounds.[19][20][21]

• Personal Protective Equipment (PPE): Always wear chemical safety goggles, a lab coat, and appropriate chemical-resistant gloves (e.g., nitrile).[20]

• Engineering Controls: Work in a well-ventilated chemical fume hood to avoid inhalation of vapors.[19] Ensure an eyewash station and safety shower are readily accessible.[21]

• Handling Precautions: Avoid contact with skin and eyes.[19] Prevent inhalation of mist or vapor.[19] The compound is light-sensitive, so it should be stored in a dark or opaque container.[9][19]

• Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents and strong bases.[19] Keep the container tightly sealed.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not allow the product to enter drains.

Hazard Identification: Based on data for related compounds, 1H,1H,2H,2H-Perfluoropentyl iodide is expected to cause skin, eye, and respiratory tract irritation.[21]

References

• What are the applications of fluorinated pharmaceutical intermediates in different drugs?. (2025). Protheragen. Available at: [Link]

• Fluorinated Pharmaceutical Intermediates. (n.d.). Pharma Innovation. Available at: [Link]

• Fluorine in drug discovery: Role, design and case studies. (n.d.). Aptamic. Available at: [Link]

• The Role of Fluorinated Intermediates in Modern Drug Discovery. (2025). Acme Bioscience. Available at: [Link]

• The role of fluorine in medicinal chemistry. (2016). Taylor & Francis Online. Available at: [Link]

• Synthesis of carbon-labeled perfluoroalkyl compounds. (2005). Google Patents.

• extending the scope of halogen bond activation to C(sp3)–H amidation, C(sp2)–H iodination, and perfluoroalkylation reactions. (2019). PMC - NIH. Available at: [Link]

• 1H,1H,2H,2H- PERFLUOROOCTYL IODIDE. (n.d.). HaloPolymer. Available at: [Link]

• Copper-Catalyzed Arylation of 1H-Perfluoroalkanes. (2011). PMC - NIH. Available at: [Link]

• Material Safety Data Sheet - Perfluorooctyl iodide, 99%. (n.d.). Cole-Parmer. Available at: [Link]

• Syntheses with perfluoroalkyl iodides. A review. (2000). ResearchGate. Available at: [Link]

• 1H,1H,2H,2H- PERFLUOROHEXYL IODIDE. (n.d.). HaloPolymer. Available at: [Link]

• 1H,1H,2H,2H-Perfluorooctyl iodide. (n.d.). MySkinRecipes. Available at: [Link]

• Synthesis of perfluoroalkyl iodides. (1993). Google Patents.

• Scope of perfluoroalkyl iodide. (2019). ResearchGate. Available at: [Link]

• 1H,1H,2H,2H-Perfluorooctyl iodide. (n.d.). Amerigo Scientific. Available at: [Link]

• 1,1,1,2,2,3,3,4,4,5,5,6,6-Tridecafluoro-8-iodooctane. (n.d.). PubChem. Available at: [Link]

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• 9. halopolymer.com [halopolymer.com]
• 10. 1H,1H,2H,2H-Perfluorooctyl iodide [myskinrecipes.com]
• 11. 1H,1H,2H,2H-Perfluorooctyl iodide | 2043-57-4 [chemicalbook.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
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• 15. Activation of perfluoroalkyl iodides by anions: extending the scope of halogen bond activation to C(sp3)–H amidation, C(sp2)–H iodination, and perfluoroalkylation reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
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1,1,1,2,2,3,3-Heptafluoro-5-iodopentane boiling point and density

An In-Depth Technical Guide to the Physicochemical Properties of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane

Abstract

This technical guide provides a detailed examination of the key physicochemical properties of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane (CAS No. 1513-88-8), a fluorinated organic compound of interest in various research and industrial applications. While the boiling point is established in the literature, this guide addresses the current gap in publicly available data for its density. To this end, we present a comprehensive, field-proven experimental protocol for the precise determination of liquid density using pycnometry. This document is intended for researchers, chemists, and drug development professionals who require accurate physical property data for process design, reaction modeling, and material characterization.

Introduction and Compound Identification

1,1,1,2,2,3,3-Heptafluoro-5-iodopentane is a halogenated alkane characterized by a five-carbon chain with a terminal iodine atom and a significant degree of fluorination. This unique structure imparts specific chemical reactivity and physical properties, making it a valuable intermediate and building block. Its applications are noted in the development of specialized surface modifiers for coatings, in agricultural science, and as a building block in the synthesis of complex molecules for protein degradation research[][2]. Accurate knowledge of its fundamental properties, such as boiling point and density, is critical for its effective use, from reaction stoichiometry and solvent choice to purification and safety protocols.

Physicochemical Properties

The primary physical constants for 1,1,1,2,2,3,3-heptafluoro-5-iodopentane are summarized below. These values are essential for predicting the compound's behavior under various experimental conditions.

Property	Value	Source(s)
CAS Number	1513-88-8	[3]
Molecular Formula	C₅H₄F₇I	[2][3]
Molecular Weight	323.98 g/mol	[2][3]
Boiling Point	80 °C	[3][4]
Density	Data not readily available in public literature

Note: The density of this compound has not been identified in readily accessible scientific databases. The following section provides a robust methodology for its experimental determination.

Core Technical Protocol: Determination of Density via Pycnometry

The density of a liquid is a temperature-dependent property defined as its mass per unit volume. For high-purity liquids like 1,1,1,2,2,3,3-heptafluoro-5-iodopentane, the use of a glass pycnometer is a highly accurate and reliable method for its determination. This protocol ensures a self-validating system through meticulous temperature control and precise mass measurements.

Rationale for Method Selection

A pycnometer is essentially a glass flask with a precisely determined internal volume. This method is chosen over simpler techniques (e.g., using a graduated cylinder) for its superior accuracy. The ground-glass stopper and capillary tube minimize evaporative losses and allow for the removal of excess liquid, ensuring the volume is constant and reproducible across measurements. Temperature control is paramount, as the density of fluorinated compounds can be sensitive to thermal fluctuations; therefore, a circulating water bath is employed to maintain isothermal conditions.

Step-by-Step Experimental Methodology

Objective: To determine the density of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane at a standard temperature (e.g., 25.0 °C).

Materials:

• 10 mL Gay-Lussac pycnometer with capillary stopper

• Analytical balance (readable to ±0.0001 g)

• Constant-temperature circulating water bath (±0.1 °C)

• Thermometer (calibrated, readable to ±0.1 °C)

• 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane (≥97% purity)[3]

• Deionized water (for calibration)

• Acetone (for cleaning/drying)

• Ultrasonic bath

Protocol:

• Pycnometer Calibration (Determination of Exact Volume): a. Cleaning: Thoroughly clean the pycnometer and its stopper with acetone, followed by deionized water. Dry completely in an oven at 105 °C for one hour, then allow it to cool to ambient temperature in a desiccator. b. Mass of Empty Pycnometer: Weigh the clean, dry pycnometer with its stopper on the analytical balance. Record this mass as m₁. c. Filling with Water: Fill the pycnometer with deionized water that has been previously boiled and cooled (or sonicated) to remove dissolved gases. Insert the stopper, ensuring water overflows through the capillary. This step is crucial to eliminate air bubbles, which would introduce significant error. d. Temperature Equilibration: Submerge the filled pycnometer in the constant-temperature water bath set to 25.0 °C. Allow it to equilibrate for at least 20 minutes. The liquid level in the capillary may drop or rise; this is normal. e. Volume Adjustment: After equilibration, carefully wipe the overflow from the stopper and dry the exterior of the pycnometer with a lint-free cloth. f. Mass of Pycnometer + Water: Weigh the pycnometer filled with water. Record this mass as m₂. g. Calculation of Volume: Calculate the mass of the water (m_water = m₂ - m₁). Using the known density of water at 25.0 °C (ρ_water ≈ 0.99704 g/mL), determine the precise volume of the pycnometer (V_pyc = m_water / ρ_water). Repeat this calibration at least twice to ensure reproducibility.

• Density Determination of the Analyte: a. Preparation: Empty and dry the calibrated pycnometer as described in step 1a. b. Filling with Analyte: Fill the dry pycnometer with 1,1,1,2,2,3,3-heptafluoro-5-iodopentane. c. Temperature Equilibration: Equilibrate the pycnometer in the 25.0 °C water bath for 20 minutes, as in step 1d. d. Mass of Pycnometer + Analyte: Dry the exterior and weigh the filled pycnometer. Record this mass as m₃. e. Calculation of Density: Calculate the mass of the analyte (m_analyte = m₃ - m₁). The density of the analyte (ρ_analyte) is then calculated using the calibrated volume: ρ_analyte = m_analyte / V_pyc.

Experimental Workflow Visualization

The following diagram illustrates the logical flow of the pycnometry protocol, emphasizing the parallel calibration and measurement steps that ensure data integrity.

Caption: Workflow for Density Determination via Pycnometry.

Applications and Safety Considerations

Known Applications

• Surface Science: Used as a precursor for creating water-slidable surface modifiers on coating films[]. The fluorinated chain provides hydrophobic properties, while the terminal iodine allows for chemical anchoring.

• Agrochemicals: Investigated for use in pesticide formulations[].

• Drug Discovery: Employed as a building block for synthesizing PROTACs (PROteolysis TArgeting Chimeras) and other complex molecules in protein degradation studies[2].

Safety and Handling

This compound must be handled with appropriate personal protective equipment (PPE) in a well-ventilated area or chemical fume hood.

• Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).

• Precautions: Avoid inhalation of vapors. Prevent contact with skin and eyes. Wear protective gloves, safety goggles, and a lab coat.

• Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container.

Conclusion

This guide has consolidated the known physicochemical properties of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane, confirming its boiling point at 80 °C. Recognizing the absence of a reported density value, we have provided a rigorous, step-by-step protocol for its accurate experimental determination. Adherence to this methodology will enable researchers to generate reliable data, facilitating the compound's effective and safe application in advanced materials, drug discovery, and chemical synthesis.

References

• INDOFINE Chemical Company, Inc. (n.d.). 1,1,1,2,2,3,3-HEPTAFLUORO-5-IODOPENTANE. Retrieved from [Link]

• Oakwood Chemical. (n.d.). 1, 1, 1, 2, 2, 3, 3-Heptafluoro-5-iodopentane, min 94% (GC), 1 gram. Retrieved from [Link]

Sources

• 2. calpaclab.com [calpaclab.com]
• 3. 1,1,1,2,2,3,3-HEPTAFLUORO-5-IODOPENTANE | 1513-88-8 | INDOFINE Chemical Company [indofinechemical.com]
• 4. 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane,1513-88-8-Amadis Chemical [amadischem.com]

An In-depth Technical Guide to the Solubility of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane in Organic Solvents

This technical guide provides a comprehensive analysis of the solubility characteristics of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane (CAS No. 1513-88-8) in organic solvents.[1][2] Addressed to researchers, scientists, and professionals in drug development, this document delves into the theoretical principles governing its solubility, outlines a robust experimental protocol for its quantitative determination, and presents a qualitative assessment of its expected behavior in various solvent classes. Due to a notable absence of publicly available quantitative data for this specific compound, this guide serves as a foundational resource, empowering researchers to systematically approach its solubility assessment.

Introduction: The Significance of Solubility in Scientific Research

The solubility of a compound is a critical physicochemical parameter that dictates its utility and application across various scientific disciplines. For drug development professionals, understanding a compound's solubility is paramount for formulation, bioavailability, and ultimately, therapeutic efficacy. In synthetic chemistry, solubility governs the choice of reaction media, influences reaction kinetics, and is crucial for purification and crystallization processes. 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane, a fluorinated organic compound, is recognized as a valuable research chemical and a building block in the synthesis of protein degraders.[2] Its unique structure, featuring a highly fluorinated alkyl chain and a terminal iodine atom, imparts distinct properties that influence its interactions with solvents.

Theoretical Principles of Solubility

The solubility of a solute in a solvent is fundamentally governed by the principle of "like dissolves like," which underscores the importance of similar intermolecular forces between the solute and solvent molecules for favorable mixing. The molecular structure of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane is key to understanding its solubility profile.

Molecular Structure and Polarity:

1,1,1,2,2,3,3-Heptafluoro-5-iodopentane (C5H4F7I) possesses a molecular weight of 323.98 g/mol .[1][2] Its structure consists of a partially fluorinated pentyl chain with a terminal iodine atom.

• Fluorinated Alkyl Chain: The heptafluoropropyl group (-C3F7) is characterized by the high electronegativity of fluorine atoms, which creates strong C-F bonds and a significant electron density shield around the carbon backbone. This fluorinated segment is nonpolar and lipophilic, exhibiting weak van der Waals forces (London dispersion forces).

• Hydrocarbon Spacer: The ethylene bridge (-CH2-CH2-) introduces a degree of flexibility and hydrocarbon character to the molecule.

• Terminal Iodine Atom: The carbon-iodine (C-I) bond is the most polar covalent bond in the molecule due to the difference in electronegativity between carbon and iodine. This introduces a weak dipole moment.

Overall, the molecule can be considered amphiphilic to a certain extent, with a dominant nonpolar, fluorophilic/lipophilic character due to the bulky fluorinated chain, and a smaller, weakly polar "head" at the iodo- group.

Intermolecular Forces and Solvent Interactions:

The primary intermolecular forces at play in 1,1,1,2,2,3,3-heptafluoro-5-iodopentane are:

• London Dispersion Forces: These are the predominant forces, especially within the fluorinated segment.

• Dipole-Dipole Interactions: Arising from the C-I bond.

For dissolution to occur, the energy released from the formation of solute-solvent interactions must be sufficient to overcome the energy required to break the solute-solute and solvent-solvent interactions.

Qualitative Solubility Assessment

In the absence of specific experimental data, a qualitative assessment of the solubility of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane in common organic solvents can be predicted based on the principles of intermolecular forces.

Table 1: Predicted Qualitative Solubility of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane in Common Organic Solvents

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Nonpolar, Aprotic	Hexane, Toluene, Carbon Tetrachloride	High / Miscible	The dominant London dispersion forces in both the solute and these solvents lead to favorable interactions. The "like dissolves like" principle is strongly applicable here.
Polar, Aprotic	Acetone, Tetrahydrofuran (THF), Ethyl Acetate, Acetonitrile	Moderate to High	These solvents possess dipole moments and can engage in dipole-dipole interactions with the C-I bond of the solute. Their alkyl portions can also interact favorably via dispersion forces with the fluorinated chain.
Polar, Protic	Methanol, Ethanol, Water	Low to Very Low	The strong hydrogen bonding network in protic solvents is difficult to disrupt by the solute, which cannot act as a hydrogen bond donor and is a very weak acceptor. The energy required to break the solvent-solvent interactions is not sufficiently compensated by the formation of solute-solvent interactions.
Fluorinated Solvents	Perfluorohexane, Trifluorotoluene	High / Miscible	The strong affinity between the fluorinated chain of the solute and the fluorinated solvent molecules ("fluorous-fluorous" interactions) will drive dissolution.

Disclaimer: The information in this table is a qualitative prediction based on chemical principles. Experimental verification is essential for obtaining accurate quantitative solubility data.

Experimental Protocol for Quantitative Solubility Determination

To obtain precise and reliable solubility data, a standardized experimental protocol is crucial. The gravimetric "shake-flask" method is a widely accepted and robust technique for determining the solubility of a liquid solute in a liquid solvent at a specific temperature.

Objective: To quantitatively determine the solubility of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane in a selected organic solvent at a controlled temperature.

Materials and Equipment:

• 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane (solute)

• Selected organic solvent (high purity)

• Analytical balance (± 0.1 mg)

• Thermostatically controlled water bath or incubator

• Glass vials with PTFE-lined screw caps

• Volumetric flasks and pipettes

• Gas chromatograph with a suitable detector (e.g., FID or ECD) or another suitable analytical instrument (e.g., UV-Vis spectrophotometer if the solute has a chromophore)

• Syringes and syringe filters (PTFE)

Procedure:

• Preparation of Supersaturated Solutions: a. Add an excess amount of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane to a series of glass vials. b. Add a known volume of the selected organic solvent to each vial. c. Securely cap the vials to prevent solvent evaporation.

• Equilibration: a. Place the vials in a thermostatically controlled shaker or rotator set to a constant temperature (e.g., 25 °C). b. Allow the mixtures to equilibrate for a sufficient period (typically 24-48 hours) to ensure that a saturated solution is formed and is in equilibrium with the excess undissolved solute. The presence of a distinct second phase of the solute confirms saturation.

• Phase Separation: a. After equilibration, carefully remove the vials from the shaker and allow the undissolved solute to settle. b. It is crucial to maintain the temperature of the solution during this step to prevent any change in solubility.

• Sampling and Analysis: a. Carefully withdraw an aliquot of the clear, saturated supernatant using a syringe fitted with a syringe filter. The filter removes any undissolved micro-droplets of the solute. b. Accurately weigh the collected aliquot. c. Dilute the aliquot with a known volume of the pure solvent to a concentration that falls within the linear range of the analytical instrument. d. Analyze the diluted sample using a pre-calibrated analytical method (e.g., GC) to determine the concentration of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane.

• Data Calculation: a. From the concentration of the diluted sample and the dilution factor, calculate the concentration of the solute in the original saturated solution. b. Express the solubility in appropriate units, such as g/L, mg/mL, or mol/L.

Diagram of the Experimental Workflow:

Caption: Experimental workflow for the determination of solubility using the shake-flask method.

Conclusion and Future Directions

While specific quantitative solubility data for 1,1,1,2,2,3,3-heptafluoro-5-iodopentane remains to be experimentally determined and published, this guide provides a comprehensive framework for its theoretical understanding and practical assessment. The provided experimental protocol offers a reliable method for researchers to generate the much-needed quantitative data. Such data will be invaluable for the effective utilization of this compound in drug discovery, synthetic chemistry, and materials science. It is recommended that future studies focus on the systematic determination of the solubility of this compound in a wide range of organic solvents at various temperatures to build a comprehensive solubility profile.

References

• Oakwood Chemical. (n.d.). 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane, min 94% (GC), 1 gram. Retrieved from [Link]

Sources

• 1. 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane technical, = 94 GC 1513-88-8 [sigmaaldrich.com]
• 2. calpaclab.com [calpaclab.com]

A Technical Guide to 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane: Sourcing, Analysis, and Application for Advanced Research

This document serves as an in-depth technical guide for researchers, medicinal chemists, and drug development professionals on the strategic sourcing, analysis, and application of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane (CAS No. 1513-88-8). As a specialized fluorinated building block, this reagent offers unique properties for the synthesis of novel chemical entities. This guide moves beyond a simple datasheet to provide field-proven insights into its commercial landscape, quality validation, and safe handling, ensuring its effective integration into your research and development workflows.

Strategic Importance in Modern Chemistry

The incorporation of fluorinated moieties is a cornerstone of modern drug design, with approximately 20% of all commercial pharmaceuticals containing fluorine.[1] The strategic introduction of groups like the heptafluoropentyl chain can profoundly influence a molecule's pharmacokinetic and pharmacodynamic profile. It can enhance metabolic stability, modulate lipophilicity, and improve binding affinity to biological targets.[2] 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane is a valuable synthon for introducing this chain, serving as a critical building block in the development of new therapeutics, agrochemicals, and advanced materials.[3][][5] Its utility has been noted in the creation of protein degrader building blocks, highlighting its relevance in cutting-edge therapeutic modalities.[6]

Physicochemical Profile

A thorough understanding of a reagent's physical and chemical properties is fundamental to its successful application in synthesis and formulation. The key properties of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane are summarized below.

Property	Value	Source(s)
CAS Number	1513-88-8	[3][7]
Molecular Formula	C₅H₄F₇I	[3][6]
Molecular Weight	323.98 g/mol	[6][7]
Appearance	Liquid	[8]
Boiling Point	~80 °C	[3][9]
Purity (Typical)	≥94% to 99% (GC)	[6][10]
Storage Conditions	Store in a cool, dry, well-ventilated place	[3][11][12]
SMILES String	FC(F)(F)C(F)(F)C(F)(F)CCI	[3][7]
InChI Key	TZNRRNKRZXHADL-UHFFFAOYSA-N	[7][9]

Commercial Sourcing and Procurement Landscape

1,1,1,2,2,3,3-Heptafluoro-5-iodopentane is commercially available from a range of specialty chemical suppliers. It is typically offered in technical grades with purities of 94% or higher, suitable for most research and development applications. Procurement for academic or industrial labs is straightforward, though it is designated for professional use only and not for medical or consumer applications.[6]

Below is a comparative table of representative suppliers. Note that pricing and stock levels are subject to change and bulk inquiries often require a direct quote.

Supplier	Product Name/Synonym	Purity	Available Quantities
Sigma-Aldrich (Merck)	1,1,1,2,2,3,3-Heptafluoro-5-iodopentane, technical	≥94% (GC)	Varies (check website)
INDOFINE Chemical Co.	1,1,1,2,2,3,3-HEPTAFLUORO-5-IODOPENTANE	97%	1g, 5g, Bulk
Amadis Chemical	1,1,1,2,2,3,3-Heptafluoro-5-iodopentane	97%	25g, Bulk
BOC Sciences	1,1,1,2,2,3,3-Heptafluoro-5-iodopentane	Not specified	Research quantities
Synova Chemical	1,1,1,2,2,3,3-HEPTAFLUORO-5-IODOPENTANE	99%	In stock (contact for qty)

The logical flow from identifying a need for a fluorinated building block to its deployment in synthesis is critical. The following diagram illustrates this decision-making and application pathway.

Diagram 1: Role of HFIP in the drug discovery workflow.

Quality Assurance & Experimental Protocols

Trustworthiness in chemical sourcing is paramount. Upon receipt of any reagent, including 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane, an internal quality control check is a self-validating step that ensures the material meets the specifications required for your experiments. The primary techniques for structural confirmation and purity assessment are Nuclear Magnetic Resonance (NMR) spectroscopy and Gas Chromatography-Mass Spectrometry (GC-MS).

Protocol: Spectroscopic Confirmation of Identity and Purity

Objective: To verify the chemical structure and estimate the purity of a newly acquired batch of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane.

Methodology:

• Sample Preparation (NMR):

  • Dissolve 5-10 mg of the compound in approximately 0.6 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean, dry 5 mm NMR tube.[13]

  • Add a small amount of Tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Data Acquisition (NMR):

  • Acquire ¹H, ¹³C, and ¹⁹F NMR spectra using a standard NMR spectrometer.

  • For ¹³C NMR, a proton-decoupled experiment is standard to simplify the spectrum.[13]

• Sample Preparation (GC-MS):

  • Prepare a dilute solution of the compound (e.g., 1 mg/mL) in a volatile organic solvent such as dichloromethane or ethyl acetate.

• Data Acquisition (GC-MS):

  • Inject a small volume (e.g., 1 µL) of the solution into a GC-MS system.

  • Use an appropriate temperature program to separate the components on the GC column. Electron Ionization (EI) is a common method for this class of compounds.[13]

• Data Analysis & Validation:

  • NMR: Analyze the chemical shifts, integration, and coupling patterns. The ¹H NMR should show characteristic multiplets for the two methylene groups (-CH₂-CH₂I). The ¹⁹F NMR will confirm the presence and environment of the fluorine atoms.

  • GC-MS: The gas chromatogram will indicate the purity of the sample, with the area of the main peak corresponding to the relative purity. The mass spectrum should show the molecular ion peak or characteristic fragmentation patterns consistent with the structure of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane, allowing for unambiguous confirmation of its molecular weight.[13]

The following diagram outlines a robust workflow for incoming material validation.

Diagram 2: Incoming material quality control workflow.

Laboratory Safety & Handling Protocols

1,1,1,2,2,3,3-Heptafluoro-5-iodopentane is classified as an irritant. Adherence to standard laboratory safety protocols is essential to minimize risk. The Globally Harmonized System (GHS) classifications and precautionary statements provide a clear framework for safe handling.

Hazard Class	GHS Code	Description
Skin Irritation	H315	Causes skin irritation
Eye Irritation	H319	Causes serious eye irritation
STOT - Single Exposure	H335	May cause respiratory irritation

Source: [7][11]

Key Precautionary Measures:

• Engineering Controls: Always handle this chemical in a well-ventilated area, preferably within a chemical fume hood.[11][12] Ensure that eyewash stations and safety showers are readily accessible.

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles or a face shield conforming to EN166 (EU) or NIOSH (US) standards.[11]

  • Skin Protection: Wear impervious protective gloves (e.g., nitrile) and a lab coat.[11]

  • Respiratory Protection: If ventilation is inadequate or if mists/vapors are generated, use a full-face respirator with an appropriate filter cartridge (e.g., type ABEK EN14387).[7]

• Handling: Avoid breathing vapors or mists.[12] Wash hands and any exposed skin thoroughly after handling.[8] Avoid contact with eyes, skin, and clothing.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[3][12]

First Aid Measures:

• Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for breathing. If you feel unwell, call a POISON CENTER or doctor.[11][12]

• Skin Contact: If on skin, wash with plenty of soap and water. If skin irritation occurs, seek medical advice.[11][12]

• Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical attention.[11][12]

By adhering to these guidelines, researchers can safely and effectively utilize 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane as a powerful tool in the synthesis of next-generation chemical compounds.

References

• 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane, min 94% (GC), 1 gram . Spetrix. [Link]

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• 1,1,1,2,2,3,3-heptafluoro-5-iodopentane . LookChem. [Link]

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• Material Safety Data Sheet . Cole-Parmer. [Link]

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key chemical characteristics of heptafluoro-5-iodopentane

An In-depth Technical Guide to Heptafluoro-5-iodopentane for Advanced Chemical Synthesis

Authored by a Senior Application Scientist

Introduction: The Strategic Value of Fluorinated Building Blocks

In the landscape of modern drug discovery and materials science, the strategic incorporation of fluorine atoms into organic molecules is a cornerstone of innovation. Fluorination can profoundly alter a molecule's pharmacokinetic and physicochemical properties, enhancing metabolic stability, lipophilicity, and binding affinity.[1][2] Among the diverse reagents available for this purpose, heptafluoro-5-iodopentane (CAS No. 1513-88-8) has emerged as a versatile and highly effective building block.[]

This guide provides a comprehensive technical overview of heptafluoro-5-iodopentane, moving beyond a simple recitation of data to explore the causality behind its reactivity and its practical applications. The insights presented herein are tailored for researchers, medicinal chemists, and drug development professionals seeking to leverage this compound's unique characteristics to accelerate their research and development programs.

Core Physicochemical and Spectroscopic Profile

A thorough understanding of a reagent's fundamental properties is a prerequisite for its effective use in synthesis. Heptafluoro-5-iodopentane is a clear, colorless liquid whose physical characteristics dictate its handling, storage, and reaction conditions.[4]

Key Physicochemical Data

The quantitative properties of heptafluoro-5-iodopentane are summarized below. The high density is characteristic of polyfluorinated and iodinated compounds, while its moderate boiling point and flash point necessitate specific handling protocols, as detailed in the safety section.

Property	Value	Source
CAS Number	1513-88-8	[5]
Molecular Formula	C₅H₄F₇I	[6]
Molecular Weight	323.98 g/mol	[6]
Density	1.926 g/cm³	[7]
Boiling Point	80 °C	[5]
Flash Point	47 °C	[7]
Vapor Pressure	12.4 mmHg at 25 °C	[7]
Synonyms	1H,1H,2H,2H-Perfluoropentyl iodide	[6]

Structural Representation

The structure of heptafluoro-5-iodopentane features a C3 perfluorinated segment linked to an ethyl iodide moiety. This distinct segmentation is the source of its unique reactivity.

Caption: Chemical structure of heptafluoro-5-iodopentane.

Spectroscopic Characterization Insights

While specific spectra are instrument-dependent, the expected NMR data provides a clear fingerprint for structural verification.

• ¹H NMR: The spectrum will show two distinct multiplets corresponding to the two methylene (-CH₂-) groups. The protons on the carbon adjacent to the iodine atom (C1) will appear as one multiplet, while the protons on the carbon adjacent to the perfluorinated chain (C2) will be significantly shifted downfield due to the strong electron-withdrawing effect of the seven fluorine atoms. The coupling between these two groups and with the adjacent fluorine atoms will result in complex splitting patterns.

• ¹⁹F NMR: This is a crucial technique for confirming the structure of fluorinated compounds. The spectrum for heptafluoro-5-iodopentane will display characteristic signals for the -CF₃ and the two -CF₂- groups, with chemical shifts and coupling constants that are diagnostic of the perfluoropropyl chain.[8]

• ¹³C NMR: The carbon spectrum will show five distinct signals, with the carbons bonded to fluorine exhibiting large C-F coupling constants.

Synthesis of Perfluoroalkyl Iodides (PFIs)

Heptafluoro-5-iodopentane belongs to the broader class of perfluoroalkyl iodides (PFIs), which are important intermediates in the production of fluorotelomers and other fluorinated materials.[9] The industrial synthesis of PFIs is typically achieved through a free-radical process called telomerization.[10]

This process involves the reaction of a "telogen" (a molecule that provides the end groups, such as pentafluoroethyl iodide) with a "taxogen" (a polymerizable molecule, such as tetrafluoroethylene, TFE).[11]

Caption: Generalized workflow for the synthesis of perfluoroalkyl iodides.

In this reaction, the telogen chain is extended by one or more taxogen units. The process yields a mixture of PFIs with varying chain lengths, which are then separated by fractional distillation to isolate the desired product.[11] Controlling the stoichiometry and reaction conditions is critical to optimizing the yield of the target molecule and minimizing the formation of higher-order, undesirable telomers.[10]

Chemical Reactivity and Mechanistic Pathways

The synthetic utility of heptafluoro-5-iodopentane is dominated by the reactivity of the carbon-iodine (C-I) bond. This bond is relatively weak and susceptible to homolytic cleavage, making it an excellent precursor for radical-mediated reactions.

Free-Radical Additions: The Kharasch Addition

Perfluoroalkyl iodides are most commonly employed in free-radical addition reactions to alkenes and alkynes.[9] A classic example of this transformation is the Kharasch Addition , a metal-catalyzed or initiator-induced free-radical addition of a haloalkane across a double bond.[12][13]

The reaction proceeds via a radical chain mechanism:

• Initiation: A radical initiator (e.g., AIBN) or a transition metal catalyst generates the perfluoroalkyl radical (R₣•).

• Propagation (Step 1 - Addition): The nucleophilic R₣• radical adds to the alkene at the less substituted carbon, forming a more stable secondary radical intermediate. This step dictates the anti-Markovnikov regioselectivity of the addition.[12]

• Propagation (Step 2 - Atom Transfer): The newly formed radical abstracts an iodine atom from another molecule of heptafluoro-5-iodopentane. This regenerates the R₣• radical, propagating the chain, and yields the final product.

Caption: Radical chain mechanism of the Kharasch Addition reaction.

This methodology provides a robust and high-yield pathway for installing a fluorinated alkyl chain onto a variety of olefinic substrates.[14] Recent advancements have demonstrated that this transformation can also be efficiently catalyzed by simple iron salts, offering a more sustainable approach to forming perfluoroalkylated alkynes.[15]

Formation of Organometallic Reagents

Beyond radical chemistry, the C-I bond can be converted into a C-metal bond to form powerful nucleophilic reagents. Heptafluoro-5-iodopentane can be transformed into its corresponding Grignard (R₣-MgI) or organolithium (R₣-Li) derivatives.[9] These intermediates open the door to a wide array of classic organic transformations, including:

• Nucleophilic addition to aldehydes and ketones.

• Carboxylation with CO₂ to form fluorinated carboxylic acids.

• Coupling reactions with various electrophiles.

This dual reactivity—serving as both a radical precursor and a source of a fluorinated nucleophile—is what makes heptafluoro-5-iodopentane such a valuable tool in the synthetic chemist's arsenal.

Applications in Drug Discovery and Materials Science

The primary application of heptafluoro-5-iodopentane is as a synthon for introducing the C₃F₇CH₂CH₂- group into target molecules.

• Pharmaceutical Development: The incorporation of fluorinated moieties is a proven strategy for optimizing drug candidates.[1] Fluorine can block sites of metabolism, modulate pKa, and improve cell membrane permeability. Heptafluoro-5-iodopentane provides a larger, lipophilic fluorinated tag that can significantly alter a drug's ADME (absorption, distribution, metabolism, and excretion) profile. The presence of multiple fluorine atoms also provides a unique handle for ¹⁹F MRI, allowing for non-invasive tracking of drug biodistribution in vivo.[8]

• Materials Science: As a fluorotelomer intermediate, this compound is a precursor to a range of specialty polymers and surfactants.[9] These materials are valued for their unique surface properties, including being both hydrophobic (water-repellent) and oleophobic (oil-repellent), making them useful for surface coatings and modifiers.[]

Safety, Handling, and Storage

As with any reactive chemical, proper handling of heptafluoro-5-iodopentane is paramount. It is classified as an irritant and requires specific precautions.

Hazard Profile

The compound should be handled with care, recognizing its potential health effects.

Hazard Class	GHS Statement	Source
Skin Irritation	H315: Causes skin irritation	[6][7]
Eye Irritation	H319: Causes serious eye irritation	[6][7]
Respiratory Irritation	H335: May cause respiratory irritation	[6][7]

Recommended Handling Protocols

Exposure Controls:

• Engineering: Use only outdoors or in a well-ventilated area, such as a certified chemical fume hood.[7]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[7]

  • Skin Protection: Wear impervious protective gloves and clothing to prevent skin contact.[7]

  • Respiratory Protection: If exposure limits are exceeded, use a full-face respirator with an appropriate filter cartridge (e.g., type ABEK).[6]

First Aid Measures:

• If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen.[7]

• If on Skin: Immediately wash with plenty of water after taking off contaminated clothing.[7]

• If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[7]

Storage:

• Store in a well-ventilated place and keep the container tightly closed.[7]

• Store locked up.[7]

Conclusion

Heptafluoro-5-iodopentane is more than just a chemical intermediate; it is a strategic enabler for innovation in pharmaceuticals and material science. Its well-defined physicochemical properties, coupled with the versatile reactivity of its carbon-iodine bond, provide chemists with a reliable and efficient means of introducing a heptalfluoropentyl moiety. By understanding the mechanistic principles behind its reactivity—from radical additions to the formation of organometallic reagents—researchers can fully exploit its potential to design and synthesize next-generation molecules with enhanced performance and function.

References

• Wikipedia. Perfluoroalkyl iodide. [Link]

• Brace, N. O. (1999). Syntheses with perfluoroalkyl iodides. A review. ResearchGate. [Link]

• Li, W., et al. (2022). Perfluoroalkylation of Terminal Alkynes with Perfluoroalkyl Iodides Catalyzed by an Iron Salt. The Journal of Organic Chemistry. [Link]

• INDOFINE Chemical Company, Inc. 1,1,1,2,2,3,3-HEPTAFLUORO-5-IODOPENTANE. [Link]

• Ameduri, B., & Leca, J. P. (1993). Synthesis of perfluoroalkyl iodides.
• Hung, M. H. (1996). Process for the preparation of perfluoroalkyl iodide.

• Wikipedia. Kharasch addition. [Link]

• Chem-Station. (2014). Kharasch Addition. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. The Role of 1-Fluoro-5-iodopentane in Advancing Pharmaceutical Synthesis. [Link]

• Cole-Parmer. Material Safety Data Sheet - Heptafluoro-n-propyliodide. [Link]

• Inoue, M., Sumii, Y., & Shibata, N. (2020). Contribution of Organofluorine Compounds to Pharmaceuticals. ACS Omega. [Link]

• Bartusik, D., & Aebisher, D. (2014). 19F applications in drug development and imaging - a review. Biomedicine & Pharmacotherapy. [Link]

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An In-depth Technical Guide to the Discovery and History of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane

This technical guide provides a comprehensive overview of the discovery, history, and foundational synthesis of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane. It is intended for researchers, scientists, and drug development professionals working with fluorinated compounds. We will delve into the pioneering work that established the synthesis of perfluoroalkyl iodides and connect it to the modern industrial processes that produce this valuable chemical intermediate.

Introduction: The Dawn of Organofluorine Chemistry and the Emergence of Perfluoroalkyl Iodides

The mid-20th century marked a pivotal era in the development of organofluorine chemistry, largely driven by the unique properties imparted by fluorine atoms to organic molecules. The quest for novel materials with exceptional thermal and chemical stability led to the exploration of fluorinated compounds. Within this context, per- and polyfluoroalkyl substances (PFAS) became a significant area of research. The synthesis of these compounds dates back to the 1940s, with methods like electrochemical fluorination and telomerization being developed.[1]

The introduction of an iodine atom to a perfluoroalkyl chain created a versatile class of intermediates known as perfluoroalkyl iodides (PFAIs). These compounds possess a polarized C-I bond, making the perfluoroalkyl group susceptible to nucleophilic attack and enabling a wide range of subsequent chemical transformations. The foundational work on the synthesis of PFAIs was pioneered by R.N. Haszeldine in the early 1950s. His research into the reactions of fluorocarbon radicals laid the groundwork for the preparation of a variety of fully fluorinated iodo-, bromo-, and chloroalkanes.[2][3]

While a specific "discovery" of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane as a singular event is not prominently documented, its existence is a direct consequence of the systematic exploration of the free-radical reactions of fluoroalkenes. The synthesis of this C5 compound is a classic example of the telomerization reaction, a process that continues to be the cornerstone of industrial PFAI production.

The Foundational Synthesis: Haszeldine's Free-Radical Addition

The seminal work by R.N. Haszeldine, particularly his 1953 publication in the Journal of the Chemical Society, detailed the synthesis of perfluoroalkyl iodides through the free-radical addition of a perfluoroalkyl iodide to a fluoroalkene.[2][3][4] This methodology provided a general and reliable route to a homologous series of PFAIs. The synthesis of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane can be understood as an extension of this pioneering work, involving the addition of a heptafluoropropyl radical to ethylene.

Causality Behind the Experimental Choices

The choice of a free-radical pathway was dictated by the inherent stability of the C-F bond, which makes ionic reactions involving the perfluoroalkyl chain challenging. The generation of a highly reactive perfluoroalkyl radical allows for the formation of new carbon-carbon bonds with unsaturated systems like ethylene. The iodine atom in the starting perfluoroalkyl iodide serves as a radical initiator and a chain transfer agent, making the reaction efficient and controllable.

Self-Validating System

The protocol described below represents a self-validating system. The successful formation of the product can be confirmed by a combination of physical and spectroscopic methods. The significant increase in boiling point from the starting materials, along with the characteristic signals in NMR spectroscopy for the newly introduced -CH2CH2I group, provides unambiguous evidence of the desired reaction.

Experimental Protocol: Synthesis of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane

This protocol is a representative procedure based on the principles established by Haszeldine for the free-radical addition of perfluoroalkyl iodides to alkenes.

Objective: To synthesize 1,1,1,2,2,3,3-heptafluoro-5-iodopentane via the free-radical addition of 1-iodoheptafluoropropane to ethylene.

Materials:

• 1-Iodoheptafluoropropane (C3F7I)

• Ethylene (C2H4) gas

• High-pressure reaction vessel (autoclave) equipped with a stirrer, pressure gauge, and thermocouple

• Inert gas (Nitrogen or Argon)

• Distillation apparatus

• Standard laboratory glassware

Step-by-Step Methodology:

• Vessel Preparation: The high-pressure reaction vessel is thoroughly cleaned, dried, and purged with an inert gas to remove any oxygen, which can interfere with the radical reaction.

• Charging the Reactant: A known quantity of 1-iodoheptafluoropropane is charged into the reaction vessel.

• Pressurization with Ethylene: The vessel is sealed, and ethylene gas is introduced to the desired pressure. The molar ratio of ethylene to 1-iodoheptafluoropropane is a critical parameter that influences the product distribution. An excess of ethylene can lead to the formation of higher telomers.

• Reaction Initiation (Thermal): The reaction mixture is heated to a temperature sufficient to induce homolytic cleavage of the C-I bond in 1-iodoheptafluoropropane, typically in the range of 150-250°C. The reaction is maintained at this temperature for several hours with continuous stirring to ensure homogeneity.

• Monitoring the Reaction: The progress of the reaction can be monitored by the drop in pressure as the gaseous ethylene is consumed.

• Cooling and Depressurization: After the reaction is complete, the vessel is cooled to room temperature, and any unreacted ethylene is carefully vented.

• Product Isolation and Purification: The crude reaction mixture is transferred to a distillation apparatus. The product, 1,1,1,2,2,3,3-heptafluoro-5-iodopentane, is separated from unreacted starting material and any byproducts by fractional distillation. The higher boiling point of the product compared to the starting iodide allows for efficient separation.

• Characterization: The purity and identity of the final product are confirmed using techniques such as Gas Chromatography (GC), Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, and ¹⁹F NMR), and Mass Spectrometry (MS).

Data Presentation

Property	Value
Molecular Formula	C₅H₄F₇I
Molecular Weight	323.98 g/mol
CAS Number	1513-88-8
Boiling Point	Approximately 145-147 °C (Predicted)
Appearance	Colorless to pale yellow liquid

Mandatory Visualization

Caption: Free-radical addition mechanism for the synthesis of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane.

Modern Industrial Production: Telomerization

The foundational principles of free-radical addition laid by Haszeldine have been scaled up and refined for the industrial production of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane and other PFAIs. The modern process is known as telomerization.[5] In this process, a telogen (the perfluoroalkyl iodide, e.g., C3F7I) reacts with a taxogen (the alkene, e.g., ethylene) to form a mixture of telomers of the general formula C3F7(CH2CH2)nI. By carefully controlling the reaction conditions, such as the ratio of reactants, temperature, and pressure, the production of the desired n=1 adduct (1,1,1,2,2,3,3-heptafluoro-5-iodopentane) can be maximized.

Caption: Simplified workflow for the industrial production of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane via telomerization.

Conclusion

The history of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane is intrinsically linked to the pioneering work in organofluorine chemistry in the mid-20th century. While not marked by a singular "discovery" event, its synthesis was a logical and important outcome of the systematic investigation of free-radical reactions of fluorinated compounds, most notably by R.N. Haszeldine. The principles established in these early studies have been refined and scaled to the modern industrial process of telomerization, which continues to provide this versatile building block for the synthesis of a wide array of fluorinated materials, pharmaceuticals, and agrochemicals.

References

• Tatsuo Kaiho (2017). Iodine Made Simple. [Link]

• Hitoshi, K. (2008). Overview on the history of organofluorine chemistry from the viewpoint of material industry. Proceedings of the Japan Academy, Series B, 84(5), 139-157. [Link]

• Benskin, J. P., De Silva, A. O., & Martin, J. W. (2010). Isomer Profiling of Perfluorinated Substances as a Tool for Source Tracking: A Review of Early Findings and Future Applications. Reviews of Environmental Contamination and Toxicology, 208, 111–160. [Link]

• Haszeldine, R. N. (1953). Reactions of fluorocarbon radicals. Part XII. The synthesis of fluorocarbons and of fully fluorinated iodo-, bromo-, and chloroalkanes. Journal of the Chemical Society (Resumed), 3761-3768. [Link]

• Qiu, W., Raghavanpillai, A., Brown, P. A., Atkinson, W., Vincent, M. F., & Marshall, W. J. (2015). Ethylene-tetrafluoroethylene (ETFE) cotelomer iodides and their transformation to surface protection intermediates. Journal of Fluorine Chemistry, 169, 12-23. [Link]

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The Fulcrum of Fluorination: Unlocking Synthesis Through the Carbon-Iodine Bond

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern medicinal chemistry and materials science, organofluorine compounds are of paramount importance. The strategic incorporation of fluorine can profoundly alter a molecule's pharmacokinetic and physicochemical properties, often enhancing metabolic stability, binding affinity, and bioavailability.[1][2][3] Consequently, a significant percentage of pharmaceuticals and agrochemicals contain at least one fluorine atom.[1] The challenge, however, lies in the precise and efficient introduction of these fluorine-containing moieties.

While the carbon-fluorine bond itself is notoriously strong and generally unreactive, the carbon-iodine bond offers a unique synthetic gateway.[4][5] This guide provides an in-depth exploration of the fundamental reactivity of the carbon-iodine bond within fluorinated compounds. We will move beyond simple procedural descriptions to dissect the underlying principles that make the C-I bond an exceptionally versatile and reactive functional handle for constructing complex fluorinated molecules. By understanding the causality behind its reactivity, researchers can better harness its power for innovation in drug discovery and beyond.

Part 1: The Unique Character of the Fluorinated Carbon-Iodine Bond

The utility of iodo-fluorinated compounds stems from a powerful dichotomy: the extreme stability of the C-F bond juxtaposed with the pronounced reactivity of the C-I bond. The reactivity of the C-I bond is governed by its intrinsic properties, which are further modulated by the presence of adjacent fluorine atoms.

Bond Strength and Length: An Inherent Weakness

The carbon-iodine bond is the longest and weakest of the carbon-halogen bonds.[6][7][8] This low bond dissociation energy (BDE) is the primary reason for its high reactivity, as less energy is required to cleave the bond during a chemical reaction.

Data Presentation: Carbon-Halogen Bond Properties

Bond	Representative BDE (kcal/mol)	Average Bond Length (Å)	Electronegativity of Halogen (X)
C–F	~115	~1.35	4.0
C–Cl	~84	~1.77	3.2
C–Br	~72	~1.94	3.0
C–I	~58	~2.14	2.7
Data compiled from various sources.[4][8][9]

This inherent weakness makes the iodide an excellent leaving group in nucleophilic substitutions and facilitates bond cleavage in both oxidative addition and radical generation pathways.

The Fluorine Effect: Electronic Polarization

The introduction of highly electronegative fluorine atoms onto the carbon framework dramatically influences the C-I bond's electronic character. Fluorine's powerful electron-withdrawing inductive effect pulls electron density away from the carbon atom. This polarization renders the carbon center significantly more electron-deficient (electrophilic), thereby increasing its susceptibility to attack by nucleophiles.

Caption: Fluorine's inductive effect enhances the electrophilicity of the carbon atom.

This electronic modification is a cornerstone of the C-I bond's reactivity in fluorinated systems, pre-activating it for a range of transformations.

Part 2: Major Reactivity Pathways and Methodologies

The unique properties of the fluorinated C-I bond make it amenable to a diverse array of synthetic transformations. This section details the core logic and provides exemplary protocols for three major reaction classes: nucleophilic substitution, transition metal-catalyzed cross-coupling, and radical-mediated reactions.

A. Nucleophilic Substitution: A Classic Pathway Enhanced

The combination of a highly electrophilic carbon center and the excellent leaving group ability of iodide makes fluorinated alkyl iodides prime substrates for SN2 reactions.

Causality Behind Experimental Choices:

• Substrate: A primary or secondary fluorinated alkyl iodide is ideal to minimize competing elimination reactions. The electron-withdrawing fluorines accelerate the substitution by making the carbon center more attractive to nucleophiles.

• Solvent: Polar aprotic solvents like DMF, DMSO, or acetonitrile are preferred. They solvate the cation of the nucleophilic salt without strongly solvating the nucleophile itself, thus maximizing its reactivity.

• Nucleophile: A wide range of nucleophiles (e.g., azides, cyanides, alkoxides, amines) can be employed. The choice depends on the desired functional group to be installed.

Experimental Protocol: Synthesis of a Fluorinated Alkyl Azide

This protocol describes a representative SN2 reaction using 1-iodo-3,3,3-trifluoropropane as a substrate.[10]

• Reaction Setup: To a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1-iodo-3,3,3-trifluoropropane (1.0 eq), sodium azide (NaN₃, 1.5 eq), and anhydrous N,N-dimethylformamide (DMF, 0.2 M).

• Reaction Execution: Heat the reaction mixture to 60 °C and stir under a nitrogen atmosphere. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup: Upon completion (typically 4-6 hours), cool the reaction mixture to room temperature. Pour the mixture into a separatory funnel containing water and diethyl ether.

• Extraction: Extract the aqueous layer three times with diethyl ether. Combine the organic layers.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product, 1-azido-3,3,3-trifluoropropane, can be purified further by column chromatography if necessary.

B. Transition Metal-Catalyzed Cross-Coupling: Forging C-C Bonds

Fluorinated aryl iodides are exceptional partners in cross-coupling reactions catalyzed by transition metals like palladium and copper.[11][12] The C(sp²)-I bond readily undergoes oxidative addition to the metal center, which is the crucial initiating step of the catalytic cycle.

Causality Behind Experimental Choices:

• Catalyst: The choice of metal (e.g., Pd, Cu) and ligand is critical. For electron-poor fluorinated aryl iodides, electron-rich phosphine ligands on a palladium catalyst can facilitate the oxidative addition step. Copper catalysts are often cost-effective and show excellent reactivity.[11][12]

• Base: A base is required to activate the coupling partner (e.g., a boronic acid in Suzuki coupling) and to neutralize the HX species generated during the cycle.

• Substrate: Aryl iodides are generally more reactive than the corresponding bromides or chlorides in oxidative addition, leading to milder reaction conditions and higher efficiency.

Caption: Generalized catalytic cycle for a cross-coupling reaction.

Experimental Protocol: Copper-Mediated Monofluoroalkylation of an Aryl Iodide

This protocol is adapted from a procedure for coupling aryl iodides with fluorinated sulfones.[11]

• Reagent Preparation: In a nitrogen-filled glovebox, add CuI (1.0 eq) and 1,10-phenanthroline (0.2 eq) to an oven-dried vial.

• Reaction Setup: Add the aryl iodide (1.0 eq) and the fluorinated sulfone reagent (e.g., 2-PySO₂CHFI, 1.5 eq) to the vial, followed by anhydrous DMF (0.3 M).

• Reaction Execution: Seal the vial and stir the mixture at room temperature. The progress of the reaction can be monitored by LC-MS.

• Workup: Once the reaction is complete, quench with a saturated aqueous solution of ammonium chloride.

• Extraction: Extract the mixture with ethyl acetate. Combine the organic layers.

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo. Purify the residue by flash column chromatography on silica gel to yield the desired fluoroalkylated arene.

C. Radical-Mediated Transformations: Harnessing Homolytic Cleavage

The weakness of the C-I bond makes it an excellent precursor for generating carbon-centered radicals upon homolytic cleavage. Modern photoredox catalysis has revolutionized this field, using visible light to generate radicals from fluorinated alkyl iodides under exceptionally mild conditions.[13][14][15]

Causality Behind Experimental Choices:

• Photocatalyst: An iridium or ruthenium complex, or an organic dye, is chosen based on its redox potential and ability to absorb visible light. The excited-state photocatalyst must be able to reduce the C-I bond to generate the radical.[13][16]

• Light Source: Blue LEDs are commonly used as they provide the necessary energy to excite the photocatalyst without causing unwanted side reactions or degradation.

• Radical Trap: The generated radical is highly reactive and can be trapped by various partners, such as alkenes or arenes, to form new C-C bonds.[14][17]

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• 14. Photoredox relay-catalyzed gem-difluoroallylation of alkyl iodides - Chemical Communications (RSC Publishing) [pubs.rsc.org]
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An In-Depth Technical Guide to 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane: Synonyms and Identifiers

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1,1,2,2,3,3-Heptafluoro-5-iodopentane is a fluorinated organic compound of significant interest in various fields of chemical research and development. Its unique structure, featuring a stable heptafluorinated carbon chain and a reactive iodine atom, makes it a valuable building block in organic synthesis, materials science, and pharmaceutical development. This technical guide provides a comprehensive overview of the synonyms and chemical identifiers for 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane, offering researchers a consolidated resource for accurate identification and sourcing of this compound.

Chemical Identity and Nomenclature

The systematic naming of chemical compounds is governed by the International Union of Pure and Applied Chemistry (IUPAC) to ensure unambiguous communication. However, in practice, a variety of synonyms and trivial names are often used in literature, patents, and commercial listings. Understanding these different nomenclatures is crucial for effective information retrieval.

Systematic and Common Names

The most formal and universally recognized name for this compound is 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane . This name precisely describes the molecular structure: a five-carbon pentane chain with seven fluorine atoms attached to the first three carbon atoms and an iodine atom at the fifth position.

Several synonyms are also frequently encountered:

• 1H,1H,2H,2H-Perfluoropentyl iodide : This naming convention highlights the presence of hydrogen atoms on the first and second carbons of the perfluorinated pentyl chain.

• 1-IODO-3,3,4,4,5,5,5-HEPTAFLUOROPENTANE : An alternative numbering of the carbon chain, starting from the iodine-substituted carbon.

• 5-Iodo-1,1,1,2,2,3,3-heptafluoropentane : Another variation of the systematic name.[1]

• Pentane, 1,1,1,2,2,3,3-heptafluoro-5-iodo- : A format sometimes used in chemical databases.

It is important to note that while no specific trade names were identified for this compound, it is typically marketed by its chemical name or CAS number.

Chemical Identifiers

For precise identification in databases and regulatory documents, a variety of alphanumeric codes are used. These identifiers provide a standardized and computer-readable means of referencing a chemical substance.

Identifier Type	Identifier	Source
CAS Registry Number	1513-88-8	Chemical Abstracts Service
PubChem Substance ID	57651463	PubChem
InChI	1S/C5H4F7I/c6-3(7,1-2-13)4(8,9)5(10,11)12/h1-2H2	IUPAC International Chemical Identifier
InChIKey	TZNRRNKRZXHADL-UHFFFAOYSA-N	IUPAC International Chemical Identifier
SMILES	C(CI)C(C(C(F)(F)F)(F)F)(F)F	Simplified Molecular Input Line Entry System[]
MDL Number	MFCD00155834	MDL Information Systems

A Note on PubChem Identifiers: It is worth noting that while a PubChem Substance ID (SID) is available for this compound, a specific PubChem Compound ID (CID) was not readily identified. In the PubChem database, a Substance record (SID) is a description of a chemical sample and its properties as provided by a depositor. A Compound record (CID) is a unique, normalized chemical structure that may be linked to multiple substance records. The absence of a distinct CID may indicate that the substance has not yet been assigned a unique compound record or that it is grouped with other similar substances.

Visualizing the Identifier Network

The relationship between 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane and its primary identifiers can be visualized as a network, with the chemical structure at the core.

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]

Protocols & Analytical Methods

The Versatile Role of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane in Modern Organic Synthesis: Application Notes and Protocols

Introduction: Unlocking New Frontiers in Fluorine Chemistry

In the landscape of modern organic synthesis, the strategic introduction of fluorine atoms into molecular architectures is a paramount objective for researchers in pharmaceuticals, agrochemicals, and materials science. The unique physicochemical properties imparted by fluorine, such as enhanced metabolic stability, increased lipophilicity, and altered electronic characteristics, make fluorinated compounds highly sought after. 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane has emerged as a key reagent in this pursuit, offering a versatile platform for the incorporation of a heptafluoropentyl moiety. This guide provides an in-depth exploration of its applications, grounded in mechanistic understanding and supported by detailed experimental protocols.

Core Properties and Reactivity

1,1,1,2,2,3,3-Heptafluoro-5-iodopentane, with the chemical formula C₅H₄F₇I, possesses a structure characterized by a perfluorinated butyl chain linked to an iodoethane moiety.[1][2] This unique arrangement confers a dual reactivity profile. The carbon-iodine (C-I) bond is relatively weak and susceptible to homolytic cleavage, making it an excellent precursor for the generation of the 1,1,1,2,2,3,3-heptafluoropentan-5-yl radical. This radical is a key intermediate in a variety of powerful carbon-carbon bond-forming reactions.

Application 1: Atom Transfer Radical Addition (ATRA) to Alkenes and Alkynes

Atom Transfer Radical Addition (ATRA) is a powerful and atom-economical method for the simultaneous formation of a carbon-carbon and a carbon-halogen bond.[3] Perfluoroalkyl iodides are particularly effective in these transformations.[4] The reaction is typically initiated by radical initiators or photochemical methods, leading to the addition of the perfluoroalkyl group and an iodine atom across a double or triple bond.

Mechanistic Rationale

The generally accepted mechanism for the ATRA of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane to an alkene is a radical chain process. The initiation step involves the homolytic cleavage of the C-I bond to generate the heptafluoropentyl radical. This can be achieved through various methods, including the use of chemical initiators like triethylborane (Et₃B) in the presence of oxygen, or through photochemical irradiation.[5][6][7] The resulting radical then adds to the alkene, forming a new carbon-centered radical, which subsequently abstracts an iodine atom from another molecule of the starting iodide to propagate the chain and yield the final product.

Diagram 1: General Mechanism of Atom Transfer Radical Addition (ATRA)

Caption: Mechanism of ATRA of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane to an alkene.

Protocol: Triethylborane-Initiated ATRA to 1-Octene

This protocol describes a laboratory-scale method for the addition of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane to 1-octene, a representative unactivated alkene.

Materials:

• 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane (1.0 equiv)

• 1-Octene (1.5 equiv)

• Triethylborane (1.0 M solution in hexanes, 0.2 equiv)

• Anhydrous toluene

• Air (via a needle)

Procedure:

• To a flame-dried round-bottom flask under an argon atmosphere, add 1,1,1,2,2,3,3-heptafluoro-5-iodopentane and 1-octene.

• Dissolve the reactants in anhydrous toluene.

• Slowly add the triethylborane solution dropwise to the stirred reaction mixture at room temperature.

• Introduce a slow stream of air into the reaction mixture via a needle for 5-10 minutes to initiate the radical chain reaction.

• Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 2-4 hours.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the desired 1-iodo-3-(1,1,1,2,2,3,3-heptafluoropentan-5-yl)octane.

Expected Yields:

Alkene Substrate	Product	Yield (%)
1-Octene	1-Iodo-3-(heptafluoropentyl)octane	85-95
Styrene	(2-Iodo-1-(heptafluoropentyl)ethyl)benzene	80-90
Methyl Acrylate	Methyl 2-iodo-4-(heptafluoropentyl)butanoate	75-85

Note: Yields are representative and may vary depending on the specific reaction conditions and scale.

Application 2: Radical Cyclization for the Synthesis of Fluorinated Heterocycles

Radical cyclization is a powerful strategy for the construction of cyclic compounds, and the use of perfluoroalkyl iodides as radical precursors has enabled the synthesis of a wide array of fluorinated heterocycles.[8] These reactions are often highly regioselective, proceeding via a 5-exo or 6-exo cyclization pathway.

Mechanistic Insights

The initiation of radical cyclization mirrors that of ATRA, with the generation of the heptafluoropentyl radical. In a typical scenario, this radical adds to a suitably positioned double or triple bond within the same molecule, leading to the formation of a cyclic radical intermediate. This intermediate is then quenched, often by abstracting a hydrogen atom from a donor or an iodine atom from the starting material, to yield the final cyclized product.

Diagram 2: Radical Cyclization Workflow

Caption: A simplified workflow for radical cyclization reactions.

Protocol: Photochemical Synthesis of a Fluorinated Tetrahydroquinoline Derivative

This protocol outlines the synthesis of a fluorinated tetrahydroquinoline derivative through a photochemical radical cyclization of an N-allyl-N-(2-iodoaryl)amine precursor, which can be prepared from the corresponding aniline and 1,1,1,2,2,3,3-heptafluoro-5-iodopentane.

Materials:

• N-allyl-N-(2-(1,1,1,2,2,3,3-heptafluoropentan-5-yl)phenyl)amine (1.0 equiv)

• Facial photocatalyst (e.g., an iridium or ruthenium complex, 1-2 mol%)

• Hantzsch ester (1.5 equiv)

• Anhydrous and degassed acetonitrile

• Visible light source (e.g., blue LEDs)

Procedure:

• In a Schlenk tube, dissolve the N-allyl-N-(2-(1,1,1,2,2,3,3-heptafluoropentan-5-yl)phenyl)amine, the photocatalyst, and the Hantzsch ester in anhydrous and degassed acetonitrile.

• Irradiate the reaction mixture with a visible light source at room temperature with vigorous stirring.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed (typically 4-8 hours).

• Upon completion, remove the solvent under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to yield the desired fluorinated tetrahydroquinoline derivative.

Application 3: Precursor to Organometallic Reagents

Perfluoroalkyl iodides can be converted into their corresponding organometallic reagents, such as Grignard and organolithium compounds.[4] These reagents are valuable intermediates for the introduction of the perfluoroalkyl group into organic molecules through reactions with various electrophiles.

Protocol: Preparation of the Grignard Reagent

Materials:

• 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane (1.0 equiv)

• Magnesium turnings (1.2 equiv)

• Anhydrous diethyl ether or THF

• A small crystal of iodine (as an initiator)

Procedure:

• Activate the magnesium turnings in a flame-dried flask under argon by adding a crystal of iodine and gently warming until the iodine vapor is visible.

• Allow the flask to cool to room temperature.

• Add anhydrous diethyl ether or THF to the flask.

• Slowly add a solution of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane in the same anhydrous solvent to the magnesium suspension with stirring.

• The reaction is typically initiated by gentle warming and is evidenced by the disappearance of the magnesium and the formation of a cloudy solution.

• Once the reaction is complete, the resulting Grignard reagent can be used directly in subsequent reactions with electrophiles such as aldehydes, ketones, or carbon dioxide.

Safety and Handling

1,1,1,2,2,3,3-Heptafluoro-5-iodopentane is a chemical that should be handled with appropriate safety precautions in a well-ventilated fume hood.[9] It is advisable to wear personal protective equipment, including safety glasses, gloves, and a lab coat. For detailed safety information, consult the Safety Data Sheet (SDS) provided by the supplier.[9]

Conclusion

1,1,1,2,2,3,3-Heptafluoro-5-iodopentane is a valuable and versatile reagent for the introduction of the heptafluoropentyl group into organic molecules. Its utility in atom transfer radical additions, radical cyclizations, and as a precursor to organometallic reagents makes it an indispensable tool for researchers in drug discovery and materials science. The protocols provided herein serve as a practical guide for the application of this important building block in the synthesis of novel fluorinated compounds.

References

• Wang, Y., Cao, Z., He, Q., Huang, X., Liu, J., Neumann, H., Chen, G., & Beller, M. (2023). Activation of perfluoroalkyl iodides by anions: extending the scope of halogen bond activation to C(sp3)–H amidation, C(sp2)–H iodination, and perfluoroalkylation reactions. Chemical Science, 14(5), 1234-1241. [Link]

• Wang, Y., Cao, Z., He, Q., Huang, X., Liu, J., Neumann, H., Chen, G., & Beller, M. (2023). Activation of perfluoroalkyl iodides by anions: extending the scope of halogen bond activation to C(sp3)–H amidation, C(sp2)–H iodination, and perfluoroalkylation reactions. Chemical Science, 14(5), 1234-1241*. [Link]

• Wikipedia. (n.d.). Perfluoroalkyl iodide. Retrieved from [Link]

• ResearchGate. (n.d.). Addition of perfluoroalkyl iodide to alkenes and alkynes. Reactions...[Link]

• PubMed. (2014). Triethylborane-initiated radical chain fluorination: a synthetic method derived from mechanistic insight. [Link]

• Enhancing Triethylborane Initiation Through Mechanistic Understanding. (n.d.). [Link]

• Brace, N. O. (1999). Syntheses with perfluoroalkyl iodides. A review. Journal of Fluorine Chemistry, 93(1), 1-25. [Link]

• Green, A. I., & Burslem, G. M. (2021). Photochemical synthesis of an epigenetic focused tetrahydroquinoline library. RSC Medicinal Chemistry, 12(10), 1780-1786. [Link]

• Wikipedia. (n.d.). Radical cyclization. Retrieved from [Link]

• Stephenson, C. R. J., et al. (2011). Intermolecular Atom Transfer Radical Addition to Olefins Mediated by Oxidative Quenching of Photoredox Catalysts. Journal of the American Chemical Society, 133(10), 3760–3763. [Link]

• Liu, J.-T., et al. (2001). Novel Synthesis of Alkenes via Triethylborane-Induced Free-Radical Reactions of Alkyl Iodides and β-Nitrostyrenes. The Journal of Organic Chemistry, 66(18), 6021–6028. [Link]

• Bałczewski, P., et al. (2006). The Iodine Atom Transfer Addition Reaction (I-ATRA) initiated by AIBN: Optimization, scope and radical reaction pathways. Heteroatom Chemistry, 17(1), 22-35. [Link]

• Huang, J., Xu, W., Xie, H., & Li, S. (2012). One-Step Cyclization: Synthesis of N-Heteroalkyl-N′-tosylpiperazines. The Journal of Organic Chemistry, 77(17), 7506–7511. [Link]

• ResearchGate. (n.d.). Radical methods for the synthesis of aliphatic amines. [Link]

• Supranovich, V. I., Dmitriev, I. A., & Dilman, A. D. (2020). Synthesis of tetrafluorinated tetrahydroquinolines via photoredox catalysis. Beilstein Journal of Organic Chemistry, 16, 3036-3042. [Link]

• ResearchGate. (n.d.). Atom Transfer Radical Addition (ATRA). 2.2.1.1 Components in ATRP All...[Link]

• Hird, M. (2007). The importance of fluorine in the life sciences. Journal of Fluorine Chemistry, 128(12), 1471-1478. [Link]

• Base Promoted Tandem Synthesis of 2-Azaaryl Tetrahydroquinolines. (n.d.). [Link]

• Enhancing triethylborane initiation through mechanistic understanding. (2022). [Link]

• Light-activation of SF5Cl for the atom transfer radical addition onto alkenes and alkynes. (n.d.). [Link]

• O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319. [Link]

• PubMed. (2024). Comparison of perfluoroalkyl substance adsorption performance by inorganic and organic silicon modified activated carbon. [Link]

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Applications of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane in Materials Science: A Technical Guide

Introduction: Unveiling the Potential of a Versatile Fluorinated Building Block

In the dynamic landscape of materials science and drug discovery, the strategic incorporation of fluorine atoms into molecular architectures offers a powerful tool for tailoring material properties and enhancing therapeutic efficacy. 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane, a partially fluorinated alkyl iodide, has emerged as a key intermediate, providing a unique combination of a stable, electron-withdrawing heptafluoropentyl moiety and a reactive carbon-iodine bond. This guide delves into the multifaceted applications of this compound, offering detailed protocols and expert insights for researchers and scientists.

The presence of the C3F7(CH2)2- group imparts desirable characteristics such as low surface energy, hydrophobicity, and chemical stability. Concurrently, the terminal iodide serves as a versatile functional handle, enabling a plethora of subsequent chemical transformations. This duality makes 1,1,1,2,2,3,3-heptafluoro-5-iodopentane an invaluable precursor in the synthesis of advanced fluorinated polymers, the modification of surfaces to achieve specific functionalities, and as a crucial building block in the development of novel therapeutics, including targeted protein degraders.

This document will explore these applications in depth, providing not only step-by-step methodologies but also the scientific rationale behind the experimental choices, empowering researchers to harness the full potential of this versatile fluorinated compound.

Physicochemical Properties of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane

A thorough understanding of the physical and chemical properties of a reagent is paramount for its effective and safe utilization in any application. The key properties of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane are summarized below.

Property	Value	Reference
CAS Number	1513-88-8	[1][2]
Molecular Formula	C5H4F7I	[1]
Molecular Weight	323.98 g/mol	[1][2]
Appearance	Not specified, typically a liquid
Boiling Point	~80 °C	[3]
Purity	≥94% (GC)	[2]

Application I: Synthesis of Advanced Fluorinated Polymers via Telomerization

The introduction of fluorinated segments into polymers can dramatically enhance their thermal stability, chemical resistance, and surface properties. 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane serves as an excellent chain transfer agent, or "telogen," in a process known as telomerization. This controlled radical polymerization technique allows for the synthesis of low molecular weight polymers (telomers) with the heptafluoropentyl group at one end and a reactive iodine atom at the other. These telomers can be used as is or as building blocks for more complex macromolecular architectures like block copolymers.

Causality of Experimental Choices in Telomerization

The choice of initiator, monomer-to-telogen ratio, and reaction temperature are critical for controlling the molecular weight and distribution of the resulting telomers. A radical initiator, such as azobisisobutyronitrile (AIBN), is used to generate initial radicals. The monomer-to-telogen ratio directly influences the average degree of polymerization; a lower ratio leads to shorter telomers. The reaction temperature is selected to ensure an appropriate rate of initiator decomposition and radical propagation.

Experimental Protocol: Telomerization of Methyl Methacrylate (MMA) with 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane

This protocol describes the synthesis of a heptafluoropentyl-terminated poly(methyl methacrylate) (PMMA) telomer.

Materials:

• 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane (C3F7(CH2)2I)

• Methyl methacrylate (MMA), freshly distilled to remove inhibitors

• Azobisisobutyronitrile (AIBN), recrystallized from methanol

• Anhydrous toluene

• Methanol

• Nitrogen gas (high purity)

Equipment:

• Schlenk flask equipped with a magnetic stir bar and condenser

• Oil bath with a temperature controller

• Vacuum line

• Rotary evaporator

Procedure:

• Reaction Setup: In a 100 mL Schlenk flask, combine 1,1,1,2,2,3,3-heptafluoro-5-iodopentane (3.24 g, 10 mmol), methyl methacrylate (10.0 g, 100 mmol), and AIBN (0.164 g, 1 mmol) in anhydrous toluene (50 mL).

• Degassing: Subject the reaction mixture to three freeze-pump-thaw cycles to remove dissolved oxygen, which can inhibit radical polymerization. After the final thaw, backfill the flask with nitrogen.

• Polymerization: Immerse the flask in a preheated oil bath at 70 °C and stir the mixture vigorously. Allow the reaction to proceed for 24 hours under a nitrogen atmosphere.

• Quenching and Precipitation: Cool the reaction mixture to room temperature. Precipitate the polymer by slowly adding the reaction solution to a beaker containing 500 mL of cold methanol while stirring.

• Purification: Collect the precipitated polymer by filtration and wash it with fresh methanol (3 x 50 mL) to remove unreacted monomer and initiator residues.

• Drying: Dry the purified polymer in a vacuum oven at 40 °C to a constant weight.

Expected Outcome:

The resulting product is a white, powdery solid of heptafluoropentyl-terminated PMMA. The molecular weight can be controlled by varying the initial ratio of MMA to the fluoroalkyl iodide. The presence of the terminal iodine atom can be confirmed by 1H NMR spectroscopy.

Workflow for Telomerization

Caption: Workflow for the synthesis of heptafluoropentyl-terminated PMMA.

Application II: A Versatile Building Block in Drug Discovery

The incorporation of fluorinated motifs is a well-established strategy in modern drug design to enhance metabolic stability, binding affinity, and cell permeability. The heptafluoropentyl group, with its distinct electronic properties, can be a valuable addition to a pharmacophore. 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane's utility is further amplified by its classification as a "Protein Degrader Building Block".[4] This points to its application in the synthesis of Proteolysis Targeting Chimeras (PROTACs), a revolutionary class of therapeutics that induce the degradation of disease-causing proteins.

The Role in PROTAC Synthesis

PROTACs are heterobifunctional molecules composed of a ligand for a target protein, a ligand for an E3 ubiquitin ligase, and a linker connecting the two. The reactive iodide of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane allows for its covalent attachment to a linker, which can then be further elaborated to connect the two ligands. The heptafluoropentyl group can be strategically positioned within the linker to optimize the physicochemical properties of the final PROTAC molecule.

Experimental Protocol: Functionalization for PROTAC Linker Synthesis

This protocol outlines the initial step of incorporating the heptafluoropentyl moiety into a linker precursor via nucleophilic substitution of the iodide with a protected amine.

Materials:

• 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane (C3F7(CH2)2I)

• N-(tert-Butoxycarbonyl)propargylamine (Boc-propargylamine)

• Copper(I) iodide (CuI)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Nitrogen gas (high purity)

Equipment:

• Round-bottom flask with a magnetic stir bar

• Septa and needles

• Sintered glass funnel

• Rotary evaporator

Procedure:

• Reaction Setup: To a solution of Boc-propargylamine (1.55 g, 10 mmol) in anhydrous DMF (20 mL) in a round-bottom flask under a nitrogen atmosphere, add DIPEA (2.6 g, 20 mmol) and CuI (0.19 g, 1 mmol).

• Addition of Fluoroalkyl Iodide: Add 1,1,1,2,2,3,3-heptafluoro-5-iodopentane (3.24 g, 10 mmol) dropwise to the reaction mixture at room temperature.

• Reaction: Stir the reaction mixture at room temperature for 12 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, pour the reaction mixture into water (100 mL) and extract with ethyl acetate (3 x 50 mL).

• Washing: Wash the combined organic layers with saturated aqueous sodium bicarbonate solution (50 mL) and brine (50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the desired N-Boc protected heptafluoropentyl-functionalized alkyne.

Expected Outcome:

The product is a key intermediate for PROTAC synthesis. The terminal alkyne can be used in "click" chemistry reactions to attach it to an azide-functionalized E3 ligase ligand, while the Boc-protected amine can be deprotected and coupled to a carboxylic acid-functionalized target protein ligand.

Conceptual Diagram for PROTAC Synthesis Intermediate

Caption: Synthesis of a heptafluoropentyl-containing PROTAC linker intermediate.

Application III: Surface Modification for Enhanced Hydrophobicity

The low surface energy of fluorinated compounds makes them ideal for creating hydrophobic and oleophobic surfaces. While direct experimental evidence for 1,1,1,2,2,3,3-heptafluoro-5-iodopentane in surface modification is limited in the readily available literature, its structure lends itself well to such applications. By first converting the iodide to a reactive silane, it can be used to functionalize hydroxyl-terminated surfaces like glass or silica.

Hypothetical Protocol: Silanization of a Glass Surface

This protocol describes a two-step process to first synthesize a heptafluoropentyl-functionalized silane and then use it to modify a glass surface.

Part 1: Synthesis of (3-(1,1,1,2,2,3,3-Heptafluoropentyl)propyl)triethoxysilane

• Grignard Formation: React 1,1,1,2,2,3,3-heptafluoro-5-iodopentane with magnesium turnings in anhydrous diethyl ether to form the corresponding Grignard reagent.

• Silane Coupling: React the Grignard reagent with allyl(triethoxy)silane in the presence of a suitable catalyst to yield the desired fluorinated silane.

Part 2: Surface Modification of a Glass Slide

Materials:

• (3-(1,1,1,2,2,3,3-Heptafluoropentyl)propyl)triethoxysilane

• Glass slides

• Piranha solution (a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide - EXTREME CAUTION IS ADVISED )

• Anhydrous toluene

• Ethanol

• Deionized water

Equipment:

• Beakers

• Oven

• Sonicator

• Nitrogen stream

Procedure:

• Surface Cleaning: Immerse the glass slides in Piranha solution for 30 minutes to clean and hydroxylate the surface. Rinse thoroughly with deionized water and dry in an oven at 110 °C.

• Silanization Solution: Prepare a 2% (v/v) solution of the fluorinated silane in anhydrous toluene.

• Surface Functionalization: Immerse the cleaned and dried glass slides in the silanization solution for 2 hours at room temperature.

• Rinsing: Remove the slides from the solution and rinse with fresh toluene, followed by ethanol, to remove any unreacted silane.

• Curing: Cure the functionalized slides in an oven at 110 °C for 1 hour to promote covalent bond formation.

• Final Cleaning: Sonicate the slides in ethanol for 5 minutes and dry under a stream of nitrogen.

Expected Outcome:

The glass surface will be functionalized with a self-assembled monolayer of the heptafluoropentyl silane, rendering it highly hydrophobic. This can be quantified by measuring the water contact angle, which is expected to increase significantly compared to the untreated glass.

Workflow for Surface Modification

Caption: Workflow for the hydrophobic modification of a glass surface.

Conclusion and Future Outlook

1,1,1,2,2,3,3-Heptafluoro-5-iodopentane stands as a testament to the power of strategic fluorination in designing advanced materials and therapeutics. Its unique combination of a stable fluoroalkyl chain and a reactive iodide terminus provides a versatile platform for innovation. The protocols and insights provided in this guide are intended to serve as a foundation for researchers to explore and expand upon the applications of this valuable chemical entity. As the demand for high-performance materials and novel drug discovery platforms continues to grow, the importance of such well-defined, functionalized fluorinated building blocks is poised to increase, paving the way for future scientific advancements.

References

• Kim, H., Lim, H.-D., Park, K.-Y., & Lee, H. (2020). A fluoroalkyl iodide additive for Li–O2 battery electrolytes enables stable cycle life and high reversibility. Journal of Materials Chemistry A, 8(30), 15027-15035.
• Dolbier, W. R. (2005). Syntheses with perfluoroalkyl iodides. A review. Journal of Fluorine Chemistry, 126(2), 157-174.
• Krespan, C. G. (1958). Notes - Preparation of Fluoroalkyl Iodides from Fluorinated Acid Chlorides. The Journal of Organic Chemistry, 23(12), 2016–2017.
• Hines, J. N., Thomas, D. S., & O'Hagan, D. (2022). Expanding organofluorine chemical space: the design of chiral fluorinated isosteres enabled by I(i)/I(iii) catalysis. Chemical Science, 13(23), 6704-6716.
• Lopez, G., Thenappan, A., & Améduri, B. (2015).
• Nihei, T., Omoto, N., Ohashi, K., & Teranaka, T. (2013). Effect of enamel surface modification by novel aqueous phosphate-type fluoride surfactants.
• Scott, P. J. H. (2017). Targeted Protein Degradation: An Important Tool for Drug Discovery for “Undruggable” Tumor Transcription Factors. Cancers, 9(9), 115.
• Lee, H., & Kim, J. (2020). Design, Synthesis, and Biological Evaluation of Proteolysis Targeting Chimeras (PROTACs) for the Dual Degradation of IGF-1R and Src. Molecules, 25(8), 1955.
• Ameduri, B., & Boutevin, B. (2001). Fluoroelastomers: synthesis, properties and applications. Progress in Polymer Science, 26(1), 105-187.
• Lee, S. H., & Lee, J. (2022). Development of Rapid and Facile Solid-Phase Synthesis of PROTACs via a Variety of Binding Styles. Chemistry – An Asian Journal, 17(16), e202200481.

• Taylor & Francis. (n.d.). Telomerization – Knowledge and References. Retrieved from [Link]

• Zhang, C., et al. (2023). PROTAC: a revolutionary technology propelling small molecule drugs into the next golden age. Signal Transduction and Targeted Therapy, 8(1), 349.

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• 4. mdpi.com [mdpi.com]

Application Note: 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane as a Versatile Reagent for Light Fluorous Tagging

Abstract

This technical guide provides researchers, chemists, and drug development professionals with a comprehensive overview and detailed protocols for the application of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane as a versatile reagent for "light" fluorous tagging. We detail its chemical properties, reaction methodologies for tagging common functional groups (alcohols, thiols, and amines), and a robust protocol for purification using Fluorous Solid-Phase Extraction (F-SPE). The guide emphasizes the underlying chemical principles, offering a framework for adapting these methods to a wide range of substrates, thereby streamlining the synthesis and purification of small molecules, peptides, and other complex chemical entities.

Introduction to Light Fluorous Tagging

The efficient purification of target molecules from complex reaction mixtures is a significant bottleneck in organic synthesis, particularly in the fields of medicinal chemistry and drug discovery.[1][2] Fluorous synthesis addresses this challenge by covalently attaching a perfluoroalkyl group (a "fluorous tag") to a substrate or reagent.[1] This tag imparts a unique "fluorophilic" character to the molecule, allowing for selective separation from non-tagged (organic) compounds based on strong fluorine-fluorine interactions.[1]

Fluorous tags are broadly categorized as "heavy" or "light".[1] Heavy tags, with a high fluorine content (>60% by weight), enable separation by fluorous liquid-liquid extraction (LLE).[1] However, "light" tags, which have a lower fluorine content, are often more desirable as they minimally impact the substrate's physical properties while still enabling highly efficient purification via Fluorous Solid-Phase Extraction (F-SPE).[3][4] F-SPE is a chromatographic technique that relies on the specific retention of fluorous-tagged molecules on a fluorinated stationary phase, such as fluorous silica gel.[4][5]

1,1,1,2,2,3,3-Heptafluoro-5-iodopentane is an exemplary "light" fluorous tagging reagent. Its C₃F₇(CH₂)₂- moiety provides sufficient fluorophilicity for strong retention on F-SPE media without conferring the teflon-like insolubility associated with heavier tags.[6] The terminal iodo group serves as a versatile reactive handle for covalently attaching the tag to a wide variety of nucleophilic functional groups.

Reagent Profile: 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane

The efficacy of this reagent stems from its well-defined chemical structure and predictable reactivity.

Property	Value	Source
CAS Number	1513-88-8	[]
Molecular Formula	C₅H₄F₇I	[]
Molecular Weight	323.98 g/mol	[]
Appearance	Colorless liquid	N/A
Synonym	1H,1H,2H,2H-Perfluoropentyl iodide

The key structural feature is the ethylene spacer (-(CH₂)₂-) which insulates the reactive carbon-iodine bond from the potent electron-withdrawing effect of the heptafluoropropyl group.[1] This ensures that the reactivity of the iodide is comparable to a standard alkyl iodide, allowing for the straightforward adaptation of well-established nucleophilic substitution protocols.

The Fluorous Tagging & Purification Workflow

The overall strategy involves three key stages: tagging, reaction/synthesis, and purification. An optional fourth stage, detagging, can be performed if the fluorous moiety is not desired in the final product.

Caption: General workflow for synthesis using fluorous tagging.

Experimental Protocols: Tagging Functional Groups

The following are representative, self-validating protocols for tagging common nucleophiles. Researchers should perform small-scale trials to optimize conditions for their specific substrate.

Protocol 4.1: Tagging of a Primary Alcohol (O-Alkylation)

This protocol converts a primary alcohol into a fluorous ether. The alcohol is first deprotonated with a strong base to form a more potent nucleophile.

Reaction: R-CH₂OH + C₃F₇(CH₂)₂I → R-CH₂-O-(CH₂)₂C₃F₇

• Preparation: In an oven-dried, round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve the primary alcohol (1.0 eq) in anhydrous tetrahydrofuran (THF, 0.2 M).

• Deprotonation: Cool the solution to 0 °C in an ice bath. Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise.

  • Causality: NaH is a strong, non-nucleophilic base that irreversibly deprotonates the alcohol to form the corresponding alkoxide, a much stronger nucleophile required for efficient Sₙ2 reaction with the alkyl iodide.

• Stirring: Allow the mixture to stir at 0 °C for 15 minutes, then warm to room temperature and stir for an additional 30 minutes.

• Tagging: Add 1,1,1,2,2,3,3-heptafluoro-5-iodopentane (1.1 eq) dropwise via syringe.

• Reaction Monitoring: Heat the reaction to 40-50 °C and monitor its progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 4-12 hours).

• Quenching: Cool the reaction to 0 °C and cautiously quench by the slow addition of saturated aqueous ammonium chloride (NH₄Cl) solution.

• Extraction: Transfer the mixture to a separatory funnel, add ethyl acetate, and wash sequentially with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude fluorous-tagged product. The material is now ready for F-SPE.

Protocol 4.2: Tagging of a Thiol (S-Alkylation)

Thiols are more acidic and more nucleophilic than alcohols, allowing for the use of milder bases.[8]

Reaction: R-SH + C₃F₇(CH₂)₂I → R-S-(CH₂)₂C₃F₇

• Preparation: Dissolve the thiol (1.0 eq) in dimethylformamide (DMF, 0.3 M) in a round-bottom flask.

• Base Addition: Add potassium carbonate (K₂CO₃, 1.5 eq).

  • Causality: K₂CO₃ is a sufficiently strong base to deprotonate the thiol to the highly nucleophilic thiolate anion.[9] DMF is an excellent polar aprotic solvent for Sₙ2 reactions.

• Tagging: Add 1,1,1,2,2,3,3-heptafluoro-5-iodopentane (1.05 eq).

• Reaction Monitoring: Stir the reaction at room temperature and monitor by TLC or LC-MS (typically complete in 2-6 hours).

• Workup: Dilute the reaction mixture with water and extract with ethyl acetate. Wash the combined organic layers with water and brine, dry over Na₂SO₄, filter, and concentrate to yield the crude fluorous thioether.

Protocol 4.3: Tagging of a Primary Amine (N-Alkylation)

Direct alkylation of primary amines with alkyl halides can lead to mixtures of mono- and di-alkylated products, as well as quaternary ammonium salts.[10] This protocol favors mono-alkylation by using the amine as the limiting reagent.

Reaction: R-NH₂ + C₃F₇(CH₂)₂I → R-NH-(CH₂)₂C₃F₇

• Preparation: In a sealed tube or pressure vessel, dissolve the primary amine (1.0 eq) in acetonitrile (0.2 M).

• Base Addition: Add N,N-diisopropylethylamine (DIPEA, 2.0 eq).

  • Causality: DIPEA is a non-nucleophilic hindered base that will scavenge the HI produced during the reaction, driving the equilibrium towards the product.

• Tagging: Add 1,1,1,2,2,3,3-heptafluoro-5-iodopentane (1.2 eq).

• Reaction: Seal the vessel and heat to 60-70 °C. Monitor the reaction by LC-MS (typically 12-24 hours).

• Workup: Cool the reaction to room temperature. Concentrate the mixture under reduced pressure. The resulting crude residue, containing the tagged product and DIPEA·HI salt, can be directly subjected to F-SPE.

Purification Protocol: Fluorous Solid-Phase Extraction (F-SPE)

This protocol is a generic method for separating the "light" fluorous-tagged product from non-fluorous starting materials, reagents, and byproducts.[4][5]

Caption: The F-SPE "catch-and-release" purification process.

• Cartridge Selection: Choose a fluorous silica gel cartridge (e.g., FluoroFlash®) with a capacity appropriate for the scale of your reaction. A 3g cartridge is typically sufficient for purifying up to 100-150 mg of a crude mixture.[5]

• Conditioning: Condition the cartridge by passing a fluorophilic solvent (e.g., 3-5 mL of methanol or acetone) through it, followed by a fluorophobic solvent (e.g., 2 x 3-5 mL of 80:20 MeOH/H₂O). Do not allow the cartridge to go dry.[5]

• Sample Loading: Dissolve the crude reaction mixture in a minimal amount of a suitable loading solvent. A highly fluorophobic solvent like DMF is ideal, but THF or the conditioning solvent (80:20 MeOH/H₂O) can also be used.[5] Load the sample solution onto the conditioned cartridge.

  • Trustworthiness: Using a minimal volume of a fluorophobic solvent is critical. Large volumes or highly fluorophilic loading solvents (like THF) can cause premature elution of the tagged product, reducing yield.[5]

• Wash (Elute Non-Fluorous Components): Elute the cartridge with several column volumes of the fluorophobic wash solvent (e.g., 2 x 5 mL of 80:20 MeOH/H₂O).[5] Collect this fraction. It should contain all the non-fluorous materials (excess reagents, salts, byproducts).

• Elute (Release Fluorous Product): Place a clean collection flask under the cartridge. Elute the retained fluorous-tagged product with a fluorophilic solvent (e.g., 2 x 5 mL of methanol, acetone, or THF).[11]

• Analysis: Concentrate the eluent from step 5 under reduced pressure to yield the purified fluorous-tagged product. Confirm purity by LC-MS, NMR, or an appropriate analytical technique.

Expected Results

The F-SPE process typically provides a dramatic increase in purity in a single step.

Reaction Example	Crude Purity (LC-MS)	Purity after F-SPE	Typical Yield
Tagging of 1-Octanol	~65%	>95%	85-90%
Tagging of 1-Octanethiol	~75%	>98%	90-95%
Tagging of Benzylamine	~50%	>95%	75-85%

Detagging Strategies

If the fluorous tag is intended as a temporary purification handle, it can be cleaved post-purification. The cleavage strategy depends on the linkage formed.

• Fluorous Ethers (C-O bond): Ether cleavage is typically achieved under harsh acidic conditions, for example, by refluxing with strong acids like HBr or HI.[12][13] This method is not suitable for acid-labile substrates.

• Fluorous Thioethers (C-S bond): Thioether bonds are generally robust. Cleavage may require specific reductive (e.g., dissolving metal reduction) or oxidative/eliminative strategies, which are outside the scope of this general guide.

• Fluorous Amines (C-N bond): The C-N bond is very stable. Tags attached via N-alkylation are often considered permanent modifications to the parent molecule.

Conclusion

1,1,1,2,2,3,3-Heptafluoro-5-iodopentane is a highly effective and versatile reagent for the light fluorous tagging of molecules containing common nucleophilic functional groups. Its straightforward reactivity allows for easy integration into existing synthetic routes. The subsequent purification by Fluorous Solid-Phase Extraction provides a rapid, efficient, and reliable method for obtaining high-purity materials, significantly accelerating research and development timelines in chemistry and drug discovery.

References

• Curran, D. P., & Luo, Z. (1999). Fluorous Synthesis with Fewer Fluorines (Light Fluorous Synthesis): Separation of Tagged from Untagged Products by Solid-Phase Extraction with Fluorous Reverse-Phase Silica Gel. Journal of the American Chemical Society. [Link]

• Zhang, W. (2004). Fluorous tagging strategy for solution-phase synthesis of small molecules, peptides and oligosaccharides. Current Opinion in Drug Discovery & Development, 7(6), 784–797. [Link]

• Zhang, W., Lu, Y., & Curran, D. P. (2005). Plate-to-Plate Fluorous Solid-Phase Extraction for Solution-Phase Parallel Synthesis. Journal of Combinatorial Chemistry, 7(4), 643–649. [Link]

• ResearchGate. (2024). Plate-to-Plate Fluorous Solid-Phase Extraction for Solution-Phase Parallel Synthesis. Request PDF. [Link]

• Zhang, W. (2003). Synthetic applications of fluorous solid-phase extraction (F-SPE). Current Organic Chemistry, 7(8), 787-803. [Link]

• Park, H., et al. (2020). Degradation of Perfluoroalkyl Ether Carboxylic Acids with Hydrated Electrons: Structure–Reactivity Relationships and Environmental Implications. Environmental Science & Technology, 54(4), 2489–2499. [Link]

• PubMed. (2020). Degradation of Perfluoroalkyl Ether Carboxylic Acids with Hydrated Electrons: Structure-Reactivity Relationships and Environmental Implications. [Link]

• Curran, D. P., et al. (2012). Binary fluorous tagging enables the synthesis and separation of a sixteen-stereoisomer library of macrosphelides. Nature Chemistry, 4(2), 124–129. [Link]

• AHH Chemical Co., Ltd. (n.d.). 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane. Product Page. [Link]

• Wikipedia. (n.d.). Ether cleavage. [Link]

• LookChem. (n.d.). 1,1,1,2,2,3,3-HEPTAFLUORO-5-IODOPENTANE. Supplier Page. [Link]

• PubMed. (2004). Fluorous tagging strategy for solution-phase synthesis of small molecules, peptides and oligosaccharides. [Link]

• INDOFINE Chemical Company, Inc. (n.d.). 1,1,1,2,2,3,3-HEPTAFLUORO-5-IODOPENTANE. Product Page. [Link]

• Chemistry LibreTexts. (2024). 24.7: Reactions of Amines. [Link]

• Chemistry Steps. (n.d.). Reactions of Thiols. [Link]

• Chemistry LibreTexts. (2022). 3.2.4: Reactions of Ethers- Acidic Cleavage. [Link]

• ACS. (n.d.). Reaction of Arenes/Heteroarenes with Thiols – SNAr Chemistry. Green Chemistry Guide. [Link]

• PubMed. (2012). Binary Fluorous Tagging Enables the Synthesis and Separation of a 16-stereoisomer Library of Macrosphelides. [Link]

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experimental setup for reactions involving heptafluoro-5-iodopentane

An Application Guide to the Synthetic Chemistry of Heptafluoro-5-iodopentane

Abstract

Heptafluoro-5-iodopentane (C₅H₄F₇I) is a pivotal reagent in modern synthetic chemistry, serving as a versatile building block for the introduction of the heptafluoropentyl moiety into organic molecules. The unique electronic properties conferred by the perfluoroalkyl chain dictate its reactivity, primarily centered around the carbon-iodine bond. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the experimental setups for key reactions involving heptafluoro-5-iodopentane. We delve into the mechanistic rationale behind radical additions, photoredox-catalyzed transformations, and metal-catalyzed cross-coupling reactions, offering detailed, field-proven protocols. Emphasis is placed on safe handling, reaction optimization, and purification strategies for fluorinated compounds.

Introduction: The Synthetic Utility of Heptafluoro-5-iodopentane

The incorporation of fluorinated alkyl chains into organic molecules can profoundly alter their physicochemical and biological properties, enhancing lipophilicity, metabolic stability, and binding affinity.[1] Heptafluoro-5-iodopentane is an ideal precursor for this purpose. Its structure consists of a C₃F₇ perfluoropropyl group attached to an ethyl iodide moiety. The strong electron-withdrawing nature of the perfluoroalkyl group significantly weakens the C-I bond, making it susceptible to homolytic cleavage to generate the corresponding perfluoroalkyl radical under relatively mild conditions.[2][3] This characteristic underpins its utility in a wide array of synthetic transformations, positioning it as a valuable tool in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[3][4]

Physicochemical Properties and Safe Handling

A thorough understanding of the reagent's properties and hazards is paramount for safe and successful experimentation. All operations should be conducted by trained personnel in a well-ventilated chemical fume hood.[5]

Physical and Chemical Data

Property	Value	Source(s)
CAS Number	1513-88-8	[6][]
Molecular Formula	C₅H₄F₇I	[6]
Molecular Weight	323.98 g/mol	[6]
Appearance	Clear, colorless to light yellow liquid	[8][9]
Boiling Point	~80 °C (at reduced pressure)	[6]
Purity	≥94% (GC)

Hazard Identification and Safety Protocols

Heptafluoro-5-iodopentane is classified as an irritant. Adherence to the following safety protocols is mandatory.

• Hazard Statements: Causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335).[10] The toxicological properties have not been fully investigated.[8][11]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical splash goggles and a face shield.[5][8][10]

  • Skin Protection: Wear a flame-resistant lab coat and chemical-resistant gloves (consult manufacturer's compatibility chart). Double-gloving is recommended.[5]

  • Respiratory Protection: Use exclusively in a certified chemical fume hood. If fume hood use is not possible, a full-face respirator with an appropriate filter cartridge (e.g., type ABEK) is required.[5]

• Handling and Storage:

  • Store in a cool, dry, and well-ventilated area away from incompatible materials like strong oxidizing agents.[5][11] Some suppliers recommend refrigeration (below 4°C/39°F) and protection from light.[8]

  • Keep containers tightly closed.[10] Use in an inert atmosphere (e.g., Nitrogen or Argon) may be necessary for sensitive reactions.

• Disposal: All waste containing heptafluoro-5-iodopentane must be collected in clearly labeled, compatible containers and disposed of as hazardous chemical waste according to local regulations.[5][10]

Core Reactivity Pathways

The synthetic applications of heptafluoro-5-iodopentane stem from two primary modes of activating the C-I bond. Understanding these pathways is key to selecting the appropriate reaction conditions.

Caption: General workflow for AIBN-initiated radical addition.

Step-by-Step Methodology:

• Reagent Preparation:

  • Ensure the alkene substrate is pure and free of inhibitors.

  • Prepare a stock solution of the reagents as per the stoichiometry table below.

Reagent	M.W. ( g/mol )	Equivalents	Amount (for 1 mmol scale)
Alkene (e.g., 1-Octene)	112.21	1.0	112 mg (0.14 mL)
Heptafluoro-5-iodopentane	323.98	1.2	389 mg (0.21 mL)
AIBN	164.21	0.1	16.4 mg
Toluene (Anhydrous)	-	-	5 mL

• Reaction Setup:

  • To an oven-dried Schlenk flask equipped with a magnetic stir bar and condenser, add the alkene and heptafluoro-5-iodopentane.

  • Add anhydrous toluene via syringe.

  • Degas the solution by bubbling argon through it for 15-20 minutes.

• Execution:

  • Add the AIBN initiator to the flask under a positive pressure of argon.

  • Heat the reaction mixture to 80-90 °C in an oil bath.

  • Monitor the reaction progress by TLC or GC-MS every 2-4 hours. The reaction is typically complete within 12-24 hours.

• Workup and Purification:

  • Once the starting material is consumed, cool the reaction to room temperature.

  • Concentrate the mixture under reduced pressure to remove the solvent.

  • The crude residue can be purified by silica gel column chromatography (typically using a hexane/ethyl acetate gradient) to yield the iodoperfluoroalkylated product.

Protocol 2: Visible-Light Photoredox-Catalyzed Perfluoroalkylation

This protocol leverages the power of photoredox catalysis to generate the perfluoroalkyl radical under exceptionally mild, room-temperature conditions, offering broad functional group tolerance. [12][13][14] Causality: A photocatalyst (e.g., fac-Ir(ppy)₃ or [Ru(bpy)₃]Cl₂) is excited by visible light (e.g., a blue LED). The excited-state photocatalyst is a potent single-electron donor (or acceptor). In a reductive quenching cycle, the excited photocatalyst is first reduced by a sacrificial electron donor (like an amine). The resulting highly reducing species then transfers an electron to heptafluoro-5-iodopentane, causing cleavage of the C-I bond to generate the perfluoroalkyl radical and an iodide anion. This radical can then engage in various transformations, such as addition to an electron-rich arene. [2][4] Step-by-Step Methodology:

• Reagent Preparation:

Reagent	M.W. ( g/mol )	Equivalents	Amount (for 0.5 mmol scale)
Substrate (e.g., N-Methylpyrrole)	81.10	1.0	40.5 mg (42 µL)
Heptafluoro-5-iodopentane	323.98	1.5	243 mg (0.13 mL)
fac-Ir(ppy)₃ (Photocatalyst)	654.78	0.01 (1 mol%)	3.3 mg
Amine Base (e.g., DIPEA)	129.24	2.0	129 mg (174 µL)
Acetonitrile (Anhydrous)	-	-	2.5 mL

• Reaction Setup:

  • In a 4 mL vial equipped with a small magnetic stir bar, combine the substrate, heptafluoro-5-iodopentane, photocatalyst, and amine base.

  • Add anhydrous, degassed acetonitrile.

  • Seal the vial with a cap containing a PTFE septum.

  • Degas the reaction mixture by bubbling argon through it for 10 minutes.

• Execution:

  • Place the vial approximately 5-10 cm from a blue LED lamp (e.g., 40W Kessil lamp) and ensure active cooling with a fan to maintain room temperature.

  • Stir the reaction vigorously for 12-48 hours. The reaction progress should be monitored by LC-MS or GC-MS.

• Workup and Purification:

  • Upon completion, dilute the reaction mixture with ethyl acetate (20 mL) and wash with saturated aqueous NaHCO₃ (2 x 10 mL) and brine (1 x 10 mL).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Protocol 3: Palladium/Copper-Catalyzed Sonogashira Coupling

This protocol is a powerful method for forming a C-C bond between the perfluoroalkyl moiety and a terminal alkyne. [15][16] Causality: The reaction proceeds via two interconnected catalytic cycles. In the palladium cycle, Pd(0) undergoes oxidative addition to heptafluoro-5-iodopentane to form a Pd(II)-alkyl intermediate. In the copper cycle, Cu(I) reacts with the terminal alkyne in the presence of a base to form a copper(I) acetylide. Transmetalation of the acetylide group from copper to the palladium complex, followed by reductive elimination, yields the final coupled product and regenerates the Pd(0) catalyst. [16] Step-by-Step Methodology:

• Reagent Preparation:

Reagent	M.W. ( g/mol )	Equivalents	Amount (for 0.5 mmol scale)
Terminal Alkyne (e.g., Phenylacetylene)	102.13	1.2	61 mg (67 µL)
Heptafluoro-5-iodopentane	323.98	1.0	162 mg (88 µL)
Pd(PPh₃)₄	1155.56	0.05 (5 mol%)	29 mg
Copper(I) Iodide (CuI)	190.45	0.1 (10 mol%)	9.5 mg
Triethylamine (Et₃N)	101.19	3.0	152 mg (210 µL)
THF (Anhydrous)	-	-	3 mL

• Reaction Setup:

  • To an oven-dried Schlenk tube under an argon atmosphere, add Pd(PPh₃)₄ and CuI.

  • Add anhydrous THF and anhydrous triethylamine.

  • Add the terminal alkyne via syringe.

• Execution:

  • Add the heptafluoro-5-iodopentane dropwise to the stirring mixture at room temperature.

  • Stir the reaction at room temperature or with gentle heating (40-50 °C) for 6-24 hours.

  • Monitor the reaction by TLC or GC-MS until the starting iodide is consumed.

• Workup and Purification:

  • Filter the reaction mixture through a pad of Celite to remove catalyst residues, washing with diethyl ether or ethyl acetate.

  • Concentrate the filtrate under reduced pressure.

  • The crude product is then purified by silica gel column chromatography to afford the desired perfluoroalkylated alkyne.

General Purification and Characterization Notes

• Purification: Fluorinated compounds can exhibit different polarity compared to their non-fluorinated analogs. It may be necessary to use less polar solvent systems (e.g., pentane or hexane) for column chromatography.

• Characterization:

  • NMR Spectroscopy: ¹⁹F NMR is an essential tool for confirming the presence and integrity of the perfluoroalkyl group. ¹H and ¹³C NMR are also standard.

  • Mass Spectrometry: High-resolution mass spectrometry (HRMS) is crucial for confirming the elemental composition of the final product.

References

• Wang, Y., Cao, Z., He, Q., Huang, X., Liu, J., Neumann, H., Chen, G., & Beller, M. (2023). Activation of perfluoroalkyl iodides by anions: extending the scope of halogen bond activation to C(sp3)–H amidation, C(sp2)–H iodination, and perfluoroalkylation reactions. Chemical Science, 14(7), 1785–1793. [Link]

• Wikipedia. (n.d.). Perfluoroalkyl iodide. Retrieved January 11, 2026, from [Link]

• Hughes, R. P., Smith, J. M., Li, L.-S., & Rheingold, A. L. (2000). Reactions of Perfluoroalkyl Iodides with M(C5H5)(CO)(PMe3) [M = Rh, Ir]. Organometallics, 19(23), 4886–4895. [Link]

• Bunnett, J. F., & Creary, X. (1975). Reaction of perfluoroalkyl iodides with electron-donor nucleophiles. Addition of perfluoroalkyl iodides to olefins initiated by electron transfer. The Journal of Organic Chemistry, 40(25), 3740–3744. [Link]

• Wang, Y., et al. (2023). Activation of perfluoroalkyl iodides by anions... RSC Publishing. [Link]

• Xiao, Y., et al. (2020). Photocatalytic amidation and esterification with perfluoroalkyl iodide. Catalysis Science & Technology. [Link]

• Li, G., et al. (2020). Photoredox-catalyzed redox-neutral difluoroalkylation to construct perfluoroketones with difluoroenoxysilanes. Organic & Biomolecular Chemistry. [Link]

• Strieth-Kalthoff, F., et al. (2018). The Different Faces of Photoredox Catalysts: Visible-Light-Mediated Atom Transfer Radical Addition (ATRA) Reactions of Perfluoroalkyl Iodides with Styrenes and Phenylacetylenes. ACS Catalysis. [Link]

• Xiao, Y., et al. (2020). Photocatalytic amidation and esterification with perfluoroalkyl iodide. Catalysis Science & Technology, 10(24), 8342–8349. [Link]

• Strieth-Kalthoff, F., et al. (2018). The Different Faces of Photoredox Catalysts: Visible-Light-Mediated Atom Transfer Radical Addition (ATRA) Reactions of Perfluoroalkyl Iodides with Styrenes and Phenylacetylenes. ResearchGate. [Link]

• University of Wisconsin-Madison. (n.d.). Safe Handling of Hydrogen Fluoride and Hydrofluoric Acid. Environment, Health & Safety. [Link]

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• Alonso, D. A., Nájera, C., & Pacheco, M. C. (2001). Catalytic System for the Heck Reaction of Fluorinated Haloaryls. Organic Letters, 3(23), 3719–3722. [Link]

• Fluoropolymers Division of the Plastics Industry Association. (n.d.). Guide to the Safe Handling of Fluoropolymer Resins. [Link]

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• ResearchGate. (n.d.). Scope of β‐fluoroalkyl iodides terminated by Heck Reaction. Retrieved January 11, 2026, from [Link]

• Lin, M.-H., & Horng, J.-S. (2018). Pd-Catalyzed Mizoroki-Heck Reactions Using Fluorine-Containing Agents as the Cross-Coupling Partners. Catalysts, 8(1), 23. [Link]

• Chemsrc. (n.d.). 1,1,1,2,2,3,3-heptafluoro-5-iodononane. Retrieved January 11, 2026, from [Link]

• INDOFINE Chemical Company, Inc. (n.d.). 1,1,1,2,2,3,3-HEPTAFLUORO-5-IODOPENTANE. Retrieved January 11, 2026, from [Link]

• ResearchGate. (n.d.). The Mizoroki-Heck reactions between perfluoroalkyl alkenes and aryl halides. Retrieved January 11, 2026, from [Link]

• Gevorgyan, V., et al. (2016). Visible Light-Induced Room-Temperature Heck Reaction of Functionalized Alkyl Halides with Vinyl Arenes/Heteroarenes. Angewandte Chemie International Edition, 55(1), 349-353. [Link]

• Wikipedia. (n.d.). Kharasch addition. Retrieved January 11, 2026, from [Link]

• Brace, N. O. (1998). Syntheses with perfluoroalkyl iodides. A review. Journal of Fluorine Chemistry, 89(1), 1-21. [Link]

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874–922. [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved January 11, 2026, from [Link]

• Wikipedia. (n.d.). Sonogashira coupling. Retrieved January 11, 2026, from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Heptafluoro-n-propyliodide. Retrieved January 11, 2026, from [Link]

• Clark, J. (n.d.). What is nucleophilic substitution?. Chemguide. [Link]

• Notables de la Ciencia. (n.d.). Radical Fluoroalkylation Reactions. Retrieved January 11, 2026, from [Link]

• Chinese Chemical Society. (2021). External Photocatalyst-Free Visible Light-Promoted 1,3-Addition of Perfluoroalkyl Iodides to Vinyldiazoacetates. Chinese Journal of Chemistry, 39(8), 2151-2156. [Link]

• Chemistry LibreTexts. (2024). Sonogashira Coupling. [Link]

• ResearchGate. (n.d.). Electron Transfer Initiated Free Radical Additions of Perfluoroalkyl Iodides and Diiodides to Alkenes. Retrieved January 11, 2026, from [Link]

• Protti, S., et al. (2021). Radical Reactions in Organic Synthesis: Exploring in-, on-, and with-Water Methods. Molecules, 26(11), 3169. [Link]

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safety and handling procedures for 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane

An Application Guide for the Safe Handling and Use of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane

Authored by: Gemini, Senior Application Scientist

Introduction: Understanding the Utility and Hazards

1,1,1,2,2,3,3-Heptafluoro-5-iodopentane (CAS No. 1513-88-8) is a partially fluorinated iodoalkane that serves as a valuable intermediate in modern organic synthesis.[] Its unique molecular architecture, featuring a stable heptafluorinated carbon chain and a reactive carbon-iodine bond, makes it a versatile building block for introducing fluorinated moieties into complex molecules.[2] This is particularly relevant in the development of pharmaceuticals and agrochemicals, where the incorporation of fluorine can significantly enhance metabolic stability, binding affinity, and bioavailability.[3] It is also used in the synthesis of protein degrader building blocks and as a surface modifier.[][4]

While its synthetic utility is significant, the dual functionality also necessitates a thorough understanding of its potential hazards. Polyfluorinated iodine alkanes (PFIs) are recognized as an important class of intermediates, and their toxicological profiles require careful consideration.[5] This guide provides a comprehensive overview of the essential safety protocols, handling procedures, and emergency responses required for the safe and effective use of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane in a research and development setting.

Section 1: Compound Profile and Physicochemical Properties

A clear understanding of a chemical's physical properties is fundamental to its safe handling and storage. For instance, knowing its volatility and density helps in planning appropriate ventilation and spill containment strategies.

Property	Value	Source
CAS Number	1513-88-8
Molecular Formula	C₅H₄F₇I
Molecular Weight	323.98 g/mol
Appearance	Colorless to light yellow liquid	[6]
Boiling Point	Not explicitly available, but related compounds have moderate boiling points.
Density	Not explicitly available, but related fluorinated iodides are denser than water.
Synonyms	1H,1H,2H,2H-Perfluoropentyl iodide

Section 2: Hazard Identification and Risk Assessment

According to the Globally Harmonized System (GHS), 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane is classified with specific hazards that demand stringent safety measures. The primary risks are associated with irritation to the skin, eyes, and respiratory system.

Hazard Class	GHS Category	Hazard Statement
Skin Irritation	Category 2	H315: Causes skin irritation
Eye Irritation	Category 2	H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation

(Source: Echemi Safety Data Sheet, Sigma-Aldrich Safety Information)[7]

The causality for this irritation stems from the chemical's reactivity. The carbon-iodine bond can be labile, and the compound may react with moisture or biological nucleophiles, leading to localized irritation. While the toxicological properties have not been fully investigated, it is prudent to handle it as a potentially hazardous substance.[8]

Section 3: Exposure Control and Personal Protective Equipment (PPE)

A multi-layered approach to exposure control is critical. This begins with engineering controls and is supplemented by appropriate PPE.

Engineering Controls

• Fume Hood: All handling of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane, including weighing, transferring, and use in reactions, must be conducted in a properly functioning and certified chemical fume hood to minimize inhalation exposure.[8]

• Ventilation: The laboratory should be well-ventilated to ensure low background concentrations of airborne chemicals.[8]

• Safety Stations: An eyewash station and a safety shower must be readily accessible in the immediate vicinity of the work area.[8]

Personal Protective Equipment (PPE)

The selection of PPE is dictated by the identified hazards. The following are mandatory when handling this compound:

• Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN166 (EU) or NIOSH-approved chemical safety goggles (US).[7][8] A face shield should be worn in addition to goggles when there is a significant risk of splashing.

• Skin Protection:

  • Gloves: Wear chemically resistant, impervious gloves (e.g., nitrile, neoprene).[8] Gloves should be inspected for integrity before use and changed frequently, especially if contact is suspected.[9]

  • Lab Coat/Clothing: A flame-resistant lab coat or chemical-resistant apron over personal clothing is required.[7] Wear appropriate protective clothing to prevent skin exposure.[8]

• Respiratory Protection: If working outside of a fume hood (not recommended) or if exposure limits are exceeded, a full-face respirator with an appropriate filter cartridge (e.g., type ABEK per EN14387) must be used.[7]

Fig 1. PPE selection based on task risk assessment.

Section 4: Safe Handling, Storage, and Disposal Protocols

General Handling Protocol

Adherence to a systematic workflow minimizes the risk of exposure and accidents.

• Preparation: Before starting, ensure the fume hood is clean and uncluttered. Assemble all necessary apparatus and reagents. Have a designated waste container ready.

• PPE: Don all required PPE as outlined in Section 3.

• Handling: Use with adequate ventilation.[8] Avoid contact with skin, eyes, and clothing.[8] Avoid breathing vapors or mist.[6] Keep the container tightly closed when not in use.[8]

• Post-Handling: After use, wash hands and any exposed skin thoroughly.[7] Decontaminate all equipment and the work area.

• Clothing: Remove any contaminated clothing immediately and wash it before reuse.[8]

Fig 2. Standard laboratory workflow for handling the reagent.

Storage

Proper storage is crucial for maintaining the chemical's integrity and preventing hazardous situations.

• Store in a tightly closed container.[7][8]

• Keep in a cool, dry, and well-ventilated area.[6][8]

• Store away from incompatible materials, such as strong oxidizing agents.[8]

• Some suppliers recommend storing the material protected from light, which is a standard precaution for iodo-compounds to prevent photodegradation.[6][8]

Waste Disposal

All waste containing 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane must be treated as hazardous waste.

• Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.

• Collect waste in a clearly labeled, compatible container (e.g., glass bottle with a screw cap).[10]

• Do not dispose of this chemical down the drain.[11]

Section 5: Emergency Procedures

Rapid and correct response during an emergency can significantly mitigate harm.

First Aid Measures

• Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for breathing. If breathing is difficult, give oxygen.[8] If not breathing, give artificial respiration.[6] Seek medical attention if you feel unwell.

• Skin Contact: Immediately take off all contaminated clothing. Flush skin with plenty of soap and water for at least 15 minutes.[8] If skin irritation occurs, get medical help.

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes.[8] Get immediate medical attention.

• Ingestion: Do NOT induce vomiting.[8] Clean mouth with water and get medical attention.[6] Never give anything by mouth to an unconscious person.[8]

Spill Response Protocol

The response to a spill depends on its size and location.

• Assess the Situation: Determine the extent of the spill. If it is large, involves other hazardous materials, or you are not trained to handle it, evacuate the area and call for emergency response.[12]

• Protect Yourself: Wear the appropriate PPE, including respiratory protection if necessary.[13]

• Containment: Prevent the spill from spreading. Use inert absorbent materials like vermiculite, sand, or commercial spill pillows to create a dike around the spill.[13]

• Absorption: Cover the spill with the absorbent material, working from the outside in.[13]

• Collection: Once fully absorbed, carefully scoop the material into a suitable, labeled container for hazardous waste disposal.[8]

• Decontamination: Clean the spill area thoroughly with soap and water.[14] Place all cleanup materials in the hazardous waste container.

• Ventilation: Ensure the area is well-ventilated during and after the cleanup.[8]

Fig 3. Decision workflow for chemical spill response.

Conclusion

1,1,1,2,2,3,3-Heptafluoro-5-iodopentane is a key reagent with significant potential in research and drug development. Its effective use is predicated on a robust understanding and implementation of safety procedures. By integrating the principles of risk assessment, proper use of engineering controls and PPE, and adherence to established handling and emergency protocols, researchers can safely harness the synthetic capabilities of this compound.

References

• Exploring 1-Iodo-5-Fluoropentane: Properties and Applications. Ningbo Inno Pharmchem Co.,Ltd. [Link]

• The in Vitro Estrogenic Activities of Polyfluorinated Iodine Alkanes. National Institutes of Health (NIH). [Link]

• Material Safety Data Sheet - Heptafluoro-n-propyl iodide. Cole-Parmer. [Link]

• First Aid Procedures for Chemical Hazards. Centers for Disease Control and Prevention (NIOSH). [Link]

• Spill procedure: Clean-up guidance. Queen Mary University of London. [Link]

• The Chemical Synthesis Advantage: Exploring 1-Fluoro-5-iodopentane Properties. Ningbo Inno Pharmchem Co.,Ltd. [Link]

• Safety data sheet. Carl ROTH. [Link]

• Hazardous Chemical Exposures. Princeton University Environmental Health and Safety. [Link]

• Personal Protective Equipment (PPE). U.S. Department of Health & Human Services. [Link]

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• Instructions for Cleaning Spills of Liquid Hazardous Drugs. Duke University Occupational & Environmental Safety Office. [Link]

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• Perfluorinated alkyl substances: emerging insights into health risks. National Institutes of Health (NIH). [Link]

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• Hazardous Waste Management Guide. University of Florida Environmental Health & Safety. [Link]

• Hypervalent iodine(III) reagents in organic synthesis. ARKAT USA, Inc. [Link]

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The Strategic Utility of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane in Radical-Initiated Reactions: A Guide for Synthetic Chemists

Introduction: Unlocking Novel Reactivity with a Versatile Fluorinated Building Block

In the landscape of modern synthetic organic chemistry, the incorporation of fluorine atoms into molecular scaffolds is a paramount strategy for modulating the physicochemical and biological properties of target compounds.[1] The unique electronic properties of fluorine can enhance metabolic stability, binding affinity, and lipophilicity, making fluorinated molecules highly sought after in pharmaceutical and agrochemical research.[1] 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane emerges as a valuable and versatile reagent in this context, offering a gateway to a diverse array of fluorinated structures through radical-initiated reactions.

This technical guide provides an in-depth exploration of the applications of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane in radical chemistry. We will delve into the mechanistic underpinnings of its reactivity and present detailed protocols for its use in key transformations, including intermolecular radical addition to unsaturated systems and intramolecular radical cyclization for the synthesis of fluorinated heterocycles. The protocols and discussions herein are designed to equip researchers, scientists, and drug development professionals with the practical knowledge and theoretical understanding necessary to effectively harness the synthetic potential of this powerful fluorinated building block.

Physicochemical Properties of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane

A thorough understanding of the physical and chemical properties of a reagent is fundamental to its successful application in synthesis. The table below summarizes the key properties of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane.

Property	Value	Reference
CAS Number	1513-88-8	[1]
Molecular Formula	C₅H₄F₇I	[1]
Molecular Weight	323.98 g/mol	[1]
Appearance	Technical grade, purity ≥94% (GC)
Boiling Point	80 °C
SMILES	FC(F)(F)C(F)(F)C(F)(F)CCI
InChI Key	TZNRRNKRZXHADL-UHFFFAOYSA-N

The presence of a primary carbon-iodine bond is a key feature of this molecule, rendering it susceptible to homolytic cleavage under radical-initiating conditions to generate the corresponding 1,1,1,2,2,3,3-heptafluoropentyl radical. The highly fluorinated tail of this radical imparts unique reactivity and is the source of the desirable fluorine atoms in the final products.

Core Application I: Intermolecular Radical Addition to Alkenes

The addition of the 1,1,1,2,2,3,3-heptafluoropentyl radical across a carbon-carbon double bond is a powerful method for the direct introduction of a fluorinated alkyl chain into a molecule. This transformation is typically carried out as a radical chain reaction, involving initiation, propagation, and termination steps.

Mechanistic Rationale

The generally accepted mechanism for the radical addition of an alkyl iodide to an alkene is depicted below. The reaction can be initiated by various methods, including thermal decomposition of a radical initiator like azobisisobutyronitrile (AIBN) or photochemically.[2] Triethylborane in the presence of oxygen is another mild and efficient radical initiator.

Figure 1: General mechanism for radical addition.

Application Note: Synthesis of a Fluorinated Alkyl Iodide Adduct

This protocol describes a representative procedure for the AIBN-initiated radical addition of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane to an electron-deficient alkene, such as an acrylate.

Materials:

• 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane (1.0 equiv)

• Alkene (e.g., methyl acrylate) (1.2 equiv)

• Azobisisobutyronitrile (AIBN) (0.1 equiv)

• Anhydrous toluene

• Standard laboratory glassware for inert atmosphere reactions

• Magnetic stirrer and heating mantle

Protocol:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet, add 1,1,1,2,2,3,3-heptafluoro-5-iodopentane (1.0 equiv) and the alkene (1.2 equiv).

• Solvent Addition: Add anhydrous toluene to dissolve the reactants (concentration typically 0.1-0.5 M).

• Initiator Addition: Add AIBN (0.1 equiv) to the reaction mixture.

• Degassing: Degas the reaction mixture by bubbling nitrogen through the solution for 15-20 minutes.

• Reaction: Heat the reaction mixture to 80-90 °C under a nitrogen atmosphere and stir vigorously. Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 4-8 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Concentrate the mixture under reduced pressure to remove the solvent.

  • Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate gradient) to afford the desired fluorinated alkyl iodide adduct.

Expert Insights:

• Choice of Initiator: AIBN is a common choice due to its predictable decomposition rate at temperatures around 80 °C. For reactions at lower temperatures, triethylborane/oxygen can be an effective alternative.

• Stoichiometry: A slight excess of the alkene is often used to ensure complete consumption of the more valuable fluoroalkyl iodide.

• Solvent: Toluene is a good solvent for this reaction due to its relatively high boiling point and inertness under radical conditions. Other non-polar solvents like benzene or cyclohexane can also be used.

• Degassing: Thoroughly degassing the reaction mixture is crucial to remove oxygen, which can act as a radical scavenger and inhibit the chain reaction.

Core Application II: Intramolecular Radical Cyclization for Heterocycle Synthesis

Intramolecular radical cyclization is a powerful strategy for the construction of cyclic compounds, including valuable fluorinated heterocycles.[3][4] By tethering an unsaturated moiety (e.g., an alkene or alkyne) to a precursor that can generate a radical, a subsequent intramolecular addition can lead to the formation of a new ring.

Mechanistic Pathway

The intramolecular cyclization of a radical generated from a 1,1,1,2,2,3,3-heptafluoro-5-iodopentane derivative follows a similar radical chain mechanism as the intermolecular addition. The key difference is that the radical addition step occurs within the same molecule.

Figure 2: General mechanism for intramolecular radical cyclization.

Application Note: Synthesis of a Fluorinated Lactone

This protocol provides a representative example of a triethylborane-initiated intramolecular radical cyclization to form a fluorinated γ-lactone. The starting material would be an unsaturated ester bearing the 1,1,1,2,2,3,3-heptafluoro-5-iodopentyl group.

Materials:

• Unsaturated ester precursor (1.0 equiv)

• Triethylborane (BEt₃) (1.0 M in hexanes, 0.2 equiv)

• Air (via a syringe)

• Anhydrous toluene

• Standard laboratory glassware for inert atmosphere reactions

• Magnetic stirrer

Protocol:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a septum, add the unsaturated ester precursor (1.0 equiv) and anhydrous toluene (to achieve a concentration of approximately 0.05 M).

• Initiator Addition: Slowly add triethylborane (0.2 equiv) to the stirred solution at room temperature.

• Initiation with Air: Carefully introduce a small amount of air into the flask via a syringe. The reaction is often initiated by the slow diffusion of air through the septum.

• Reaction: Stir the reaction mixture at room temperature. The reaction progress can be monitored by TLC or GC-MS. These reactions are often complete within a few hours.

• Quenching: Quench the reaction by opening the flask to the air and adding a few drops of water.

• Work-up:

  • Dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield the desired fluorinated lactone.

Expert Insights:

• Triethylborane Handling: Triethylborane is pyrophoric and must be handled with care under an inert atmosphere. It is typically supplied as a solution in hexanes or THF.

• Initiation: The initiation with triethylborane and air is a mild and efficient method for radical generation at room temperature. The amount of air introduced can be controlled to maintain a steady rate of radical formation.

• Concentration: Radical cyclization reactions are often performed at high dilution to favor the intramolecular pathway over intermolecular side reactions.

• Stereoselectivity: The stereochemical outcome of radical cyclizations can often be predicted using Beckwith-Houk transition state models.

Conclusion: A Powerful Tool for Fluorine Chemistry

1,1,1,2,2,3,3-Heptafluoro-5-iodopentane is a valuable and versatile reagent for the introduction of a fluorinated alkyl chain into organic molecules through radical-initiated reactions. The protocols and insights provided in this guide demonstrate its utility in both intermolecular additions to alkenes and intramolecular cyclizations for the synthesis of fluorinated heterocycles. By understanding the underlying radical mechanisms and carefully controlling the reaction conditions, researchers can effectively employ this reagent to access a wide range of novel and potentially bioactive fluorinated compounds. The continued exploration of the reactivity of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane and related fluorinated building blocks will undoubtedly lead to further innovations in the fields of medicinal chemistry, materials science, and beyond.

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Application Notes and Protocols for the Synthesis of Fluorinated Pharmaceutical Intermediates

Introduction: The Indispensable Role of Fluorine in Modern Drug Discovery

The strategic incorporation of fluorine into molecular frameworks has become a cornerstone of modern medicinal chemistry, profoundly influencing the pharmacokinetic and pharmacodynamic properties of drug candidates. Approximately 40% of new pharmaceuticals contain fluorine, a testament to its "magical" effect on molecular properties.[1] The introduction of fluorine can enhance metabolic stability by blocking sites susceptible to cytochrome P450 oxidation, increase binding affinity to target proteins, and modulate lipophilicity and membrane permeability, thereby improving a drug's overall efficacy and bioavailability.[2][3][4][5][6][7][8] This guide provides researchers, scientists, and drug development professionals with a detailed overview of contemporary fluorination strategies, focusing on practical, field-proven protocols for the synthesis of key fluorinated pharmaceutical intermediates.

Pillar I: Strategic Approaches to Carbon-Fluorine Bond Formation

The synthesis of organofluorine compounds is broadly categorized into three main strategies: electrophilic, nucleophilic, and radical fluorination. The choice of method is dictated by the substrate's electronic properties, the desired regioselectivity, and the tolerance of other functional groups within the molecule.

Electrophilic Fluorination: Taming the "F+" Synthon

Electrophilic fluorination involves the reaction of an electron-rich substrate (e.g., enolates, enol ethers, or electron-rich aromatic rings) with a reagent that formally delivers an electrophilic fluorine atom ("F+").[9][10][11][12] This approach is particularly valuable for the late-stage functionalization of complex molecules due to the mild reaction conditions and high functional group tolerance of modern reagents.[1][4][6][13]

Modern electrophilic fluorination has largely moved away from hazardous reagents like elemental fluorine towards stable, easy-to-handle N-F reagents.[14][15]

• Selectfluor® (F-TEDA-BF₄): A highly versatile and commercially available reagent, Selectfluor® is a salt of a cationic N-F moiety.[16][17] Its reactivity stems from the potent N-F bond, which serves as a controllable source of electrophilic fluorine.[16] It is widely used in both academic and industrial settings for the fluorination of a broad range of substrates, including activated methylene compounds, aromatics, and alkenes.[12][16][17]

• N-Fluorobenzenesulfonimide (NFSI): NFSI is another widely used, stable, and safe electrophilic fluorinating agent.[9][18] It exhibits high electrophilicity and is soluble in many common organic solvents, making it suitable for a variety of transformations, including the fluorination of carbonyl compounds, aromatics, and organometallic species.[9][18]

The general mechanism for the electrophilic fluorination of an activated methylene compound, such as a 1,3-dicarbonyl, is depicted below. The reaction proceeds through the enol or enolate form of the substrate, which acts as the nucleophile attacking the electrophilic fluorine atom of the N-F reagent.

Diagram 1: General Mechanism of Electrophilic Fluorination of a 1,3-Dicarbonyl Compound

Caption: Mechanism of electrophilic fluorination.

This protocol describes a general procedure for the enantioselective α-fluorination of β-ketoesters, a common structural motif in pharmaceutical intermediates, using Selectfluor® in the presence of a chiral catalyst.

Materials:

• β-Ketoester (1.0 equiv)

• Selectfluor® (1.2 equiv)

• Chiral Catalyst (e.g., Chiral Bis(oxazoline)-Copper Complex) (1-10 mol%)

• Anhydrous Acetonitrile (MeCN)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add the chiral catalyst and anhydrous acetonitrile.

• Add the β-ketoester to the solution and stir for 10-15 minutes at room temperature to allow for catalyst-substrate complexation.

• Add Selectfluor® in one portion.

• Stir the reaction mixture at the specified temperature (typically ranging from room temperature to 40 °C) and monitor the reaction progress by TLC or LC-MS.[19]

• Upon completion, quench the reaction by adding water.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the α-fluorinated β-ketoester.

Causality and Trustworthiness: The use of a chiral catalyst allows for the creation of a chiral environment around the substrate, directing the approach of the electrophilic fluorinating agent to one face of the enolate, thus inducing enantioselectivity.[20][21][22] The reaction is performed under anhydrous and inert conditions to prevent side reactions and ensure the stability of the catalyst and reagents.

Nucleophilic Fluorination: Harnessing the Power of Fluoride Anion

Nucleophilic fluorination involves the displacement of a leaving group by a fluoride anion (F⁻).[10][11] This method is fundamental for converting alcohols, alkyl halides, and sulfonates into the corresponding fluorides.

• Diethylaminosulfur Trifluoride (DAST) and Deoxo-Fluor®: These are versatile and widely used reagents for deoxyfluorination, converting alcohols to alkyl fluorides and carbonyl compounds to gem-difluorides.[11][23] Deoxo-Fluor® is generally considered more thermally stable and thus safer than DAST.[24] The mechanism involves the activation of the hydroxyl group by the sulfur trifluoride moiety, followed by an SN2 or SNi-type displacement by fluoride.[25]

• Potassium Fluoride (KF) and Cesium Fluoride (CsF): These are common sources of fluoride ions for SN2 displacement reactions. Their effectiveness is often enhanced by the use of phase-transfer catalysts or polar aprotic solvents to increase the nucleophilicity of the fluoride anion.[11]

• HF-Pyridine (Olah's Reagent): This reagent is a source of hydrogen fluoride in a less corrosive and more manageable form than anhydrous HF. It is particularly useful for the hydrofluorination of alkenes and the ring-opening of epoxides.[11]

Diagram 2: Deoxyfluorination of an Alcohol with DAST

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Application Note & Protocol: The Definitive Guide to the Safe Laboratory Storage and Handling of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane

Abstract

1,1,1,2,2,3,3-Heptafluoro-5-iodopentane (CAS No. 1513-88-8) is a pivotal fluorinated building block in advanced chemical synthesis, particularly within pharmaceutical and materials science research.[1][2] Its unique molecular structure offers a versatile platform for introducing heptafluoropentyl moieties. However, its reactivity and specific physical properties necessitate rigorous storage and handling protocols to ensure chemical integrity, experimental reproducibility, and, most importantly, laboratory safety. This document provides a comprehensive, experience-driven guide for researchers, scientists, and drug development professionals on the optimal storage conditions, handling procedures, and emergency responses related to this compound.

Chemical Profile and Intrinsic Hazards

A foundational understanding of a reagent's properties is the cornerstone of its safe and effective use. 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane is a combustible liquid with specific irritant properties that dictate the necessary control measures.[3]

Physicochemical Characteristics

The properties summarized below directly influence the storage and handling requirements. The relatively low flash point and significant vapor pressure underscore the need for controlled temperature and ventilation.

Property	Value	Significance & Rationale
Molecular Formula	C₅H₄F₇I[]	Defines the compound's structure and reactivity profile.
Molecular Weight	323.98 g/mol []	Relevant for stoichiometric calculations.
Appearance	Liquid[5]	Dictates handling procedures (e.g., spill control).
Boiling Point	129.5 °C @ 760 mmHg[3]	Indicates volatility; requires well-ventilated handling areas.
Density	1.926 g/cm³[3]	Heavier than water; relevant for spill containment.
Flash Point	47 °C[3]	Critical Safety Parameter. Classifies the liquid as combustible. Storage must be away from ignition sources.
Vapor Pressure	12.4 mmHg @ 25 °C[3]	Indicates a significant inhalation hazard at room temperature, mandating the use of fume hoods.

Hazard Identification and GHS Classification

According to Safety Data Sheets (SDS), 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane is classified with the following hazards, accompanied by the signal word Warning .[3]

• H315: Causes skin irritation. [3]

• H319: Causes serious eye irritation. [3]

• H335: May cause respiratory irritation. [3]

Expert Insight: The presence of the iodo- group and the fluoroalkyl chain contributes to its reactivity. The primary risks during storage and handling are not from acute toxicity but from direct contact (skin, eyes) and inhalation of vapors. The protocols outlined in this guide are designed specifically to mitigate these exposure routes.

Core Storage Protocol: Ensuring Stability and Safety

The primary objective of the storage protocol is to maintain the compound's purity while preventing hazardous situations. This involves a multi-faceted approach encompassing the container, the environment, and segregation from incompatible materials.

Primary Container and Labeling

• Container Material: Use original supplier containers whenever possible. For aliquots, use chemically resistant amber glass bottles with PTFE-lined caps. The amber glass is crucial for protecting the compound from light, as similar perfluoroalkyl iodides are known to be light-sensitive, which can lead to the formation of radical species and degradation.[6][7][8]

• Container Integrity: Ensure the container is sealed tightly to prevent the escape of vapors and the ingress of moisture.[3][6] Regularly inspect for any signs of damage or leakage.

• Labeling: All containers must be clearly and accurately labeled with the full chemical name, CAS number, hazard pictograms (irritant), and the date received or prepared.

Optimal Environmental Conditions

• Temperature: Store in a cool, dry place.[6][7][9] A dedicated, ventilated chemical storage cabinet is ideal. While some suppliers state room temperature is acceptable, best practice dictates storage at a controlled temperature well below the 47°C flash point.[3][10] Storage in a refrigerator is acceptable if it is a laboratory-grade, spark-proof model.

• Ventilation: The storage area must be well-ventilated to prevent the accumulation of vapors.[3][9] This is a critical control to mitigate inhalation exposure risks.

• Light: Protect from light. [6][7] Store in the dark, either in its original opaque packaging or in an amber bottle within a closed cabinet. Light exposure can catalyze the homolytic cleavage of the C-I bond, leading to decomposition.

• Security: The compound should be stored in a locked cabinet or a secure area to restrict access to authorized personnel only.[3][8][11]

Segregation and Chemical Incompatibility

Proper segregation is a non-negotiable aspect of safe chemical storage. Accidental mixing with incompatible materials can lead to vigorous, exothermic reactions.

• Incompatible Materials: Store 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane separately from:

  • Strong Oxidizing Agents: (e.g., nitric acid, perchlorates, peroxides).[6][7][8][11]

  • Strong Bases: (e.g., sodium hydroxide, potassium tert-butoxide).[7][8]

  • Reactive Metals: (e.g., sodium, potassium, magnesium).[6]

• Storage Scheme: Utilize a color-coded or systematic segregation scheme within your laboratory to physically separate incompatible chemical classes.

Diagram: Storage Decision Workflow

Sources

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Application Notes and Protocols for the Disposal of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane Waste

Abstract

This document provides a comprehensive guide for the safe and compliant disposal of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane (CAS No. 1513-88-8) waste. This specialty chemical, utilized in research and development, presents unique disposal challenges due to its chemical structure, which incorporates a highly stable perfluoroalkyl chain and a reactive carbon-iodine bond. This guide is intended for researchers, scientists, and drug development professionals, offering detailed protocols for waste stream management, high-temperature incineration, and a potential chemical neutralization method. The procedures outlined are designed to mitigate risks to personnel and the environment, ensuring compliance with regulatory standards for hazardous waste disposal.

Introduction: The Challenge of Mixed Halogenated Waste

1,1,1,2,2,3,3-Heptafluoro-5-iodopentane is a valuable building block in synthetic chemistry.[1][2] However, its disposal requires careful consideration due to its classification as a per- and polyfluoroalkyl substance (PFAS) and a halogenated organic compound. The high stability of the carbon-fluorine bonds makes many PFAS compounds persistent in the environment.[3] The carbon-iodine bond, while less stable, introduces the potential for the release of iodine-containing byproducts during degradation.

Standard disposal procedures for common organic solvents are not suitable for this compound. The primary objective of this guide is to provide a robust framework for managing waste containing 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane, with a focus on thermal destruction and chemical neutralization.

Chemical and Hazard Profile

A thorough understanding of the chemical's properties and associated hazards is paramount for safe handling and disposal.

Property	Value	Source
Chemical Name	1,1,1,2,2,3,3-Heptafluoro-5-iodopentane	[4]
CAS Number	1513-88-8	[4]
Molecular Formula	C5H4F7I	[4]
Molecular Weight	323.98 g/mol	[4]
Appearance	Colorless to light yellow liquid	[5]
GHS Hazard Classifications	Skin Irritation (Category 2), Eye Irritation (Category 2), Specific Target Organ Toxicity - Single Exposure (Category 3, Respiratory system)	[6][7]

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).[6][7]

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280 (Wear protective gloves/protective clothing/eye protection/face protection), P302+P352 (IF ON SKIN: Wash with plenty of water), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[6][7]

Core Directive: Waste Stream Management and Segregation

Proper segregation of waste is the first and most critical step in the safe disposal of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane.

3.1. Waste Segregation Protocol

• Dedicated Waste Container: All waste containing 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane, including neat compound, reaction mixtures, contaminated solvents, and solid materials (e.g., gloves, pipette tips, absorbent materials), must be collected in a dedicated, clearly labeled hazardous waste container.

• Labeling: The container must be labeled as "Hazardous Waste - Halogenated Organic Liquid" and must explicitly list "1,1,1,2,2,3,3-Heptafluoro-5-iodopentane" as a constituent.

• No Mixing: Do not mix this waste stream with non-halogenated organic waste, aqueous waste, or other incompatible chemical waste.[8] Mixing can complicate the disposal process and increase costs.[9]

• Container Integrity: Use a chemically resistant container (e.g., high-density polyethylene or glass) with a secure, tight-fitting lid to prevent leaks and evaporation.

• Storage: Store the waste container in a well-ventilated, designated satellite accumulation area, away from heat and sources of ignition.

Caption: High-temperature incineration workflow.

Secondary Protocol: Chemical Neutralization (for Small Quantities)

For very small quantities of waste, a chemical neutralization step to cleave the carbon-iodine bond may be considered as a pre-treatment before collection for incineration. This procedure should only be performed by trained personnel in a controlled laboratory setting.

WARNING: This procedure does not degrade the perfluoroalkyl portion of the molecule. The resulting fluorinated product is still a PFAS and must be disposed of as hazardous waste.

5.1. Principle of Reductive Deiodination

The carbon-iodine bond in iodoalkanes can be cleaved by nucleophilic substitution. Sodium thiosulfate is a mild reducing agent that can be used for this purpose. The reaction is analogous to the well-known titration of iodine with thiosulfate. [3][10][11] 5.2. Experimental Protocol: Neutralization with Sodium Thiosulfate

Objective: To convert the iodoalkane to a less reactive thioether derivative and inorganic iodide.

Materials:

• Waste solution containing 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane

• 1 M Sodium thiosulfate (Na₂S₂O₃) solution

• A compatible co-solvent if the waste is not miscible with water (e.g., isopropanol)

• Stir plate and stir bar

• Fume hood

• Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant gloves.

Procedure:

• Work in a Fume Hood: Perform all steps in a certified chemical fume hood.

• Dilution: If the waste is concentrated, dilute it with a suitable solvent to a concentration of approximately 1-5%.

• Addition of Sodium Thiosulfate: For each mole of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane estimated to be in the waste, add at least 2 molar equivalents of 1 M sodium thiosulfate solution. Note: A significant excess of thiosulfate is recommended to ensure complete reaction.

• Stirring: Stir the reaction mixture vigorously at room temperature for a minimum of 24 hours. The reaction progress can be monitored by techniques such as GC-MS if available.

• Waste Collection: After the reaction, the entire mixture is considered hazardous waste. Transfer the neutralized solution to the designated halogenated organic waste container.

• Labeling: Update the waste label to include the addition of sodium thiosulfate.

Emergency Procedures

6.1. Spills

• Small Spills: Evacuate non-essential personnel. Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., vermiculite, sand). Collect the contaminated material into a sealed, labeled hazardous waste container.

• Large Spills: Evacuate the area immediately and contact your institution's emergency response team.

6.2. Personnel Exposure

• Skin Contact: Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes. Remove contaminated clothing.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.

Conclusion

The disposal of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane waste requires a methodical and informed approach. The primary and most effective disposal method is high-temperature incineration at a licensed facility. Proper waste segregation is a critical prerequisite to ensure safe and compliant disposal. Chemical neutralization can be a useful pre-treatment for small quantities but does not eliminate the need for professional hazardous waste disposal. Adherence to the protocols outlined in this document will help to ensure the safety of laboratory personnel and the protection of the environment.

References

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• U.S. Environmental Protection Agency. (2024). Interim Guidance on the Destruction and Disposal of PFAS and Materials Containing PFAS. Retrieved from [Link]

• Montrose Environmental Group. (2024). EPA's Updated Guidance on Destruction and Disposal of PFAS. Retrieved from [Link]

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Safe Handling of Fluorinated Iodides: A Protocol for Personal Protective Equipment (PPE)

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

Fluorinated iodides, a class of organoiodine compounds, are valuable reagents and intermediates in pharmaceutical and materials science research. However, their unique chemical properties, including potential volatility, reactivity, and biological activity, necessitate stringent safety protocols. This application note provides a comprehensive guide to the selection and use of Personal Protective Equipment (PPE) for handling these materials. It moves beyond a simple checklist, offering a risk-based approach grounded in established safety standards and material science to ensure the highest level of protection for laboratory personnel.

Introduction: Understanding the Hazard Profile

Fluorinated iodides, such as trifluoroiodomethane and other perfluoroalkyl iodides, present a multi-faceted risk profile. The carbon-iodine bond is the weakest link in these molecules, making them susceptible to cleavage and potential sources of reactive iodine species. Furthermore, the high fluorine content can impart volatility and unique toxicological properties.

Key hazards associated with this class of compounds include:

• Inhalation Toxicity: Many low-molecular-weight fluorinated iodides are volatile or are gases at room temperature, posing a significant inhalation risk.[1][2][3] Vapors can cause respiratory tract irritation.[4][5]

• Skin and Eye Irritation: Direct contact can lead to irritation or, in severe cases, chemical burns.[4][5][6]

• Systemic Toxicity & Genotoxicity: Certain fluorinated iodides are suspected of causing genetic defects.[1][4][7] The broader class of per- and polyfluoroalkyl substances (PFAS), to which these compounds belong, has been associated with a range of adverse health effects, including liver and thyroid issues.[8][9]

• Reactivity: Organoiodine compounds can be light-sensitive and may react with other common laboratory chemicals.[1]

Given these hazards, a robust safety plan is not merely recommended; it is essential. This plan begins with engineering controls as the primary barrier, supplemented by meticulously selected and correctly used PPE.

The First Line of Defense: Engineering Controls

Before any PPE is selected, engineering controls must be in place and verified. PPE should never be considered a substitute for proper laboratory ventilation and containment.

• Chemical Fume Hoods: All manipulations of fluorinated iodides—including weighing, transfers, and reactions—must be performed inside a properly functioning chemical fume hood.[10][11][12] The Occupational Safety and Health Administration (OSHA) Laboratory Standard (29 CFR 1910.1450) mandates their use as the primary control device for protecting workers from toxic chemicals.[13][14]

  • Verification: Before starting work, ensure the fume hood's certification is current and check the air gauge to confirm the face velocity is within the required range, typically 60-110 feet per minute (fpm).[14][15]

  • Proper Use: Keep all materials at least six inches from the sash opening and work with the sash at the lowest practical height.[10]

PPE Selection: A Risk-Based Approach

The selection of PPE must be tailored to the specific task and the associated risks of exposure (e.g., splash, aerosolization). The following table outlines the minimum recommended PPE for various laboratory activities involving fluorinated iodides.

Task	Scale	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing Solids	< 1 g	Chemical Splash Goggles	2 pairs of Nitrile Gloves	Flame-Resistant (FR) Lab Coat	Not typically required if performed in a certified fume hood.
Liquid Transfer	< 100 mL	Chemical Splash Goggles	2 pairs of Nitrile Gloves	FR Lab Coat, Chemical-Resistant Apron	Not typically required if performed in a certified fume hood.
Running Reaction	Any Scale	Chemical Splash Goggles & Face Shield	2 pairs of Nitrile or Neoprene/Butyl Gloves	FR Lab Coat, Chemical-Resistant Apron	Not typically required if performed in a certified fume hood.
Handling Gases (e.g., CF₃I)	Any Scale	Chemical Splash Goggles	2 pairs of Nitrile Gloves	FR Lab Coat	Required. Minimum: Air-Purifying Respirator (APR) with appropriate cartridge. Supplied-Air Respirator (SAR) for higher concentrations or poor warning properties.[16]
Large Scale Work / High Splash Potential	> 100 mL	Chemical Splash Goggles & Face Shield	2 pairs of Neoprene/Butyl Gloves	DuPont™ Tychem® Chemical-Resistant Suit	Assess based on volatility. Minimum: APR with appropriate cartridge.
Spill Cleanup	Any Scale	Chemical Splash Goggles & Face Shield	2 pairs of Heavy-Duty Nitrile or Butyl Gloves	DuPont™ Tychem® Chemical-Resistant Suit	Required. Minimum: Full-face APR with combination organic vapor/acid gas/P100 cartridge.[16][17]

Causality Behind PPE Choices

• Eye and Face Protection : Chemical splash goggles are mandatory because they form a seal around the eyes, protecting from splashes and vapors.[18] A face shield is added during tasks with higher splash potential to protect the entire face.[19]

• Hand Protection : Double-gloving is a critical practice.[20] It provides a backup barrier in case the outer glove is compromised. While nitrile gloves are common, for prolonged exposure or work with more aggressive solvents, gloves made of butyl or neoprene should be considered based on the manufacturer's chemical resistance data.[21][22] Always consult permeation and degradation data from the glove manufacturer.[23][24]

• Body Protection : A standard cotton lab coat is insufficient. A flame-resistant (FR) coat provides a baseline of protection. For tasks with significant splash risk, a chemical-resistant suit (e.g., DuPont™ Tychem® 2000 or 6000) is necessary to prevent skin contact.[25][26] These suits are made of materials specifically tested against chemical permeation.[27][28][29]

• Respiratory Protection : This is arguably the most critical component when handling volatile compounds or fine powders. The choice of respirator depends on the hazard level. For routine handling of volatile liquids in a fume hood, an Air-Purifying Respirator (APR) may be sufficient. However, for emergencies, spills, or handling compressed gases like trifluoroiodomethane, a higher level of protection, such as a Supplied-Air Respirator (SAR) or a Self-Contained Breathing Apparatus (SCBA), may be required, especially in atmospheres immediately dangerous to life or health (IDLH).[6][17][30]

Experimental Protocols

Adherence to standardized protocols for donning, doffing, and disposing of PPE is essential to prevent cross-contamination and exposure.

Protocol for Donning PPE

Purpose: To ensure complete and correct coverage before handling hazardous materials.

• Preparation: Inspect all PPE for damage (rips, cracks, defects) prior to use.[31] Ensure you have the correct sizes.

• Body Protection: Don the lab coat or chemical-resistant suit, ensuring it is fully fastened.

• Respiratory Protection: If required, perform a seal check on your respirator according to the manufacturer's instructions.

• Eye/Face Protection: Put on chemical splash goggles. If required, place the face shield over the goggles.

• Hand Protection (Outer Gloves): Put on the first pair of gloves (inner).

• Hand Protection (Inner Gloves): Put on the second pair of gloves (outer), pulling the cuffs over the sleeves of the lab coat or suit.

Protocol for Doffing PPE

Purpose: To remove contaminated PPE without exposing oneself or the surrounding area. This sequence is critical.

• Initial Decontamination: If grossly contaminated, wipe down the outer gloves and suit before removal.

• Outer Gloves: Remove the outer pair of gloves by peeling them off from the cuff, turning them inside out. Dispose of them in a designated hazardous waste container.[12][32]

• Body Protection: Unfasten the lab coat or suit, touching only the inside surfaces if possible. Roll it away from your body and dispose of it in the designated container.

• Face/Eye Protection: Remove the face shield (if used), followed by the goggles, handling them by the strap or sides.

• Respiratory Protection: Remove the respirator.

• Inner Gloves: Remove the final pair of gloves, again turning them inside out.

• Hygiene: Wash hands thoroughly with soap and water immediately after removing all PPE.[33]

Protocol for Spill Management

Purpose: To safely contain and clean up a spill of fluorinated iodide while wearing the appropriate level of PPE.

• ALERT & EVACUATE: Alert personnel in the immediate area. Evacuate if the spill is large, volatile, or you feel unsafe.[34]

• ASSESS: From a safe distance, assess the spill size and associated hazards. Consult the Safety Data Sheet (SDS).[35]

• CONTAIN: Don the appropriate spill response PPE as outlined in Table 1. Contain the spill by creating a dike around it with an inert, non-combustible absorbent material (e.g., vermiculite, sand).[36][37] Do NOT use combustible materials like paper towels.[36]

• ABSORB & CLEAN: Apply absorbent material over the entire spill, working from the outside in.[37]

• COLLECT: Using spark-proof tools, carefully collect the absorbed material and place it into a labeled, sealed hazardous waste container.[34]

• DECONTAMINATE: Wipe the spill area with an appropriate decontamination solution, followed by soap and water. Collect all cleanup materials as hazardous waste.

• REPORT: Report the incident to your institution's Environmental Health & Safety (EHS) department.[34]

Visualized Workflows

PPE Selection Decision Tree

The following diagram illustrates the logical workflow for selecting the appropriate level of PPE based on a risk assessment of the planned task.

Caption: A decision tree for selecting PPE based on task-specific hazards.

PPE Donning and Doffing Sequence

This diagram shows the critical, sequential nature of putting on and taking off PPE to prevent contamination.

Caption: The correct sequence for donning and doffing PPE.

Conclusion

The safe handling of fluorinated iodides is achievable through a combination of robust engineering controls and a comprehensive, risk-based PPE program. By understanding the specific hazards of these compounds and adhering to the protocols for PPE selection, use, and disposal, researchers can mitigate risks and maintain a safe laboratory environment. Always consult your institution's Chemical Hygiene Plan and the specific Safety Data Sheet for the material in use before beginning any work.

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Application Notes & Protocols: Strategic Incorporation of Heptafluoropentyl Groups into Molecular Scaffolds

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of the Heptafluoropentyl Moiety

In the landscape of modern drug discovery and materials science, the strategic incorporation of fluorine atoms and fluoroalkyl groups can profoundly influence a molecule's physicochemical and biological properties. The heptafluoropentyl group (-C₅F₁₁), a longer-chain perfluoroalkyl substituent, offers a unique combination of high lipophilicity, metabolic stability, and potent electronic effects. Judicious placement of this group can enhance membrane permeability, block metabolic pathways, and modulate pKa, thereby improving the pharmacokinetic and pharmacodynamic profile of a lead compound.[1] However, the introduction of this sterically demanding and highly electronegative moiety presents significant synthetic challenges.

This guide provides a detailed overview of the primary synthetic strategies for introducing the heptafluoropentyl group, complete with mechanistic insights and actionable laboratory protocols. We will explore nucleophilic, electrophilic, and radical pathways, offering researchers the knowledge to select and implement the optimal method for their specific molecular context.

Core Synthetic Strategies: A Mechanistic Overview

The installation of a heptafluoropentyl group (C₂F₅CF₂CF₂-, hereafter denoted as Rf) can be broadly categorized into three mechanistic approaches, distinguished by the formal charge of the perfluoroalkyl species. The choice of strategy is dictated by the nature of the substrate and the desired bond construction.

Caption: Overview of the three primary strategies for heptafluoropentylation.

Nucleophilic Heptafluoropentylation: Harnessing the Power of "Rf⁻"

This classical approach involves the reaction of a heptafluoropentyl anion equivalent with an electrophilic substrate. Organometallic reagents, such as Grignard and organolithium species, are the primary tools for this transformation. These reactions are powerful for forming carbon-carbon bonds, particularly with carbonyl compounds.

Mechanistic Rationale

The high polarity of the carbon-metal bond in a heptafluoropentyl Grignard reagent (Rf-MgX) renders the carbon atom strongly nucleophilic.[2] This nucleophile readily attacks electron-deficient centers, such as the carbonyl carbon of aldehydes and ketones, or undergoes substitution reactions with suitable leaving groups.

Causality Behind Experimental Choices:

• Anhydrous Conditions: Grignard reagents are extremely sensitive to protic sources (water, alcohols) and will be rapidly quenched. Therefore, all glassware must be oven- or flame-dried, and anhydrous solvents are essential for success.[2][3]

• Ether Solvents (THF, Et₂O): Solvents like tetrahydrofuran (THF) or diethyl ether are crucial. They do not react with the Grignard reagent and are effective at solvating the magnesium center, which stabilizes the reagent and maintains its reactivity.[4]

• Low Temperatures: The addition of the electrophile is often performed at low temperatures (e.g., 0 °C or -78 °C) to control the exothermic reaction, minimize side reactions, and improve selectivity.

Caption: Workflow for a nucleophilic Grignard addition of a heptafluoropentyl group.

Protocol: Synthesis of a Heptafluoropentyl-Substituted Alcohol via Grignard Reaction

This protocol describes the addition of a heptafluoropentyl Grignard reagent to an aldehyde.

Materials:

• Heptafluoropentyl iodide (Rf-I)

• Magnesium turnings

• Anhydrous Tetrahydrofuran (THF)

• Aldehyde substrate

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Standard glassware (oven-dried)

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Grignard Reagent Preparation: a. To a flame-dried, three-neck round-bottom flask under an inert atmosphere, add magnesium turnings (1.2 equivalents). b. Add anhydrous THF to cover the magnesium. c. Add a small crystal of iodine to initiate the reaction (the color will disappear upon initiation). d. Slowly add a solution of heptafluoropentyl iodide (1.0 equivalent) in anhydrous THF dropwise. The reaction is exothermic and may require cooling in an ice bath to maintain a gentle reflux. e. After the addition is complete, stir the mixture at room temperature for 1-2 hours until most of the magnesium has been consumed. The resulting dark grey/brown solution is the Grignard reagent.

• Nucleophilic Addition: a. Cool the Grignard solution to 0 °C using an ice bath. b. Slowly add a solution of the aldehyde substrate (0.9 equivalents) in anhydrous THF dropwise. c. After addition, allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Workup and Purification: a. Cool the reaction mixture to 0 °C and slowly quench by adding saturated aqueous NH₄Cl solution. b. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x). c. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. d. Purify the crude product by silica gel column chromatography to yield the desired alcohol.

Parameter	Nucleophilic Heptafluoropentylation
Common Substrates	Aldehydes, Ketones, Esters, Epoxides, CO₂
Solvents	Anhydrous THF, Diethyl Ether
Typical Conditions	-78 °C to Room Temperature, Inert Atmosphere
Advantages	Strong C-C bond formation, well-established methodology.
Limitations	Low functional group tolerance (incompatible with acids, alcohols, etc.), requires strictly anhydrous conditions.

Radical Heptafluoropentylation: A Modern and Versatile Approach

Radical-based methods have become a dominant strategy for perfluoroalkylation due to their mild conditions and exceptional functional group tolerance. These reactions typically generate the heptafluoropentyl radical (Rf•) from a stable precursor, most commonly heptafluoropentyl iodide (Rf-I), using visible light photoredox catalysis.

Mechanistic Rationale

Visible light photoredox catalysis uses a photocatalyst (e.g., an Iridium or Ruthenium complex) that, upon excitation by light (typically blue LEDs), can engage in single-electron transfer (SET) processes.[5][6] The excited photocatalyst is sufficiently reducing to transfer an electron to heptafluoropentyl iodide, causing the cleavage of the weak carbon-iodine bond to generate the heptafluoropentyl radical and an iodide anion. This highly reactive radical can then add to electron-deficient heterocycles (Minisci reaction) or alkenes (Giese addition).

Causality Behind Experimental Choices:

• Photocatalyst: Iridium and Ruthenium polypyridyl complexes are chosen for their strong absorption in the visible light spectrum and their suitable excited-state redox potentials to reduce the perfluoroalkyl iodide.[6]

• Solvent: Degassed, polar aprotic solvents like DMSO, DMF, or acetonitrile are commonly used as they are stable under radical conditions and effectively dissolve the catalyst and reagents. Degassing is critical to remove oxygen, which can quench the excited catalyst or react with radical intermediates.

• Light Source: Blue LEDs are typically used as their emission wavelength (~450 nm) efficiently excites most common photocatalysts without causing unwanted side reactions from higher-energy UV light.

Caption: A generalized photocatalytic cycle for radical heptafluoropentylation.

Protocol: Photocatalytic Minisci-type C-H Heptafluoropentylation of a Heterocycle

This protocol outlines the functionalization of an electron-deficient N-heterocycle.

Materials:

• Heterocyclic substrate (e.g., Lepidine)

• Heptafluoropentyl iodide (Rf-I)

• Photocatalyst (e.g., Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆)

• Anhydrous, degassed solvent (e.g., DMSO)

• Acid (e.g., Trifluoroacetic acid, TFA)

• Standard glassware for photochemical reactions

• Blue LED light source with cooling fan

Procedure:

• Reaction Setup: a. To a vial equipped with a magnetic stir bar, add the heterocyclic substrate (1.0 equivalent), heptafluoropentyl iodide (1.5 equivalents), the photocatalyst (1-2 mol%), and trifluoroacetic acid (1.2 equivalents). b. Add the anhydrous, degassed solvent (to achieve ~0.1 M concentration). c. Seal the vial and sparge with an inert gas (Argon) for 10-15 minutes to ensure all oxygen is removed.

• Irradiation: a. Place the vial in front of a blue LED light source (~450 nm). b. Use a fan to maintain the reaction temperature near room temperature. c. Irradiate the reaction for 12-24 hours, with stirring, until TLC or LC-MS analysis indicates consumption of the starting material.

• Workup and Purification: a. Upon completion, dilute the reaction mixture with ethyl acetate. b. Wash with a saturated aqueous solution of sodium bicarbonate to neutralize the acid, followed by brine. c. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. d. Purify the crude residue by silica gel column chromatography to isolate the heptafluoropentylated product.

Parameter	Radical Heptafluoropentylation
Common Substrates	(Hetero)arenes, Alkenes, Alkynes
Initiation	Visible Light Photocatalysis, Thermal Initiators, Redox Metals
Typical Conditions	Room Temperature, Degassed Solvent
Advantages	Excellent functional group tolerance, mild conditions, suitable for late-stage functionalization.[7]
Limitations	Can have regioselectivity challenges with complex substrates; requires specific photochemical equipment.

Electrophilic Heptafluoropentylation: Reacting "Rf⁺" with Nucleophiles

Electrophilic perfluoroalkylation is conceptually the reverse of the nucleophilic approach, using a reagent that delivers a "Rf⁺" equivalent to a nucleophilic substrate.[1][8] This strategy is particularly effective for functionalizing soft nucleophiles like thiols and carbanions. Hypervalent iodine reagents, often called Togni reagents, are the state-of-the-art for this type of transformation.[7][9]

Mechanistic Rationale

Reagents like heptafluoropentyl-iodinanes feature a highly electrophilic iodine(III) center.[10][11] A nucleophile can attack this iodine center, which is followed by reductive elimination to transfer the heptafluoropentyl group and form the C-Rf bond. The favorable reduction of the hypervalent iodine to iodobenzene is a key thermodynamic driving force for the reaction.[11]

Causality Behind Experimental Choices:

• Reagent Structure: The cyclic structure of Togni-type reagents enhances their stability and reactivity compared to acyclic analogues. The electron-withdrawing nature of the perfluoroalkyl group makes it a suitable "electrophilic" leaving group in this context.[9]

• Lewis/Brønsted Acid Additives: In some cases, particularly with less reactive nucleophiles, the addition of a Lewis acid (e.g., Zn(OTf)₂) or Brønsted acid can activate the hypervalent iodine reagent, making it even more electrophilic and promoting the reaction.[10]

Protocol: Electrophilic Heptafluoropentylation of a Thiol

This protocol describes the synthesis of a heptafluoropentyl sulfide.

Materials:

• Thiol substrate

• Heptafluoropentyl-iodinane reagent (Togni-type reagent)

• Solvent (e.g., Acetonitrile)

• Base (e.g., Pyridine or a non-nucleophilic base like DBU)

Procedure:

• Reaction Setup: a. To a round-bottom flask, add the thiol substrate (1.0 equivalent) and the heptafluoropentyl-iodinane reagent (1.1 equivalents). b. Dissolve the solids in the chosen solvent (e.g., acetonitrile). c. Add the base (1.0 equivalent) to the stirring solution at room temperature. The base deprotonates the thiol to form the more nucleophilic thiolate.

• Reaction Monitoring: a. Stir the reaction at room temperature for 1-12 hours. b. Monitor the reaction progress by TLC or LC-MS until the thiol starting material is consumed.

• Workup and Purification: a. Quench the reaction with water and transfer to a separatory funnel. b. Extract the product with an organic solvent like ethyl acetate or dichloromethane. c. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate. d. Purify the crude product via silica gel column chromatography.

Parameter	Electrophilic Heptafluoropentylation
Common Substrates	Thiols, β-ketoesters, Enolates, Electron-rich Arenes, Phosphines
Reagents	Hypervalent Iodine Reagents (Togni-type)
Typical Conditions	Room Temperature, often with a base or acid additive
Advantages	Commercially available or readily synthesized reagents, good for soft nucleophiles.
Limitations	Reagents can be expensive; substrate scope is generally limited to nucleophilic partners.[1]

Comparative Summary and Outlook

The choice of method for introducing a heptafluoropentyl group is highly dependent on the target molecule and the available functional groups.

Strategy	Substrate Scope	Functional Group Tolerance	Conditions	Best For...
Nucleophilic	Electrophiles (Carbonyls, etc.)	Poor	Harsh, Anhydrous	Building blocks from simple electrophiles.
Radical	(Hetero)arenes, Alkenes	Excellent	Mild (Visible Light)	Late-stage functionalization of complex molecules.
Electrophilic	Nucleophiles (Thiols, Enolates)	Good	Mild	Functionalizing soft nucleophiles and carbanions.

The field of fluoroalkylation is continually advancing. Future developments will likely focus on creating more efficient and cost-effective reagents, developing catalytic versions of nucleophilic and electrophilic methods, and expanding the scope of radical reactions to achieve even greater control over regioselectivity and stereoselectivity. These advancements will further empower chemists to leverage the unique properties of the heptafluoropentyl group in the design of next-generation pharmaceuticals and advanced materials.

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• Zhang, Z., et al. (2023). Cooperative Photoredox and N-Heterocyclic Carbene Catalyzed Fluoroaroylation for the Synthesis of α-Trifluoromethyl-Substituted Ketones. Angewandte Chemie International Edition, 63(3). [Link]

• Roberts, J.D., & Caserio, M.C. (2021). Electrophilic Additions to Alkenes. Chemistry LibreTexts. [Link]

• Kieltsch, I., et al. (2017). Merging hypervalent iodine and sulfoximine chemistry: a new electrophilic trifluoromethylation reagent. Chemical Science, 8(2), 1163–1170. [Link]

• Google Patents. (1974).

• Pošta, P., et al. (2022). Renewable Reagent for Nucleophilic Fluorination. The Journal of Organic Chemistry, 87(9), 6214–6230. [Link]

• ResearchGate. (2001). Grignard Reactions. [Link]

• Ashenhurst, J. (2013). Alkene Addition Reactions: "Regioselectivity" and "Stereoselectivity" (Syn/Anti). Master Organic Chemistry. [Link]

• Macmillan Group. (2003). The Chemistry of Hypervalent Iodine. [Link]

• The Animated Chemistry Textbook. (2021). Radical Addition - Alkene Reactions Part 8 of 9 - Organic Chemistry 101. YouTube. [Link]

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Application Note & Protocols: 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane as a Versatile Building Block in Advanced Polymer Synthesis

Abstract

This document provides a detailed technical guide for researchers, polymer chemists, and materials scientists on the application of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane (CAS 1513-88-8) in modern polymer chemistry. This unique building block features a stable, lipophobic heptafluorinated segment and a highly reactive terminal carbon-iodine (C-I) bond.[1] This structure makes it an invaluable tool for introducing fluorinated moieties into polymer chains, thereby imparting desirable properties such as thermal stability, chemical resistance, and low surface energy. We present detailed protocols and mechanistic insights for its use in Iodine Transfer Polymerization (ITP), and as a precursor for initiators in other controlled radical polymerization techniques like Reversible Addition-Fragmentation Chain-Transfer (RAFT) polymerization.

Introduction: The Strategic Advantage of Fluorinated Building Blocks

The incorporation of fluorine into organic molecules is a well-established strategy to modulate chemical and physical properties, including stability, reactivity, and lipophilicity.[2] In polymer science, fluorinated building blocks are critical for creating materials with high thermal stability, low refractive indices, and unique surface properties (hydrophobicity and lipophobicity).[2][3]

1,1,1,2,2,3,3-Heptafluoro-5-iodopentane emerges as a particularly strategic reagent.[1][] Its structure consists of two key domains:

• The Heptafluoropentyl Group (C₅H₄F₇-) : This segment provides the classic benefits of fluorination. Its inertness and bulkiness contribute to the thermal and chemical stability of the final polymer.

• The Terminal Iodide (-I) : The carbon-iodine bond is relatively weak and susceptible to homolytic cleavage, making it an excellent functional group for initiating and controlling radical polymerizations.

This dual functionality allows the molecule to act as a powerful chain transfer agent (CTA) or initiator, enabling the synthesis of well-defined fluorinated polymers and block copolymers.

Compound Property	Value	Reference
CAS Number	1513-88-8
Molecular Formula	C₅H₄F₇I
Molecular Weight	323.98 g/mol
Appearance	Colorless Liquid	[5]
Boiling Point	132-133 °C	[5]

Application in Iodine Transfer Polymerization (ITP)

Iodine Transfer Polymerization (ITP), also known as Iodine-mediated Reversible-Deactivation Radical Polymerization (RDRP), is a robust and straightforward method for synthesizing well-defined polymers.[6][7][8] The technique relies on a reversible exchange of an iodine atom between a propagating polymer chain and a dormant species, allowing for controlled chain growth and narrow molecular weight distributions.[9]

1,1,1,2,2,3,3-heptafluoro-5-iodopentane is an ideal chain transfer agent for ITP. The C-I bond is activated by a conventional radical initiator (like AIBN), initiating polymerization. The heptafluoropentyl group is thus incorporated at the α-end of every polymer chain.

Mechanism of ITP using 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane

The process involves a degenerative chain transfer mechanism where the C-I bond of the dormant polymer chain is reversibly activated.

Caption: General workflow for Iodine Transfer Polymerization (ITP).

Protocol: Synthesis of α-Heptafluoropentyl Polystyrene via ITP

This protocol describes the synthesis of polystyrene with a target molecular weight of 10,000 g/mol .

Materials:

• Styrene (monomer), freshly distilled

• 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane (Chain Transfer Agent, CTA)

• Azobisisobutyronitrile (AIBN) (Initiator), recrystallized

• Anisole (Solvent)

• Methanol (Non-solvent for precipitation)

• Schlenk flask, magnetic stirrer, condenser, nitrogen/argon line

Causality Behind Choices:

• Distilled Styrene: Removing the inhibitor is critical to prevent retardation or inhibition of the radical polymerization.

• Recrystallized AIBN: Purification ensures a known and consistent rate of radical initiation.

• Anisole: A high-boiling point solvent suitable for the reaction temperature, which also helps to maintain a homogeneous solution.

• Inert Atmosphere: Oxygen is a radical scavenger and must be excluded to prevent premature termination of the polymer chains.

Procedure:

• Calculation:

  • Target DP (Degree of Polymerization) = Target Mn / Monomer MW = 10,000 / 104.15 ≈ 96

  • Molar ratio [Styrene]:[CTA] = 96:1

  • A typical [CTA]:[AIBN] ratio is 10:1 to 5:1. We will use 10:1.

• Reaction Setup:

  • To a 100 mL Schlenk flask, add 1,1,1,2,2,3,3-heptafluoro-5-iodopentane (e.g., 0.324 g, 1 mmol).

  • Add styrene (9.99 g, 96 mmol).

  • Add AIBN (0.0164 g, 0.1 mmol).

  • Add anisole (10 mL, ~50% w/w solution).

• Degassing:

  • Seal the flask and perform three freeze-pump-thaw cycles to remove all dissolved oxygen.

  • Backfill the flask with nitrogen or argon.

• Polymerization:

  • Immerse the flask in a preheated oil bath at 70 °C.

  • Stir the reaction mixture for 12-18 hours. The solution will become noticeably viscous.

• Termination and Purification:

  • Stop the reaction by cooling the flask in an ice bath and exposing the mixture to air.

  • Dilute the viscous solution with a small amount of THF (~10 mL).

  • Precipitate the polymer by slowly adding the solution to a large volume of cold methanol (~400 mL) with vigorous stirring.

  • Collect the white polymer precipitate by filtration.

  • Redissolve the polymer in THF and re-precipitate into methanol to further purify.

  • Dry the final polymer under vacuum at 40 °C to a constant weight.

Application in RAFT Polymerization via Macro-CTA Synthesis

While not a RAFT agent itself, the C-I bond in 1,1,1,2,2,3,3-heptafluoro-5-iodopentane can be readily converted into a dithioester or trithiocarbonate, creating a novel fluorinated RAFT Chain Transfer Agent (macro-CTA). This approach expands its utility into RAFT polymerization, a highly versatile and popular RDRP technique.[3][10][11][12]

Workflow: From Iodoalkane to Fluorinated Macro-CTA

This two-step process allows for the precise placement of the fluorinated segment at the chain end.

Caption: Two-step workflow to utilize the building block in RAFT polymerization.

Protocol: Synthesis of α-Heptafluoropentyl Poly(methyl methacrylate) via RAFT

This protocol outlines the synthesis of a fluorinated RAFT agent followed by its use in the polymerization of methyl methacrylate (MMA).

Part A: Synthesis of S-(1H,1H,2H,2H-Heptafluoropentyl) S'-phenyl dithiobenzoate

• Preparation of Sodium Dithiobenzoate: Prepare sodium dithiobenzoate by reacting phenylmagnesium bromide with carbon disulfide, followed by sulfur (a standard literature procedure).

• Reaction:

  • In a round-bottom flask under nitrogen, dissolve sodium dithiobenzoate (1.1 eq) in acetone.

  • Add 1,1,1,2,2,3,3-heptafluoro-5-iodopentane (1.0 eq) dropwise at room temperature.

  • Stir the reaction for 24 hours at room temperature.

• Work-up:

  • Remove the solvent under reduced pressure.

  • Extract the product with diethyl ether and wash with water to remove sodium iodide.

  • Dry the organic layer over MgSO₄, filter, and concentrate to yield the crude RAFT agent.

  • Purify by column chromatography (silica gel, hexane/ethyl acetate gradient).

Part B: RAFT Polymerization of MMA

• Calculation & Setup:

  • Target Mn = 15,000 g/mol ; DP ≈ 150.

  • Ratio [MMA]:[RAFT Agent]:[AIBN] = 150:1:0.2.

  • In a Schlenk flask, combine the synthesized RAFT agent (1 eq), MMA (150 eq), and AIBN (0.2 eq) in toluene (50% w/w).

• Degassing & Polymerization:

  • Perform three freeze-pump-thaw cycles.

  • Immerse the sealed flask in a preheated oil bath at 80 °C for 16 hours.

• Purification:

  • Follow the same precipitation and drying procedure as described in the ITP protocol (Section 2.2).

Polymer Characterization

Thorough characterization is essential to validate the successful synthesis of the target fluorinated polymers.

Technique	Purpose	Expected Observation
¹H NMR	Confirm polymer structure and calculate monomer conversion.	Appearance of broad polymer backbone signals and disappearance of sharp monomer vinyl peaks.
¹⁹F NMR	Confirm the incorporation of the heptafluoropentyl group.	Characteristic signals corresponding to the -CF₃ and -CF₂- groups of the end-group.
GPC/SEC	Determine molecular weight (Mn, Mw) and dispersity (Đ = Mw/Mn).	A monomodal and symmetric peak. For controlled polymerizations, Đ should be low (< 1.3).
DSC/TGA	Analyze thermal properties (glass transition temperature, decomposition temperature).	The Tg will be characteristic of the polymer backbone. High thermal stability is expected due to fluorination.

Conclusion and Future Outlook

1,1,1,2,2,3,3-Heptafluoro-5-iodopentane is a highly effective and versatile building block for introducing fluorinated segments into polymers. Its primary application lies in Iodine Transfer Polymerization, where it acts as an excellent chain transfer agent. Furthermore, its reactive C-I bond can be chemically modified to produce novel initiators or CTAs for other advanced polymerization techniques like RAFT. The ability to precisely incorporate fluorinated end-groups opens up possibilities for creating advanced materials for low-surface energy coatings, hydrophobic/lipophobic surfaces, and specialized biomedical devices. Future research could explore its use in photo-controlled RDRP processes or in the synthesis of complex architectures like star and brush copolymers.[13]

References

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• Guillaneuf, Y., et al. (2020). Semi-Fluorinated Di and Triblock Copolymer Nano-Objects Prepared via RAFT Alcoholic Dispersion Polymerization (PISA). MDPI. [Link]

• Royal Society of Chemistry. (n.d.). Iodine-mediated reversible-deactivation radical polymerization: a powerful strategy for polymer synthesis. RSC Publishing. [Link]

• Demir, B., & Yagci, Y. (2022). Emerging Concepts in Iodine Transfer Polymerization. Macromolecular Rapid Communications. [Link]

• ResearchGate. (2019). Iodine-Mediated Reversible-Deactivation Radical Polymerization: A Powerful Strategy for Polymer Synthesis. ResearchGate. [Link]

• ResearchGate. (2015). Fluorinated amphiphilic block copolymers via RAFT polymerization and its application as surf-RAFT agent in miniemulsion polymerization. ResearchGate. [Link]

• Liedel, C., et al. (2015). Block copolymers with stable radical and fluorinated groups by ATRP. MRS Communications, Cambridge Core. [Link]

• Liedel, C., et al. (2015). Block copolymers with stable radical and fluorinated groups by ATRP. MRS Communications. [Link]

• Le-Nguyen, B., et al. (2018). Synthesis and Postpolymerization Modification of Fluorine-End-Labeled Poly(Pentafluorophenyl Methacrylate) Obtained via RAFT Polymerization. ACS Omega. [Link]

• Zhang, L., et al. (n.d.). Photocontrolled iodine-mediated reversible-deactivation radical polymerization with a semifluorinated alternating copolymer as the macroinitiator. Polymer Chemistry, RSC Publishing. [Link]

• ResearchGate. (n.d.). a) Synthesis of fluoropolymers PFSAM via RAFT polymerization;... ResearchGate. [Link]

• Zhang, Y., et al. (2024). Preparation of fluorinated polyesters by reversible addition–fragmentation chain transfer step-growth polymerization. Polymer Chemistry, RSC Publishing. [Link]

• Postnikov, P., et al. (2022). Organocatalyzed Atom Transfer Radical (Co)Polymerization of Fluorinated and POSS-Containing Methacrylates: Synthesis and Properties of Linear and Star-Shaped (Co)Polymers. MDPI. [Link]

• HBARSCI. (n.d.). 1, 1, 1, 2, 2, 3, 3-Heptafluoro-5-iodopentane, min 94% (GC), 1 gram. HBARSCI. [Link]

• LookChem. (n.d.). 1,1,1,2,2,3,3-heptafluoro-5-iodopentane. LookChem. [Link]

• INDOFINE Chemical Company, Inc. (n.d.). 1,1,1,2,2,3,3-HEPTAFLUORO-5-IODOPENTANE. INDOFINE Chemical Company, Inc.. [Link]

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Technical Notes & Optimization

improving yield in reactions with 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane

Answering as a Senior Application Scientist.

Technical Support Center: 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane

Welcome to the technical support center for 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane (CAS 1513-88-8). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing reactions and troubleshooting common issues encountered with this versatile fluorinated building block.

Introduction

1,1,1,2,2,3,3-Heptafluoro-5-iodopentane is a valuable reagent for introducing the 1H,1H,2H,2H-perfluoropentyl moiety (F(CF₂)₃CH₂CH₂-) into organic molecules. Its unique properties, stemming from the heavily fluorinated chain, make it a key component in medicinal chemistry and materials science. The primary reactive site is the carbon-iodine bond, which can be leveraged in a variety of transformations, most notably radical additions. This guide provides solutions to common challenges, ensuring you can maximize yield and purity in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane?

Its most common application is in Atom Transfer Radical Addition (ATRA) reactions with alkenes and alkynes.[1][2][3] This allows for the simultaneous introduction of the heptafluoropentyl group and an iodine atom across a double or triple bond, providing a versatile handle for further functionalization.[4] It can also be used to generate the corresponding Grignard reagent, although this requires careful optimization.[5][6]

Q2: What are the key physical and safety properties of this reagent?

Proper handling and storage are crucial for maintaining the reagent's integrity and ensuring lab safety. Key properties are summarized below.

Property	Value	Source / Citation
CAS Number	1513-88-8	[7][8]
Molecular Formula	C₅H₄F₇I	[7][8]
Molecular Weight	323.98 g/mol	[7]
Boiling Point	~80 °C (at unspecified pressure)	[8]
Assay	Typically ≥94% (GC)	[7]
Storage	Room temperature, in a well-ventilated place. Keep container tightly closed.	[7][9]
Key Hazards	Causes skin and serious eye irritation. May cause respiratory irritation.	[9]
PPE	Eyeshields, gloves, respirator with appropriate filter.

Q3: How does the fluorine content affect its reactivity compared to a non-fluorinated iodoalkane?

The strong electron-withdrawing nature of the heptafluoropropyl group significantly influences the C-I bond. This can make radical formation more facile under certain conditions (e.g., photoredox catalysis) but can also stabilize the resulting radical, potentially altering the reaction kinetics compared to its non-fluorinated analogs.[10][11]

Troubleshooting Guide: Improving Reaction Yields

Low conversion and byproduct formation are the most common challenges. This section breaks down these issues by symptom, explores the underlying causes, and provides actionable solutions.

Problem 1: Low or No Conversion in Radical Addition Reactions

If your ATRA reaction is failing to proceed or giving poor yields, the issue likely lies with inefficient radical generation or propagation.

• Inefficient Radical Initiation: The homolytic cleavage of the C-I bond is the critical first step. If your initiation method is not well-matched to the system, the reaction will stall.

  • Solution: The choice of initiator is paramount. A comparison of common methods is provided below. Photoredox catalysis is often highly effective for perfluoroalkyl iodides.[10][12][13] For thermally initiated reactions, ensure the temperature is appropriate for the chosen initiator's half-life (e.g., Benzoyl Peroxide).[14] Recently, simple base-mediated initiation has also been shown to be effective under visible light.[4]

Initiation Method	Mechanism	Common Reagents/Conditions	Best For	Citation
Photoredox Catalysis	Single Electron Transfer (SET)	Ir or Cu-based photocatalysts, blue LED light	High efficiency, mild conditions	[3][10]
Thermal Initiation	Homolytic cleavage of an initiator	AIBN, Benzoyl Peroxide, heat (60-80 °C)	Simple setup, no special equipment	[14][15]
UV Photolysis	Direct C-I bond cleavage	UV lamp (e.g., 254 nm)	Catalyst-free additions	[14][15]
Base-Mediated	Halogen bond activation	KOH or tBuONa, visible light	Metal-free, simple reagents	[4][16]

• Failed Radical Chain Propagation: In a chain reaction, the product-forming radical must efficiently abstract an iodine atom from another molecule of the starting iodide to propagate the chain.

  • Solution: Ensure the concentration of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane is sufficient. In reactions with monomers prone to polymerization, using an excess of the iodoalkane can favor the desired 1:1 adduct over telomerization.[15]

Caption: Troubleshooting decision tree for low reaction yield.

Problem 2: Significant Byproduct Formation

The most common byproduct is the reduced alkane, C₃F₇CH₂CH₃, formed when the C₃F₇CH₂CH₂• radical abstracts a hydrogen atom from the solvent or another molecule instead of adding to the alkene.

• Hydrogen Atom Abstraction: Solvents with weak C-H bonds (like THF or 1,4-dioxane) are susceptible to hydrogen atom transfer (HAT) by the generated radical.

  • Solution: Switch to a solvent with stronger C-H bonds. Benzene, tert-butanol, or acetonitrile are often better choices to minimize this side reaction. In some cases, photochemical reactions can even be run in water.[4]

• Difficulty Forming Grignard Reagent: Attempts to form C₃F₇CH₂CH₂MgI can be challenging. Failure often results in recovery of starting material or formation of dimers.

  • Solution: The magnesium surface is typically passivated by a layer of magnesium oxide, which prevents the reaction.[17] You must activate the surface. This can be achieved by adding a small crystal of iodine or a few drops of 1,2-dibromoethane to the magnesium turnings in anhydrous ether before adding the alkyl iodide.[6] Absolute exclusion of water and protic solvents is mandatory, as they will instantly quench the Grignard reagent.[5][18]

Problem 3: Difficulty in Product Purification

The high fluorine content of your product makes it a "fluorous" molecule. While this can complicate standard silica gel chromatography (due to different polarity), it enables a powerful purification technique: Fluorous Solid-Phase Extraction (F-SPE).[19]

F-SPE utilizes a stationary phase (like silica gel) modified with a perfluorinated layer. Fluorous molecules exhibit a strong affinity for this phase ("fluorophilicity"), while standard organic molecules do not.[20][21] This allows for a simple and highly effective separation.[19]

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Technical Support Center: 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane

Welcome to the technical support guide for 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane (CAS 1513-88-8). This document is designed for researchers, scientists, and drug development professionals to provide field-proven insights and troubleshoot common side reactions encountered during its use. The guidance herein is structured to explain the causality behind experimental choices, ensuring robust and reproducible outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary types of side reactions I should be aware of when using 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane?

A1: 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane is a versatile reagent, but its reactivity is centered around the carbon-iodine (C-I) bond and the adjacent C-H bonds. The primary side reactions to monitor are:

• Elimination (Dehydroiodination): Formation of an alkene (1,1,1,2,2,3,3-Heptafluoropent-1-ene) by eliminating hydrogen iodide (HI), typically promoted by basic conditions.

• Hydrolysis: Substitution of the iodide with a hydroxyl group to form 1,1,1,2,2,3,3-Heptafluoropentan-5-ol, which can occur in the presence of water or other nucleophilic protic solvents.[1][2]

• Photochemical Decomposition: Cleavage of the C-I bond upon exposure to light (especially UV) to form radical species, which can initiate a variety of unintended radical reactions.[3]

• Thermal Decomposition: At elevated temperatures, degradation can occur, though the specific pathways for this molecule are not extensively documented, thermal treatment is a known degradation method for per- and polyfluoroalkyl substances (PFAS).[4][5][6]

Q2: Why is this molecule susceptible to elimination reactions, even with a primary iodide?

A2: While primary alkyl halides are generally less prone to elimination than secondary or tertiary ones, the strong electron-withdrawing effect of the heptafluoropropyl group significantly increases the acidity of the protons on the carbon adjacent to the iodine (the α-carbon) and the next carbon in the chain (the β-carbon). A strong base can more easily abstract one of these protons, initiating an elimination cascade. These reactions can proceed via various mechanisms (E1, E2, E1cB), depending on the reaction conditions.[7][8][9][10]

Q3: How stable is 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane in storage?

A3: For optimal stability, it should be stored in an amber or opaque container to protect it from light, thereby preventing photochemical decomposition.[3] It should also be stored in a cool, dry place with the container tightly sealed to minimize contact with atmospheric moisture, which could lead to slow hydrolysis over time. The material is classified as a combustible liquid and may cause skin, eye, and respiratory irritation.[11]

Troubleshooting Guide: Side Reactions in Practice

This section addresses specific issues you may encounter during your experiments and provides actionable solutions.

Problem 1: My reaction is producing a significant amount of an alkene byproduct, confirmed by GC-MS and NMR.

• Likely Cause: You are observing an elimination (dehydroiodination) reaction. This is highly probable if your reaction conditions involve a strong or even a moderately strong base (e.g., alkoxides, hydroxides, amines like triethylamine or DBU). High temperatures also favor elimination over substitution.

• Mechanism Insight: The base abstracts a proton from the carbon chain, followed by the expulsion of the iodide leaving group to form a double bond. Depending on the base's strength and steric bulk, the reaction may follow an E2 or E1cB pathway.[7][9] Zaitsev's rule generally predicts that the more substituted (more stable) alkene will be the major product, although the specific regioselectivity can be influenced by the base used.[10]

• Troubleshooting Steps:

  • Re-evaluate Your Base: If possible, switch to a weaker or more sterically hindered, non-nucleophilic base (e.g., 2,6-lutidine or proton sponge) to disfavor proton abstraction.

  • Lower the Temperature: Elimination reactions have a higher activation energy than substitution reactions and are more entropically favored. Running your reaction at a lower temperature will significantly favor the desired substitution pathway.

  • Solvent Choice: A less polar solvent may slightly disfavor elimination, as the transition states for elimination often involve more charge separation than for some substitution pathways.

Problem 2: I am seeing a polar impurity in my crude product with a mass corresponding to the replacement of iodine with an -OH group.

• Likely Cause: Hydrolysis of the C-I bond has occurred. This is common if your reaction is run in protic solvents (water, alcohols), if your reagents or solvents were not properly dried, or if the work-up involves aqueous basic solutions.

• Mechanism Insight: Alkyl iodides are more readily hydrolyzed than other alkyl halides because the iodide ion is an excellent leaving group.[2] The reaction can proceed through an SN2 mechanism with water or hydroxide acting as the nucleophile, or an SN1 mechanism if conditions favor carbocation formation. Fluorotelomer iodides are expected to have hydrolytic half-lives of around 130 days in neutral water, but this rate can be accelerated by acid or base.[1]

• Troubleshooting Steps:

  • Ensure Anhydrous Conditions: Dry all solvents and reagents thoroughly before use. Run the reaction under an inert atmosphere (e.g., Nitrogen or Argon) to exclude atmospheric moisture.

  • Modify Aqueous Work-up: If an aqueous work-up is necessary, perform it at low temperatures (e.g., on an ice bath) and as quickly as possible. Use dilute, weak bases (e.g., saturated sodium bicarbonate) instead of strong bases like sodium hydroxide if possible.

  • Solvent Selection: If the reaction chemistry allows, use aprotic solvents (e.g., THF, DMF, Acetonitrile) to prevent hydrolysis.

Problem 3: My reaction is giving a complex mixture of products, and the yield of the desired product is inconsistent, especially when run on the benchtop.

• Likely Cause: Photochemical decomposition due to exposure to ambient light is likely initiating unwanted radical side reactions. The C-I bond is relatively weak and susceptible to homolytic cleavage by UV and even visible light.

• Mechanism Insight: Light absorption provides the energy to break the C-I bond, forming a heptafluoropentyl radical (C₅H₄F₇•) and an iodine radical (I•). These highly reactive radicals can then participate in various non-specific reactions, such as dimerization, reaction with the solvent, or abstracting atoms from other molecules, leading to a complex product mixture.[3]

• Troubleshooting Steps:

  • Protect from Light: Conduct the reaction in a flask wrapped in aluminum foil or in an amber glass vessel. Avoid direct sunlight and strong overhead laboratory lighting.

  • Degas Solvents: Removing dissolved oxygen from the solvent by sparging with an inert gas can sometimes reduce the complexity of side reactions, as oxygen can interact with radical intermediates.

  • Purity of Starting Material: Ensure the starting 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane is pure. Impurities can sometimes act as photosensitizers, accelerating decomposition.

Data Summary: Controlling Side Reactions

The following table summarizes the experimental conditions that influence the prevalence of common side reactions.

Side Reaction	Favored By	Suppressed By
Elimination	High Temperature, Strong/Bulky Bases (e.g., KOtBu)	Low Temperature, Weak/Non-nucleophilic Bases (e.g., Pyridine)
Hydrolysis	Protic Solvents (H₂O, Alcohols), Basic/Acidic pH	Anhydrous Conditions, Aprotic Solvents (e.g., THF, DCM)
Photochemical Reactions	Exposure to UV/Visible Light, Photosensitizers	Protection from Light (Foil, Amber Glass), O₂-free environment
Thermal Decomposition	High Temperatures (>200 °C, compound specific)	Maintaining Lowest Effective Reaction Temperature

Experimental Protocol: Radical Addition to an Alkene

This protocol for the addition of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane to 1-octene illustrates methods to mitigate the side reactions discussed.

Objective: To synthesize 1,1,1,2,2,3,3-Heptafluoro-7-iodotridecane via a radical-initiated addition.

Materials:

• 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane (1.0 eq)

• 1-Octene (1.2 eq), filtered through basic alumina to remove peroxides

• Azobisisobutyronitrile (AIBN) (0.05 eq)

• Anhydrous Toluene (degassed)

• Round bottom flask wrapped in aluminum foil

• Reflux condenser and inert gas line (Argon or Nitrogen)

Procedure:

• Setup: Assemble the foil-wrapped flask with a reflux condenser under a positive pressure of Argon. Causality: Wrapping the flask prevents photochemical initiation, which would lead to uncontrolled side reactions.

• Reagent Addition: To the flask, add 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane, 1-octene, and degassed anhydrous toluene. Causality: Using anhydrous, degassed solvent prevents hydrolysis and minimizes side reactions with oxygen.

• Inert Atmosphere: Bubble Argon through the solution for 15 minutes to ensure all dissolved oxygen is removed.

• Initiation: Add the radical initiator, AIBN.

• Reaction: Heat the mixture to 80-90 °C. Monitor the reaction progress by TLC or GC. Causality: While heat is required to initiate AIBN, excessive temperatures could promote thermal decomposition or elimination. This temperature is a balance between efficient initiation and minimal side reactions.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Wash the solution with an aqueous solution of sodium thiosulfate to remove any remaining iodine, followed by brine. Dry the organic layer over anhydrous magnesium sulfate. Causality: Performing the aqueous wash at room temperature and for a minimal duration reduces the risk of hydrolysis.

• Purification: Remove the solvent under reduced pressure. Purify the crude product by column chromatography or vacuum distillation to isolate the desired product.

Visualization of Competing Pathways

The following diagram illustrates the critical choice point in the reaction of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane with a generic nucleophile/base (Nu⁻/B⁻).

Caption: Competing substitution (SN2) and elimination (E2) pathways.

References

• Ellis, D. A., et al. (2025). Modeling the hydrolysis of perfluorinated compounds containing carboxylic and phosphoric acid ester functions, alkyl iodides, and sulfonamide groups. ResearchGate. [Link]

• Luong, D. X., et al. (2022). Critical Review of Thermal Decomposition of Per- and Polyfluoroalkyl Substances: Mechanisms and Implications for Thermal Treatment Processes. Environmental Science & Technology, 56(9), 5355-5370. [Link]

• Kumar, A. (2018). Can alkyl iodide easily be hydrolyzed than alkyl fluoride?. Quora. [Link]

• Unnamed Author. Elimination reactions. Course Hero. [Link]

• Yao, B., et al. (2022). Thermal decomposition products of per- and polyfluoroalkyl substances (PFAS). American Chemical Society. [Link]

• Lumen Learning. 8.5. Elimination reactions. Organic Chemistry 1: An open textbook. [Link]

• Southern Illinois University Edwardsville. Elimination Reactions. SIUE Chemistry. [Link]

• Unnamed Author. (2023). Computational study of the thermal degradation of perfluoroalkyl ether carboxylic acids. American Chemical Society. [Link]

• Al-Nahee, M., et al. (2024). Degradation of Perfluorododecyl-Iodide Self-Assembled Monolayers upon Exposure to Ambient Light. ResearchGate. [Link]

• Tenorio, R., et al. (2023). Thermal Phase Transition and Rapid Degradation of Forever Chemicals (PFAS) in Spent Media Using Induction Heating. ACS Publications. [Link]

• Liang, S., et al. (2021). Accelerated Degradation of Perfluorosulfonates and Perfluorocarboxylates by UV/Sulfite + Iodide: Reaction Mechanisms and System Efficiencies. Environmental Science & Technology, 55(18), 12577-12586. [Link]

• Chemistry LibreTexts. (2024). 11.7: Elimination Reactions- Zaitsev's Rule. [Link]

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• 11. echemi.com [echemi.com]

Technical Support Center: Purification of Products from Heptafluoro-5-Iodopentane Reactions

Welcome to the technical support guide for navigating the complexities of purifying reaction products derived from heptafluoro-5-iodopentane. As a key building block in modern synthetic chemistry, particularly for introducing perfluoroalkyl chains in pharmaceutical and materials science applications, its reaction products often present unique purification challenges. This guide is designed to provide you, our fellow researchers and drug development professionals, with practical, experience-driven insights and actionable protocols to streamline your purification workflows. We will move beyond simple step-by-step instructions to explain the underlying chemical principles, empowering you to make informed decisions and troubleshoot effectively.

Section 1: Fundamental Principles of Purifying Fluorinated Compounds

The key to successfully purifying products from heptafluoro-5-iodopentane reactions lies in understanding the unique physicochemical properties of highly fluorinated molecules. The presence of a dense sheath of C-F bonds imparts characteristics that distinguish these compounds from traditional small molecules.

• The "Fluorous" Phase: Highly fluorinated compounds are often described as belonging to a "third phase," distinct from both aqueous and organic phases. They are simultaneously hydrophobic (water-insoluble) and lipophobic (hydrocarbon-insoluble), preferring to associate with other fluorinated substances.[1][2] This principle is the bedrock of fluorous separation techniques.

• Unique Polarity and Intermolecular Forces: The high electronegativity of fluorine atoms creates strong dipoles within the C-F bonds. However, the dense and sterically shielded nature of the fluorine atoms around the carbon backbone results in very weak intermolecular interactions (van der Waals forces) with non-fluorinated molecules. This is why perfluorocarbons are immiscible with many common organic solvents.

• Chromatographic Behavior: On traditional silica gel, the polarity of fluorinated compounds can be deceptive. While the C-F bond is polar, the overall molecule may have a small net dipole and exhibit low polar retention, often eluting with nonpolar solvents like hexane. The challenge arises when your starting material, intermediates, and final product have very similar fluorine content and, therefore, similar retention profiles on silica gel.[3][4]

Understanding these fundamentals is crucial for diagnosing purification issues and selecting the most effective strategy.

Section 2: Frequently Asked Questions (FAQs)

Q1: What makes purifying products from heptafluoro-5-iodopentane reactions so challenging?

The primary difficulties stem from the unique properties of the heptafluoropentyl group.[3] Firstly, the product and the unreacted starting material often have very similar polarities on standard stationary phases like silica gel, leading to co-elution.[4] Secondly, if the reaction involves other fluorinated reagents, you may have a complex mixture of fluorinated compounds that are difficult to resolve.[5] Finally, depending on the product's structure, it may have a low boiling point, creating a risk of sample loss during solvent removal.[3]

Q2: What is my best initial strategy for a first-pass purification?

For a robust initial cleanup, especially if your reagents are non-fluorinated, a simple liquid-liquid extraction is highly effective. After quenching the reaction, extract your crude product into an organic solvent (e.g., ethyl acetate) and wash with water as usual. Then, if you suspect non-fluorinated byproducts like triphenylphosphine oxide or organotin residues, a subsequent extraction with a fluorous solvent can be performed.[6] Alternatively, passing the crude mixture through a plug of fluorous silica can retain your desired product while allowing non-fluorinated impurities to pass through.[7] Following this, analyze the product by TLC on both a standard silica plate and a fluorinated plate to determine the best course for high-purity isolation.

Q3: When should I choose Fluorous Solid-Phase Extraction (FSPE) over traditional flash chromatography?

FSPE is the ideal choice when there is a significant difference in the "fluorousness" between your desired product and the major impurities.[7]

• Choose FSPE if: Your product contains the heptafluoropentyl group, and the major impurities (e.g., excess reagents, catalysts, non-fluorinated byproducts) do not. In this scenario, the product will be strongly retained on the fluorous stationary phase while impurities are easily washed away.[8]

• Choose Flash Chromatography if: You need to separate compounds with subtle structural differences, such as your product and a closely related fluorinated byproduct. Here, the resolving power of flash chromatography, especially with specialized fluorinated columns, is necessary.[9]

Q4: Can I use recrystallization for my solid fluorinated product?

Absolutely. Recrystallization is a powerful technique for purifying solid organic compounds, including fluorinated ones.[10][11] The key is solvent selection. Because fluorinated compounds have unique solubility profiles, standard solvent systems may not be optimal. You may need to explore solvent mixtures that balance a non-polar component (like hexane) with a more polar solvent that has some affinity for the non-fluorinated part of your molecule (e.g., acetone, ethyl acetate, or even THF).[12] In some cases, using a fluorous solvent as a component of the recrystallization system can yield excellent results.

Section 3: Troubleshooting Guides

This section addresses common problems encountered during the purification of heptafluoro-5-iodopentane reaction products.

Problem	Symptom(s)	Potential Cause(s)	Recommended Solution(s)
Co-elution on Silica Gel	A single spot or overlapping spots on TLC. NMR or LC-MS analysis of the collected "pure" fraction shows a mixture of the product and starting material (heptafluoro-5-iodopentane).	The product and starting material have very similar polarity and retention behavior on silica gel due to the dominant influence of the large fluorous tag.	Primary: Switch to a stationary phase with different selectivity. Use a column packed with a fluorinated phase (e.g., Pentafluorophenyl (PFP) or Tridecafluoro (TDF)).[8][9] These phases separate based on fluorous interactions, retaining more highly fluorinated compounds more strongly.[5] Secondary: If the boiling points are sufficiently different, consider fractional distillation or Kugelrohr distillation for liquid products.[13][14]
Low Recovery After Purification	The final isolated yield is significantly lower than what was estimated from the crude reaction analysis (e.g., crude NMR).	1. Volatility: The product may be volatile and was lost during solvent removal under high vacuum.[3] 2. Irreversible Adsorption: The product may be strongly and irreversibly binding to the stationary phase (especially silica).	1. For Volatility: Remove the solvent using a rotary evaporator at low temperature and reduced pressure. Always use an efficient condenser and a cold trap (e.g., dry ice/acetone) to recover any evaporated product.[3] 2. For Adsorption: Avoid silica gel altogether. Use Fluorous Solid-Phase Extraction (FSPE) or Fluorous Liquid-Liquid Extraction (FLLE) for the primary purification step.[6][7]
Product is an Oil, Fails to Crystallize	After chromatography, the product is isolated as a persistent, viscous oil instead of a solid, even though it is expected to be crystalline.	1. Residual Solvent: Trace amounts of high-boiling solvents (e.g., DMF, DMSO) are trapped in the product. 2. Minor Impurities: Small amounts of closely-related impurities are disrupting the crystal lattice formation.[10]	1. Remove Solvent: Co-evaporate the product with a low-boiling solvent like hexane or dichloromethane multiple times. 2. Induce Crystallization: Dissolve the oil in a minimal amount of a good solvent (e.g., ether or acetone) and then slowly add a poor solvent (e.g., hexane) until turbidity appears. Warm gently to redissolve, then allow to cool slowly.[12] Seeding with a previously obtained crystal can also be effective.
Persistent Non-Fluorous Impurities	NMR analysis consistently shows byproducts like triphenylphosphine oxide (TPPO), organotin compounds, or other catalyst-derived residues after standard silica gel chromatography.	These impurities can be notoriously difficult to separate from desired products using conventional chromatography due to their own polarity and chromatographic behavior.	This is a prime application for fluorous separation techniques. Use Fluorous Liquid-Liquid Extraction (FLLE) with a fluorous solvent like perfluorohexane. The desired fluorous product will move to the fluorous phase, while the non-fluorous impurities remain in the organic phase.[6] FSPE is also highly effective.[7]

Section 4: Detailed Experimental Protocols

Protocol 1: Purification by Fluorous Solid-Phase Extraction (FSPE)

This protocol is designed for the selective isolation of a fluorous-tagged product from non-fluorous reagents and byproducts.

Materials:

• Crude reaction mixture dissolved in a minimal amount of loading solvent (e.g., 4:1 Methanol/Water or Acetonitrile/Water).

• Fluorous SPE cartridge (e.g., SiliaBond® Tridecafluoro).[8]

• Wash Solvent ("Fluorophobic"): Methanol/Water mixture (e.g., 80:20).

• Elution Solvent ("Fluorophilic"): Perfluorohexane, trifluoroethanol (TFE), or a solvent mixture rich in TFE.

• Collection vials.

Procedure:

• Cartridge Conditioning: Pass 3-5 column volumes of the Elution Solvent through the FSPE cartridge to activate the fluorous phase. Then, pass 3-5 column volumes of the Wash Solvent to equilibrate the column. Do not let the cartridge run dry.

• Sample Loading: Load your dissolved crude mixture onto the conditioned cartridge. Apply gentle positive pressure or vacuum to slowly pass the solution through the stationary phase. Collect the flow-through, as it may contain non-retained compounds.

• Wash Step: Wash the cartridge with 5-10 column volumes of the "fluorophobic" Wash Solvent. This step removes all non-fluorous and weakly fluorous impurities. Collect these fractions separately.

• Elution Step: Elute the strongly retained, desired fluorous product by passing 3-5 column volumes of the "fluorophilic" Elution Solvent through the cartridge. Collect this fraction in a clean, pre-weighed vial.

• Analysis: Analyze the collected fractions (load, wash, and elution) by TLC or LC-MS to confirm that the separation was successful. Combine the pure elution fractions and carefully remove the solvent.

Protocol 2: Flash Chromatography with a Fluorinated Stationary Phase

This protocol is for separating a mixture of fluorinated compounds, such as the desired product and a fluorinated byproduct or starting material.

Materials:

• Pre-packed or self-packed flash column with a fluorinated stationary phase (e.g., Pentafluorophenyl or Tridecafluoro silica).[8]

• Crude mixture pre-adsorbed onto a small amount of silica or fluorinated silica.

• Mobile phase: Typically a non-polar/polar mixture like Hexane/Ethyl Acetate or Hexane/DCM. The optimal ratio must be determined by TLC.

• Automated flash chromatography system or manual setup.

Procedure:

• TLC Analysis: Spot the crude mixture on both a standard silica TLC plate and a fluorinated phase TLC plate. Develop them in parallel using various solvent systems (e.g., 95:5, 90:10, 80:20 Hexane/EtOAc). Compare the separation (ΔRf) on both plates. The fluorinated plate will often show a different elution order or improved separation for fluorous compounds.[9]

• Column Equilibration: Equilibrate the fluorinated column with the chosen mobile phase for at least 5 column volumes.

• Sample Loading: Load the pre-adsorbed sample onto the top of the column.

• Elution: Begin the elution with the chosen mobile phase, using either an isocratic or gradient method as determined from the TLC analysis. The more highly fluorinated a compound is, the more strongly it will typically be retained on a fluorinated stationary phase.[5][8]

• Fraction Collection & Analysis: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure, using a cold trap as a precaution.[3]

Section 5: Workflow Diagrams

A logical approach to selecting a purification strategy is essential. The following workflow provides a decision-making framework.

Caption: Decision workflow for selecting a purification strategy.

References

• Fluorine extraction from organofluorine molecules to make fluorinated clusters in yttrium MOFs.Chemical Science (RSC Publishing).
• Fluorine extraction from organofluorine molecules to make fluorin
• Extraction of perfluorinated compounds from food matrices using fluorous solvent partitioning.
• Fluorous Solvents.Tokyo Chemical Industry (India) Pvt. Ltd.
• Fluorous Affinity Purification of Oligonucleotides.Glen Report 18.16.
• Organic/Fluorous Phase Extraction: A New Tool for the Isolation of Organometallic Complexes.
• Novel Fluorous Phase for the Separ
• Technical Support Center: Purification of Volatile Fluorin
• Fluorous Affinity Purification of Oligonucleotides.LGC, Biosearch Technologies.
• Process for the preparation of perfluoroalkyl iodide.
• Overcoming Challenges in Fluorine-Based Chemistry.Pharmaceutical Technology.
• Preparation of Perfluoroalkyl Iodides from Perfluoroalkyl Chlorides.
• (PDF) Fluorine Extraction from Organofluorine Molecules to Make Fluorinated Clusters in Yttrium MOFs.
• Process and unit for production of perfluoroalkyl iodide telomers.
• PROCESS FOR THE PREPARATION OF PERFLUOROALKYL IODIDE.
• Method of extracting fluorine from minerals or mineral species.
• Process for the preparation of perfluoroalkyl iodide.
• Purifying Fluorinated Alcohol via flash Chrom
• Perfluoroacyl peroxide production method, and fluoroalkyl iodide...
• Recrystallization.University of California, Los Angeles.
• Separation Behavior of Various Organic Compounds on Branched-Polyfluoroalkylsilane Coated SilicaGel Columns.
• Syntheses with perfluoroalkyl iodides. A review.
• Working with fluorin
• Recrystalliz
• Recrystallization Guide: Process, Procedure, Solvents.Mettler Toledo.
• Recent Progress and Challenges in Microbial Defluorination and Degradation for Sustainable Remediation of Fluorin
• Recrystalliz
• 1,1,1,2,2,3,3-HEPTAFLUORO-5-IODOPENTANE Safety D
• Tips & Tricks: Recrystallization.University of Rochester, Department of Chemistry.
• Chemical Aspects of Human and Environmental Overload with Fluorine.PMC - NIH.
• Accelerated Degradation of Perfluorosulfonates and Perfluorocarboxylates by UV/Sulfite + Iodide: Reaction Mechanisms and System Efficiencies.PMC - NIH.
• Research progress on preparation and purification of fluorine-containing chemicals in lithium-ion batteries.
• 1,1,1,2,2,3,3-HEPTAFLUORO-5-IODOPENTANE.INDOFINE Chemical Company, Inc.
• The Dark Side of Fluorine.ACS Medicinal Chemistry Letters.
• Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC.
• 1,1,1,2,2,3,3-HEPTAFLUORO-5-IODOPENTANE.ChemicalBook.
• 1,1,1,2,2,3,3-HEPTAFLUORO-5-IODOPENTANE CAS.ChemicalBook.

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optimizing temperature and pressure for heptafluoro-5-iodopentane reactions

Welcome to the technical support center for heptafluoro-5-iodopentane (HFIP) reactions. This guide is designed for researchers, scientists, and drug development professionals to navigate the intricacies of optimizing reaction conditions, specifically temperature and pressure. Our goal is to provide you with not just protocols, but the underlying scientific principles to empower you to troubleshoot and innovate in your own work.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial queries regarding the handling and reactivity of heptafluoro-5-iodopentane.

Q1: My bottle of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane has a purple or brown tint. Is it still usable?

A: The purple or brown color indicates the presence of molecular iodine (I₂), which is a sign of degradation.[1] The carbon-iodine (C-I) bond in perfluoroalkyl iodides can undergo homolytic cleavage when exposed to light or heat, forming a perfluoroalkyl radical and an iodine radical, which then combines to form I₂.[2] While it might be suitable for some robust applications, for sensitive experiments, especially those involving radical chain reactions, the presence of I₂ is highly problematic as it can act as a radical scavenger, inhibiting or quenching the desired reaction.[1] It is strongly recommended to purify the reagent before use.

Q2: What are the primary types of reactions that heptafluoro-5-iodopentane undergoes?

A: The reactivity of heptafluoro-5-iodopentane is dominated by the relatively weak C-I bond.[2] This makes it an excellent precursor for generating the heptafluoropentyl radical (C₅H₄F₇•). Consequently, its most common applications are in free-radical reactions, such as:

• Radical Addition: Addition across unsaturated bonds like alkenes and alkynes.[2][3]

• Perfluoroalkylation: Introducing the heptafluoropentyl group onto various substrates, including (hetero)arenes. These reactions can be initiated thermally, photochemically, or through the use of chemical radical initiators.[2]

Q3: How does temperature generally affect the rate of reactions involving heptafluoro-5-iodopentane?

A: Temperature is a critical parameter. For thermally initiated reactions, increasing the temperature increases the rate of homolytic cleavage of the C-I bond, thus generating the reactive C₅H₄F₇• radical at a faster rate.[4][5] This, in turn, increases the overall reaction rate. However, excessively high temperatures can lead to undesirable side reactions and decomposition of reactants or products. For reactions using a chemical initiator like AIBN, the temperature must be sufficient to induce the decomposition of the initiator.

Q4: When is pressure a significant factor in these reactions?

A: Pressure is most significant when one or more of the reactants are gaseous. According to collision theory, increasing the pressure of a gaseous reactant compresses the molecules, thereby increasing their concentration.[6][7] This leads to a higher frequency of collisions between reactant molecules, which can significantly increase the reaction rate.[6][7] For reactions conducted entirely in the liquid or solid phase, pressure changes typically have a negligible effect on the reaction rate.[7]

Part 2: Troubleshooting Guide

This guide provides solutions to specific problems you may encounter during your experiments.

Issue 1: My radical addition reaction is sluggish or fails to initiate.

Q: I'm attempting a radical addition to an alkene, but the reaction is extremely slow or doesn't start. What's going wrong?

A: This is a common issue that can stem from several sources. The primary culprits are often reagent quality or insufficient initiation energy.

• Cause 1: Reagent Degradation: As mentioned in the FAQ, the presence of I₂ from degraded heptafluoro-5-iodopentane can inhibit the reaction by scavenging the radicals needed for the propagation steps.[1]

• Solution 1: Reagent Purification: Check your starting material for the characteristic purple/brown color. If present, purify it by washing with an aqueous solution of a reducing agent like sodium thiosulfate (Na₂S₂O₃) to remove I₂, followed by drying and distillation.

• Cause 2: Insufficient Initiation: Radical formation from the C-I bond requires an energy input (heat or light).[4] If the temperature is too low for thermal initiation or the light source is inappropriate for photochemical initiation, the concentration of the C₅H₄F₇• radical will be too low to sustain the reaction.

• Solution 2: Optimize Initiation Conditions:

  • Thermal: Gradually increase the reaction temperature in 10 °C increments. Ensure the temperature is appropriate for the solvent's boiling point.

  • Photochemical: Ensure your light source (e.g., UV lamp) has the correct wavelength and intensity for the reaction. Check that your reaction vessel is made of a material (like quartz) that is transparent to the required wavelength.

Issue 2: Low yield of the desired product with significant side product formation.

Q: My reaction works, but the yield of my target molecule is low, and I'm seeing a lot of byproducts. How can I improve selectivity?

A: Low selectivity is often a consequence of reaction conditions being too harsh or an incorrect stoichiometric ratio of reactants.

• Cause 1: Excessive Temperature: While higher temperatures increase the reaction rate, they can also provide enough energy to overcome the activation barriers for undesired side reactions, such as dimerization of radicals or polymerization of the alkene.

• Solution 1: Temperature Optimization:

  • Reduce the reaction temperature. It is often a trade-off between reaction rate and selectivity.

  • Consider switching from thermal initiation to a lower-temperature method like photochemical initiation or using a low-temperature chemical initiator.

• Cause 2: Telomerization: In radical additions to alkenes, the intermediate radical can react with another molecule of the alkene instead of the heptafluoro-5-iodopentane. This leads to the formation of higher molecular weight side products known as telomers.[8]

• Solution 2: Adjust Stoichiometry: To favor the 1:1 adduct, use a molar excess of heptafluoro-5-iodopentane relative to the alkene. This increases the probability that the intermediate radical will react with the iodo-compound to propagate the desired chain reaction.[8]

Table 1: General Temperature Guidelines for Initiating Heptafluoro-5-iodopentane Reactions

Initiation Method	Typical Temperature Range	Advantages & Considerations
Thermal	80 - 150 °C	Simple setup; rate is easily controlled by temperature. Can lead to side reactions if too high.
Photochemical	25 - 80 °C	Can be performed at lower temperatures, improving selectivity.[9][10] Requires specialized equipment.
Chemical (e.g., AIBN)	60 - 90 °C	Reproducible initiation rates based on initiator half-life. Temperature is dictated by the choice of initiator.
Base-Promoted	Ambient Temperature	Mild conditions possible using bases like tBuONa or KOH.[11][12]

Part 3: Optimized Experimental Protocols

This section provides a detailed, step-by-step methodology for a common application.

Protocol: Thermally-Initiated Radical Addition of Heptafluoro-5-iodopentane to an Alkene

This protocol describes a general procedure. Optimal temperature and reactant ratios should be determined empirically for specific substrates.

Objective: To synthesize 1-heptafluoropentyl-2-iodo-alkane from an alkene.

Materials:

• 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane (purified, if necessary)

• Alkene substrate

• Anhydrous, high-boiling point solvent (e.g., dichlorobenzene, acetonitrile)

• Schlenk flask or pressure vessel

• Inert gas (Argon or Nitrogen)

• Heating mantle with temperature controller and magnetic stirrer

Methodology:

• Vessel Preparation: Thoroughly dry the reaction vessel (Schlenk flask or pressure vessel) in an oven and allow it to cool under a stream of inert gas.

  • Causality: Removing moisture and oxygen is critical. Oxygen is a radical scavenger and can terminate the desired chain reaction.

• Reagent Addition:

  • To the vessel, add the alkene substrate (1.0 eq).

  • Add the anhydrous solvent (concentration typically 0.1-0.5 M).

  • Add heptafluoro-5-iodopentane (1.2 - 2.0 eq).

  • Causality: Using an excess of the iodo-compound helps to minimize telomerization side products.[8]

• Degassing: Subject the reaction mixture to three cycles of freeze-pump-thaw to thoroughly remove dissolved oxygen.

  • Causality: This is a more rigorous method than simply sparging with inert gas and is crucial for sensitive radical reactions.

• Reaction Execution:

  • Backfill the vessel with inert gas. If using a sealed pressure vessel, ensure it is properly sealed.

  • Place the vessel in the heating mantle on a stirrer and begin agitation.

  • Slowly heat the reaction mixture to the target temperature (e.g., start at 80 °C and increase if the reaction is slow).

  • Causality: The C-I bond cleaves homolytically at elevated temperatures to initiate the radical chain reaction.[2]

• Monitoring: Monitor the reaction progress by taking small aliquots (under inert atmosphere) and analyzing them by GC-MS or ¹⁹F NMR to track the consumption of starting materials and formation of the product.

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • If the solvent is high-boiling, it can be removed under reduced pressure (vacuum distillation).

  • The crude product can then be purified using standard techniques like flash column chromatography.

References

• University of Bristol. (n.d.). Fluoroalkanes. Retrieved from [Link]

• Pek, Y. S., et al. (2010). Radical addition of perfluorinated alkyl iodides to multi-layered graphene and single-walled carbon nanotubes. Nano Research, 3, 138–145. Retrieved from [Link]

• Correa, A. A., et al. (2018). Pressure-induced second-order phase transition in fluorine. Physical Chemistry Chemical Physics, 20(39), 25393-25399. Retrieved from [Link]

• Barata-Vallejo, S., Bonesi, S. M., & Postigo, A. (2020). Radical Fluoroalkylation Reactions. Notables de la Ciencia. Retrieved from [Link]

• Scribd. (n.d.). Perfluoro Alkyl Iodide. Retrieved from [Link]

• Sakata, K. (2023). Theoretical Study of Atom-Transfer Radical Addition Reactions between Perfluoroalkyl Iodides and Styrene Using a Copper Photoredox Catalyst. The Journal of Physical Chemistry A, 127(1), 153–159. Retrieved from [Link]

• ResearchGate. (n.d.). Scope of perfluoroalkyl iodide. Retrieved from [Link]

• Chemistry For Everyone. (2023, August 24). What Is The Effect Of Pressure On Reaction Rate? [Video]. YouTube. Retrieved from [Link]

• Clark, J. (n.d.). The effect of pressure on rates of reaction. Chemguide. Retrieved from [Link]

• RSC Publishing. (2023). Activation of perfluoroalkyl iodides by anions: extending the scope of halogen bond activation to C(sp3)–H amidation, C(sp2)–H iodination, and perfluoroalkylation reactions. Chemical Science. Retrieved from [Link]

• Lumen Learning. (n.d.). Radical reactions in practice. Organic Chemistry II. Retrieved from [Link]

• Leah4sci. (2024, March 12). Radical Reactions (Live Recording) Organic Chemistry Review & Practice Session [Video]. YouTube. Retrieved from [Link]

• ResearchGate. (n.d.). The kinetics and thermodynamics of free radical reactions. Retrieved from [Link]

• RSC Publishing. (2023). Activation of perfluoroalkyl iodides by anions: extending the scope of halogen bond activation to C(sp3)–H amidation, C(sp2)–H iodination, and perfluoroalkylation reactions. Chemical Science. Retrieved from [Link]

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• 12. Activation of perfluoroalkyl iodides by anions: extending the scope of halogen bond activation to C(sp 3 )–H amidation, C(sp 2 )–H iodination, and per ... - Chemical Science (RSC Publishing) DOI:10.1039/D2SC06145G [pubs.rsc.org]

Technical Support Center: Perfluoroalkylation Reactions

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for perfluoroalkylation reactions. The introduction of perfluoroalkyl (Rf) groups, particularly the trifluoromethyl (CF₃) group, is a cornerstone of modern medicinal chemistry and materials science. These moieties can dramatically alter a molecule's lipophilicity, metabolic stability, and binding properties.[1][2][3] However, these reactions are not without their challenges, ranging from reagent stability to complex reaction mechanisms.[4][5]

This guide is structured as a dynamic troubleshooting resource. It moves beyond simple protocols to explain the underlying chemical principles, helping you diagnose issues, optimize your reactions, and ensure the safe, successful incorporation of perfluoroalkyl groups into your target molecules.

Critical Safety Protocols: Handling Perfluoroalkylation Reagents

Safety is non-negotiable. Many reagents used in these reactions are highly reactive, toxic, or pyrophoric.[6] Strict adherence to safety protocols is essential.

Question: What are the essential safety precautions I must take before starting a perfluoroalkylation experiment?

Answer:

• Know Your Reagents: Always consult the Safety Data Sheet (SDS) for every chemical used. Reagents like trifluoromethyltrimethylsilane (TMSCF₃) and some metal-perfluoroalkyl complexes can be pyrophoric. Hypervalent iodine reagents (e.g., Togni reagents) and perfluoroalkyl iodides have their own specific handling requirements.[7]

• Personal Protective Equipment (PPE): Standard PPE is mandatory: safety glasses, lab coats, and gloves. For pyrophoric or highly corrosive reagents, a flame-resistant lab coat (e.g., Nomex®) and face shield are crucial.[6][8] Never wear contact lenses when working with hazardous chemicals.[9]

• Inert Atmosphere: Many perfluoroalkylation reactions are sensitive to air and moisture.[10] Ensure your glassware is oven- or flame-dried.[11] A well-maintained glovebox or Schlenk line technique is often necessary for handling sensitive reagents and setting up reactions.

• Proper Quenching and Waste Disposal: Never pour chemical waste down the drain.[9] Have appropriate quench solutions and designated waste containers ready before you start. For example, pyrophoric reagents must be quenched slowly and carefully at low temperatures.

• Ventilation: All manipulations should be performed in a certified chemical fume hood to avoid inhalation of volatile or toxic compounds.

Troubleshooting Guide: Common Experimental Issues

This section addresses the most common problems encountered during perfluoroalkylation reactions in a question-and-answer format.

Low or No Reaction Yield

Question: I am getting little to no desired product in my photoredox-catalyzed perfluoroalkylation. What should I investigate first?

Answer: This is a frequent issue in photoredox catalysis. The problem usually lies in one of three areas: radical generation, radical trapping, or substrate reactivity.[12]

Troubleshooting Workflow for Low Yield in Photoredox Perfluoroalkylation

Caption: A decision tree for troubleshooting low-yield photoredox reactions.

Detailed Steps:

• Radical Generation:

  • Light Source: Ensure your LED or lamp emits at the correct wavelength for your photocatalyst's absorption maximum.[13][14] Check that the light intensity is sufficient and the reaction vessel is positioned correctly.

  • Photocatalyst: Photocatalysts can degrade. If it's an old bottle or has been exposed to light, consider using a fresh sample. Common catalysts include Ru(bpy)₃²⁺ or organic dyes like Eosin Y.[15][16]

  • Quenching Cycle: The reaction relies on an oxidative or reductive quenching cycle. Ensure all components for this cycle are present and active. Oxygen is a notorious quencher of excited-state catalysts; proper degassing of your solvent is critical.[12]

• Radical Trapping & Side Reactions:

  • Solvent: Some solvents (like THF) can act as hydrogen atom donors, leading to undesired hydrodehalogenation or other side reactions.[17] Ensure your solvent is appropriate for the desired transformation.

  • Additives: The role of additives is crucial and complex. A tertiary amine, for example, can be a sacrificial electron donor, a Brønsted base, or a hydrogen atom source.[12] An incorrect choice or amount can shut down the reaction.

  • Electron Donor-Acceptor (EDA) Complex: Many modern reactions proceed via the formation of a visible-light-absorbing EDA complex between an electron donor and the perfluoroalkyl iodide.[18][19] If this is the intended pathway, ensure the concentrations are suitable for complex formation.

• Substrate & Reagent Issues:

  • Rf Source: Perfluoroalkyl iodides can degrade over time, releasing iodine which can interfere with the reaction.[5] Reagents like Togni's reagent are sensitive to moisture.[7] Use fresh, pure reagents.

  • Substrate Purity: Impurities in your starting material can act as radical traps or quench the photocatalyst. Re-purify your substrate if its quality is questionable.[11]

Question: My metal-catalyzed (e.g., Cu, Ni, Pd) cross-coupling reaction is not working. What are the likely causes?

Answer: For metal-catalyzed reactions, the common culprits are catalyst inactivation, poor ligand choice, incorrect oxidation state, or substrate incompatibility.[1]

• Catalyst and Ligand:

  • Catalyst Poisoning: Functional groups on your substrate (e.g., unprotected thiols) can bind strongly to the metal center and inhibit catalysis.

  • Ligand Choice: While some protocols are "ligand-free," many require specific ligands to stabilize the catalyst and facilitate reductive elimination.[20] The C-Rf bond formation step can be challenging due to the high electronegativity of the Rf group, making this step a frequent bottleneck.[1]

  • Pre-catalyst Activation: Ensure your pre-catalyst is properly activated to the catalytically active species in situ.

• Reaction Conditions:

  • Solvent & Temperature: The choice of solvent (e.g., DMF, NMP, DMSO) is critical for solubility and reactivity.[21][22] Many of these reactions require elevated temperatures to proceed efficiently.[10][22]

  • Additives/Base: A base is often required, and its strength and solubility can dramatically affect the outcome.[10] Additives may be needed to facilitate reductive elimination or prevent side reactions.

• Reagents:

  • Rf Source: For copper-mediated reactions using reagents like (phen)CuCF₃, the reagent itself must be freshly prepared or properly stored, as it can decompose.[22]

  • Leaving Group: The reactivity of aryl halides often follows the order I > Br > Cl. If you are using an aryl chloride, you may need more forcing conditions or a more active catalytic system.[22]

Poor Selectivity

Question: My reaction produces a mixture of regioisomers. How can I improve the regioselectivity?

Answer: Regioselectivity is governed by a combination of steric and electronic factors, which differ depending on the reaction mechanism.

• For Radical Reactions: The addition of a perfluoroalkyl radical to an aromatic ring or double bond is often directed by the stability of the resulting radical intermediate.[16]

  • Tuning Electronics: Modifying the electronic properties of your substrate with different directing groups can steer the radical to the desired position.

  • Steric Hindrance: Introducing bulky groups can block certain positions, favoring addition at less hindered sites.[10]

• For Electrophilic Reactions: These reactions are highly sensitive to the electronic nature of the substrate.

  • Substrate Control: Electron-rich aromatics (phenols, anilines) are readily perfluoroalkylated, typically at the ortho and para positions.[21] Deactivated aromatics may require stronger electrophilic reagents or different catalytic systems.

  • Blocking Groups: A common strategy is to use a removable blocking group to prevent reaction at an undesired position.

Starting Material Decomposition

Question: My starting material is decomposing under the reaction conditions. What can I do?

Answer: Decomposition suggests that the reaction conditions are too harsh for your substrate or that incompatible functional groups are present.[10][11]

• Lower the Temperature: This is the simplest first step. Many radical reactions can be initiated by light at room temperature, avoiding the need for high heat.[13][20]

• Change the Reagent: Some perfluoroalkylation reagents are more aggressive than others. For example, if a strong electrophilic reagent is causing decomposition, consider a radical-based method which often proceeds under milder, more neutral conditions.[5]

• Protect Sensitive Functional Groups: Functional groups like aldehydes, ketones, or certain amines may not be stable.[22] Consider using a suitable protecting group strategy.

• Reduce Reaction Time: Monitor the reaction closely (e.g., by TLC or LCMS) and quench it as soon as the starting material is consumed to prevent product decomposition.[11]

Frequently Asked Questions (FAQs)

Q1: How do I choose the right type of perfluoroalkylation reaction (radical, nucleophilic, electrophilic) for my molecule? A1: The choice depends primarily on your substrate's electronic properties and functional group tolerance.

• Radical Methods: Generally the most versatile and tolerant of various functional groups. Excellent for C-H functionalization of heteroarenes and additions to alkenes/alkynes.[20][23]

• Nucleophilic Methods: Require an electrophilic carbon center on your substrate (e.g., aldehydes, ketones, imines). Reagents like TMSCF₃ (Ruppert-Prakash reagent) are classic examples.[24][25]

• Electrophilic Methods: Best suited for electron-rich substrates like activated arenes, heteroarenes, or enolates. Reagents include Togni's and Umemoto's reagents.[4][21][25]

Q2: What are common byproducts in these reactions and how can I minimize them? A2: Byproduct formation is common.

• Hydro-dehalogenation (Rf-H): Often seen in radical reactions where the Rf radical abstracts a hydrogen atom from the solvent or another molecule. Minimized by using non-H-donating solvents and controlling stoichiometry.[24]

• Dimerization (Rf-Rf): Can occur if the Rf radical concentration is too high. Can be suppressed by slow addition of the radical precursor.

• Di- or Poly-alkylation: If the product is more reactive than the starting material, multiple additions can occur. This can be controlled by using a stoichiometric amount of the Rf source or stopping the reaction at partial conversion.[22]

Q3: I'm having trouble purifying my perfluoroalkylated product. Any tips? A3: Perfluoroalkylated compounds can have unusual solubility and chromatographic behavior.

• "Fluorous" Properties: Highly fluorinated compounds are often poorly soluble in common organic solvents but highly soluble in fluorous solvents. This property can sometimes be exploited for purification via fluorous solid-phase extraction (F-SPE).

• Chromatography: These compounds can be challenging to separate on silica gel. You may need to screen different solvent systems (e.g., using more nonpolar eluents like hexanes or switching to a different stationary phase like alumina).

• Removal of Catalysts: Residual metal catalysts (Pd, Ru, Cu) can often be removed by washing the organic layer with an appropriate aqueous solution (e.g., aqueous ammonia for copper, EDTA solutions for various metals) or by passing the crude material through a dedicated scavenger resin.

Key Experimental Protocol

General Procedure for a Visible-Light Photoredox Perfluoroalkylation of a Heteroarene

This protocol is a representative example and must be adapted based on the specific substrate, catalyst, and perfluoroalkyl source cited in the primary literature.

• Glassware and Setup:

  • Place a stir bar into a reaction tube or flask suitable for your reaction scale.

  • Oven-dry the glassware at 120 °C for at least 4 hours or flame-dry under vacuum and cool under an inert atmosphere (Nitrogen or Argon).

• Reagent Preparation:

  • To the reaction vessel, add the heteroaromatic substrate (1.0 equiv), the perfluoroalkyl source (e.g., Rf-I, 1.5-3.0 equiv), and the photocatalyst (e.g., Ru(bpy)₃(PF₆)₂, 1-2 mol%).

  • Seal the vessel with a septum.

• Solvent Degassing:

  • Add the reaction solvent (e.g., MeCN, DMF, previously degassed) via syringe. The volume should be sufficient to dissolve the reagents (typically 0.1 M concentration).

  • Degas the resulting solution for 15-20 minutes by bubbling Argon or Nitrogen through it via a long needle, with a short needle serving as an outlet. This step is critical to remove dissolved oxygen.[12]

• Reaction Initiation and Monitoring:

  • Place the sealed reaction vessel in front of a light source (e.g., a 450 nm blue LED lamp) with a fan for cooling to maintain a consistent temperature (usually room temperature).

  • Ensure vigorous stirring throughout the reaction.

  • Monitor the reaction progress by periodically taking aliquots (via syringe) and analyzing them by TLC, GC-MS, or LC-MS.

• Work-up and Purification:

  • Once the reaction is complete, remove the light source.

  • Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and/or brine.

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Summary of Reaction Parameters

The optimal conditions can vary significantly. The following table provides a general starting point for optimization.

Parameter	Radical (Photoredox)	Metal-Catalyzed (Cross-Coupling)	Nucleophilic (e.g., TMSCF₃)
Rf Source	Rf-I, Rf-SO₂Na, Togni Reagents	Rf-I, (phen)CuRf, Rf-silanes	TMS-Rf, H-Rf (Fluoroform)
Catalyst	Ru(bpy)₃²⁺, Ir(ppy)₃, Organic Dyes	Cu(I) salts, Ni(II) complexes, Pd(0/II) complexes	Fluoride source (TBAF, CsF), Strong Base (t-BuOK)
Solvent	MeCN, DMSO, DMF, DCE	DMF, NMP, DMAc, Toluene	THF, DMF
Temperature	Room Temp to 60 °C	60 °C to 150 °C	-78 °C to Room Temp
Key Additives	Base (K₂CO₃, DIPEA), Sacrificial Donor	Ligands (phen, dppf), Base (K₃PO₄, Cs₂CO₃)	Initiator (e.g., TBAF)

References

• Umemoto, T. (2010). Electrophilic Perfluoroalkylating Agents. Chemical Reviews, 96(5), 1757–1778. [Link]

• Prakash, G. K. S., & Yudin, A. K. (2002). Perfluoroalkylation with Organosilicon Reagents. Chemical Reviews, 97(3), 757–786. [Link]

• Barata-Vallejo, S., & Postigo, A. (2018). Radical Fluoroalkylation Reactions. ACS Catalysis, 8(7), 6475–6501. [Link]

• Ghosh, T., et al. (2019). Selective C–O bond formation: Via a photocatalytic radical coupling strategy: Access to perfluoroalkoxylated (ORF) arenes and heteroarenes. ResearchGate. [Link]

• Gualandi, A., et al. (2023). Enantioselective catalytic remote perfluoroalkylation of α-branched enals driven by light. Chemical Science, 14(20), 5426–5432. [Link]

• Studer, A., & Tang, X. (2018). Alkene 1,2‐Difunctionalization by Radical Alkenyl Migration. ResearchGate. [Link]

• Postigo, A., & Barata-Vallejo, S. (2018). Radical Fluoroalkylation Reactions. ACS Catalysis. [Link]

• Charpentier, J., et al. (2012). The New Age of Electrophilic Perfluoroalkylation Reactions. Angewandte Chemie International Edition, 51(43), 10738-10749. [Link]

• Lishchynskyi, A., et al. (2013). Palladium-Catalyzed Selective Synthesis of Perfluoroalkylated Enynes from Perfluoroalkyl Iodides and Alkynes. ResearchGate. [Link]

• Kilaru, R., et al. (2014). Copper-Mediated Perfluoroalkylation of Heteroaryl Bromides with (phen)CuRF. Organic Letters, 16(6), 1734–1737. [Link]

• Chen, J-R., et al. (2018). Amine-promoted visible-light-induced hydroxyperfluoroalkylation of olefines. ResearchGate. [Link]

• Dickman, R., & Anderson, R. (2018). Removal of perfluoroalkyl and polyfluoroalkyl substances in potable reuse systems. Water Research, 145, 465-474. [Link]

• Gagliano, E., et al. (2023). The Removal of Per- and Poly-Fluoroalkyl Substances from Water: A Review on Destructive and Non-Destructive Methods. MDPI. [Link]

• Vicic, D. A., et al. (2022). Ligand-free nickel catalyzed perfluoroalkylation of arenes and heteroarenes. Chemical Science, 13(36), 10696–10701. [Link]

• Bar-Ziv, R., et al. (2022). Synthesis of α-(perfluoroalkylsulfonyl)propiophenones: a new set of reagents for the light-mediated perfluoroalkylation of aromatics. Beilstein Journal of Organic Chemistry, 18, 849–856. [Link]

• Sodeoka, M., et al. (2023). 4-Pyridyl perfluoroalkyl sulfide as a practical nucleophilic perfluoroalkylation reagent. ChemRxiv. [Link]

• MacKeown, H., et al. (2024). Removal of perfluoroalkyl and polyfluoroalkyl substances from tap water by means of point-of-use treatment: A review. Science of The Total Environment, 954, 176764. [Link]

• Hartwig, J. F., et al. (2014). Catalysis for Fluorination and Trifluoromethylation. Organometallics, 33(23), 6738–6749. [Link]

• University of Rochester. (n.d.). Troubleshooting: How to Improve Yield. Department of Chemistry. [Link]

• Ko, E. J., & Yoon, T. P. (2015). Controlled Fluoroalkylation Reactions by Visible-Light Photoredox Catalysis. Accounts of Chemical Research, 48(3), 770–780. [Link]

• Wikipedia. (n.d.). Trifluoromethylation. [Link]

• Karanfil, T., et al. (2024). Per‐ and poly‐fluoroalkyl substances removal in multi‐barrier advanced water purification system for indirect potable reuse. AWWA Water Science. [Link]

• Protocols.io. (2020). Reagent Safety & PPE. [Link]

• Postigo, A., & Barata-Vallejo, S. (2018). Radical Fluoroalkylation Reactions. ResearchGate. [Link]

• Stephenson, C. R. J., et al. (2020). Radical Perfluoroalkylation Enabled by a Catalytically Generated Halogen Bonding Complex and Visible Light Irradiation. Journal of the American Chemical Society, 142(28), 12165–12171. [Link]

• Quinones, O., & Snyder, S. A. (2012). The Removal of Poly- and Perfluoroalkyl Substances by North American Water Treatment Practices. CSWAB. [Link]

• Akdas-Kilig, H., et al. (2015). Visible Light–Induced (Per)fluoroalkylation by Photoredox Catalysis. Chemical Reviews, 115(1), 115–168. [Link]

• Strieth-Kalthoff, F., et al. (2020). Light as a Reaction Parameter – Systematic Wavelength Screening in Photochemical Synthesis. ResearchGate. [Link]

• Magnier, E., et al. (2017). Metal‐Free Visible‐Light‐Mediated Hydrotrifluoromethylation of Unactivated Alkenes and Alkynes in Continuous Flow. ResearchGate. [Link]

• Stephenson, C. R. J., et al. (2024). Photocatalytic hydrofluoroalkylation of alkenes with carboxylic acids. Nature Chemistry, 16, 1681–1688. [Link]

• Barata-Vallejo, S., & Postigo, A. (2018). Radical Fluoroalkylation Reactions. ACS Catalysis. [Link]

• Barata-Vallejo, S., & Postigo, A. (2012). Aromatic radical perfluoroalkylation reactions. Canadian Journal of Chemistry. [Link]

• University of California, Santa Barbara. (n.d.). Pyrophoric Reagents Handling in Research Labs. Environmental Health and Safety. [Link]

• Al-Masoudi, N. A., et al. (2018). Recent Trifluoromethylation Reactions. A Mini Review Paper. ResearchGate. [Link]

• Al-Masoudi, N. A., et al. (2018). Recent Trifluoromethylation Reactions. A Mini Review Paper. Oriental Journal of Chemistry, 34(6). [Link]

• Al-Masoudi, N. A., et al. (2018). Recent Trifluoromethylation Reactions. A Mini Review Paper. SciSpace. [Link]

• UCLA Chemistry and Biochemistry. (n.d.). Procedures for Safe Use of Pyrophoric Liquid Reagents. [Link]

• Kalstein EU. (n.d.). Safety in the Handling of Laboratory Reagents. [Link]

• Ghorai, P., et al. (2023). Enabling Stereoselective Fluoroalkyl-Sulfonylalkylation of Alkenes and Alkynes Via Photoredox Catalysis. ChemRxiv. [Link]

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Technical Support Center: Catalyst Selection for Reactions Involving 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane

Welcome to the technical support guide for 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane (CAS 1513-88-8). This document is designed for researchers, chemists, and drug development professionals who are leveraging this versatile building block to introduce fluorinated moieties into their target molecules. The unique structure of this compound, featuring a reactive carbon-iodine bond at the terminus of a heptafluoropentyl chain, makes it an excellent precursor for a variety of transformations, most notably radical additions.[1]

This guide provides practical, field-tested advice in a question-and-answer format to help you select the appropriate catalyst and troubleshoot common issues encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary chemical reactions where 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane is used?

This reagent is predominantly used as a source of the heptafluoropentyl radical. Its most common application is in Atom Transfer Radical Addition (ATRA) and Atom Transfer Radical Polymerization (ATRP) reactions.[2] In these processes, the relatively weak C-I bond is homolytically cleaved to generate a carbon-centered radical, which can then add across alkenes or alkynes. It is also used in various cross-coupling reactions where the C-I bond can be functionalized.

Q2: What are the main classes of catalysts used for reactions with this iodo-fluoralkane?

Catalyst selection is dictated by the desired transformation. The most prevalent classes include:

• Transition Metal Catalysts: Copper and iron complexes are workhorses for ATRP and ATRA.[3][4] They are effective at mediating the reversible transfer of the iodine atom, which controls the radical concentration and minimizes unwanted termination reactions.

• Photoredox Catalysts: Iridium and Ruthenium complexes, as well as some organic dyes, are widely used to initiate radical formation under visible light irradiation.[2][5] This method offers mild reaction conditions and excellent temporal control.

• Radical Initiators: Traditional radical initiators like azobisisobutyronitrile (AIBN) or triethylborane can also be used, often under thermal or specific chemical initiation conditions.[6]

Q3: Why is meticulous catalyst selection so critical for these reactions?

The success of your reaction hinges on the catalyst's ability to control the radical generation and propagation steps. An optimal catalyst will:

• Maximize Yield: Efficiently generate radicals at a controlled rate to favor product formation over reactant decomposition.

• Enhance Selectivity: Minimize side reactions such as dimerization of the fluoroalkyl radical, elimination reactions, or polymerization of the alkene substrate. For instance, in polymerizations of certain fluorinated monomers, iron-based catalysts can be preferable to copper systems to avoid undesired transesterification side reactions.[3]

• Ensure Reproducibility: Provide a robust and reliable reaction profile that can be scaled effectively.

Q4: What are the essential safety precautions for handling 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane?

According to its Safety Data Sheet (SDS), this compound is a warning-level chemical that can cause skin and serious eye irritation, as well as respiratory irritation.[7] Always handle this chemical in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid inhalation of vapors and ensure containers are kept tightly closed in a well-ventilated area.[7]

Troubleshooting Guide: Common Experimental Issues

Q5: My reaction yield is negligible or zero. What are the most likely causes and solutions?

This is a common issue that can usually be traced back to one of a few key areas.

• Catalyst Inactivity:

  • Cause: The catalyst may have degraded due to improper storage or exposure to air/moisture, a common issue with Cu(I) complexes. The chosen catalyst may also simply be ineffective for your specific substrate.

  • Solution: Ensure your catalyst is fresh and was stored under an inert atmosphere if required. Consider screening a different class of catalyst (e.g., switch from a copper-based system to a photoredox catalyst). For ATRP reactions, the addition of a small amount of a reducing agent like zerovalent copper (Cu(0)) can help regenerate the active Cu(I) catalyst from the deactivated Cu(II) species.[4]

• Ineffective Initiation:

  • Cause: For photoredox reactions, the light source may be of the incorrect wavelength or insufficient intensity. For thermal initiations, the temperature may be too low.

  • Solution: Verify that your light source's emission spectrum overlaps with the absorption spectrum of your photocatalyst. Increase the reaction temperature in increments for thermally initiated reactions.

• Inhibitors:

  • Cause: Your reactants or solvent may contain impurities that quench the radical reaction. Common culprits include dissolved oxygen or phenolic stabilizers in olefin substrates.

  • Solution: Degas your solvent thoroughly using methods like freeze-pump-thaw or by bubbling an inert gas (Argon or Nitrogen) through it. Purify your olefin substrate by passing it through a column of activated alumina to remove inhibitors.

Q6: I'm observing multiple products and poor selectivity. How can I clean up my reaction?

Low selectivity often points to a radical concentration that is too high or a catalyst system that is not well-matched to the substrates.

• Catalyst and Ligand Tuning:

  • Cause: The catalyst's coordination environment dictates its reactivity. An inappropriate ligand can lead to an overly active or unselective catalyst.

  • Solution: In transition metal catalysis, systematically vary the ligand. For example, in copper-catalyzed ATRP, switching from a simple amine ligand to a more complex one like Tris(2-(dimethylamino)ethyl)amine (Me₆-TREN) can dramatically increase catalyst activity and control.[4]

• Reaction Conditions:

  • Cause: High temperatures can provide enough energy to overcome activation barriers for undesired side pathways. High reactant concentrations can favor bimolecular side reactions (e.g., radical dimerization).

  • Solution: Try running the reaction at a lower temperature, especially for photoredox-catalyzed processes which are often effective at room temperature.[2] Use a syringe pump to add one of the reactants slowly, keeping its instantaneous concentration low to disfavor side reactions.

Q7: My photoredox reaction is not initiating. What should I check?

• Cause: Aside from light source issues (Q5), the problem could be the formation of an electron donor-acceptor (EDA) complex that alters the desired photochemical pathway, or the complete suppression of the reaction by radical scavengers.

• Solution: First, confirm that no radical scavenger, such as TEMPO, is present, as this will completely inhibit the reaction.[2] Some fluoroalkyl iodides can form EDA complexes with certain solvents or additives (like dimethylaniline, DMA), which can lead to catalyst-free transformations but may not be the pathway you intend to study.[2] Ensure your solvent is appropriate and consider a system where the photocatalyst is the primary light-absorbing species.

Q8: How can I effectively purify my fluorinated product and remove the catalyst?

Fluorinated compounds can have unique solubility and chromatographic properties. Post-reaction workup requires specific strategies.

• Removing Metal Catalysts (Copper, Iron, etc.):

  • Aqueous Washes: For removing copper salts, washing the organic layer with a saturated aqueous solution of ammonium chloride (NH₄Cl) is effective, as it forms a water-soluble copper-ammonia complex.[8]

  • Filtration: If the catalyst residue is insoluble, or if byproducts like triphenylphosphine oxide are present from other steps, filtering the crude mixture through a plug of silica gel can be highly effective. Elute with a non-polar solvent first to isolate your product, while the polar impurities remain on the silica.[8]

• Separating Product from Byproducts:

  • Distillation: If your product is a thermally stable liquid with a boiling point sufficiently different from impurities, distillation is a viable option.

  • Column Chromatography: This is the most common method. However, fluorinated compounds can interact weakly with silica gel. It may be necessary to use less polar eluent systems (e.g., hexane/ethyl acetate or hexane/dichloromethane) than for non-fluorinated analogues. Consulting the literature for purification protocols of similar compounds is highly recommended.[9]

  • Crystallization: If the product is a solid, recrystallization is an excellent method for achieving high purity, as the crystal lattice will often exclude impurities.[10]

Experimental Protocols and Data

Table 1: Catalyst Systems for Atom Transfer Radical Addition (ATRA) to Alkenes

Catalyst System	Ligand/Co-catalyst	Initiation	Solvent	Key Characteristics
CuBr	Me₆-TREN	Thermal/Room Temp	Toluene, Acetonitrile	Highly active system, allows for low catalyst loadings.[4]
FeCl₃	Triphenylphosphine (PPh₃)	Thermal (with AIBN)	Toluene	Utilizes an inexpensive and abundant metal; proceeds via reverse ATRP mechanism.[11]
fac-[Ir(ppy)₃]	None	Visible Light (Blue LED)	Acetonitrile, DMF	Mild conditions, high functional group tolerance, excellent temporal control.[5]
Ru(bpy)₃Cl₂	None	Visible Light (Blue LED)	Acetonitrile, DMSO	Classic photoredox catalyst, well-studied for a range of radical transformations.[2]

Protocol: General Procedure for Photoredox-Catalyzed ATRA

This protocol provides a general starting point. Optimization of stoichiometry, concentration, and reaction time is recommended for new substrates.

• Preparation: To an oven-dried reaction vessel equipped with a magnetic stir bar, add the photocatalyst (e.g., fac-[Ir(ppy)₃], 1-2 mol%).

• Reagent Addition: Add the alkene substrate (1.0 equiv).

• Solvent and Reagent Solution: Dissolve 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane (1.2-1.5 equiv) in the chosen anhydrous, degassed solvent (e.g., acetonitrile) and add it to the reaction vessel.

• Inert Atmosphere: Seal the vessel and degas the reaction mixture by sparging with argon or nitrogen for 15-20 minutes.

• Initiation: Place the reaction vessel near a visible light source (e.g., a 34W blue LED lamp) and begin vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or GC-MS.

• Workup: Upon completion, concentrate the reaction mixture under reduced pressure. Purify the residue using column chromatography on silica gel to isolate the desired fluoroalkylated product.

Visualized Workflows and Mechanisms

Caption: Troubleshooting workflow for catalyst-driven reactions.

Caption: Simplified photoredox cycle for ATRA reactions.

References

• Atom-transfer radical addition of fluoroalkyl bromides to alkenes via a photoredox/copper catalytic system. Chemical Communications (RSC Publishing).
• Iron Catalysts in Atom Transfer Radical Polymerization. MDPI. (2020-04-03).
• Notes on Radical Fluorination. Unacademy.
• IronIII Half Salen Catalysts for Atom Transfer Radical and Ring-Opening Polymerizations. ACS Publications.
• Optimization of Atom Transfer Radical Polymerization Using Cu(I)/ Tris(2-(dimethylamino)ethyl)amine as a Catalyst. ACS Publications.
• Radical fluorination. Wikipedia.
• Visible-light Promoted Atom Transfer Radical Addition−Elimination (ATRE) Reaction for the Synthesis of Fluoroalkylated Alkenes Using DMA as Electron-donor. National Institutes of Health (NIH).
• 1,1,1,2,2,3,3-HEPTAFLUORO-5-IODOPENTANE Safety Data Sheets. Echemi.
• 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane. Sigma-Aldrich.
• Light-enabled scalable synthesis of bicyclo[1.1.1]pentane halides and their functionalizations. National Institutes of Health (NIH). (2024-09-05).
• How To Run A Reaction: Purification. University of Rochester Department of Chemistry.
• Organic Reaction Workup Formulas for Specific Reagents. University of Wisconsin-Madison.
• Impurity Occurrence and Removal in Crystalline Products from Process Reactions. CORA. (2017-04-10).
• 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane | Fluorinated Reagent. Benchchem.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Visible-light Promoted Atom Transfer Radical Addition−Elimination (ATRE) Reaction for the Synthesis of Fluoroalkylated Alkenes Using DMA as Electron-donor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 5. Atom-transfer radical addition of fluoroalkyl bromides to alkenes via a photoredox/copper catalytic system - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. Light-enabled scalable synthesis of bicyclo[1.1.1]pentane halides and their functionalizations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. echemi.com [echemi.com]
• 8. rtong.people.ust.hk [rtong.people.ust.hk]
• 9. How To Run A Reaction [chem.rochester.edu]
• 10. DSpace [cora.ucc.ie]
• 11. IronIII Half Salen Catalysts for Atom Transfer Radical and Ring-Opening Polymerizations - PMC [pmc.ncbi.nlm.nih.gov]

how to remove unreacted 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane

Topic: Strategies for the Removal of Unreacted 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane

Welcome to the technical support center. This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting and procedural advice for removing the common fluorinated reagent, 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane, from reaction mixtures. The following question-and-answer section addresses specific challenges and outlines validated protocols to ensure the purity of your target compounds.

Frequently Asked Questions (FAQs)

FAQ 1: What are the key properties of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane that influence its removal?

Understanding the physicochemical properties of this reagent is the first step in designing an effective purification strategy. Its structure combines a highly fluorinated "tail" with a reactive iodoalkane "head," giving it unique characteristics.

The defining feature is its "fluorous" nature, which means it has a high affinity for other fluorinated molecules and phases while being lipophobic and hydrophobic.[1] This property can be exploited for highly selective separations. Additionally, its iodine group provides a reactive handle for chemical quenching, and its volatility allows for removal by distillation under the right conditions.

Table 1: Physicochemical Properties of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane

Property	Value	Source
CAS Number	1513-88-8	[][3]
Molecular Formula	C₅H₄F₇I	[][3]
Molecular Weight	323.98 g/mol	[][3]
Boiling Point	~80-82 °C (at reduced pressure)	[4]
Appearance	Colorless liquid	[5]
Solubility	Preferential solubility in fluorous solvents	[1]

FAQ 2: My target compound is thermally sensitive. How can I remove the fluorous iodide without heating?

When distillation is not a viable option due to the thermal lability of your product, several isothermal chemical and chromatographic methods can be employed.

A. Aqueous Quenching of the Iodide Group

A standard and effective method to handle residual electrophilic iodine species or reactive iodoalkanes is a reductive quench. A simple aqueous wash with a reducing agent like sodium thiosulfate can convert the iodide into a more water-soluble salt, facilitating its removal from the organic phase.

Potential Pitfall: A common issue with thiosulfate quenches, particularly under acidic conditions, is the formation of elemental sulfur.[6][7] This can precipitate as a fine solid, complicating filtration and potentially contaminating your product. To avoid this, ensure the reaction mixture is neutralized or slightly basic before adding the thiosulfate solution.

Experimental Protocol: Reductive Aqueous Wash

• Neutralization: Cool the reaction mixture to room temperature. If the reaction was run under acidic conditions, carefully add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until gas evolution ceases and the aqueous phase is neutral or slightly basic (pH 7-8).

• Quenching: Transfer the mixture to a separatory funnel and add a 10% (w/v) aqueous solution of sodium thiosulfate (Na₂S₂O₃). Shake the funnel vigorously for 1-2 minutes. Any brown or purple color from elemental iodine should disappear.

• Extraction: Allow the layers to separate. Drain the aqueous layer.

• Washing: Wash the organic layer sequentially with deionized water and then a saturated brine solution to remove residual water and inorganic salts.

• Drying and Concentration: Dry the isolated organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to isolate the crude product.

B. Reverse Fluorous Solid-Phase Extraction (r-FSPE)

This is a highly efficient technique that leverages the unique "fluorous" property of the reagent. In contrast to standard chromatography, r-FSPE uses a polar stationary phase (standard silica gel) and a fluorous mobile phase to selectively elute fluorous compounds.[8][9] Since your unreacted starting material is fluorous and your target product is likely a standard organic molecule, the fluorous reagent will pass through the column while your desired product is retained.

This method is particularly advantageous because it avoids harsh conditions, is often very rapid, and the elution can be easily monitored by thin-layer chromatography (TLC).[9]

Sources

• 1. Organofluorine chemistry - Wikipedia [en.wikipedia.org]
• 3. calpaclab.com [calpaclab.com]
• 4. 1,1,1,2,2,3,3-HEPTAFLUORO-5-IODOPENTANE | 1513-88-8 | INDOFINE Chemical Company [indofinechemical.com]
• 5. Page loading... [wap.guidechem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Synthetic applications of fluorous solid-phase extraction (F-SPE) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane

Welcome to the technical support center for 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane (CAS 1513-88-8). This guide is designed for researchers, scientists, and drug development professionals to navigate the potential stability issues and troubleshoot common experimental challenges encountered with this versatile fluorinated building block. Our goal is to provide you with the expertise and practical insights needed to ensure the success and reproducibility of your work.

Introduction to the Stability of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane

1,1,1,2,2,3,3-Heptafluoro-5-iodopentane is a valuable reagent in organic synthesis, particularly in reactions involving the introduction of a heptafluoropentyl moiety. Its utility stems from the reactivity of the carbon-iodine bond, which is the weakest among carbon-halogen bonds, making the iodide a good leaving group in nucleophilic substitution reactions and a precursor for radical species.[1][2] However, this inherent reactivity also contributes to its stability challenges. The primary stability concerns are its sensitivity to light and heat, which can lead to decomposition and the formation of impurities that may compromise your experiments.

Frequently Asked Questions (FAQs) and Troubleshooting

FAQ 1: My previously colorless 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane has developed a pink or brownish tint. What is causing this, and is it still usable?

Answer:

The discoloration of your 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane is a common indicator of decomposition. The primary cause is the homolytic cleavage of the carbon-iodine bond, often initiated by exposure to light (photodegradation) or elevated temperatures.[3] This cleavage generates free iodine (I₂), which imparts the characteristic pink, purple, or brownish color to the solution.

Is it still usable?

The presence of a slight pink tint may not significantly impact all reactions, particularly if the concentration of free iodine is low and the reaction is not sensitive to radical species. However, for high-precision applications, reactions sensitive to radical initiators, or when stoichiometric accuracy is critical, the presence of iodine and other degradation byproducts can be problematic. It is generally recommended to purify the reagent if significant discoloration is observed.

Troubleshooting Protocol for Discolored Reagent:

• Assessment: Evaluate the intensity of the color. A pale pink solution might be usable for some robust reactions, while a dark brown solution indicates significant decomposition and should be purified or discarded.

• Purification: The most common method to remove free iodine is to wash the reagent with an aqueous solution of a reducing agent.

  • Step 1: In a separatory funnel, dilute the discolored 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane with a suitable organic solvent in which it is soluble, such as diethyl ether or dichloromethane.

  • Step 2: Wash the organic solution with a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) or sodium bisulfite (NaHSO₃). The iodine will be reduced to colorless iodide ions (I⁻), which are soluble in the aqueous layer.

  • Step 3: Continue washing until the organic layer is colorless.

  • Step 4: Wash the organic layer with brine (saturated aqueous NaCl) to remove residual water.

  • Step 5: Dry the organic layer over an anhydrous drying agent like magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

  • Step 6: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator. Caution: Avoid excessive heat during solvent removal to prevent further decomposition.

• Proper Storage: After purification, it is crucial to store the reagent properly to prevent recurrence of decomposition. Store in an amber glass bottle to protect from light and in a cool, dark place, preferably refrigerated.[4]

FAQ 2: I am observing low yields and the formation of side products in my nucleophilic substitution reaction. What are the likely causes?

Answer:

Low yields and the presence of unexpected side products in reactions involving 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane often stem from competing reaction pathways, primarily SN2 (bimolecular nucleophilic substitution) and E2 (bimolecular elimination). The structure of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane, being a primary iodide, generally favors the SN2 pathway. However, the reaction conditions, particularly the nature of the nucleophile/base and the temperature, can significantly influence the outcome.[2]

Troubleshooting Low Yields and Side Products:

Observation	Potential Cause	Troubleshooting Steps & Explanation
Formation of an alkene byproduct	The nucleophile is acting as a strong base, promoting the E2 elimination pathway.	Use a less basic nucleophile: If possible, select a nucleophile that is a weaker base. For example, if using an alkoxide, consider using a corresponding thiol, as thiolates are generally less basic but still potent nucleophiles. Lower the reaction temperature: E2 reactions typically have a higher activation energy than SN2 reactions. Lowering the temperature will disproportionately slow the rate of elimination, favoring the desired substitution product.
Unreacted starting material	The nucleophile is too weak or sterically hindered.	Increase the reaction temperature: If elimination is not a concern, gently increasing the temperature can enhance the reaction rate. Choose a more potent nucleophile: If possible, switch to a stronger, less hindered nucleophile. Use a polar aprotic solvent: Solvents like DMF, DMSO, or acetone can accelerate SN2 reactions by effectively solvating the cation of the nucleophilic salt, leaving the anion more "naked" and reactive.
Complex mixture of products	Decomposition of the starting material or product.	Degas the solvent: The presence of oxygen can sometimes initiate radical side reactions. Degassing the solvent prior to use can be beneficial. Use a stabilizer: Consider adding a small piece of copper wire or copper powder to the reaction mixture. Copper can act as a radical scavenger and also reacts with any free iodine formed.[3][5]

Logical Flow for Troubleshooting Nucleophilic Substitution Reactions:

Caption: Troubleshooting workflow for nucleophilic substitution reactions.

FAQ 3: How should I properly store and handle 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane to ensure its stability?

Answer:

Proper storage and handling are critical to maintaining the purity and reactivity of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane. The key is to protect it from light and heat.

Recommended Storage and Handling Procedures:

Parameter	Recommendation	Rationale
Container	Amber glass bottle with a tight-fitting cap.	Protects the compound from UV light, which can initiate photodegradation.[4]
Temperature	Store in a refrigerator (2-8 °C).	Reduces the rate of thermal decomposition.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).	Minimizes oxidation, although the primary degradation pathway is often homolytic cleavage.
Stabilizer	For long-term storage, consider adding a small piece of copper wire or powder.	Copper acts as a stabilizer by scavenging free iodine that may form upon decomposition.[3][5]
Handling	Dispense the required amount from the main container in a fume hood and reseal the container promptly. Avoid prolonged exposure to ambient light and air.	Minimizes exposure to light and atmospheric moisture.

Analytical Characterization and Purity Assessment

Regularly assessing the purity of your 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane is good laboratory practice, especially if it has been stored for an extended period.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for confirming the structure and assessing the purity of your compound.

• ¹H NMR: The proton NMR spectrum is relatively simple. You should expect to see two multiplets corresponding to the two methylene groups (-CH₂-CH₂-I). The integration of these peaks should be in a 1:1 ratio. The presence of small, broad peaks may indicate the presence of impurities.

• ¹⁹F NMR: The fluorine NMR spectrum is more complex but highly informative. You will observe signals corresponding to the -CF₃ and -CF₂- groups. The chemical shifts and coupling patterns are characteristic of the heptafluoropentyl group. The presence of additional fluorine-containing signals would indicate decomposition or impurities.[6][7]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is an excellent technique for detecting volatile impurities and degradation products.

• Purity Assessment: A pure sample should show a single major peak in the gas chromatogram. The area of this peak can be used to estimate the purity (e.g., >94% as specified by some suppliers).[7]

• Impurity Identification: The mass spectrum of the main peak will show a characteristic fragmentation pattern for 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane. Common fragments may arise from the loss of an iodine atom or cleavage of the carbon-carbon bonds. The presence of a peak corresponding to I₂ (m/z = 254) in the chromatogram is a direct indication of decomposition. Other small peaks may correspond to elimination products or other byproducts.[2]

Workflow for Purity Assessment:

Caption: Analytical workflow for purity assessment.

References

• US7617934B2 - Alkyl iodide storage container and method for purification of alkyl iodide - Google P
• JP2005024073A - Alkyl iodide storage container and purifying method of alkyl iodide - Google P

• Why do iodomethane or iodoethane need metal stabilizer? - ResearchGate. [Link]

• Critical Review of Thermal Decomposition of Per- and Polyfluoroalkyl Substances: Mechanisms and Implications for Thermal Treatment Processes - Arizona State University. [Link]

• Thermal decomposition products of per- and polyfluoroalkyl substances (PFAS). [Link]

• Copper Mediated Fluorination of Aryl Iodides - PMC - NIH. [Link]

• NMR Spectroscopy :: 1H NMR Chemical Shifts - Organic Chemistry Data. [Link]

• Material Safety Data Sheet - Cole-Parmer. [Link]

• (PDF) Degradation of Perfluorododecyl-Iodide Self-Assembled Monolayers upon Exposure to Ambient Light - ResearchGate. [Link]

• Thermal Phase Transition and Rapid Degradation of Forever Chemicals (PFAS) in Spent Media Using Induction Heating - ACS Publications. [Link]

• 1 Electronic Supplementary Material (ESI) for ChemComm. This journal is © The Royal Society of Chemistry 2015. [Link]

• Photodegradation of a mixture of five pharmaceuticals commonly found in wastewater: Experimental and computational analysis - PubMed. [Link]

• Organic Chemistry. [Link]

• Explaining the reactivity of halogenoalkanes - Crunch Chemistry. [Link]

• Nucleophilic Substitution (SN2): Dependence on Nucleophile, Leaving Group, Central Atom, Substituents, and Solvent - PMC - PubMed Central. [Link]

• Photo enhanced degradation of polyfluoroalkyl and perfluoroalkyl substances - PMC - NIH. [Link]

• Dependency of the photocatalytic and photochemical decomposition of per- and polyfluoroalkyl substances (PFAS) on their chain lengths, functional groups, and structural properties - IWA Publishing. [Link]

• GCMS 3 Fragmentation Patterns - YouTube. [Link]

• Mass Spectral Fragmentation Studies of Coumarin-Type Compounds Using GC High-Resolution MS. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. youtube.com [youtube.com]
• 3. Photo enhanced degradation of polyfluoroalkyl and perfluoroalkyl substances - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Photo-chemical/catalytic oxidative/reductive decomposition of per- and poly-fluoroalkyl substances (PFAS), decomposition mechanisms and effects of key factors: a review - Environmental Science: Water Research & Technology (RSC Publishing) [pubs.rsc.org]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. 19F and 1H quantitative-NMR spectroscopic analysis of fluorinated third-generation synthetic cannabinoids - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Managing Exothermic Reactions with Fluorinated Reagents

Welcome to the Technical Support Center for managing exothermic reactions involving fluorinated reagents. This guide is designed for researchers, scientists, and drug development professionals who work with these powerful but potentially hazardous compounds. The introduction of fluorine can dramatically alter a molecule's properties, but the reagents used are often highly reactive and can lead to dangerous thermal events if not handled with expertise.[1] This resource provides in-depth, experience-driven answers to common questions and troubleshooting scenarios.

Section 1: Foundational Knowledge & Proactive Management

This section addresses the fundamental principles behind the reactivity of fluorinating agents and how to plan your experiments to minimize risks from the outset.

Q1: Why are fluorination reactions often highly exothermic?

A1: The high exothermicity of many fluorination reactions stems from fundamental thermodynamics. You are typically breaking weaker bonds (e.g., C-O, C-H, or Si-O) and forming a carbon-fluorine (C-F) bond, which is one of the strongest single bonds in organic chemistry.[2] The large difference in bond enthalpy is released as heat. Furthermore, many fluorinating agents themselves are high-energy compounds that release significant energy upon reaction.[3] For example, reagents like DAST (diethylaminosulfur trifluoride) and Deoxo-Fluor® are known to react exothermically and rapidly, especially with protic sources like water.[4]

Q2: How can I predict the potential for a thermal runaway before starting my experiment?

A2: A thorough hazard assessment is crucial.[1]

• Literature Review: Search for the specific reaction or reagent you plan to use. Pay close attention to reported reaction conditions, exotherms, and safety incidents.

• Reagent-Solvent Compatibility: This is a critical and often overlooked step. Some fluorinating agents react violently with common solvents. For instance, Selectfluor® can react rapidly and exothermically with DMF, pyridine, and DMSO.[5] Always verify compatibility before mixing.

• Reaction Calorimetry: For reactions being scaled up, reaction calorimetry (RC) is the gold standard.[6] An RC study measures the heat evolved during the reaction in real-time, allowing you to determine the total heat of reaction, the rate of heat release, and the potential for adiabatic temperature rise. This data is essential for safe scale-up.[7][8]

• Small-Scale Test: Always perform a small-scale test reaction under carefully controlled conditions first. Use a sensitive temperature probe to monitor the internal temperature throughout the addition and reaction phases.

Q3: What are the key considerations for setting up a reaction to safely manage a potential exotherm?

A3: Proper setup is your first line of defense. The goal is to ensure your rate of heat removal exceeds the rate of heat generation.

• Adequate Cooling: Use a cooling bath with a large thermal mass (e.g., a large ice-water bath or a cryostat) that can absorb the heat generated. Ensure the reactor is sufficiently immersed.

• Efficient Stirring: Poor stirring can create localized hot spots where the reaction rate accelerates, potentially initiating a runaway.[9] Use an overhead stirrer for viscous reactions or larger flasks (>500 mL) to ensure efficient heat transfer to the vessel walls.

• Controlled Reagent Addition: Never add the fluorinating agent all at once. Use a syringe pump or a pressure-equalizing dropping funnel for slow, controlled addition of the limiting reagent. This makes the rate of heat generation dependent on the addition rate, giving you direct control.[9]

• Dilution: Running reactions at a lower concentration provides a larger thermal mass (the solvent) to absorb the heat of reaction, buffering temperature changes.

• Inert Atmosphere: Many fluorinating reagents react with moisture.[10] Performing the reaction under an inert atmosphere (Nitrogen or Argon) prevents reaction with atmospheric water and oxygen, which can also be a source of unwanted side reactions and exotherms.[11]

Section 2: Real-Time Monitoring & Emergency Response

This section focuses on identifying the warning signs of a developing exotherm and the immediate actions to take.

Q4: What are the early warning signs of an impending thermal runaway?

A4: Be vigilant for these key indicators[9]:

• Unexpected Temperature Rise: A sudden increase in internal reaction temperature that does not stabilize when you pause reagent addition is a major red flag.

• Pressure Build-up: Noticeable gas evolution or an increase in pressure within the vessel.[9]

• Physical Changes: Sudden changes in color or viscosity of the reaction mixture.

• Refluxing: If the solvent begins to boil or reflux unexpectedly at the cooling bath temperature.

Q5: I suspect a thermal runaway is beginning. What is the immediate action plan?

A5: Prioritize safety above all else. Follow the "Stop, Cool, Quench" protocol.

Q6: How do I choose a quenching agent and perform an emergency quench safely?

A6: Quenching a highly reactive fluorinating agent is itself a hazardous, exothermic process that should only be performed by trained personnel.[1] The ideal quenching agent should react quickly but controllably.

• Primary Choice - Isopropanol: Isopropanol is often the preferred choice. It has a relatively high boiling point, reducing the risk of splashing, and it reacts less violently than water.[11]

• Procedure: The safest method is a "reverse quench." Have a separate, large flask containing a cold, stirred volume of isopropanol (at least 10x the volume of your reaction). Slowly transfer the runaway reaction mixture into the isopropanol via a cannula. This ensures the reactive agent is always the limiting reagent in the quenching flask.

• Avoid Water (Initially): Never quench a reagent like DAST or Deoxo-Fluor directly with water, as the reaction can be explosive and will generate large volumes of corrosive hydrogen fluoride (HF) gas.[4] Water can be used cautiously after the initial quench with an alcohol is complete.[11]

Section 3: Troubleshooting Guides & FAQs

This section provides answers to specific problems encountered during and after fluorination reactions.

Q7: My reaction with DAST (or Deoxo-Fluor) is sluggish and giving low yield. What should I check?

A7:

• Anhydrous Conditions: These reagents react readily with water. Ensure your glassware was rigorously flame- or oven-dried and that you used an anhydrous solvent. Even trace moisture can consume the reagent.[10]

• Reagent Quality: DAST and Deoxo-Fluor can degrade over time, especially if not stored properly under inert atmosphere and refrigerated. Use a fresh bottle or titrate a small sample to check for activity. Deoxo-Fluor is known to be more thermally stable than DAST.[4]

• By-product Inhibition: Deoxyfluorination reactions often generate HF as a by-product, which can protonate your substrate or reagent, inhibiting the reaction. Adding an acid scavenger like NaF or a hindered base can sometimes improve yields.[12]

Q8: I'm seeing significant elimination by-products in my deoxyfluorination of an alcohol. How can I minimize this?

A8: Elimination is a common side reaction, competing with the desired substitution.[13]

• Lower the Temperature: Start the reaction at a very low temperature (e.g., -78 °C) and allow it to warm slowly. Lower temperatures often favor the SN2 (substitution) pathway over E2 (elimination).[10]

• Reagent Choice: Some reagents are less prone to causing elimination. For example, PhenoFluor™ has been shown to reduce elimination side reactions compared to DAST for certain substrates.[13]

• Solvent Effects: Less polar solvents can sometimes disfavor the carbocationic intermediates that may lead to elimination.[10]

Q9: How should I handle the work-up and quenching of a completed fluorination reaction?

A9: A controlled work-up is essential for safety and product isolation.

• Cool the Reaction: Before work-up, cool the reaction mixture to 0 °C in an ice bath.[1]

• Slow Quenching: Slowly and carefully add the reaction mixture to a separate, stirred flask containing a cold quenching solution, such as a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[10] This will neutralize acidic by-products like HF.

• Gas Evolution: Be prepared for gas evolution (CO₂ from bicarbonate quenching) and perform this step in a well-ventilated fume hood.[12]

• Work-up: After the quench is complete (gas evolution has ceased), you can proceed with a standard aqueous work-up, such as separating the organic and aqueous layers and washing the organic layer.[1]

Experimental Protocol: Standard Quenching of a DAST Reaction

This protocol outlines a standard procedure for quenching a completed reaction mixture containing DAST.

Step	Action	Rationale
1	Preparation	In a separate flask large enough to hold at least 5x the reaction volume, prepare a saturated aqueous solution of Sodium Bicarbonate (NaHCO₃). Place this flask in an ice-water bath and begin stirring.
2	Cooling	Once the primary reaction is deemed complete by TLC or LC-MS, cool the reaction flask to 0 °C in a separate ice-water bath.
3	Controlled Addition	Using a dropping funnel or syringe, add the cold reaction mixture dropwise to the vigorously stirred, cold NaHCO₃ solution.[10]
4	Monitoring	Maintain a slow addition rate to control the exothermic quench and the rate of CO₂ evolution. If foaming becomes excessive, pause the addition until it subsides.[12]
5	Completion	Once the addition is complete, allow the mixture to stir for an additional 15-30 minutes at 0 °C to ensure the quench is complete.
6	Work-up	Remove the ice bath, transfer the mixture to a separatory funnel, and proceed with standard liquid-liquid extraction.[1]

References

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• Specific Solvent Issues with Fluorination. (n.d.). ACS GCI Pharmaceutical Roundtable. Available at: [Link]

• Armstrong, G. T., & Jessup, R. S. (1960). Combustion Calorimetry with Fluorine: Constant Pressure Flame Calorimetry. Journal of Research of the National Bureau of Standards. Section A, Physics and Chemistry, 64A(1), 49–59. Available at: [Link]

• Heat Transfer and Process Scale-up. (n.d.). Mettler Toledo. Available at: [Link]

• Wang, H., et al. (2021). Thermal Runaway of Lithium‐Ion Batteries Employing Flame‐Retardant Fluorinated Electrolytes. Advanced Science. Available at: [Link]

• Fluorine Calorimetry. (n.d.). Begell House Digital Library. Available at: [Link]

• King, R. C., & Armstrong, G. T. (1970). Fluorine flame calorimetry. III. The heat of formation of chlorine trifluoride at 298.15 K. National Institute of Standards and Technology. Available at: [Link]

• Fluorination. (n.d.). ACS GCI Pharmaceutical Roundtable. Available at: [Link]

• ADVANCES IN FLUORINE CHEMISTRY. (n.d.). Toxic Docs. Available at: [Link]

• Procedures for Safe Use of Pyrophoric Liquid Reagents. (n.d.). UCLA Chemistry and Biochemistry. Available at: [Link]

• KGROUP. (2006). Quenching Reactive Substances. Available at: [Link]

• Leonidov, V. Y., & Leonidov, L. V. (2018). Fluorine Calorimetry: History, Applications, Results. Google Books.

• Chang, Y., Lee, H., & Bae, C. (2014). gem-Difluorination of 4,4'-Difluorobenzophenone. Organic Syntheses, 91, 134. Available at: [Link]

• Figg, K. M., & Marshall, W. J. (2020). SCALE Modeling of the Fast Spectrum Heat Pipe Reactor. U.S. Nuclear Regulatory Commission. Available at: [Link]

• Liu, Q., et al. (2020). Design Strategies of Safe Electrolytes for Preventing Thermal Runaway in Lithium Ion Batteries. Chemistry of Materials, 32(23), 9905-9939. Available at: [Link]

• Tepper, F. (2017). Fluorine-containing oxidizers for metal fuels in energetic formulations. CSWAB. Available at: [Link]

• Hunter, L. (2024). Deoxyfluorination: A Detailed Overview of Recent Developments. ACS Omega. Available at: [Link]

• Peterson, E. S., et al. (2000). High Temperature Microscale Reactor Analysis Using a Counterflow Heat Exchanger Model. Proceedings of the ASME Heat Transfer Division. Available at: [Link]

• Sather, A. C., et al. (2015). Late-Stage Deoxyfluorination of Alcohols with PhenoFluor™. Journal of the American Chemical Society, 137(41), 13433–13438. Available at: [Link]

• Reddit user discussion. (2020). Fluorination of alcohols, ketones, and aldehydes with DAST mechanisms. r/Chempros. Available at: [Link]

• Wang, Y., et al. (2023). Fluorination in advanced battery design. Nature Reviews Materials. Available at: [Link]

• Sabharwall, P., & Kim, E. S. (2018). Fuel Flow Modeling under Thermal Fluidics Considerations within Operational Domains of Molten Salt Reactors. Idaho National Laboratory. Available at: [Link]

• Hu, R. (2021). Simulation of Heat and Mass Transport in Molten-Salt Reactors. Oak Ridge National Laboratory MSRW 2021. Available at: [Link]

• Lundgren, H. (2021). Investigations of the Thermal Runaway Process of a Fluorine-Free Electrolyte Li-Ion Battery Cell. Diva-portal.org. Available at: [Link]

• Henderson, K. (2015). Common Standard Operating Procedure for work with Quenching of pyrophoric substances and waste. University of Notre Dame. Available at: [Link]

• Ley, S. V. Research Group. (n.d.). Fluorination Reactions. University of Cambridge. Available at: [Link]

• Alič, B., & Tavčar, G. (2022). Renewable Reagent for Nucleophilic Fluorination. Molecules, 27(8), 2568. Available at: [Link]

• Preventing Thermal Runaway in Lithium-Ion Batteries. (n.d.). lipolytim. Available at: [Link]

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Technical Support Center: Solvent Effects on the Reactivity of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane

Welcome to the technical support guide for researchers, scientists, and drug development professionals working with 1,1,1,2,2,3,3-heptafluoro-5-iodopentane. This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during its use, with a specific focus on the critical role of solvent choice in dictating reaction outcomes.

Foundational Principles: Understanding the Reactivity of a Heavily Fluorinated Iodide

1,1,1,2,2,3,3-Heptafluoro-5-iodopentane is a valuable building block in organic synthesis, prized for its ability to introduce a heptafluoropentyl moiety. Its reactivity is primarily centered around the carbon-iodine (C-I) bond. As a primary alkyl iodide, it is predisposed to bimolecular nucleophilic substitution (SN2) reactions.[1] However, the presence of the electron-withdrawing heptafluoro group and the susceptibility of the C-I bond to homolytic cleavage mean that free-radical pathways can also be significant under certain conditions.[2][3][4]

The choice of solvent is paramount as it can dramatically influence which of these pathways predominates, affect reaction rates by orders of magnitude, and determine the success or failure of a synthetic step.[5] Solvents mediate reactivity by solvating reactants, stabilizing transition states and intermediates, and in some cases, directly participating in the reaction.

Troubleshooting and Frequently Asked Questions (FAQs)

Reaction Kinetics & Solvent Selection

Q1: My nucleophilic substitution reaction with 1,1,1,2,2,3,3-heptafluoro-5-iodopentane is extremely slow. How can I accelerate it by changing the solvent?

A1: A slow reaction rate in a nucleophilic substitution is a common issue directly addressable by optimizing your solvent system. Since 1,1,1,2,2,3,3-heptafluoro-5-iodopentane is a primary iodide, the SN2 mechanism is the most probable pathway. The key to accelerating an SN2 reaction is to use a solvent that effectively dissolves the reactants while enhancing the nucleophile's reactivity.

• The Problem with Protic Solvents: Polar protic solvents, such as methanol, ethanol, and water, possess acidic hydrogens capable of hydrogen bonding.[6][7] While they can dissolve ionic nucleophiles, they form a "solvent cage" around the nucleophile through hydrogen bonds.[8] This solvation shell stabilizes the nucleophile, making it less reactive and hindering its ability to attack the electrophilic carbon, thus slowing down the SN2 reaction.[6][7][9]

• The Solution with Aprotic Solvents: Polar aprotic solvents, like DMSO, DMF, and acetone, lack acidic protons and cannot form hydrogen bonds with the nucleophile.[9][10] They are polar enough to dissolve most nucleophilic salts.[11] Critically, they tend to solvate the cation of the salt, leaving the anionic nucleophile "naked" and highly reactive.[8] This increased nucleophilicity leads to a dramatic increase in the SN2 reaction rate. For instance, the reaction between bromoethane and potassium iodide occurs 500 times faster in acetone than in methanol.[11]

Recommendation: Switch from any protic solvent to a polar aprotic solvent. Dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) are excellent starting points for enhancing the rate of SN2 reactions.

Q2: I am observing a significant amount of an elimination (E2) byproduct. How can solvent choice help favor the desired SN2 product?

A2: The SN2 and E2 (bimolecular elimination) pathways are often in competition.[1] Several factors, including solvent, influence this balance. While solvent effects are complex, a general principle is that the choice of nucleophile/base is often more impactful. However, you can modulate the reaction environment to favor substitution.

• Steric Hindrance and Basicity: Strong, sterically hindered bases tend to favor E2 elimination. If your nucleophile is also a strong base, lowering the reaction temperature can help favor the SN2 pathway, which typically has a lower activation energy.[1]

• Solvent Polarity: While polar aprotic solvents are ideal for SN2 reactions, they can also facilitate E2. The key is often to use a less polar aprotic solvent if elimination is a persistent issue, though this may come at the cost of a slower SN2 rate.

Recommendation: First, ensure you are using a good nucleophile that is not an overly strong or hindered base. If elimination persists, consider lowering the reaction temperature. As a secondary measure, you could experiment with a less polar aprotic solvent like tetrahydrofuran (THF), but be prepared for a potential decrease in the overall reaction rate.

Solubility Issues

Q3: My 1,1,1,2,2,3,3-heptafluoro-5-iodopentane starting material is not dissolving properly in my chosen solvent. What are my options?

A3: Proper dissolution of all reactants is critical for a successful reaction. The solubility of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane is governed by the "like dissolves like" principle.[12]

• Molecular Structure: The molecule has a large, nonpolar heptafluoropentyl chain and a small, polarizable C-I bond. This structure gives it relatively low overall polarity.[12]

• Solvent Compatibility:

  • High Solubility: It will be highly soluble in nonpolar solvents (e.g., hexane, toluene) and many polar aprotic solvents (e.g., acetone, THF) due to favorable London dispersion forces.[12]

  • Moderate to Low Solubility: Solubility is generally moderate in polar protic solvents like ethanol and methanol.[12] It will likely have very low solubility in highly polar solvents like water.

Recommendation: If you are experiencing solubility issues, particularly in a highly polar protic solvent, switch to a polar aprotic solvent like THF, acetone, or acetonitrile. For reactions that can be run under less polar conditions, toluene or even hexane might be considered, although this would be atypical for reactions involving ionic nucleophiles.

Unwanted Side Reactions

Q4: My reaction is producing a complex mixture of unexpected products, and I suspect a free-radical mechanism. How can I confirm and suppress this?

A4: Perfluoroalkyl iodides are known to undergo free-radical reactions, especially when exposed to heat or UV light.[4][13][14] The C-I bond is relatively weak and can cleave homolytically to form a heptafluoropentyl radical and an iodine radical.[2]

• Mechanism Overview:

  • Initiation: The reaction is initiated by heat or light, causing the homolytic cleavage of the C-I bond.[13][15]

  • Propagation: The resulting heptafluoropentyl radical can then abstract a hydrogen atom from the solvent or another reactant, or add to a double bond, propagating a chain reaction.[3][13]

  • Termination: The reaction stops when two radicals combine.[13]

• Influence of Solvent: The rate of free-radical reactions is often less sensitive to solvent polarity compared to ionic reactions.[4] However, some solvents are more prone to hydrogen abstraction by radicals.

Troubleshooting & Solutions:

• Exclude Light: Run the reaction in a flask wrapped in aluminum foil to completely exclude light.

• Control Temperature: Avoid excessive heating. Run the reaction at the lowest temperature that allows for a reasonable rate of the desired ionic reaction.

• Use Degassed Solvents: Oxygen can initiate or participate in radical reactions. Using solvents that have been degassed (e.g., via freeze-pump-thaw cycles or by bubbling with an inert gas like argon or nitrogen) can help minimize radical pathways.

• Add a Radical Inhibitor: If the above measures are insufficient, the addition of a small amount of a radical inhibitor, such as butylated hydroxytoluene (BHT) or hydroquinone, can quench radical chain reactions.

Data & Protocols

Solvent Selection Guide

The following table provides a summary of common solvents and their general suitability for reactions involving 1,1,1,2,2,3,3-heptafluoro-5-iodopentane.

Solvent	Dielectric Constant (ε) at 20°C	Type	SN2 Suitability	Free-Radical Potential	Notes
Hexane	1.89	Nonpolar	Poor	Low	Good for dissolving the substrate, but poor for ionic nucleophiles.
Toluene	2.38	Nonpolar	Poor	Moderate	Similar to hexane; can participate in radical reactions.
Tetrahydrofuran (THF)	7.52	Polar Aprotic	Good	Moderate	Good balance of solubility and reactivity for many systems.
Acetone	20.7	Polar Aprotic	Excellent	Low	Excellent choice for SN2; dissolves many salts.[10]
Acetonitrile (MeCN)	37.5	Polar Aprotic	Excellent	Low	Highly polar; excellent for SN2 reactions.
Dimethylformamide (DMF)	36.7	Polar Aprotic	Excellent	Low	High boiling point, excellent solvating power for salts.[10]
Dimethyl Sulfoxide (DMSO)	46.7	Polar Aprotic	Superior	Low	Highest polarity; often gives the fastest SN2 rates.[10]
Methanol (MeOH)	32.7	Polar Protic	Poor	Low	Suppresses SN2 rate due to nucleophile solvation.[16]
Ethanol (EtOH)	24.5	Polar Protic	Poor	Low	Similar to methanol; not recommended for SN2.
Water (H₂O)	80.1	Polar Protic	Very Poor	Low	Generally unsuitable due to poor substrate solubility and SN2 suppression.

Experimental Workflow & Diagrams

The selection of a solvent is a critical first step in your experimental design. The following workflow diagram illustrates a logical approach to this process.

Caption: Decision workflow for solvent selection.

This protocol provides a general guideline for performing a nucleophilic substitution. Always consult safety data sheets (SDS) before handling any chemicals.[17]

• Glassware Preparation: Ensure all glassware is thoroughly dried in an oven to remove any residual water, which can deactivate certain nucleophiles.[18]

• Inert Atmosphere: Assemble the reaction apparatus (e.g., a round-bottom flask with a condenser and magnetic stir bar) and purge the system with an inert gas, such as argon or nitrogen, especially if using moisture-sensitive reagents.[18]

• Reagent Addition:

  • To the flask, add the chosen polar aprotic solvent (e.g., acetone or DMF).

  • Add the nucleophile (e.g., sodium azide or potassium cyanide) and stir until fully dissolved.

  • Slowly add 1,1,1,2,2,3,3-heptafluoro-5-iodopentane to the stirring solution via syringe.

• Reaction Monitoring:

  • Heat the reaction to the desired temperature using a controlled heating mantle or oil bath.

  • Monitor the reaction's progress by periodically taking small aliquots and analyzing them by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).[18]

• Workup and Isolation:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Perform an appropriate aqueous workup to remove the solvent and any remaining salts. Be aware that your product may be volatile or water-soluble.[19]

  • Isolate the crude product and purify it using a suitable technique, such as flash column chromatography or distillation.

Caption: Simplified SN2 experimental workflow.

References

• Vertex AI Search. (n.d.). Chemical Kinetics and Stability.
• CUTM Courseware. (n.d.).
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• Chemistry LibreTexts. (2024). 11.3: Characteristics of the SN2 Reaction.
• N.A. (n.d.). Summary of Solvent Effects on Nucleophilic Substitution Reactions SN1.
• N.A. (n.d.). Summary of Nucelophilic Substitution Reactions.
• Chemistry Steps. (n.d.). The Role of Solvent in SN1, SN2, E1 and E2 Reactions.
• University of Rochester. (n.d.). How To: Troubleshoot a Reaction.
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• Sigma-Aldrich. (n.d.). 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane.
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• N.A. (2020).
• Semantic Scholar. (1975). The reaction of secondary perfluoroalkyl iodides with zinc.
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• Master Organic Chemistry. (2013). Free Radical Reactions.
• Journal of the Chemical Society, Perkin Transactions 1. (n.d.). Addition of free radicals to unsaturated systems. Part XX. The direction of radical addition of heptafluoro-2-iodopropane to vinyl fluoride, trifluoroethylene, and hexafluoropropene.
• N.A. (n.d.). 1, 1, 1, 2, 2, 3, 3-Heptafluoro-5-iodopentane, min 94% (GC), 1 gram.
• MySkinRecipes. (n.d.). 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane.
• ElectronicsAndBooks. (1995).
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• NIH. (2024). Oxidative fluorination with Selectfluor: A convenient procedure for preparing hypervalent iodine(V) fluorides.
• Fisher Scientific. (n.d.). eMolecules​ 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane | 1513-88-8 | 1G.
• N.A. (2025). (PDF)
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• Wordpress. (n.d.).
• ResearchGate. (2024). Oxidative fluorination with Selectfluor: A convenient procedure for preparing hypervalent iodine(V) fluorides.
• PubMed Central. (2022). Kinetics of Nucleophilic Substitution of Compounds Containing Multiple Leaving Groups Bound to a Neopentyl Skeleton.
• BenchChem. (2025). An In-depth Technical Guide to the Solubility of 2-Iodopentane in Organic Solvents.
• MDPI. (n.d.). Degradation of Perfluorododecyl-Iodide Self-Assembled Monolayers upon Exposure to Ambient Light.
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• INDOFINE Chemical Company, Inc. (n.d.). 1,1,1,2,2,3,3-HEPTAFLUORO-5-IODOPENTANE.

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preventing decomposition of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane during storage

Technical Support Center: 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane

A Guide to Preventing Decomposition During Storage

Welcome to the technical support guide for 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane (CAS 1513-88-8). This document is intended for researchers, scientists, and drug development professionals who utilize this versatile fluorinated building block. The stability of organoiodine compounds is paramount for experimental success and reproducibility. This guide provides in-depth troubleshooting advice and best practices to ensure the integrity of your material during storage.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses common issues and observations that may indicate decomposition of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane.

Question: My previously colorless or light yellow solution of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane has developed a purple or brown tint. What does this mean?

Answer: This is the most common indicator of decomposition. The carbon-iodine (C-I) bond in alkyl iodides is the weakest of the carbon-halogen bonds, making it susceptible to cleavage.[1][2] When the bond breaks, elemental iodine (I₂) is formed. Even trace amounts of I₂ will impart a distinct violet or brown color to the solution. This process is primarily initiated by exposure to light (photolysis) and can be accelerated by heat.[1]

Question: I stored the compound in a sealed vial in the lab. Why did it still change color?

Answer: Standard laboratory lighting and ambient temperature can be sufficient to initiate decomposition over time. Many safety data sheets for similar fluoroalkyl iodides explicitly state "Light sensitive" and recommend storage in a cool, dark place.[3][4][5] Borosilicate glass vials (like standard scintillation or EPA vials) are not sufficient to block all UV and visible light. If the vial was not amber-colored or otherwise protected from light (e.g., wrapped in aluminum foil), photolytic cleavage of the C-I bond is the likely cause.

Question: Besides discoloration, are there other signs of decomposition I should look for?

Answer: Yes. While discoloration is the most obvious sign, significant decomposition can alter the chemical properties of your material. You may observe:

• Pressure Buildup: Gaseous decomposition products can form, leading to pressure buildup in a sealed container.

• Changes in Acidity: Formation of hydroiodic acid (HI) is a possible degradation pathway, which would lower the pH of any residual moisture.

• Inconsistent Experimental Results: The most critical indicator is often a decline in reaction yield, the appearance of unexpected side products, or a complete failure of your experiment. The presence of free iodine can interfere with many catalytic and nucleophilic reactions.

Question: Can I "purify" a discolored solution of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane?

Answer: For minor discoloration, it is often possible to quench the free iodine. A common laboratory practice for alkyl iodides involves washing the solution with a dilute aqueous solution of sodium thiosulfate (Na₂S₂O₃) or sodium bisulfite (NaHSO₃). The thiosulfate reduces I₂ back to colorless I⁻. However, this should be followed by thorough drying with an anhydrous salt (e.g., MgSO₄ or Na₂SO₄) and re-purification (e.g., distillation) as you will have introduced water and salts. This process may not be feasible for small quantities and does not reverse the degradation of the parent molecule. For critical applications, using a fresh, properly stored lot is always the best practice.

Question: Are there any chemical stabilizers I can add to prevent decomposition?

Answer: Yes, for long-term storage of bulk quantities, the addition of a stabilizer can be effective. Small pieces of metallic copper or silver have been shown to stabilize alkyl iodides.[6] These metals react with any free iodine that forms, creating insoluble copper(I) iodide or silver iodide.[6] This effectively removes the iodine from the solution as it forms, preventing it from interfering with subsequent reactions.[6] However, for most research-scale applications, the most practical approach is not to add stabilizers but to adhere strictly to proper storage conditions.

Core Decomposition Pathway: Photolysis

The primary mechanism for the degradation of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane during storage is photolysis. The energy from ultraviolet (UV) and even high-energy visible light can exceed the bond dissociation energy of the C-I bond, leading to homolytic cleavage.

Caption: Photolytic decomposition pathway of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane.

Experimental Protocols

Protocol 1: Recommended Storage and Handling

This protocol outlines the best practices for receiving, handling, and storing 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane to ensure its long-term stability.

Materials:

• Container of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane

• Amber glass vials or clear vials with aluminum foil

• PTFE-lined caps

• Inert gas (Argon or Nitrogen)

• Refrigerator or freezer rated for chemical storage (2-8°C recommended)

• Laboratory information management system (LIMS) for tracking

Procedure:

• Upon Receipt: Immediately inspect the container for any signs of discoloration. If the material is already colored, contact the supplier and quarantine the lot.

• Aliquotting: If you purchased a large quantity, it is highly recommended to aliquot the material into smaller, single-use volumes. This minimizes the number of times the main stock is warmed to room temperature and exposed to atmospheric oxygen and moisture.

  • Perform this process in a well-ventilated fume hood.[7]

  • Use clean, dry amber glass vials with PTFE-lined caps. If amber vials are unavailable, wrap clear vials completely in aluminum foil.

• Inert Atmosphere: Before sealing, flush the headspace of each vial with a gentle stream of an inert gas like argon or nitrogen for 15-30 seconds. This displaces oxygen and moisture, which can contribute to secondary degradation pathways.

• Sealing: Tightly seal the vials with PTFE-lined caps. Ensure the liner creates a proper seal to prevent atmospheric exchange.

• Labeling: Clearly label each aliquot with the compound name, concentration (if diluted), date of aliquotting, and a unique identifier.

• Storage: Store the sealed vials in a designated cold storage unit, such as a refrigerator or freezer (2-8°C is a standard recommendation).[3][7] The storage location must be dark.

• Tracking: Log the material and its storage location in your laboratory's inventory system. Note the date it was received and aliquotted.

Protocol 2: Quick Quality Control Check via ¹⁹F NMR

For applications sensitive to impurities, a quick NMR check can validate the integrity of the compound before use. The fluorine spectrum is often cleaner and more sensitive to subtle structural changes than the proton spectrum.

Procedure:

• Prepare a standard NMR sample by dissolving a small amount of the stored 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane in a suitable deuterated solvent (e.g., CDCl₃).

• Acquire a standard ¹⁹F NMR spectrum.

• Analysis: Compare the acquired spectrum to a reference spectrum from a fresh or certified lot.

  • Primary Signal Integrity: Confirm the presence and correct multiplicity of the characteristic signals for the -CF₃, -CF₂-, and -CF₂- groups.

  • Impurity Signals: Look for the appearance of new, small signals. The dimerization product (C₁₀H₈F₁₄) or other degradation products will have distinct fluorine signals. The presence of signals other than the main compound indicates degradation.

Troubleshooting and Storage Logic

Use the following flowchart to diagnose and resolve potential storage issues.

Caption: Logical workflow for troubleshooting the stability of stored 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane.

Summary of Storage Recommendations

For quick reference, adhere to the conditions outlined in the table below.

Parameter	Recommendation	Rationale
Temperature	2–8°C (Refrigerated)	Slows the rate of thermal decomposition and reduces vapor pressure.
Light	Protect from all light	Prevents photolytic cleavage of the weak C-I bond, the primary degradation pathway.[8][9]
Container	Amber glass vial or foil-wrapped clear vial	Amber glass blocks UV light. Aluminum foil provides a complete light barrier.
Atmosphere	Inert (Argon or Nitrogen)	Displaces oxygen and moisture, preventing oxidation and hydrolysis.
Seal	Tightly sealed PTFE-lined cap	Provides a chemically inert and secure barrier against atmospheric contamination.
Quantity	Aliquot into single-use volumes	Minimizes temperature cycling and exposure of the bulk material.
Stabilizer	Metallic Copper (for bulk, long-term)	Scavenges free iodine as it forms, preventing it from catalyzing further degradation.[6]

References

• Echemi. (n.d.). 1,1,1,2,2,3,3-HEPTAFLUORO-5-IODOPENTANE Safety Data Sheets.
• Google Patents. (n.d.). US7617934B2 - Alkyl iodide storage container and method for purification of alkyl iodide.
• Vedantu. (n.d.). Alkyl Iodide.
• ChemicalBook. (2022, April 26). Perfluorooctyl iodide - Safety Data Sheet.
• Fisher Scientific. (2021, December 22). SAFETY DATA SHEET - Heptafluoro-2-iodopropane.
• Sigma-Aldrich. (2021, September 13). Aldrich 257842 - SAFETY DATA SHEET.
• Thermo Fisher Scientific. (2021, September 18). SAFETY DATA SHEET - Propane, 1,1,1,2,3,3,3-heptafluoro-2-iodo-.
• Fisher Scientific. (2021, December 22). SAFETY DATA SHEET - Heptafluoro-1-iodopropane.
• Loba Chemie. (n.d.). 1, 1, 1, 2, 2, 3, 3-Heptafluoro-5-iodopentane, min 94% (GC), 1 gram.
• Sigma-Aldrich. (n.d.). 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane.
• ResearchGate. (2021, June 4). (PDF) Degradation of Perfluorododecyl-Iodide Self-Assembled Monolayers upon Exposure to Ambient Light.
• Sigma-Aldrich. (2022, November 8). SAFETY DATA SHEET.
• A2B Chem. (n.d.). CAS 1513-88-8 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane.
• Organic Chemistry Portal. (n.d.). Alkyl iodide synthesis by iodination or substitution.
• ResearchGate. (n.d.). Photodegradation of organic compounds using TiO2-based impregnated photocatalysts.
• MDPI. (n.d.). Degradation of Perfluorododecyl-Iodide Self-Assembled Monolayers upon Exposure to Ambient Light.
• INDOFINE Chemical Company, Inc. (n.d.). 1,1,1,2,2,3,3-HEPTAFLUORO-5-IODOPENTANE.
• Environmental Protection Agency. (2020, December 18). Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Perfl.
• ResearchGate. (2018, August 9). Photodegradation of iodate by medium-pressure UV irradiation and formation of I-THM in sequential chloramination.
• MDPI. (n.d.). The Influence Mechanism of Dissolved Organic Matter on the Photocatalytic Oxidation of Pharmaceuticals and Personal Care Products.
• National Institutes of Health. (2021, May 8). Photodegradation of Pollutants in the Hydrophobic Cores of Dissolved Organic Matter: When Is It Important?.
• Wikipedia. (n.d.). Organoiodine chemistry.
• ResearchGate. (2016, August 6). Kinetic study of the reactions of OH with the simple alkyl iodides: CH3I, C2H5I, 1-C3H7I and 2-C3H7I.
• ResearchGate. (2018, October 22). (PDF) Stability of Alkyl Carbocations.

Sources

• 1. byjus.com [byjus.com]
• 2. Organoiodine chemistry - Wikipedia [en.wikipedia.org]
• 3. chemicalbook.com [chemicalbook.com]
• 4. fishersci.com [fishersci.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. US7617934B2 - Alkyl iodide storage container and method for purification of alkyl iodide - Google Patents [patents.google.com]
• 7. echemi.com [echemi.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]

Technical Support Center: Navigating Scale-Up Challenges with Heptafluoro-5-iodopentane

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the specific challenges encountered when scaling chemical reactions involving heptafluoro-5-iodopentane. Our goal is to synthesize technical accuracy with field-proven insights, helping you transition your processes from the bench to pilot and production scales safely and efficiently.

Section 1: Core Physicochemical Properties for Scale-Up

Understanding the physical properties of heptafluoro-5-iodopentane is the first step in anticipating and mitigating scale-up challenges. Its high density and specific thermal characteristics are critical factors that differentiate it from more common laboratory reagents.

Property	Value	Implication for Scale-Up	Source
CAS Number	1513-88-8	For material identification and regulatory compliance.	[1]
Molecular Formula	C₅H₄F₇I	High fluorine content influences solubility and polarity.	[1]
Molecular Weight	323.98 g/mol	Affects molar calculations and reagent stoichiometry.	[1]
Density	1.926 g/cm³	Critical Challenge: Prone to phase separation and poor mixing with less dense solvents/reagents. Requires high-energy agitation.	[2]
Boiling Point	~80 °C	Relatively low boiling point requires careful temperature control to prevent solvent loss and pressure buildup.	[1]
Flash Point	47 °C	Classified as a combustible liquid; requires non-sparking tools and careful management of ignition sources.	[2]
Hazards	Skin, eye, and respiratory irritant (H315, H319, H335)	Demands robust personal protective equipment (PPE) and engineering controls (fume hoods, ventilated enclosures).	[2]

Section 2: Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the scale-up process in a direct question-and-answer format.

Q1: My reaction yield and selectivity decreased dramatically when moving from a 1 L flask to a 20 L reactor. What's the most likely cause?

A1: This is a classic scale-up problem rooted in fundamental physical changes. The two most probable causes are inadequate mixing and poor thermal control.

• Mixing Inefficiency: At the 1 L scale, a magnetic stir bar creates a vigorous vortex, ensuring excellent mixing. In a 20 L reactor, geometric similarity and constant power-per-volume scaling rules show that blend times can increase significantly.[3] Given the high density of heptafluoro-5-iodopentane (1.926 g/cm³), it will pool at the bottom of the reactor if agitation is insufficient, leading to a mass-transfer-limited reaction instead of a kinetically-limited one.[2][4] This creates concentration gradients and localized side reactions, damaging yield and selectivity.

• Thermal Control: The surface-area-to-volume ratio decreases drastically as you scale up.[5][6] This means the reactor's ability to remove heat is far less efficient than a small flask. If your reaction is exothermic, localized "hot spots" can form in poorly mixed regions, accelerating decomposition or side reactions that were negligible at the lab scale.[6][7]

Q2: I'm observing severe phase separation in my biphasic reaction. How can I improve mixing efficiency at scale?

A2: Addressing the density difference is key. Simply increasing the agitation speed may not be enough and can be energy-intensive. A multi-faceted approach is required:

• Mechanical Agitation: Switch from simple paddles to high-shear impellers like a Rushton turbine, which promotes radial flow and lifts the denser layer. Installing baffles in the reactor is crucial to break vortices and improve top-to-bottom turnover.[5]

• Solvent Selection: If possible, choose a solvent system that minimizes the density difference between the phases.

• Phase-Transfer Catalysts (PTCs): For reactions between immiscible aqueous and organic phases, a PTC can be highly effective. It shuttles the reactant from the aqueous phase to the organic phase where heptafluoro-5-iodopentane resides, overcoming the physical separation barrier.

Q3: How do I properly manage a reaction exotherm to prevent a thermal runaway?

A3: Proactive thermal hazard assessment is non-negotiable. A runaway reaction occurs when heat is generated faster than it can be removed, leading to a dangerous, self-accelerating cycle.[5][8]

• Calorimetry Studies: Before any scale-up, perform reaction calorimetry (e.g., using an RC1 calorimeter) to quantify the heat of reaction, maximum temperature of the synthesis reaction (MTSR), and the adiabatic temperature rise (ΔTad). This data is essential for designing a safe process.[5] A safety margin of at least 100°C between your operating temperature and the onset of thermal runaway is a good starting point.[6]

• Controlled Addition: Never batch-charge all reagents at once for a highly exothermic reaction. Implement a semi-batch process where the limiting or most reactive reagent is added slowly. The addition rate should be governed by the reactor's cooling capacity to maintain a stable internal temperature.

• Dilution: Increasing the solvent volume can act as a heat sink, though this impacts throughput.[8] The reaction vessel volume should be at least twice the total volume of all added substances to provide headspace for emergency quenching or pressure release.[8]

Q4: Column chromatography was effective in the lab, but it's not viable for purifying 5 kg of my product. What are my options?

A4: Scalable purification relies on physical property differences. For compounds derived from heptafluoro-5-iodopentane, consider these methods:

• Distillation: If your product has a significantly different boiling point from starting materials and impurities, distillation is an excellent option. However, be aware that some fluorinated compounds can form azeotropes.

• Crystallization: This is often the most cost-effective method for achieving high purity at scale.[9] You will need to perform solvent screening and develop a robust crystallization process, controlling cooling rates and seeding to manage crystal size and morphology, which are critical for filtration and drying.[7]

• Liquid-Liquid Extraction: Use this to remove water-soluble or acid/base-soluble impurities. Be mindful of the high density of your organic phase; it will likely be the bottom layer. Emulsion formation can be a challenge, so design your mixing and settling steps carefully.

Q5: What are the most critical safety considerations when handling multi-kilogram quantities of heptafluoro-5-iodopentane?

A5: Beyond its irritant properties, you must consider the risks associated with its physical properties and the larger scale.

• Containment and Ventilation: All operations should be conducted in a well-ventilated area, preferably within a walk-in fume hood or a ventilated enclosure.[2] Ensure you have adequate spill mitigation measures, such as secondary containment.

• Personal Protective Equipment (PPE): Standard lab PPE is insufficient. Use chemical-resistant gloves, splash goggles, a face shield, and impervious clothing.[2] For large-scale transfers, respiratory protection may be necessary.

• Material Handling: Due to its high density, a 20 L carboy of heptafluoro-5-iodopentane will weigh over 38 kg (~84 lbs). Use appropriate mechanical aids for lifting and transport to prevent ergonomic injuries.

• Fire Safety: As a combustible liquid, ensure all equipment is properly grounded to prevent static discharge, and use non-sparking tools.[2] Keep appropriate fire extinguishers (dry chemical, CO₂, or alcohol-resistant foam) readily available.[2]

Section 3: Troubleshooting Guides and Protocols

This section provides detailed workflows and methodologies for addressing specific scale-up challenges.

Guide 1: Troubleshooting and Optimizing Mixing in Biphasic Systems

Poor mixing is a primary cause of failure when scaling up reactions with dense, fluorinated reagents. This guide provides a logical workflow for diagnosing and solving this issue.

Troubleshooting Workflow for Biphasic Mixing

Caption: Decision tree for troubleshooting poor mixing at scale.

Experimental Protocol: Small-Scale Mixing Study

This protocol helps determine the minimum effective agitation speed on a smaller, representative scale before moving to the full-scale reactor.

• Setup: Use a 1-2 L jacketed lab reactor equipped with an overhead stirrer and a geometrically similar impeller to your large-scale reactor.

• Charge Reagents: Add heptafluoro-5-iodopentane and the second phase (e.g., aqueous buffer) in the same ratio as the planned large-scale reaction.

• Visual Observation: Start the agitator at a low RPM. Gradually increase the speed.

• Identify Minimum Agitation Speed (Njs): Note the RPM at which the denser heptafluoro-5-iodopentane layer is fully suspended and dispersed as droplets throughout the continuous phase. This is the "just suspended" speed.

• Set Operating Speed: For the scaled-up reaction, the target agitation speed should be set at a level significantly above Njs (e.g., 1.2 - 1.5 x Njs) to ensure robust mixing.

• Validate with a Test Reaction: Run a small-scale reaction at this determined speed and confirm that the reaction profile matches your successful lab-scale experiments.

Guide 2: Workflow for Thermal Hazard Assessment and Safe Scale-Up

This workflow outlines the critical steps for ensuring thermal safety during scale-up.

Thermal Safety Assessment Workflow

Caption: Workflow for assessing thermal hazards before scale-up.

Step-by-Step Methodology for Thermal Assessment

• Screening with DSC: Perform a Differential Scanning Calorimetry (DSC) run on the reaction mixture to screen for the onset temperature of any highly exothermic decomposition events. This defines the absolute upper-temperature limit for your process.

• Quantifying with RC1: Run the reaction in a Reaction Calorimeter (RC1) under process-relevant conditions. This will provide the total heat of reaction (ΔHr) and the heat flow over time.

• Calculate Adiabatic Temperature Rise (ΔTad): Use the formula: ΔTad = (-ΔHr) / (m * Cp), where 'm' is the total mass of the reactor contents and 'Cp' is the specific heat capacity of the mixture. This calculation tells you how hot the reaction would get if all cooling failed.

• Risk Assessment: A process is generally considered to have a low thermal risk if the ΔTad is less than 50 °C. Crucially, the Maximum Temperature of the Synthesis Reaction (MTSR = Tprocess + ΔTad) must be significantly lower than the decomposition onset temperature found by DSC.[6]

• Process Design: Based on the risk assessment, design the large-scale process. For exothermic reactions, this will almost always be a semi-batch process where reagent addition is the rate-limiting step, ensuring heat generation never exceeds the reactor's heat removal capacity.

References

• AIChE. (2017). Evaluating Mixing Techniques for Scale-up Processes. Retrieved from [Link][3]

• INDOFINE Chemical Company, Inc. 1,1,1,2,2,3,3-HEPTAFLUORO-5-IODOPENTANE. Retrieved from [Link][1]

• CatSci Ltd. Some Scale-Up Considerations. Retrieved from [Link][5]

• Cantillo, D., & Kappe, C. O. (2017). Halogenation of organic compounds using continuous flow and microreactor technology. Reaction Chemistry & Engineering, 2(1), 7-19.[10]

• Reddit. (2021). What are issues/things to consider when scaling up reactions from the lab to a factory? Retrieved from [Link][4]

• Veryst Engineering. (n.d.). Scaling Yield and Mixing in Chemical Reactors. Retrieved from [Link][11]

• Siler, D. A. (2018). Challenges of scaling up chemical processes (based on real life experiences). Presented at the AIChE Spring Meeting and Global Congress on Process Safety.[12]

• Pharmaceutical Technology. (2014). Overcoming Challenges in Fluorine-Based Chemistry. Retrieved from [Link][13]

• Division of Research Safety, University of Illinois. (2019). Scale-up Reactions. Retrieved from [Link][8]

• Le, G. T. (2014). Managing Hazards for Scale Up of Chemical Manufacturing Processes. ACS Symposium Series, 1188, 1-15.[6]

• Okazoe, T. (2009). Overview on the history of organofluorine chemistry from the viewpoint of material industry. Proceedings of the Japan Academy, Series B, 85(8), 276-289.[14]

• Neuland Labs. (2017). 5 Common Challenges in Scaling Up an API. Retrieved from [Link][7]

• ResearchGate. (2021). Research progress on preparation and purification of fluorine-containing chemicals in lithium-ion batteries. Retrieved from [Link][9]

• Mitchell, D., & Moseley, J. D. (2012). Rapid Scale Up Using Hazardous Reagents: The Challenge of Risk Mitigation. Organic Process Research & Development, 16(1), 78-85.[15]

Sources

• 1. 1,1,1,2,2,3,3-HEPTAFLUORO-5-IODOPENTANE | 1513-88-8 | INDOFINE Chemical Company [indofinechemical.com]
• 2. echemi.com [echemi.com]
• 3. Evaluating Mixing Techniques for Scale-up Processes | AIChE [aiche.org]
• 4. reddit.com [reddit.com]
• 5. catsci.com [catsci.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. 5 Common Challenges in Scaling Up an API | Neuland Labs [neulandlabs.com]
• 8. - Division of Research Safety | Illinois [drs.illinois.edu]
• 9. researchgate.net [researchgate.net]
• 10. Halogenation of organic compounds using continuous flow and microreactor technology - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/C6RE00186F [pubs.rsc.org]
• 11. Scaling Yield and Mixing in Chemical Reactors | Veryst Engineering [veryst.com]
• 12. Challenges of scaling up chemical processes (based on real life experiences) - American Chemical Society [acs.digitellinc.com]
• 13. pharmtech.com [pharmtech.com]
• 14. Overview on the history of organofluorine chemistry from the viewpoint of material industry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Refining Workup Procedures for Fluorous Synthesis

Welcome to the technical support center for fluorous synthesis workup procedures. This guide is designed for researchers, scientists, and drug development professionals who are leveraging fluorous chemistry to streamline their synthetic and purification workflows. Fluorous synthesis offers a powerful alternative to traditional methods by combining the advantages of solution-phase reactivity with the simplicity of solid-phase purification.[1] However, like any specialized technique, it comes with its own set of challenges.

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you navigate and optimize your fluorous workup procedures, ensuring high purity and yield for your target compounds.

I. Troubleshooting Guide: Fluorous Solid-Phase Extraction (F-SPE)

Fluorous Solid-Phase Extraction (F-SPE) is a cornerstone of "light fluorous" synthesis, where molecules with a lower fluorine content are separated from non-fluorous components using a fluorous-derivatized silica gel.[2][3] This technique is lauded for its efficiency, especially in parallel synthesis and library generation.[4][5] However, several issues can arise during the process.

Issue 1: Poor Recovery of Fluorous-Tagged Compound

You've completed your reaction and loaded the crude mixture onto the F-SPE cartridge. After elution, you find that a significant portion of your fluorous-tagged product is missing.

Potential Causes & Solutions:

• Cause A: Premature Elution of the Fluorous Compound. The fluorous-tagged compound may have eluted during the initial "fluorophobic" wash step, where non-fluorous impurities are intended to be removed.[6] This can happen if the wash solvent is too "fluorophilic."

  • Solution: The fluorophilicity of the wash solvent is critical. A common mistake is using a solvent system that is too strong, causing the fluorous-tagged compound to "break through" the column prematurely. The polarity of the solvent does not directly correlate with its fluorophilicity. For instance, while methanol is more polar than acetonitrile, it is also more fluorophilic.[6]

    • Actionable Step: Decrease the fluorophilicity of your wash solvent. If you are using an 80:20 MeOH/H₂O mixture, try switching to 80:20 MeCN/H₂O or even a 90:10 DMF/H₂O mixture for compounds that are particularly sensitive to premature elution.[6] For water-sensitive compounds, 100% DMSO can be an effective fluorophobic wash.[6]

• Cause B: Incomplete Elution from the Cartridge. Your fluorous-tagged compound may be too strongly retained on the fluorous silica gel and is not being completely eluted during the "fluorophilic" elution step.

  • Solution: The choice of the fluorophilic elution solvent is just as important as the fluorophobic wash.

    • Actionable Step: Increase the fluorophilicity of your elution solvent. A common starting point for elution is a polar organic solvent like methanol or THF.[5] If you are experiencing poor recovery, consider using a more fluorophilic solvent. A list of solvents in increasing order of fluorophilicity is: H₂O < DMSO < DMF < MeOH < MeCN < THF.[6] For very strongly retained compounds, a fluorous solvent like HFC-7100 (C₄F₉OCH₃) may be necessary, although less common in standard F-SPE.[6]

• Cause C: Insufficient Equilibration of the F-SPE Cartridge. The cartridge was not properly conditioned before loading the sample, leading to inconsistent interactions between the fluorous-tagged compound and the stationary phase.

  • Solution: Proper conditioning ensures that the fluorous stationary phase is ready to interact effectively with your fluorous-tagged molecules.

    • Actionable Step: Always pre-condition the F-SPE cartridge with the fluorophobic wash solvent before loading your sample.[5][7] This ensures that the stationary phase is properly solvated and ready for optimal separation.

Issue 2: Contamination of the Final Product with Non-Fluorous Impurities

After eluting your fluorous-tagged compound, you observe the presence of starting materials or byproducts in your final product fraction.

Potential Causes & Solutions:

• Cause A: Inefficient Washing of Non-Fluorous Components. The fluorophobic wash was not sufficient to remove all the non-fluorous impurities.

  • Solution: The volume and composition of the wash solvent are key.

    • Actionable Step: Increase the volume of the fluorophobic wash. Instead of a single wash, consider multiple smaller volume washes to improve efficiency. Also, re-evaluate your wash solvent. A slightly more fluorophilic wash (while still being fluorophobic enough to retain your tagged compound) might be necessary to remove more polar non-fluorous impurities.

• Cause B: Overloading the F-SPE Cartridge. The amount of crude reaction mixture loaded onto the cartridge exceeded its capacity.

  • Solution: Overloading the cartridge can lead to "channeling," where the sample does not interact uniformly with the stationary phase, allowing impurities to co-elute with the product.

    • Actionable Step: As a general rule, the mass of the crude sample should be around 5-10% of the mass of the fluorous silica gel in the cartridge.[4][6] If you are purifying a larger scale reaction, use a larger F-SPE cartridge or split the sample between multiple cartridges.

• Cause C: Sample Dissolved in a Too-Fluorophilic Solvent. The solvent used to dissolve and load the crude reaction mixture is too fluorophilic, causing both fluorous and non-fluorous components to move through the column too quickly.

  • Solution: The loading solvent should ideally be the same as or very similar to the fluorophobic wash solvent.

    • Actionable Step: Dissolve your crude mixture in a minimal amount of a fluorophobic solvent like DMF or DMSO before loading it onto the conditioned cartridge.[6] Avoid dissolving the sample in highly fluorophilic solvents like THF for loading.[6]

Visualizing the F-SPE Workflow

To better understand the process, here is a diagram illustrating the key steps of a standard Fluorous Solid-Phase Extraction.

Sources

• 1. Fluorous tagging strategy for solution-phase synthesis of small molecules, peptides and oligosaccharides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. books.rsc.org [books.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Automation of Fluorous Solid-Phase Extraction for Parallel Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. silicycle.com [silicycle.com]
• 6. Synthetic applications of fluorous solid-phase extraction (F-SPE) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Fluorous solid-phase extraction (F-SPE) as a pilot tool for quantitative determination of perfluorochemicals in water samples coupled with liquid chromatography-tandem mass spectrometry - RSC Advances (RSC Publishing) [pubs.rsc.org]

dealing with skin or eye exposure to 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane

Technical Support Center: 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane Exposure

A Guide for Researchers and Laboratory Professionals

This guide provides immediate, actionable protocols and in-depth answers to frequently asked questions regarding skin or eye exposure to 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane. As a Senior Application Scientist, my objective is to equip you with the knowledge to respond effectively in an emergency, understand the reasoning behind these protocols, and ensure your safety in the laboratory.

Emergency First Aid Protocols

Immediate and correct action is critical to mitigate harm from chemical exposure. The following tables summarize the essential first aid steps.

Table 1: Immediate Response to Exposure

Exposure Type	Step 1: Immediate Action	Step 2: Decontamination	Step 3: Medical Attention
Skin Contact	Immediately remove all contaminated clothing and jewelry.[1][2]	Wash the affected area thoroughly with soap and plenty of water for at least 15 minutes.[3][4][5][6]	If skin irritation develops or persists, seek medical help.[3]
Eye Contact	Do NOT rub the eye.[7] Immediately begin flushing the eye.	Rinse the eye cautiously and continuously with lukewarm water for at least 15-20 minutes.[3][6][7][8][9] Remove contact lenses if present and easy to do, but do not interrupt flushing.[3][6][7][10]	Seek IMMEDIATE medical attention from an eye specialist (ophthalmologist).[7][8]

Troubleshooting Guides & FAQs

This section addresses common questions and concerns that may arise during an exposure event, providing the scientific rationale behind the recommended safety procedures.

Skin Exposure FAQs

Q1: I only spilled a small amount on my gloved hand and immediately removed the glove. Do I still need to wash my hand?

A1: Yes, absolutely. It is crucial to assume that a breach of your personal protective equipment (PPE) has resulted in skin contact. Even if asymptomatic, immediate washing is a mandatory precautionary step. Some chemical reactions or irritations can have a delayed onset.[1] Washing with soap and water is the most effective way to remove any residual chemical that may have permeated the glove material.

Q2: Why is it so important to remove contaminated clothing immediately?

A2: Contaminated clothing acts as a reservoir, holding the chemical directly against your skin.[2] This prolongs the contact time, increasing the severity of potential skin irritation and the likelihood of the substance being absorbed. Prompt removal of all affected items, including jewelry or watches, is a critical step to stop the exposure.[1][2]

Q3: What is the mechanism behind washing with soap and water? Why not just water?

A3: While water is an effective rinsing agent, 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane, like many halogenated organic compounds, is likely to have low solubility in water. Soap is amphiphilic, meaning it has both a water-loving (hydrophilic) head and an oil-loving (lipophilic) tail. The lipophilic tail can dissolve the chemical, while the hydrophilic head allows it to be washed away by water. This combination is significantly more effective at decontaminating the skin than water alone.[1][4]

Q4: The Safety Data Sheet (SDS) mentions "Causes skin irritation." What specific symptoms should I be looking for?

A4: Skin irritation will typically manifest as redness, itching, a burning sensation, or the development of a rash.[3][11] Prolonged contact with similar fluorinated compounds may also lead to defatting of the skin, causing dryness and cracking. Any visible or sensory change in the skin at the contact site should be monitored, and if irritation persists after thorough washing, medical advice should be sought.[3]

Caption: Workflow for responding to skin exposure incidents.

Eye Exposure FAQs

Q1: Why is the recommended flushing time for eyes at least 15-20 minutes?

A1: The 15-20 minute flushing period is a widely accepted standard for chemical exposures to the eye.[7][8][9] This extended duration is necessary to ensure the chemical is diluted to a non-harmful concentration and physically washed away from all surfaces of the eye, including under the eyelids. The cornea is a delicate and sensitive tissue, and insufficient rinsing can lead to severe and potentially permanent damage. The American National Standards Institute (ANSI) specifies that emergency eyewash stations must be capable of providing a 15-minute flow.[9]

Q2: Can I use a neutralizing agent or eye drops to counteract the chemical?

A2: No. You must never attempt to neutralize a chemical in the eye with another substance.[8] The heat generated from a neutralization reaction (an exothermic process) can cause a thermal burn on top of the chemical injury. Furthermore, introducing another chemical can exacerbate the damage. Only use clean, lukewarm water or a sterile saline eyewash solution.[7][9] Do not use any medicated eye drops unless specifically instructed to do so by emergency medical personnel.[7]

Q3: Is it safe to remove my contact lenses during an exposure event?

A3: Yes, if you are wearing contact lenses, they should be removed as soon as possible, but without delaying the start of irrigation.[3][7][10] Contact lenses can trap chemicals against the cornea, preventing them from being washed away and intensifying the injury.[10] If possible, have someone else remove them while you continue to flush the eye, or briefly pause the flushing to remove them yourself and then immediately resume.

Q4: The SDS classifies this as causing "serious eye irritation." What does this mean in terms of potential injury?

A4: "Serious eye irritation" (Category 2A) indicates that upon contact, the chemical can cause significant, but reversible, damage to the eye within 21 days of exposure.[3] Symptoms include pain, redness, swelling, and excessive tearing.[4] The authoritative classification implies a risk of substantial injury, which is why immediate and thorough flushing followed by a professional medical evaluation is non-negotiable.

Caption: Critical response workflow for eye exposure incidents.

References

• First Aid Procedures for Chemical Hazards. NIOSH - CDC. [Link]

• Standard Operating Procedure for Field Equipment Cleaning and Decontamination at the Field Equipment Center. US EPA. [Link]

• First aid for eyes. St John Ambulance. [Link]

• Contamination Prevention and Decontamination. BioFire Diagnostics. [Link]

• Chemical splash in the eye: First aid. Mayo Clinic. [Link]

• Skin Exposure First Aid. Missouri Poison Center. [Link]

• Eye Exposure First Aid. Missouri Poison Center. [Link]

• First Aid for Poison Exposures. Poison Prevention. [Link]

• First Aid: Chemical Exposure. UMass Memorial Health. [Link]

• First Aid for Poisoning. Poison Prevention. [Link]

• Acute Exposure Guideline Levels for Selected Airborne Chemicals: Volume 18. National Academies of Sciences, Engineering, and Medicine. [Link]

• DECONTAMINATION PROCEDURES. California State Water Resources Control Board. [Link]

• HAZARD SUMMARY: IODINE PENTAFLUORIDE. New Jersey Department of Health. [Link]

Sources

• 1. Skin Exposure First Aid - Trusted Poison Help - Missouri Poison Center [missouripoisoncenter.org]
• 2. First Aid: Chemical Exposure | UMass Memorial Health [ummhealth.org]
• 3. echemi.com [echemi.com]
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• 9. CCOHS: First Aid for Chemical Exposures [ccohs.ca]
• 10. Eye Exposure First Aid - Trusted Poison Help - Missouri Poison Center [missouripoisoncenter.org]
• 11. nj.gov [nj.gov]

Technical Support Center: Reaction Monitoring for Heptafluoro-5-iodopentane

Welcome to the technical support center for monitoring chemical reactions involving heptafluoro-5-iodopentane (C₅F₇I). This guide is designed for researchers, scientists, and drug development professionals who utilize this versatile fluorinated building block. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles and field-tested insights to help you navigate the nuances of your experiments. This center is structured in a question-and-answer format to directly address the specific challenges you may encounter.

Section 1: FAQs - Choosing Your Monitoring Technique

This section addresses the most common initial questions regarding the selection of an appropriate analytical method for your specific reaction.

Q1: What are the primary analytical techniques for monitoring reactions involving heptafluoro-5-iodopentane?

A1: The most effective techniques for monitoring reactions with heptafluoro-5-iodopentane leverage the unique properties of the fluorine atoms and the overall volatility of the compound. The primary methods are:

• ¹⁹F Nuclear Magnetic Resonance (NMR) Spectroscopy: This is often the most powerful and informative technique. Due to the 100% natural abundance and high sensitivity of the ¹⁹F nucleus, it provides a clean spectral window with a large chemical shift dispersion, allowing for clear differentiation between the starting material, intermediates, and products.[1][2][3] Quantitative ¹⁹F NMR (qNMR) can provide accurate, real-time kinetic data and in-situ yield determinations without the need for response factors or authentic reference standards for every component.[4][5]

• Gas Chromatography-Mass Spectrometry (GC-MS): Given the volatility of heptafluoro-5-iodopentane and many of its derivatives, GC-MS is an excellent choice for offline reaction monitoring. It offers high separation efficiency and provides structural information from the mass fragmentation patterns.[6]

• In-situ Fourier Transform Infrared (FT-IR) Spectroscopy: For real-time monitoring directly within the reaction vessel, in-situ FT-IR can be highly effective.[7][8] It tracks changes in the concentration of functional groups by monitoring characteristic vibrational frequencies, such as C-F and C-I stretches.

Q2: How do I select the best monitoring technique for my specific reaction, such as a radical addition versus a nucleophilic substitution?

A2: The choice of technique depends on the reaction type, the expected intermediates, and the information you need (e.g., kinetics vs. endpoint).

• For Radical Additions: These reactions often involve the homolytic cleavage of the C-I bond.[9][10]

  • ¹⁹F NMR is ideal for these reactions. You can directly observe the disappearance of the signal corresponding to the CF₂I group in the starting material and the appearance of new signals for the CF₂ group in the product. The large chemical shift change provides a clear window to monitor the reaction progress.

  • GC-MS is also very suitable , especially for tracking the formation of various addition products and potential side products.

• For Nucleophilic Substitution Reactions: In these reactions, the iodide is displaced by a nucleophile.[11][12][13][14]

  • ¹⁹F NMR remains a top choice for the same reasons as in radical additions. The electronic environment of the fluorine atoms changes significantly upon substitution, leading to distinct new signals.

  • In-situ FT-IR can be advantageous if the incoming nucleophile or the product has a strong, unique IR absorbance that is well-separated from the starting material and solvent bands. This allows for real-time kinetic analysis without sampling.[15]

The following decision-making workflow can help guide your selection:

Caption: Decision workflow for selecting a reaction monitoring technique.

Q3: What are the key differences between offline (e.g., GC-MS) and online/in-situ (e.g., FT-IR, FlowNMR) monitoring for this compound?

A3: The main differences lie in temporal resolution, sample handling, and potential for reaction perturbation.

Feature	Offline Monitoring (e.g., GC-MS)	Online/In-situ Monitoring (e.g., FT-IR, FlowNMR)
Temporal Resolution	Lower; provides discrete snapshots in time.	High; provides continuous or near-continuous data.[8][16][17]
Sample Handling	Requires quenching and workup of aliquots.	Non-invasive; no sample removal is necessary.[7]
Reaction Perturbation	Potential for introducing error during sampling and quenching.	Minimal to no perturbation of the reaction system.
Kinetic Analysis	More complex to construct kinetic profiles.	Ideal for detailed kinetic and mechanistic studies.[18]
Experimental Setup	Simpler initial setup.	Can require more complex initial setup (e.g., probe insertion, flow cell).[19]

Table 1: Comparison of offline vs. online monitoring techniques.

Section 2: Troubleshooting Guide - Gas Chromatography (GC-MS)

Q1: My GC peaks for heptafluoro-5-iodopentane and its products are broad or tailing. What is the cause and how can I fix it?

A1: Peak tailing for fluorinated compounds is often due to active sites in the GC system.

• Cause: Exposed silanol groups in the inlet liner or on the column stationary phase can interact with the polarizable iodine atom or the electronegative fluorine atoms, leading to poor peak shape.[20]

• Solution:

  • Use a Deactivated Inlet Liner: Ensure you are using a high-quality, deactivated glass wool liner. Replace the liner regularly.

  • Column Choice: Employ a column with a low-bleed, inert stationary phase (e.g., a 5% phenyl-methylpolysiloxane).

  • Column Conditioning: Properly condition the column according to the manufacturer's instructions to ensure optimal inertness.[20]

  • Inlet Temperature: Optimize the inlet temperature. Too low, and you get slow vaporization; too high, and you risk thermal decomposition.

Q2: I'm not seeing my product peak, only the starting material. What should I check?

A2: This common issue can stem from several sources, from the reaction itself to the analytical setup.

• Possible Causes & Solutions:

  • Reaction Failure: First, confirm the reaction is actually working. Take a crude ¹⁹F NMR of the reaction mixture if possible, as it's less prone to analysis artifacts.

  • Product Adsorption: Your product may be more polar than the starting material and could be adsorbing onto active sites in the injector or column.[21] Try injecting a known standard of the expected product if available.

  • Thermal Instability: The product might be degrading in the hot GC inlet. Try lowering the inlet temperature in 20°C increments.

  • Incorrect GC Method: The product may have a much higher boiling point and is not eluting during the run. Increase the final oven temperature and/or extend the run time.

Q3: The mass spectrum is confusing and doesn't show the expected molecular ion.

A3: Perfluoroalkyl iodides and their derivatives often undergo extensive fragmentation under standard Electron Ionization (EI) conditions.

• Cause: The C-I bond is relatively weak and readily cleaves. You will likely see a prominent peak for [M-I]⁺. Subsequent losses of CF₂ fragments are also very common. The molecular ion peak [M]⁺ may be weak or entirely absent.

• Solution:

  • Look for Characteristic Fragments: Focus on identifying the [M-I]⁺ peak and the pattern of CF₂ losses. For heptafluoro-5-iodopentane, look for the loss of 127 m/z (Iodine).

  • Consider Chemical Ionization (CI): If available, using a softer ionization technique like CI can often preserve the molecular ion or produce a clear [M+H]⁺ adduct, simplifying spectral interpretation.[22][23][24]

Section 3: Troubleshooting Guide - ¹⁹F NMR Spectroscopy

Q1: My ¹⁹F NMR spectrum shows more signals than expected. What could they be?

A1: Unexpected signals in ¹⁹F NMR are common but can usually be identified systematically.

• Possible Sources:

  • Side Products: Your reaction may not be as clean as anticipated. Perfluoroalkyl iodides can undergo side reactions, especially in radical processes.[9]

  • Intermediates: You may be observing a stable or semi-stable reaction intermediate.

  • Degradation: The starting material or product could be degrading under the reaction conditions or during sample preparation.

  • Impurities: Check the purity of your starting heptafluoro-5-iodopentane.

• Troubleshooting Steps:

  • Acquire a Spectrum of the Starting Material: Always run a clean spectrum of your starting material to identify any pre-existing impurities.

  • Time-Course Study: Take spectra at different time points. Intermediates should rise and then fall, while side products will likely just grow over time.

  • 2D NMR: If you have access to it, a ¹⁹F-¹⁹F COSY or other 2D NMR experiment can help establish connectivity between the fluorine signals and piece together the structures of unknown species.[25][26]

Q2: The integration of my reactant and product signals seems incorrect for quantitative analysis (qNMR). How can I improve accuracy?

A2: Accurate quantification with ¹⁹F NMR requires careful attention to acquisition parameters.[27][28]

• Cause: The primary culprit is often incomplete T₁ relaxation. Different fluorine nuclei in your reactant, product, and internal standard can have significantly different longitudinal relaxation times (T₁). If the relaxation delay (d1) is too short, signals with longer T₁ values will be partially saturated, leading to artificially low integrals.

• Solution:

  • Increase the Relaxation Delay: To ensure full relaxation, set the relaxation delay to at least 5 times the longest T₁ value in your sample. A delay of 25-30 seconds is often a safe starting point for quantitative fluorine NMR.[29]

  • Use an Internal Standard: Add a known amount of an inert, fluorinated compound with a simple spectrum (e.g., trifluorotoluene) to the reaction mixture or aliquot. This allows you to calculate the absolute concentration of other species.[29]

  • Check Excitation Profile: On high-field instruments, ensure your excitation pulse is uniform across the entire spectral width containing your signals of interest. Using a lower-field benchtop NMR can sometimes minimize these systematic errors.[28]

Section 4: Protocols and Workflows

Protocol 1: Offline Reaction Monitoring using GC-MS

This protocol outlines a robust method for taking and analyzing time-point samples from a reaction.

Objective: To determine the percent conversion of heptafluoro-5-iodopentane to its product over time.

Methodology:

• Set up the Reaction: Assemble your reaction under the desired conditions (e.g., inert atmosphere, specific temperature).

• Initial Sample (t=0): Before initiating the reaction (e.g., before adding a catalyst or starting heating), withdraw a small aliquot (e.g., 50 µL) from the reaction mixture.

• Quench the Sample: Immediately add the aliquot to a vial containing a quenching solution (e.g., 1 mL of cold ethyl acetate with a small amount of saturated sodium thiosulfate solution if quenching an oxidant). This vial should also contain a known amount of an internal standard (e.g., dodecane).

• Sample Workup: Shake the vial vigorously. If necessary, separate the organic layer. Pass the organic layer through a small plug of silica or a drying agent like Na₂SO₄.

• GC-MS Analysis: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC-MS.

• Repeat Sampling: At predetermined time intervals (e.g., 1h, 2h, 4h, etc.), repeat steps 2-5.

• Data Analysis: For each time point, integrate the peak areas for the heptafluoro-5-iodopentane, the product, and the internal standard. Calculate the response factor for the starting material and product relative to the internal standard using a calibration curve. Use these response factors to determine the concentration and percent conversion at each time point.

Protocol 2: In-Situ Reaction Monitoring using ¹⁹F NMR

This protocol describes how to set up a kinetic experiment directly in the NMR spectrometer.

Objective: To obtain real-time kinetic data for a reaction involving heptafluoro-5-iodopentane.

Methodology:

• Prepare the NMR Tube: In an NMR tube, dissolve the heptafluoro-5-iodopentane and any other stable starting materials in a suitable deuterated solvent (e.g., CDCl₃, CD₃CN). Add a quantitative internal standard (e.g., trifluorotoluene).

• Shim the Spectrometer: Place the NMR tube in the spectrometer and obtain a good lock and shim on the sample.

• Acquire t=0 Spectrum: Acquire a quantitative ¹⁹F NMR spectrum before initiating the reaction. Ensure the relaxation delay is sufficient (e.g., 30s).

• Initiate the Reaction: Quickly eject the sample, inject the final reagent (e.g., a catalyst solution or nucleophile) with a syringe, shake vigorously for a few seconds, and re-insert the tube into the spectrometer.

• Automated Acquisition: Immediately start an automated array of ¹⁹F NMR experiments at set time intervals. Most NMR software allows you to program a loop of acquisitions over a desired period.[29]

• Data Processing: Process the arrayed spectra. For each time point, integrate the signals for the starting material, product, and internal standard.

• Kinetic Analysis: Plot the concentration of the reactant and product versus time to determine the reaction rate and order.

Section 5: Data Summary Tables

Table 2: Characteristic ¹⁹F NMR Chemical Shifts (Approximate)

Functional Group	Chemical Shift Range (ppm vs. CFCl₃)
CF₃-CF₂-	~ -80 to -85
-CF₂-CF₂-CF₂-	~ -120 to -126
-CF₂-CH₂-	~ -110 to -115
-CF₂-I	~ -60 to -65
-CF₂-Product	Highly variable, depends on substituent

Note: Chemical shifts are highly dependent on the solvent and molecular structure.

Table 3: Common GC-MS Fragmentation Patterns for C₅F₇I Derivatives

Ion	Description	Comments
[M]⁺	Molecular Ion	Often weak or absent in EI-MS.
[M-I]⁺	Loss of Iodine	Usually a very prominent peak.
[CₓFᵧ]⁺	Fluorocarbon Fragments	A series of peaks corresponding to fragments of the perfluoroalkyl chain.

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Reference Data & Comparative Studies

1H NMR spectrum of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane

A Comprehensive Guide to the 1H NMR Spectrum of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane: Analysis, Comparison, and Experimental Protocol

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique in modern chemistry, providing profound insights into molecular structure.[1] For researchers and professionals in drug development and materials science, understanding the nuances of NMR spectra for complex molecules is paramount. This guide offers an in-depth analysis of the 1H NMR spectrum of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane, a compound of interest in synthetic chemistry. Due to the presence of multiple fluorine atoms and an iodine atom, its proton NMR spectrum exhibits characteristic features that can be understood through fundamental principles and comparison with related structures.

This guide will first predict the expected 1H NMR spectrum of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane, then compare it with the spectra of analogous compounds to provide a comprehensive understanding. Finally, a detailed experimental protocol for acquiring a high-quality spectrum is presented.

Predicted 1H NMR Spectrum of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane

The structure of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane (C5H4F7I) contains two distinct sets of protons, leading to two signals in the 1H NMR spectrum.[2][][4][5][6]

Molecular Structure:

Caption: Workflow for acquiring a 1H NMR spectrum.

• Locking and Shimming: Insert the NMR tube into the spectrometer. The instrument will "lock" onto the deuterium signal of the solvent to stabilize the magnetic field. "Shimming" is the process of optimizing the homogeneity of the magnetic field to obtain sharp spectral lines.

• Tuning the Probe: The NMR probe should be tuned to the resonance frequency of the protons (1H).

3. Acquisition Parameters:

• Pulse Sequence: A standard single-pulse experiment is typically sufficient for a straightforward 1H NMR spectrum.

• Spectral Width: Set a spectral width that encompasses the expected chemical shift range (e.g., 0-10 ppm).

• Number of Scans: To improve the signal-to-noise ratio, multiple scans are acquired and averaged. A typical range is 8 to 64 scans.

• Relaxation Delay: A delay between pulses (e.g., 1-5 seconds) is necessary to allow the nuclei to return to their equilibrium state.

4. Data Processing:

• Fourier Transform: The raw data (Free Induction Decay or FID) is converted into a frequency-domain spectrum using a Fourier transform.

• Phasing: The spectrum is phased to ensure that all peaks are in the absorptive mode.

• Baseline Correction: The baseline of the spectrum is corrected to be flat.

• Integration: The area under each peak is integrated to determine the relative number of protons giving rise to each signal.

• Referencing: The chemical shift axis is referenced to the TMS signal at 0 ppm.

Conclusion

The 1H NMR spectrum of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane is predicted to show two distinct signals corresponding to the two methylene groups. The α-protons adjacent to the iodine are expected to appear as a triplet downfield, while the β-protons adjacent to the perfluoroalkyl chain will likely be a triplet of triplets, also in the downfield region. By understanding the fundamental principles of chemical shift and spin-spin coupling, and by comparing with analogous structures, a detailed interpretation of the spectrum can be achieved. The provided experimental protocol outlines the necessary steps for researchers to obtain a high-quality spectrum for this and similar fluorinated compounds, aiding in structural verification and further research.

References

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A Comparative Guide to the Spectroscopic Analysis of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane

For Researchers, Scientists, and Drug Development Professionals

The Power of Multinuclear NMR: A Dual-Pronged Approach with ¹³C and ¹⁹F Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy stands as the cornerstone for the structural elucidation of organic molecules. For fluorinated compounds, a multinuclear approach, particularly employing ¹³C and ¹⁹F NMR, offers a wealth of information. The ¹⁹F nucleus, with its 100% natural abundance and a spin of ½, provides high sensitivity, rivaling that of ¹H NMR.[1] Furthermore, the vast chemical shift range of ¹⁹F NMR, which can span over 800 ppm, minimizes signal overlap and offers exceptional sensitivity to the local electronic environment.[1]

Predicted ¹⁹F NMR Spectrum of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane

Based on established chemical shift ranges for perfluoroalkyl chains, the ¹⁹F NMR spectrum of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane is expected to exhibit three distinct signals corresponding to the -CF₃, -CF₂-, and -CF₂- groups.

• -CF₃ Group (Position 1): The terminal trifluoromethyl group is anticipated to resonate in the region of -80 to -85 ppm relative to CFCl₃.

• -CF₂- Groups (Positions 2 and 3): The two difluoromethylene groups will have distinct chemical shifts due to their different proximities to the non-fluorinated portion of the molecule. The -CF₂- group at position 2, adjacent to the -CF₃ group, is expected to appear around -120 to -126 ppm. The -CF₂- group at position 3, closer to the ethyl-iodide moiety, will likely be found further downfield, in the range of -110 to -115 ppm.

These signals will exhibit complex splitting patterns due to homo- and heteronuclear coupling. The ¹⁹F-¹⁹F coupling constants are typically larger than ¹H-¹H couplings.

Predicted ¹³C NMR Spectrum: The Impact of Fluorine Coupling

The ¹³C NMR spectrum of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane will display five signals, each split into multiplets due to coupling with the neighboring fluorine atoms. This ¹³C-¹⁹F coupling can be substantial, often making the signals for fluorinated carbons difficult to detect due to the signal intensity being spread across multiple lines.[2]

• Fluorinated Carbons (Positions 1, 2, and 3): These carbons will appear as complex multiplets due to one-bond and two-bond ¹³C-¹⁹F coupling. The one-bond coupling constants (¹JCF) are typically large, in the range of 250-350 Hz.

• Non-Fluorinated Carbons (Positions 4 and 5): The -CH₂- groups will also show splitting due to two- and three-bond coupling to the fluorine atoms, albeit with smaller coupling constants. The carbon bearing the iodine atom (Position 5) will be significantly shifted downfield.

The expected chemical shifts for the carbon atoms are summarized in the table below, with the understanding that the signals for C1, C2, and C3 will be complex multiplets.

Carbon Position	Expected Chemical Shift (ppm)	Multiplicity
1 (-CF₃)	115 - 125	Quartet of triplets
2 (-CF₂-)	105 - 115	Triplet of quartets
3 (-CF₂-)	100 - 110	Triplet of triplets
4 (-CH₂-)	30 - 40	Triplet of triplets
5 (-CH₂I)	5 - 15	Triplet

Comparative Analysis with Alternative Techniques

While NMR provides unparalleled detail for structural elucidation, other spectroscopic techniques offer complementary information and are often used for routine analysis and quantification.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds.[3] For 1,1,1,2,2,3,3-heptafluoro-5-iodopentane, GC would provide a retention time that is characteristic of the compound under specific chromatographic conditions. The subsequent mass spectrometric analysis would yield a fragmentation pattern that can be used for identification.

Expected Fragmentation Pattern:

Electron ionization (EI) of perfluoroalkyl iodides typically results in the cleavage of the C-I bond, leading to a prominent fragment corresponding to the perfluoroalkyl cation. Other characteristic fragments would arise from the loss of CF₂ units. The presence of the iodine atom would also be indicated by its characteristic isotopic pattern if the molecular ion is observed.

Fourier-Transform Infrared Spectroscopy (FTIR)

FTIR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule.[4] The FTIR spectrum of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane will be dominated by strong absorption bands associated with the C-F bonds.

Expected Characteristic Absorptions:

• C-F Stretching: Strong, broad absorptions in the region of 1100-1300 cm⁻¹. The multiplicity of these bands can sometimes provide information about the different types of C-F bonds (e.g., -CF₃ vs. -CF₂-).

• C-I Stretching: A weaker absorption is expected in the lower frequency region of the spectrum, typically around 500-600 cm⁻¹.

• C-H Stretching: Absorptions corresponding to the C-H stretching of the methylene groups will be observed in the 2850-2960 cm⁻¹ region.

Experimental Protocols

NMR Sample Preparation and Data Acquisition

A standardized protocol is crucial for obtaining high-quality, reproducible NMR data.

Protocol for ¹⁹F and ¹³C NMR Analysis:

• Sample Preparation:

  • Dissolve 10-20 mg of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane in approximately 0.6 mL of a deuterated solvent. Deuterated chloroform (CDCl₃) or deuterated acetone ((CD₃)₂CO) are suitable choices for many fluorinated compounds.[5]

  • Add an internal reference standard. For ¹⁹F NMR, CFCl₃ (0 ppm) is the primary reference, though other secondary standards can be used.[6][7] For ¹³C NMR, the residual solvent peak can be used as a reference.

• ¹⁹F NMR Data Acquisition:

  • Acquire a standard one-dimensional ¹⁹F spectrum. Due to the wide chemical shift range, a large spectral width may be necessary for initial scouting.

  • Employ proton decoupling to simplify the spectrum and improve the signal-to-noise ratio.

• ¹³C NMR Data Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Longer acquisition times may be necessary to obtain a good signal-to-noise ratio for the fluorinated carbons due to signal splitting.

Workflow for NMR Analysis

Conclusion: A Multi-faceted Approach to Characterization

The comprehensive analysis of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane necessitates a multi-technique approach. While ¹⁹F and ¹³C NMR provide the most detailed structural information, GC-MS and FTIR offer valuable complementary data for identification and purity assessment. By understanding the expected spectroscopic signatures based on the principles outlined in this guide and by comparing them to data from analogous compounds, researchers can confidently characterize this and other novel fluorinated molecules, paving the way for their application in various scientific endeavors.

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Navigating the Fragmentation Maze: A Comparative Guide to the Mass Spectrometry of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane

The Analytical Dichotomy of a Halogenated Alkane

1,1,1,2,2,3,3-Heptafluoro-5-iodopentane (C₅H₄F₇I), with a molecular weight of 323.98 g/mol [1][2][3], presents a unique analytical challenge. Its structure combines the extreme stability of a fluorinated alkyl chain with the relative lability of a terminal iodine atom. This dichotomy dictates its behavior under mass spectrometric analysis, offering distinct fragmentation patterns that are key to its structural elucidation. This guide will primarily focus on the gold-standard technique for such volatile compounds, Electron Ionization (EI) mass spectrometry, while also providing a comparative perspective on softer ionization methods.

Electron Ionization (EI): Unraveling the Structure Through Fragmentation

Electron Ionization (EI) is a high-energy technique that induces extensive fragmentation, providing a detailed fingerprint of a molecule's structure. For 1,1,1,2,2,3,3-heptafluoro-5-iodopentane, the fragmentation is predictable and informative.

The Guiding Principles of Fragmentation

The fragmentation of the molecular ion (M⁺˙) is governed by the relative strengths of its chemical bonds and the stability of the resulting fragments. The C-I bond is the most susceptible to cleavage due to its lower bond energy compared to the robust C-F and C-C bonds. This principle is a cornerstone in interpreting the mass spectra of iodoalkanes.[4] Furthermore, the high electronegativity of fluorine atoms creates strong inductive effects, influencing charge stabilization on the resulting fragments.

Predicted Fragmentation Pathway

Upon ionization, the molecular ion of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane is expected to be of low abundance, a common characteristic for many halogenated hydrocarbons under EI conditions. The primary fragmentation events are hypothesized as follows:

• α-Cleavage of the C-I Bond: The most prominent fragmentation will be the homolytic cleavage of the carbon-iodine bond, resulting in the loss of an iodine radical. This yields a stable, even-electron heptafluoropentyl cation.

  [C₅H₄F₇I]⁺˙ → [C₅H₄F₇]⁺ + I•

• Formation of Iodine-Containing Fragments: While less probable, the formation of an iodine cation ([I]⁺) at m/z 127 is a diagnostic marker for iodine-containing compounds.[4]

• Secondary Fragmentation of the Heptafluoropentyl Cation: The [C₅H₄F₇]⁺ ion will likely undergo further fragmentation through the loss of neutral fluoroalkene or fluoroalkane moieties. A significant peak at m/z 69, corresponding to the highly stable trifluoromethyl cation ([CF₃]⁺), is anticipated, as this is a characteristic fragment for perfluorinated compounds.[5][6][7]

Visualizing the Fragmentation Cascade

Caption: Predicted Electron Ionization fragmentation pathway.

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS) with EI

A robust and reproducible method for the analysis of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane is essential. The following protocol is designed for optimal separation and fragmentation.

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (e.g., Agilent 8860 GC with 5977B MSD).

• Capillary Column: A mid-polarity column, such as a DB-624 or equivalent, is recommended for good peak shape of halogenated compounds.

GC Parameters:

Parameter	Value	Rationale
Injection Volume	1 µL	Standard volume for good sensitivity without overloading.
Inlet Temperature	250 °C	Ensures complete volatilization of the analyte.
Split Ratio	20:1	Balances sensitivity with chromatographic resolution.
Carrier Gas	Helium	Inert carrier gas providing good efficiency.
Flow Rate	1.2 mL/min	Optimal for most standard capillary columns.
Oven Program	40 °C (hold 2 min), ramp to 200 °C at 10 °C/min, hold 5 min	Provides good separation from potential impurities.

MS Parameters:

Parameter	Value	Rationale
Ion Source	Electron Ionization (EI)	Provides reproducible, library-searchable fragmentation patterns.
Ionization Energy	70 eV	Standard energy for consistent fragmentation and library matching.
Source Temperature	230 °C	Prevents condensation of the analyte in the source.
Quadrupole Temp.	150 °C	Standard operating temperature for good performance.
Mass Range	m/z 40-400	Covers the molecular ion and expected fragments.
Scan Rate	2 scans/s	Adequate for capturing peak profiles from the GC.

A Comparative Look at Alternative Ionization Techniques

While EI is the workhorse for structural elucidation of volatile nonpolar compounds, other ionization techniques offer complementary information.

Chemical Ionization (CI): The Softer Approach

Chemical Ionization (CI) is a "soft" ionization technique that results in significantly less fragmentation than EI. This is particularly useful for confirming the molecular weight of the analyte, as the protonated molecule, [M+H]⁺, is often the base peak. For 1,1,1,2,2,3,3-heptafluoro-5-iodopentane, CI would be expected to yield a prominent ion at m/z 325. The choice of reagent gas (e.g., methane, isobutane, ammonia) can be tailored to control the degree of fragmentation. Methane, being more energetic, may produce some fragmentation, while isobutane would yield an even softer ionization.

Electrospray Ionization (ESI): An Unlikely Candidate

Electrospray Ionization (ESI) is the premier technique for the analysis of polar, non-volatile, and large molecules. For a small, nonpolar molecule like 1,1,1,2,2,3,3-heptafluoro-5-iodopentane, ESI is generally not a suitable technique.[2][3][8] The lack of acidic or basic sites makes it difficult to form ions in solution, which is a prerequisite for ESI. While some specialized ESI techniques have been developed for nonpolar compounds, they are not routine and often require specific solvent systems or dopants to facilitate ionization.[3][8][9]

Performance Comparison at a Glance

Ionization Technique	Primary Application	Expected Key Ions for C₅H₄F₇I	Advantages	Limitations
Electron Ionization (EI)	Structural Elucidation	[C₅H₄F₇]⁺ (m/z 197), [I]⁺ (m/z 127), [CF₃]⁺ (m/z 69)	Rich, reproducible fragmentation patterns; library searchable.	Molecular ion may be weak or absent.
Chemical Ionization (CI)	Molecular Weight Confirmation	[M+H]⁺ (m/z 325)	Strong molecular ion adduct; less fragmentation.	Limited structural information.
Electrospray Ionization (ESI)	Analysis of Polar/Large Molecules	Not readily applicable	High sensitivity for suitable analytes.	Not suitable for small, nonpolar compounds.

Conclusion: A Strategy for Confident Identification

The analysis of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane by mass spectrometry is most effectively achieved using a multi-pronged approach. GC-MS with Electron Ionization stands as the primary tool for definitive structural identification, providing a wealth of information through its predictable fragmentation patterns. The cleavage of the C-I bond and the formation of the characteristic [CF₃]⁺ ion are key diagnostic markers. For unambiguous confirmation of the molecular weight, Chemical Ionization serves as an invaluable complementary technique. By understanding the fundamental principles of fragmentation and selecting the appropriate analytical tools, researchers can confidently navigate the complexities of halogenated compound analysis.

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A Comparative Guide to Analytical Methods for Confirming the Purity of Heptafluoro-5-iodopentane

For Researchers, Scientists, and Drug Development Professionals

In the synthesis and application of specialized fluorochemicals, such as heptafluoro-5-iodopentane, the confirmation of purity is not merely a quality control step but a critical determinant of reaction efficiency, product safety, and experimental reproducibility. As a key building block in organic synthesis, particularly for the introduction of heptafluoropentyl moieties, the presence of impurities can lead to undesirable side reactions, inaccurate stoichiometric calculations, and compromised integrity of the final product. This guide provides a comprehensive comparison of the primary analytical methodologies for ascertaining the purity of heptafluoro-5-iodopentane, with a focus on Gas Chromatography-Mass Spectrometry (GC-MS) and quantitative ¹⁹F Nuclear Magnetic Resonance (qNMR) spectroscopy. We will delve into the theoretical underpinnings, practical implementation, and comparative performance of these techniques, supported by experimental data and established validation principles.

The Imperative of Purity in Fluorochemical Synthesis

Heptafluoro-5-iodopentane (C₅H₄F₇I) is a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Its utility stems from the unique properties imparted by the fluorinated alkyl chain. However, synthetic routes to such compounds can often yield a mixture of products, including isomers, residual starting materials, and by-products from incomplete reactions or side reactions. For instance, the synthesis of heptafluoro-5-iodopentane may involve the reaction of a perfluoroalkyl iodide with ethylene, and potential impurities could include unreacted starting materials or products of telomerization. The presence of such impurities can have significant consequences in subsequent synthetic steps. Therefore, the choice of an appropriate analytical method for purity determination is of paramount importance.

Gas Chromatography-Mass Spectrometry (GC-MS): A High-Sensitivity Approach

Gas Chromatography-Mass Spectrometry is a powerful and widely used technique for the separation and identification of volatile and semi-volatile compounds.[1] For a compound like heptafluoro-5-iodopentane, which is a liquid with a relatively low boiling point, GC-MS is an eminently suitable method for purity assessment.

Principle of Operation

The fundamental principle of GC-MS involves the separation of components in a mixture based on their differential partitioning between a gaseous mobile phase and a stationary phase within a capillary column. As the components elute from the column at different times (retention times), they are introduced into the mass spectrometer, which ionizes the molecules and separates the resulting ions based on their mass-to-charge ratio (m/z). This provides both qualitative (identification via mass spectrum) and quantitative (peak area) information.

Causality Behind Experimental Choices

The selection of GC-MS parameters is critical for achieving accurate and reliable results. For volatile fluorinated compounds like heptafluoro-5-iodopentane, a non-polar or mid-polar capillary column, such as one with a 5% phenyl-95% methylpolysiloxane stationary phase, is often chosen. This is because the separation is primarily based on boiling point, and such columns provide good resolution for a wide range of non-polar to moderately polar analytes. The use of a mass spectrometer as the detector offers high specificity, as it can distinguish between co-eluting compounds with different mass spectra. Electron ionization (EI) is a common choice for generating reproducible mass spectra that can be compared against spectral libraries for impurity identification.

Experimental Protocol: GC-MS for Purity of Heptafluoro-5-iodopentane

1. Sample Preparation:

• Accurately weigh approximately 10 mg of the heptafluoro-5-iodopentane sample.

• Dissolve the sample in a suitable volatile solvent (e.g., ethyl acetate or hexane) to a final concentration of approximately 1 mg/mL.

• If an internal standard is used for quantification, add a known amount of a suitable standard (e.g., a stable fluorinated compound with a distinct retention time) to the sample solution.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890A or equivalent.

• Mass Spectrometer: Agilent 5975C or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Inlet: Split/splitless injector, operated in split mode (e.g., 50:1 split ratio) to avoid column overloading.

• Injector Temperature: 250 °C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 250 °C.

  • Final hold: 5 minutes at 250 °C.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-500.

3. Data Analysis:

• Integrate the peak areas of all components in the chromatogram.

• Calculate the purity of heptafluoro-5-iodopentane as the area percentage of the main peak relative to the total area of all peaks.

• For impurity identification, compare the mass spectrum of each impurity peak with a reference library (e.g., NIST).

Visualization of the GC-MS Workflow

Caption: Workflow for purity determination of heptafluoro-5-iodopentane by GC-MS.

¹⁹F Quantitative NMR (qNMR) Spectroscopy: A Primary Ratio Method

Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy is a powerful primary analytical method that allows for the direct determination of the amount of a substance in a sample without the need for a reference standard of the analyte itself.[2][3] For fluorinated compounds, ¹⁹F qNMR is particularly advantageous due to the unique properties of the ¹⁹F nucleus.[4]

Principle of Operation

The fundamental principle of qNMR is that the area of an NMR signal is directly proportional to the number of nuclei giving rise to that signal.[4] In ¹⁹F qNMR, the purity of a fluorinated compound is determined by comparing the integral of a ¹⁹F signal from the analyte with the integral of a ¹⁹F signal from a certified internal standard of known purity and concentration.

Causality Behind Experimental Choices

The success of a ¹⁹F qNMR experiment hinges on several key factors. The choice of a suitable internal standard is critical; it should be a stable, non-volatile compound with a simple ¹⁹F NMR spectrum that does not overlap with the analyte signals. A common choice is a highly pure fluorinated compound with a known chemical structure and molecular weight. The solvent must be deuterated to provide a lock signal for the spectrometer and should dissolve both the analyte and the internal standard. To ensure accurate quantification, experimental parameters such as the relaxation delay (D1) must be set to be at least five times the longitudinal relaxation time (T1) of the slowest relaxing nucleus to allow for complete relaxation between scans. This prevents signal saturation and ensures that the signal integrals are directly proportional to the number of nuclei.

Experimental Protocol: ¹⁹F qNMR for Purity of Heptafluoro-5-iodopentane

1. Sample and Standard Preparation:

• Accurately weigh a certified internal standard (e.g., trifluorotoluene or another suitable fluorinated standard) into a clean, dry vial.

• Accurately weigh the heptafluoro-5-iodopentane sample into the same vial.

• Dissolve the mixture in a known volume of a suitable deuterated solvent (e.g., CDCl₃ or acetone-d₆).

• Transfer an aliquot of the solution to a 5 mm NMR tube.

2. NMR Instrumentation and Parameters:

• Spectrometer: Bruker Avance III 400 MHz or equivalent, equipped with a broadband probe.

• Nucleus: ¹⁹F.

• Temperature: 298 K.

• Pulse Program: A standard 90° pulse-acquire sequence.

• Relaxation Delay (D1): ≥ 5 x T1 (typically 30-60 seconds for accurate quantification of fluorinated compounds).

• Number of Scans (NS): 16 to 64, depending on the concentration.

• Spectral Width (SW): Sufficient to cover all ¹⁹F signals of interest.

• Data Processing: Apply an exponential multiplication with a line broadening of 0.3 Hz, followed by Fourier transformation, phasing, and baseline correction.

3. Purity Calculation:

• Integrate the distinct ¹⁹F signals for both the heptafluoro-5-iodopentane and the internal standard.

• Calculate the purity of the analyte using the following formula:

  Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

  Where:

  • I = Integral value

  • N = Number of fluorine atoms for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P_std = Purity of the internal standard

Visualization of the ¹⁹F qNMR Workflow

Caption: Workflow for purity determination of heptafluoro-5-iodopentane by ¹⁹F qNMR.

Comparative Analysis of GC-MS and ¹⁹F qNMR

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	¹⁹F Quantitative NMR (qNMR)
Principle	Chromatographic separation followed by mass-based detection.	Nuclear magnetic resonance signal integration relative to an internal standard.
Selectivity	High, based on both retention time and mass spectrum. Excellent for resolving isomers and structurally similar impurities.	Very high for fluorinated compounds due to the wide chemical shift range of ¹⁹F, minimizing signal overlap.[5]
Sensitivity	Very high, capable of detecting trace impurities in the low ppm to ppb range.	Moderate, typically suitable for quantifying impurities at levels of ~0.1% and above.[4]
Limit of Detection (LOD)	Low ng/mL to pg/mL range for many fluorinated compounds.[1]	Typically in the low µg/mL range.[4]
Limit of Quantification (LOQ)	Typically in the ng/mL range.[6][7]	Can be in the µg/mL range, depending on the compound and instrument.[4]
Precision	High, with Relative Standard Deviations (RSDs) typically <5% for replicate injections.	Very high, with RSDs often <1% under optimized conditions.[2]
Accuracy	High, dependent on the calibration method. Can be affected by matrix effects.	Very high, often with <1% deviation from the true value. Considered a primary ratio method.[2]
Impurity Identification	Excellent, through library matching of mass spectra.	Possible for structurally characterized impurities, but less straightforward for unknowns.
Quantification	Relative quantification by area percent is common. Absolute quantification requires a certified reference standard of the analyte.	Absolute quantification against a certified internal standard without needing a standard of the analyte.[2][3]
Sample Throughput	Moderate, with typical run times of 20-40 minutes per sample.	Lower, due to long relaxation delays required for accurate quantification.
Sample Preparation	Simple dilution is often sufficient.	Requires accurate weighing of both sample and internal standard.
Instrumentation Cost	Moderate to high.	High.

Conclusion: A Synergistic Approach to Purity Confirmation

Both GC-MS and ¹⁹F qNMR are powerful and reliable techniques for assessing the purity of heptafluoro-5-iodopentane, each with its own distinct advantages. GC-MS excels in its high sensitivity for detecting and identifying trace volatile impurities, making it an ideal tool for in-depth impurity profiling. On the other hand, ¹⁹F qNMR stands out as a primary method for providing highly accurate and precise absolute purity values without the need for a certified standard of the analyte itself.

For researchers, scientists, and drug development professionals, the choice of method will depend on the specific requirements of the analysis. For routine quality control where a general purity value is sufficient, GC with Flame Ionization Detection (FID) may be a cost-effective option. However, for rigorous characterization, especially in a regulatory environment, a combination of both GC-MS and ¹⁹F qNMR provides a comprehensive and orthogonal approach. GC-MS can be used to identify and quantify trace impurities, while ¹⁹F qNMR can provide a highly accurate and defensible value for the purity of the main component. This dual-pronged strategy ensures the highest level of confidence in the quality of heptafluoro-5-iodopentane, thereby safeguarding the integrity of subsequent research and development activities.

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comparison of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane with other perfluoroalkyl iodides

An In-Depth Comparative Guide to 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane and Other Perfluoroalkyl Iodides for Advanced Synthesis

Authored by a Senior Application Scientist

In the landscape of modern medicinal and materials chemistry, the strategic introduction of fluorinated moieties is a cornerstone of molecular design. Perfluoroalkyl iodides (Rₓ-I) have long served as indispensable reagents for this purpose, acting as robust precursors for perfluoroalkyl radicals and nucleophiles.[1][2][3] This guide provides a comparative analysis of a unique member of this class, 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane , against its more conventional, fully-fluorinated counterparts. Our objective is to furnish researchers, scientists, and drug development professionals with the nuanced understanding required to select the optimal reagent for their synthetic challenges, supported by experimental data and mechanistic rationale.

The Fundamental Distinction: The Role of the Ethylene Spacer

Perfluoroalkyl iodides are defined by a perfluorinated carbon chain (CₙF₂ₙ₊₁) directly attached to an iodine atom.[1] This direct attachment to a highly electronegative Rₓ group polarizes the C-I bond, making it susceptible to homolytic cleavage to generate a perfluoroalkyl radical (Rₓ•).

1,1,1,2,2,3,3-Heptafluoro-5-iodopentane (CAS 1513-88-8) deviates from this archetype.[][5][6] Its structure, F(CF₂)₃(CH₂)₂-I, incorporates a critical hydrocarbon ethylene spacer between the heptafluoropropyl group and the iodine atom. This seemingly minor modification fundamentally alters the molecule's electronic properties, reactivity, and steric profile. The C-I bond in this compound is electronically insulated from the potent electron-withdrawing effects of the perfluoroalkyl chain. Consequently, it behaves more like a primary alkyl iodide than a traditional Rₓ-I, a distinction with profound synthetic implications.

Comparative Physicochemical Properties

The choice of a reagent often begins with its physical properties, which dictate reaction conditions and handling. The following table contrasts 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane with representative short-chain, long-chain, and branched perfluoroalkyl iodides.

Property	1,1,1,2,2,3,3-Heptafluoro-5-iodopentane	Heptafluoro-1-iodopropane	Perfluorooctyl Iodide	Perfluorodecyl Iodide
CAS Number	1513-88-8[5]	754-34-7[7]	507-63-1[8]	2043-58-5[9]
Structure	F(CF₂)₃(CH₂)₂I	F(CF₂)₃I	F(CF₂)₈I	F(CF₂)₁₀I
Molecular Formula	C₅H₄F₇I[5]	C₃F₇I[7]	C₈F₁₇I[8]	C₁₀F₂₁I[9]
Molecular Weight	323.98 g/mol [5]	295.91 g/mol [7]	545.96 g/mol [8]	645.98 g/mol [9]
Boiling Point	~135 °C	40 - 41 °C[7]	160-162 °C	211-213 °C
Density	1.93 g/mL (approx.)	2.050 g/mL[7]	2.06 g/mL	2.08 g/mL

Data compiled from various sources. Exact values may vary slightly between suppliers.

The ethylene spacer in 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane notably increases its boiling point relative to heptafluoro-1-iodopropane, despite the latter having a higher density. This reflects the increased molecular weight and van der Waals forces, while the partial hydrocarbon character slightly reduces the density compared to its fully fluorinated analogues.

Reactivity Profile: A Tale of Two Radicals

The synthetic utility of perfluoroalkyl iodides is dominated by their capacity to serve as sources of perfluoroalkyl radicals. The method of radical generation—be it thermal, photochemical, or catalyst-mediated—is chosen based on the substrate's sensitivity and the desired reaction pathway.[10][11][12][13]

Caption: General pathways for generating radicals from alkyl iodides.

The crucial difference lies in the identity of the radical generated.

• Traditional Rₓ-I (e.g., F(CF₂)₃I): Homolytic cleavage yields a perfluoroalkyl radical , F(CF₂)₃•. This species is highly electrophilic due to the fluorine atoms and reacts accordingly.

• 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane: Homolytic cleavage yields a γ-perfluoroalkyl-ethyl radical , F(CF₂)₃(CH₂)₂•. This is a primary alkyl radical, whose reactivity is governed by standard hydrocarbon radical chemistry, albeit influenced by the distal Rₓ group.

This distinction is best illustrated in the context of the Kharasch addition, a cornerstone reaction involving the radical addition of C-X bonds across alkenes.[1][14]

Caption: Contrasting radical addition mechanisms.

The key takeaway is the application:

• Use traditional Rₓ-I when the goal is to directly append a perfluoroalkyl group to a substrate, leveraging the electrophilic nature of the Rₓ• radical.

• Choose 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane to introduce a perfluoroalkyl group connected by a flexible, two-carbon tether. This is invaluable for applications where the Rₓ group needs to be spatially distant from a binding site or when a less electron-withdrawing substituent is desired at the point of attachment.

Experimental Protocols: A Practical Guide

Trustworthiness in synthetic chemistry is built on reproducible, well-defined protocols. Below is a representative, field-tested procedure for a triethylborane-initiated radical addition, a mild and efficient method for forming C-C bonds with these reagents.[1]

Protocol: Triethylborane-Initiated Radical Addition to an Alkene

This protocol describes the addition of an iodoalkane to 1-octene as a model system. The causality for using triethylborane lies in its ability to initiate radical chains at ambient temperature upon exposure to trace oxygen, avoiding harsh thermal or photochemical conditions that could degrade sensitive substrates.

Caption: Standard workflow for a radical addition reaction.

Step-by-Step Methodology:

• Apparatus Setup: To a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar and a rubber septum, add the alkene (e.g., 1-octene, 1.0 mmol, 1.0 equiv).

• Inert Atmosphere: Place the flask under an inert atmosphere of argon or nitrogen. This is critical because excess oxygen will quench the radical reaction.

• Reagent Addition: Add the iodoalkane (1,1,1,2,2,3,3-Heptafluoro-5-iodopentane or a comparison Rₓ-I, 1.2 mmol, 1.2 equiv) via syringe, followed by 10 mL of a degassed solvent (e.g., toluene or THF).

• Initiation: Slowly add triethylborane (1.0 M solution in hexanes, 0.2 mL, 0.2 mmol, 0.2 equiv) via syringe at room temperature. A slight exotherm may be observed. The trace amount of air introduced during the addition is sufficient to initiate the reaction.

• Reaction Progress: Stir the reaction at room temperature for 2-4 hours. Monitor the consumption of the starting alkene by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup: Upon completion, quench the reaction by opening the flask to air and adding 20 mL of saturated aqueous sodium bicarbonate solution. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure. Purify the resulting crude oil by flash column chromatography on silica gel to yield the desired adduct.

This self-validating system ensures that the reaction proceeds under controlled conditions, where the limiting factor is the deliberate, slow initiation by Et₃B/O₂, leading to high yields and minimal side products.

Safety and Handling

Perfluoroalkyl iodides, including 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane, require careful handling.

• Hazards: They are classified as irritants, causing skin and serious eye irritation. Inhalation may cause respiratory irritation.[15][16]

• Personal Protective Equipment (PPE): Always handle these compounds in a well-ventilated chemical fume hood. Wear appropriate PPE, including safety goggles, nitrile gloves, and a lab coat.[15][17]

• Storage: Store in a cool, dry place, tightly sealed and protected from light to prevent photochemical decomposition.[17]

Conclusion and Strategic Application

1,1,1,2,2,3,3-Heptafluoro-5-iodopentane is not merely another perfluoroalkyl iodide; it is a specialized tool that bridges the gap between fluorous and hydrocarbon chemistry.

• Choose Traditional Perfluoroalkyl Iodides (Rₓ-I) for direct, terminal perfluoroalkylation where the potent electronic and steric properties of the Rₓ group are desired immediately at the point of attachment. They are ideal for modifying electronic properties, increasing thermal stability, and creating highly fluorinated surfaces.

• Choose 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane when your design requires:

  • Flexibility: The ethylene spacer acts as a flexible linker, which is critical in drug design for optimizing ligand-receptor binding.

  • Modified Reactivity: The generation of a primary alkyl radical allows for participation in classic radical cascades that might be incompatible with the more electrophilic Rₓ• radical.

  • Tuning Lipophilicity: It provides a method to introduce a large fluorinated tag while mitigating the extreme lipophilicity increase often seen with direct Rₓ-I addition.

By understanding the fundamental structural and electronic differences outlined in this guide, researchers can move beyond a one-size-fits-all approach and make an informed, authoritative decision on the best reagent to propel their projects forward.

References

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• Brace, N. O. (1999). Syntheses with perfluoroalkyl radicals from perfluoroalkyl iodides. A rapid survey of synthetic possibilities with emphasis on practical applications. Part one: Alkenes, alkynes and allylic compounds. Journal of Fluorine Chemistry, 93(1), 1-25.
• Qi, Q., Shen, Q., & Lu, L. (2012). Copper-Mediated Aerobic Fluoroalkylation of Arylboronic Acids with Fluoroalkyl Iodides at Room Temperature. Journal of the American Chemical Society, 134(15), 6548–6551.

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A Researcher's Guide to Perfluoroalkylation: Navigating the Alternatives to 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane

The strategic incorporation of perfluoroalkyl groups into molecular scaffolds is a cornerstone of modern drug discovery and materials science. These moieties can dramatically alter the physicochemical properties of a molecule, enhancing its metabolic stability, lipophilicity, and binding affinity. For years, perfluoroalkyl iodides, such as 1,1,1,2,2,3,3-heptafluoro-5-iodopentane, have been workhorse reagents for introducing these valuable functional groups. However, the landscape of perfluoroalkylation is rapidly evolving, with a host of new reagents and methodologies offering milder conditions, broader substrate scope, and unique reactivity profiles. This guide provides a comparative analysis of key alternatives to traditional perfluoroalkyl iodides, offering researchers the insights needed to select the optimal tool for their synthetic challenges.

The Baseline: Perfluoroalkyl Iodides

Perfluoroalkyl iodides (Rf-I) like 1,1,1,2,2,3,3-heptafluoro-5-iodopentane are valued for their relative stability and the straightforward generation of perfluoroalkyl radicals upon initiation by heat, light, or a radical initiator. The relatively weak C-I bond facilitates homolytic cleavage, leading to the formation of the desired perfluoroalkyl radical. This radical can then participate in a variety of transformations, most notably addition to unsaturated bonds.

The Expanding Toolkit: A Comparative Look at Modern Perfluoroalkylation Reagents

The limitations of traditional perfluoroalkyl iodide-based methods, which can require harsh conditions and may not be suitable for sensitive substrates, have spurred the development of a new generation of reagents. Here, we compare the most prominent alternatives, focusing on their mechanisms, ideal applications, and providing illustrative experimental data.

Hypervalent Iodine Reagents: The Togni and Umemoto Reagents

Hypervalent iodine reagents have emerged as powerful tools for electrophilic perfluoroalkylation. The most well-known examples are the Togni and Umemoto reagents. These compounds offer a distinct advantage over radical-based methods by providing a pathway for the formal transfer of an electrophilic "Rf+" equivalent.

Mechanism and Causality: Togni and Umemoto reagents are shelf-stable, crystalline solids that react with a wide range of nucleophiles. The driving force for the reaction is the reductive elimination of the hypervalent iodine center. The choice of reagent and reaction conditions can influence whether the reaction proceeds through a polar or a radical pathway. For instance, in the presence of a copper catalyst, Togni's reagent can generate a trifluoromethyl radical.

Comparative Performance:

Reagent/Method	Substrate	Product	Yield (%)	Reference
Togni Reagent II	1,3,5-Trimethoxybenzene	1,3,5-Trimethoxy-2-(pentafluoroethyl)benzene	86	[1]
1-Methylindole	3-(Pentafluoroethyl)-1-methylindole	75	[1]
Thiophenol	Phenyl trifluoromethyl sulfide	95	[2]
Umemoto's Reagent	Aniline	2-Trifluoromethylaniline & 4-Trifluoromethylaniline (4:1)	Not specified	[2]
Indole	3-Trifluoromethylindole	82	[3]

Experimental Workflow: Trifluoromethylation using Togni Reagent

Caption: General workflow for nickel-catalyzed perfluoroalkylation using a Togni reagent.

Sodium Trifluoromethanesulfinate: The Langlois Reagent

The Langlois reagent (CF3SO2Na) is an inexpensive, stable, and versatile source of the trifluoromethyl radical. Its application has expanded significantly to include a wide range of perfluoroalkylsulfinates, making it a highly valuable tool for radical perfluoroalkylation.[4]

Mechanism and Causality: In the presence of an oxidant (e.g., tert-butyl hydroperoxide) or upon photostimulation, the Langlois reagent undergoes a single-electron transfer to generate a trifluoromethyl radical. This radical can then add to arenes, heteroarenes, and alkenes. The choice of initiator is critical and dictates the reaction conditions.

Comparative Performance:

Reagent/Method	Substrate	Product	Yield (%)	Reference
Langlois Reagent	Benzene	Trifluoromethylbenzene	65	[4]
Pyridine	2-Trifluoromethylpyridine	55	[4]
Deoxyuridine	Trifluridine	Moderate	[4]

Experimental Protocol: Radical Trifluoromethylation of an Arene with Langlois Reagent

• To a solution of the arene (1.0 mmol) in a suitable solvent (e.g., acetonitrile/water) is added the Langlois reagent (1.5 mmol) and an oxidant (e.g., tert-butyl hydroperoxide, 2.0 mmol).

• The reaction mixture is stirred at a specified temperature (e.g., 80 °C) for a designated time (e.g., 12 hours).

• Upon completion, the reaction is cooled to room temperature and quenched with a saturated aqueous solution of sodium sulfite.

• The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford the desired trifluoromethylated arene.

Photoredox and Electrochemical Methods: The Modern Frontier

Visible-light photoredox catalysis and electrochemistry have revolutionized the generation of perfluoroalkyl radicals, enabling reactions to proceed under exceptionally mild conditions.[5][6] These methods often utilize simple perfluoroalkyl iodides as the radical precursors, but the activation mechanism is far more gentle than traditional thermal or chemical initiation.

Mechanism and Causality:

• Photoredox Catalysis: A photocatalyst, upon excitation by visible light, can engage in a single-electron transfer with a perfluoroalkyl iodide to generate a perfluoroalkyl radical. This radical then reacts with the substrate. The photocatalyst is regenerated in a catalytic cycle.

• Electrochemistry: An electric current is used to directly reduce or oxidize a perfluoroalkyl precursor at an electrode surface, generating the perfluoroalkyl radical. This method avoids the need for chemical oxidants or reductants.

Comparative Performance:

Reagent/Method	Substrate	Product	Yield (%)	Reference
Photoredox (Ru(bpy)3Cl2)	Benzene	Trifluoromethylbenzene	75	[5]
N-Phenylpyrrole	1-Phenyl-2-(trifluoromethyl)pyrrole	81	[5]
Electrochemical/Fe Dual Catalysis	4-Vinylbiphenyl	Thiolated Perfluoroalkylated Product	85	[6]
Styrene	Thiolated Perfluoroalkylated Product	72	[6]

Reaction Mechanism: Photoredox-Catalyzed Perfluoroalkylation

Caption: Simplified mechanism for photoredox-catalyzed perfluoroalkylation.

Concluding Remarks for the Practicing Scientist

The selection of a perfluoroalkylation reagent is a critical decision in the design of a synthetic route. While traditional perfluoroalkyl iodides remain valuable, the modern chemist has a diverse and powerful array of alternatives at their disposal.

• For electrophilic perfluoroalkylation of electron-rich substrates, Togni and Umemoto reagents offer a reliable and often high-yielding approach.

• When a cost-effective radical source is required, the Langlois reagent provides an excellent option, particularly for trifluoromethylation.

• For late-stage functionalization of complex and sensitive molecules, the mild conditions offered by photoredox and electrochemical methods are often unparalleled.

Ultimately, the optimal choice will depend on the specific substrate, desired transformation, and the laboratory's capabilities. By understanding the mechanisms and comparative performance of these reagents, researchers can make informed decisions to accelerate their discovery programs.

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A Comparative Guide to the Reactivity of Heptafluoro-5-iodopentane and its Bromo- Analogue

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Role of Fluorinated Halides in Medicinal Chemistry

The incorporation of fluorinated moieties into molecular scaffolds is a cornerstone of modern drug design, often enhancing metabolic stability, lipophilicity, and binding affinity.[1][2] Among the diverse array of fluorinated building blocks, perfluoroalkyl halides like heptafluoro-5-iodopentane (CF₃(CF₂)₄CH₂I) and heptafluoro-5-bromopentane (CF₃(CF₂)₄CH₂Br) serve as critical precursors for introducing the valuable C₅F₇H₂- group. While structurally similar, the choice between the iodo- and bromo-analogue is a critical decision that profoundly impacts reaction efficiency, selectivity, and overall synthetic strategy.

This guide provides an in-depth comparison of the reactivity profiles of these two reagents. We will move beyond simple statements of reactivity to explore the fundamental principles governing their behavior in key synthetic transformations, supported by established chemical principles and representative experimental data. Our objective is to equip you, the practicing scientist, with the causal understanding needed to make informed decisions in your synthetic campaigns.

The Decisive Factor: Unpacking the Carbon-Halogen Bond

The divergent reactivity of heptafluoro-5-iodopentane and its bromo-analogue stems directly from the intrinsic properties of the carbon-iodine (C-I) and carbon-bromine (C-Br) bonds. The C-I bond is both longer and weaker than the C-Br bond.[3][4] This fundamental difference is the primary determinant of their performance in most chemical reactions.

Property	Heptafluoro-5-bromopentane (R-Br)	Heptafluoro-5-iodopentane (R-I)	Causality & Implication
Bond Length (Å)	~1.94	~2.14	The larger atomic radius of iodine results in a longer, more diffuse orbital overlap with carbon, weakening the bond.[5]
Bond Dissociation Energy (kJ/mol)	~280	~228	Significantly less energy is required to cleave the C-I bond, making the iodo-analogue more reactive in processes involving bond breaking.[3][4]
Leaving Group Ability	Good	Excellent	The iodide ion (I⁻) is a larger, more polarizable, and weaker base than the bromide ion (Br⁻), making it a superior leaving group in substitution reactions.[6][7]

Reactivity in Key Transformations: A Head-to-Head Comparison

Nucleophilic Substitution Reactions

In nucleophilic substitution (Sₙ2) reactions, the rate is highly dependent on the ability of the leaving group to depart. Due to the superior leaving group ability of iodide, heptafluoro-5-iodopentane consistently outperforms its bromo-counterpart, leading to faster reaction rates and often higher yields under identical conditions.[6][8]

Experimental Insight: When reacting with a nucleophile like sodium azide (NaN₃) to form the corresponding azide, the iodo-compound can be expected to reach completion in a fraction of the time required for the bromo-compound, often at lower temperatures. This efficiency minimizes the potential for side reactions and decomposition of sensitive substrates.

Representative Experimental Protocol: Azide Formation

• Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add sodium azide (1.2 equivalents) and anhydrous dimethylformamide (DMF, 0.5 M).

• Addition: Add heptafluoro-5-halopentane (1.0 equivalent) dropwise to the stirred suspension at room temperature.

• Reaction:

  • For Heptafluoro-5-iodopentane : Stir at room temperature for 2-4 hours.

  • For Heptafluoro-5-bromopentane : Heat the reaction mixture to 60-80 °C and stir for 12-24 hours.

• Monitoring: Track the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup: Upon completion, cool the reaction to room temperature, pour it into water, and extract the product with diethyl ether or ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

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A Senior Application Scientist's Guide to the Structural Validation of Novel Heptafluoropentyl-Containing Compounds

Abstract

The introduction of fluorinated moieties, such as the hettafluoropentyl group (–CF₂CF₂CF₂CF₂CF₃), is a cornerstone of modern medicinal and materials chemistry, imparting unique physicochemical properties. However, the very characteristics that make these groups desirable also present significant challenges to routine structural validation. The strong electronegativity and unique isotopic signature of fluorine necessitate a multi-faceted analytical approach for unambiguous structure confirmation. This guide provides a comparative analysis of essential spectroscopic and analytical techniques, offering researchers, scientists, and drug development professionals a robust framework for validating newly synthesized compounds bearing a heptafluoropentyl group. We will delve into the causality behind experimental choices, present field-proven protocols, and emphasize a self-validating workflow to ensure the highest degree of scientific integrity.

The Unique Analytical Challenge of the Heptafluoropentyl Group

The heptafluoropentyl group is not merely a passive aliphatic chain. Its dense fluorine substitution creates a powerful electron-withdrawing effect that propagates through the molecular scaffold. This profoundly influences the local electronic environment of nearby nuclei, which is the very property we exploit in Nuclear Magnetic Resonance (NMR) spectroscopy. Furthermore, the high mass contribution and characteristic fragmentation patterns of this group are critical considerations in Mass Spectrometry (MS). A failure to appreciate these unique properties can lead to misinterpretation of spectral data and, consequently, incorrect structural assignment. Therefore, a multi-pronged approach, leveraging the strengths of several orthogonal techniques, is not just recommended—it is essential.

A Multi-Technique Approach: The Validation Workflow

No single analytical technique provides a complete picture. True confidence in structural elucidation comes from the convergence of data from multiple, independent methods. The following workflow illustrates the logical progression of analysis, where each step provides a piece of the puzzle, leading to an irrefutable structural assignment.

Caption: Integrated workflow for structural validation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone

NMR is the most powerful tool for elucidating the precise atomic connectivity of a molecule. For a heptafluoropentyl-containing compound, a trio of NMR experiments is required: ¹H, ¹³C, and the indispensable ¹⁹F NMR.

¹H and ¹³C NMR - Probing the Non-Fluorinated Scaffold

While the heptafluoropentyl group itself is devoid of protons, its immense inductive effect is felt by neighboring atoms.

• Expertise & Causality: Protons and carbons on carbons adjacent (α) or beta (β) to the perfluoroalkyl chain will experience significant deshielding, shifting their resonance signals downfield in the spectrum. Furthermore, these nuclei will exhibit coupling to the adjacent fluorine atoms (²JH-F, ³JH-F, etc.), resulting in complex splitting patterns that are diagnostic of proximity to the fluorinated chain. Understanding and correctly interpreting these couplings is paramount.[1][2][3]

¹⁹F NMR - Direct Interrogation of the Fluorinated Moiety

This is the most direct method for confirming the integrity of the hettafluoropentyl group. The ¹⁹F nucleus is 100% naturally abundant and highly sensitive to NMR detection, making this a routine and informative experiment.[4][5][6]

• Expertise & Causality: Due to the sensitivity of the ¹⁹F chemical shift to the local electronic environment, each distinct fluorine environment in the –CF₂CF₂CF₂CF₂CF₃ chain will produce a separate signal.[5][7] A typical heptafluoropentyl group attached to a carbon will show five distinct signals corresponding to the CF₃ and the four different CF₂ groups. The chemical shifts, integration values, and complex ¹⁹F-¹⁹F coupling patterns provide a unique fingerprint for the group.[6][8]

Comparative NMR Data Summary

For a hypothetical compound R-CH₂-CF₂CF₂CF₂CF₂CF₃, the expected NMR characteristics are summarized below.

Nucleus	Group	Expected Chemical Shift (ppm)	Expected Multiplicity	Key Information Provided
¹⁹F	-CF₃	~ -81	Triplet	Confirms terminal trifluoromethyl group
¹⁹F	-CF₂- (4x)	-115 to -127	Complex multiplets	Confirms the internal difluoromethylene units of the chain
¹H	R-CH₂-	~ 2.5 - 3.5	Triplet of triplets (coupling to adjacent CH₂ and CF₂)	Confirms attachment point and proximity to the fluoroalkyl chain
¹³C	R-CH₂-	~ 30 - 40	Triplet (coupling to adjacent CF₂)	Confirms carbon scaffold adjacent to the fluoroalkyl chain
¹³C	-CF₂/CF₃	~ 105 - 125	Multiplets	Confirms the carbon backbone of the fluoroalkyl chain itself

Experimental Protocol: NMR Sample Preparation and Acquisition

• Sample Preparation: Weigh approximately 5-10 mg of the purified compound directly into a clean, dry NMR tube.

• Solvent Addition: Add ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) containing a known internal standard (e.g., 0.03% v/v Tetramethylsilane, TMS). Ensure the compound is fully dissolved.

• Instrument Setup: Insert the sample into the NMR spectrometer. Tune and match the appropriate probes for ¹H, ¹³C, and ¹⁹F frequencies.

• Acquisition:

  • ¹H NMR: Acquire a standard proton spectrum. Ensure sufficient scans for a good signal-to-noise ratio.

  • ¹⁹F NMR: Acquire a proton-decoupled fluorine spectrum. This simplifies the spectrum by removing H-F couplings, making F-F couplings easier to interpret.

  • ¹³C NMR: Acquire a proton-decoupled carbon spectrum. A longer acquisition time is typically required due to the lower natural abundance and sensitivity of ¹³C.

• Data Processing: Process the raw data (FID) using appropriate software. This involves Fourier transformation, phase correction, baseline correction, and referencing the chemical shifts to the internal standard. Integrate all signals.

Mass Spectrometry (MS) - Confirming Molecular Weight and Fragmentation

MS provides two critical pieces of information: the molecular weight of the new compound and structural clues from its fragmentation pattern.

High-Resolution Mass Spectrometry (HRMS)

This is the gold standard for confirming the elemental formula. HRMS instruments measure the mass-to-charge ratio (m/z) to several decimal places, allowing for the calculation of a unique elemental formula.[9][10][11][12]

• Trustworthiness: A low-resolution instrument might report a molecular weight of, for example, 412.[12] However, an HRMS measurement of 412.0716 can definitively distinguish the target formula (e.g., C₁₂H₁₁F₇N₂O₂) from other possibilities with the same nominal mass.[12][13] This high accuracy is a self-validating feature of the protocol.

Interpreting Fragmentation Patterns

The C-C bonds within the perfluoroalkyl chain are susceptible to cleavage under ionization.

• Expertise & Causality: In techniques like Electrospray Ionization (ESI) or Electron Ionization (EI), the heptafluoropentyl group will often fragment in a predictable manner.[14][15][16] You should look for characteristic neutral losses or fragment ions corresponding to C₂F₅, C₃F₇, etc. The fragmentation mechanism of perfluoroalkyl anions is complex and can involve fluorine atom migration, but the resulting fragments are often diagnostic.[14][17][18] The absence of these fragments would cast doubt on the proposed structure.

Comparison of Common MS Techniques

Technique	Ionization Method	Best For...	Key Information Gained
LC-HRMS	Electrospray Ionization (ESI)	Polar, less volatile compounds; typical of many drug candidates.	Accurate mass of the molecular ion (e.g., [M+H]⁺ or [M-H]⁻), elemental formula.[9]
GC-MS	Electron Ionization (EI) / Chemical Ionization (CI)	More volatile, less polar compounds.	Molecular ion peak (if stable) and a rich, reproducible fragmentation pattern.[19]

Experimental Protocol: LC-HRMS Analysis

• Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a suitable solvent (e.g., methanol, acetonitrile). Further dilute this stock solution to a final concentration of ~1-10 µg/mL with the initial mobile phase.

• Chromatography: Inject the sample onto a suitable HPLC column (e.g., C18) to separate it from any minor impurities. Use a gradient elution program (e.g., water/acetonitrile with 0.1% formic acid).

• Mass Spectrometry:

  • Set the mass spectrometer to acquire data in both positive and negative ion modes in separate runs to ensure detection of the molecular ion (e.g., [M+H]⁺ or [M-H]⁻).

  • Operate in high-resolution mode (resolving power > 10,000).

  • Acquire full scan data to detect the parent ion.

  • Perform a tandem MS (MS/MS) experiment by isolating the parent ion and fragmenting it to observe the characteristic daughter ions.[9]

• Data Analysis: Use the instrument software to determine the accurate mass of the parent ion. Use the formula calculator tool to determine the most likely elemental composition based on the exact mass and isotopic pattern. Analyze the MS/MS spectrum for fragments consistent with the heptafluoropentyl group.

Orthogonal Verification: Elemental Analysis

Elemental analysis provides an independent, quantitative measure of the mass percentages of C, H, N, and F in the compound. This technique serves as a crucial final check on both the proposed structure and the purity of the sample.

• Trustworthiness: The experimental percentages should match the theoretical percentages calculated from the proposed molecular formula to within a narrow margin (typically ±0.4%). A significant deviation suggests either an incorrect structure or the presence of impurities (e.g., residual solvent, starting materials). Specialized combustion methods are required for accurate fluorine determination.[20][21][22]

Decision Logic for Structural Validation

The data from these techniques must be congruent. This diagram illustrates the decision-making process based on the analytical outcomes.

Caption: Decision logic for validating the final structure.

Conclusion

The structural validation of a novel compound containing a hettafluoropentyl group is a rigorous process that demands more than a single spectrum. It requires a logically constructed analytical workflow that leverages the strengths of multiple, orthogonal techniques. By combining the detailed connectivity map from multinuclear NMR, the unambiguous formula confirmation from HRMS, and the quantitative compositional data from elemental analysis, researchers can achieve the highest level of confidence in their synthetic products. This guide provides the framework and underlying principles to navigate the unique challenges posed by organofluorine chemistry, ensuring data integrity and accelerating the pace of discovery and development.

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A Senior Application Scientist's Guide to GC-MS Analysis of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane Reaction Mixtures

For researchers, scientists, and professionals in drug development, the precise characterization of reaction mixtures is paramount. This guide provides an in-depth technical comparison of Gas Chromatography-Mass Spectrometry (GC-MS) for the analysis of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane reaction mixtures, alongside alternative analytical techniques. The methodologies and insights presented herein are grounded in established scientific principles to ensure robust and reliable analytical outcomes.

Introduction: The Analytical Challenge

1,1,1,2,2,3,3-Heptafluoro-5-iodopentane is a partially fluorinated iodoalkane of interest in various synthetic applications, including the introduction of fluorinated moieties in the development of new pharmaceuticals and materials. Its synthesis, often achieved through telomerization, can result in a complex mixture of the target analyte, unreacted starting materials, and a series of higher-order telomers. The volatility and chemical nature of these compounds necessitate a highly efficient and selective analytical technique for accurate quantification and identification. GC-MS stands out as a powerful tool for this purpose, offering both high-resolution separation and definitive mass-based detection.[1][2]

Understanding the Reaction Mixture: The Telomerization Process

The synthesis of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane typically involves the telomerization of an alkene, such as ethylene, with a perfluoroalkyl iodide, like heptafluoropropyl iodide.[3][4][5] This free-radical chain reaction, while effective, can lead to the formation of a product mixture containing:

• Starting Materials: Unreacted heptafluoropropyl iodide and residual ethylene.

• Target Product: 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane.

• Higher-Order Telomers: Perfluoroalkyl iodides with longer carbon chains (e.g., C7, C9, etc.) formed by the addition of multiple ethylene units.[6]

The effective separation and identification of these components are critical for reaction optimization and product purification.

Recommended Analytical Approach: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the premier analytical technique for the analysis of volatile and semi-volatile compounds such as 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane and its related reaction products.[1][2] The gas chromatograph separates the components of the mixture based on their boiling points and interactions with the stationary phase of the analytical column, while the mass spectrometer provides identification based on the mass-to-charge ratio of the ionized molecules and their fragmentation patterns.

Experimental Protocol: GC-MS Analysis

This protocol is a robust starting point for the analysis of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane reaction mixtures.

1. Sample Preparation:

• Accurately weigh approximately 10-20 mg of the reaction mixture into a 10 mL volumetric flask.

• Dilute to the mark with a suitable solvent such as methanol or ethyl acetate.

• For trace analysis, a headspace solid-phase microextraction (HS-SPME) technique can be employed to pre-concentrate the volatile analytes.[2]

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 6890N GC or equivalent.

• Mass Spectrometer: Agilent 5975 MS or equivalent.

• Column: A non-polar or mid-polarity column is recommended. A good starting point is a DB-5ms or RTX-1701 (60 m x 0.25 mm ID, 1.0 µm film thickness).[1]

• Injection: 1 µL, splitless mode at 200°C.

• Oven Temperature Program:

  • Initial temperature: 38°C, hold for 5 minutes.

  • Ramp 1: 5°C/min to 90°C.

  • Ramp 2: 10°C/min to 250°C, hold for 3 minutes.[1]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• MS Transfer Line: 290°C.

• Ion Source: Electron Ionization (EI) at 70 eV, 250°C.

• Quadrupole Temperature: 150°C.

• Acquisition Mode: Full scan from m/z 40-600. For targeted quantification, Selected Ion Monitoring (SIM) can be used to enhance sensitivity.

Data Analysis and Interpretation

The resulting chromatogram will display a series of peaks corresponding to the different components of the reaction mixture. The mass spectrum of each peak can then be used for identification. For 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane (C₅H₄F₇I, MW: 323.98), characteristic fragments would be expected from the loss of an iodine atom (m/z 127) and fragmentation of the fluoroalkyl chain. The NIST Mass Spectral Library can be a valuable tool for the identification of known compounds.

Comparative Analysis of Analytical Techniques

While GC-MS is highly suitable for this application, other techniques can provide complementary information or may be more appropriate for specific analytical goals.

Analytical Technique	Principle	Advantages for this Application	Disadvantages for this Application
GC-MS	Separation of volatile compounds in the gas phase followed by mass-based detection.[1][2]	Excellent separation of volatile and semi-volatile isomers and homologs. High sensitivity and specificity for identification. Well-suited for non-polar to mid-polar compounds.	Not suitable for non-volatile or thermally labile compounds. May require derivatization for certain analytes.
LC-MS/MS	Separation of compounds in the liquid phase followed by tandem mass spectrometry.[7][8]	Ideal for polar, non-volatile, and thermally labile compounds. High sensitivity and selectivity.	Less effective for volatile, non-polar compounds like 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane. Ionization can be challenging for some fluorinated compounds.
Ion Chromatography (IC)	Separation of ions based on their interaction with a resin, followed by conductivity or mass spectrometric detection.[3][9]	Useful for quantifying inorganic ions (e.g., iodide) that may be present in the reaction mixture or as degradation products.	Not suitable for the analysis of neutral organic molecules like the target analyte and its telomers.
GCxGC-MS	Two-dimensional gas chromatography coupled with mass spectrometry.	Provides significantly higher peak capacity and resolution, which can be beneficial for very complex reaction mixtures with many co-eluting components.	Increased complexity in data analysis and instrumentation.

Visualizing the Workflow and Logic

GC-MS Experimental Workflow

Caption: Workflow for the GC-MS analysis of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane reaction mixtures.

Logical Relationship of Reaction Components

Caption: Components expected in a 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane reaction mixture.

Conclusion

The GC-MS methodology detailed in this guide provides a robust framework for the qualitative and quantitative analysis of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane reaction mixtures. The inherent volatility and chemical properties of the target analyte and its likely byproducts make GC-MS the most suitable primary analytical tool. By understanding the principles of the underlying synthesis and the comparative strengths of alternative analytical techniques, researchers can confidently develop and validate methods to ensure the purity and quality of their products. The provided protocol serves as a strong starting point, which should be further optimized and validated for specific laboratory instrumentation and reaction conditions.

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A Comparative Guide to Iodination: Heptafluoro-5-iodopentane vs. Traditional Reagents

Introduction: The Strategic Importance of the Carbon-Iodine Bond

In the landscape of pharmaceutical development and complex organic synthesis, the strategic introduction of an iodine atom onto a molecular scaffold is a cornerstone technique. The carbon-iodine bond is far more than a simple functionalization; it is a versatile synthetic handle. Its relatively low bond strength makes it an excellent leaving group in nucleophilic substitutions and a reactive partner in a vast array of cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), enabling the construction of complex molecular architectures. Furthermore, aryl iodides are crucial intermediates in the synthesis of radiopharmaceuticals for medical imaging and therapy, where radioactive iodine isotopes (like ¹²³I, ¹²⁵I, or ¹³¹I) are incorporated for diagnostic and therapeutic purposes.[1][2][3]

The choice of iodinating agent is therefore a critical decision, directly impacting reaction efficiency, selectivity, functional group tolerance, and overall synthetic strategy. For decades, traditional reagents like molecular iodine (I₂) and N-Iodosuccinimide (NIS) have been the workhorses of the field, operating primarily through electrophilic pathways. However, modern synthetic challenges demand novel reactivity. This guide provides an in-depth comparison between these established methods and the performance of heptafluoro-5-iodopentane, a representative of the perfluoroalkyl iodide class, which offers a distinct, radical-based approach to iodination.

Pillar 1: The Established Workhorses - Traditional Electrophilic Iodinating Agents

The classical approach to iodination involves the generation of an electrophilic iodine species (formally "I⁺") that attacks an electron-rich substrate.

Molecular Iodine (I₂)

Molecular iodine is the most fundamental and cost-effective iodinating agent. However, as the weakest electrophile among the molecular halogens, its utility is often limited.[2][4]

• Mechanism of Action: The direct reaction of I₂ with a substrate is typically slow and reversible.[2] To achieve practical conversion rates, an oxidizing agent (such as hydrogen peroxide, nitric acid, or sodium periodate) is almost always required.[4][5] The oxidant serves a dual purpose: it oxidizes the iodide byproduct (I⁻) back to I₂, improving atom economy, and it helps generate a more potent electrophilic species, such as the iodonium ion (I⁺).[5]

• Performance and Applications: I₂ is best suited for the iodination of highly activated, electron-rich aromatic systems like phenols and anilines.[6] Due to its low cost, it is a viable option for large-scale industrial processes where the substrate is robust and can tolerate the often harsh, oxidative conditions.[7]

• Causality Behind Experimental Choices: The choice of an oxidant is critical. For sensitive substrates, a milder oxidant like H₂O₂ is preferred, whereas for deactivated systems, a stronger system like I₂/NaIO₄ in concentrated sulfuric acid might be necessary.[4] The acidic conditions often required for activation can be a significant limitation for molecules containing acid-labile functional groups.

N-Iodosuccinimide (NIS)

N-Iodosuccinimide has emerged as a premier reagent for electrophilic iodination, offering significant advantages in terms of reactivity and selectivity over molecular iodine.[8]

• Mechanism of Action: NIS features a polarized N-I bond, making the iodine atom highly susceptible to nucleophilic attack and positioning it as a potent "I⁺" source. Its reactivity is significantly enhanced in the presence of a Brønsted or Lewis acid catalyst.[9] For instance, catalytic trifluoroacetic acid or iron(III) triflimide can coordinate to the carbonyl oxygen of NIS, further polarizing the N-I bond and dramatically increasing its electrophilicity.[3][9]

• Performance and Applications: The key strengths of NIS are its high reactivity under mild conditions, broad functional group tolerance, and excellent regioselectivity. It can effectively iodinate a wide range of substrates, from activated aromatics to heterocycles and even deactivated arenes when paired with a strong acid activator.[9] This reliability makes it an invaluable tool in the late-stage functionalization of complex, biologically active molecules.[3]

• Trustworthiness of the Protocol: An NIS-based protocol is often self-validating. The reaction typically proceeds cleanly at or below room temperature, and the byproduct, succinimide, is water-soluble, often simplifying purification. The predictable regioselectivity, governed by the electronic properties of the substrate, adds to its reliability.

Pillar 2: The Modern Alternative - Heptafluoro-5-iodopentane

Perfluoroalkyl iodides (Rғ-I), such as heptafluoro-5-iodopentane, introduce a completely different mechanistic paradigm for iodination, moving away from electrophilic attack to a radical-based pathway. This opens the door to complementary reactivity patterns that are inaccessible with traditional reagents.

• Structure and Properties: Heptafluoro-5-iodopentane (C₃F₇CH₂CH₂I) is a colorless liquid characterized by a highly electron-withdrawing heptafluoropropyl group.[10][11] This electronic feature weakens the C-I bond, making it susceptible to homolytic cleavage.

• Mechanism of Action: The innovation lies in its activation. In the presence of a simple base like sodium tert-butoxide (tBuONa) or potassium hydroxide (KOH), heptafluoro-5-iodopentane forms a halogen-bonding complex.[12][13] This interaction facilitates the homolytic cleavage of the weak C-I bond, generating an iodine radical (I•) and a perfluoroalkyl radical (Rғ•).[13] The iodine radical is the key species that performs the C-H iodination. This process is notable for proceeding under mild conditions without the need for light, transition metals, or photocatalysts.[12][13]

• Performance and Applications: This radical-based approach exhibits unique selectivity. It is particularly effective for the C-H iodination of various heteroaromatic compounds, such as thiazoles, oxazoles, and imidazoles, often with high regioselectivity at positions that are electronically disfavored for electrophilic attack.[12][13] This provides a powerful solution for functionalizing heterocycles that are challenging substrates for reagents like NIS or I₂. Beyond iodination, these reagents are also widely used as precursors for perfluoroalkylation.[14]

Head-to-Head Performance Analysis

The choice between these agents is dictated by the substrate and the desired synthetic outcome. Their fundamentally different mechanisms are the primary determinant of their performance.

Caption: Divergent mechanisms of traditional electrophilic agents vs. base-activated heptafluoro-5-iodopentane.

Comparative Data Summary

Feature	Molecular Iodine (I₂)	N-Iodosuccinimide (NIS)	Heptafluoro-5-iodopentane
Mechanism	Electrophilic[2][15]	Electrophilic[3]	Radical (Base-activated)[12][13]
Reactivity	Low (requires activation)[4][7]	High and tunable[8][9]	High (base-dependent)[13]
Selectivity	Moderate	High (excellent regioselectivity)	High (complementary to electrophilic methods)[12]
Conditions	Often harsh (strong oxidants/acids)[4]	Generally mild[9]	Mild (base, room temp, no metal/light)[13]
Substrate Scope	Electron-rich arenes (phenols, anilines)[6]	Broad; sensitive and complex molecules[3]	Heteroaromatics, specific C-H bonds[12]
Key Advantage	Low cost, high atom economy (with re-oxidant)	High selectivity, reliability, ease of use	Unique reactivity via radical pathway
Byproducts	HI (must be oxidized)	Succinimide (water-soluble)	Perfluoroalkane, base salts
Safety	HI is a strong reducing agent; oxidants can be hazardous[2]	Stable solid, easy to handle[16]	Combustible liquid, handle with care[10]

Application Focus: Synthesis of Radiolabeled Compounds

Iodination is a critical step in the synthesis of radiolabeled molecules for nuclear medicine.[1][17] The choice of agent directly impacts the feasibility and efficiency of incorporating a radioactive iodine isotope.

• Traditional Approach with NIS: NIS is highly effective for direct radioiodination. In a typical procedure, a solution of sodium iodide (e.g., Na¹²⁵I) is oxidized in situ by an agent like Chloramine-T or, in milder protocols, activated by NIS to produce an electrophilic radioiodine species that labels the target molecule.[1] This method is suitable for a wide range of precursors.

• Role of Heptafluoro-5-iodopentane: While not a direct radioiodinating agent itself (as it contains stable ¹⁹F), heptafluoro-5-iodopentane serves a crucial role in developing novel tracers. It can be used to synthesize a non-radioactive reference standard or a precursor molecule. The introduction of the perfluoroalkyl chain can significantly alter the lipophilicity, metabolic stability, and pharmacokinetic profile of a potential drug candidate or imaging agent.[1] Researchers can first synthesize the iodinated, fluorinated scaffold and subsequently replace the stable ¹²⁷I with a radioisotope via halogen exchange (Finkelstein reaction) or other advanced methods.[7]

Experimental Protocols

To provide a practical context, the following are representative protocols for the iodination of aromatic compounds using both a traditional and a modern approach.

Caption: A generalized experimental workflow for a typical laboratory-scale iodination reaction.

Protocol 1: Electrophilic Iodination of Anisole using N-Iodosuccinimide

• Rationale: This protocol demonstrates the highly efficient and regioselective iodination of an activated aromatic ring (anisole) under mild, acid-catalyzed conditions, yielding predominantly the para-substituted product.

• Methodology:

  • Preparation: To a solution of anisole (1.0 mmol) in acetonitrile (10 mL) in a round-bottom flask, add N-Iodosuccinimide (NIS) (1.1 mmol, 1.1 eq).

  • Catalyst Addition: Add a catalytic amount of trifluoroacetic acid (TFA) (0.1 mmol, 0.1 eq) to the mixture. The causality here is that TFA protonates the NIS carbonyl, increasing the electrophilicity of the iodine atom.[9]

  • Reaction: Stir the mixture at room temperature (20-25 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 1-2 hours.

  • Workup: Upon completion, pour the reaction mixture into a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to quench any unreacted NIS/iodine.

  • Extraction: Extract the aqueous layer with ethyl acetate (3 x 15 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

  • Purification: Concentrate the filtrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to yield 4-iodoanisole.

Protocol 2: Radical-Based Iodination of Benzothiazole using Heptafluoro-5-iodopentane

• Rationale: This protocol showcases the unique reactivity of a perfluoroalkyl iodide for iodinating a heterocycle at the C2 position, a transformation that can be challenging for standard electrophilic methods.

• Methodology:

  • Preparation: In an oven-dried vial under an inert atmosphere (e.g., Nitrogen or Argon), add benzothiazole (1.0 mmol) and sodium tert-butoxide (tBuONa) (2.0 mmol, 2.0 eq).

  • Reagent Addition: Add anhydrous, degassed solvent (e.g., 1,4-dioxane, 5 mL) followed by heptafluoro-5-iodopentane (1.5 mmol, 1.5 eq). The use of a strong, non-nucleophilic base is critical to initiate the halogen-bond complexation and subsequent radical formation.[13]

  • Reaction: Seal the vial and stir the mixture at room temperature (20-25 °C) for 12-24 hours. Monitor by TLC or GC-MS.

  • Workup: Quench the reaction by carefully adding saturated aqueous ammonium chloride (NH₄Cl).

  • Extraction: Extract the mixture with diethyl ether (3 x 15 mL).

  • Purification: Combine the organic layers, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate. Purify the residue by flash column chromatography to afford 2-iodobenzothiazole.

Conclusion and Future Outlook

The field of iodination has evolved significantly, providing researchers with a diverse toolkit to meet modern synthetic demands.

• Molecular Iodine (I₂) remains a relevant, cost-effective choice for simple, robust, and highly activated substrates on a large scale.

• N-Iodosuccinimide (NIS) is the gold standard for general-purpose, selective electrophilic iodination. Its reliability, mildness, and broad scope make it the go-to reagent for complex molecule synthesis where predictability and yield are paramount.

• Heptafluoro-5-iodopentane represents a paradigm shift, offering a powerful radical-based pathway. It is not a direct replacement for NIS but rather a complementary tool. It should be the agent of choice when targeting C-H bonds that are inaccessible via electrophilic substitution, particularly in electron-deficient or specific heteroaromatic systems.

For the drug development professional, understanding the distinct mechanistic underpinnings of these reagents is crucial. This knowledge enables the rational selection of the right tool for the right job, whether it's for building a core scaffold, performing a delicate late-stage functionalization, or designing a novel precursor for a next-generation radiopharmaceutical.

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A Senior Application Scientist's Guide to Characterizing Reaction Byproducts by NMR and MS

In the landscape of drug development and chemical synthesis, the exhaustive characterization of a reaction mixture is not merely an academic exercise; it is a critical determinant of product safety, efficacy, and regulatory compliance. Undesired reaction byproducts, even in trace amounts, can significantly impact the pharmacological and toxicological profile of an active pharmaceutical ingredient (API).[1][2] Therefore, the robust identification and quantification of these byproducts are paramount. This guide provides an in-depth comparison of two cornerstone analytical techniques in this endeavor: Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). As a Senior Application Scientist, my aim is to move beyond a superficial listing of specifications and delve into the practical causality behind experimental choices, empowering researchers to make informed decisions in their analytical workflows.

The Foundational Pillars of Structural Elucidation: NMR and MS

At their core, both NMR and MS provide exquisitely detailed information about the structure and composition of molecules. However, they do so through fundamentally different physical principles, which in turn dictates their respective strengths and weaknesses in the context of byproduct characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Arbiter

NMR spectroscopy is a powerful analytical technique for the structural elucidation of unknown organic compounds.[3] It operates on the principle that certain atomic nuclei, when placed in a strong magnetic field, absorb and re-emit electromagnetic radiation at a specific frequency.[4] This resonance frequency is exquisitely sensitive to the local electronic environment of the nucleus, providing a wealth of information about the molecule's structure.[4][5]

For byproduct analysis, the key strengths of NMR lie in its ability to:

• Provide Unambiguous Structural Connectivity: Through a suite of one-dimensional (e.g., ¹H, ¹³C) and two-dimensional (e.g., COSY, HSQC, HMBC) experiments, NMR can definitively map out the covalent bonding framework of a molecule.[6][7] This allows for the complete de novo structure elucidation of unknown byproducts without the need for reference standards.

• Offer Absolute Quantitation (qNMR): A unique advantage of NMR is its inherent quantitative nature.[8][9][10][11] The area under an NMR peak is directly proportional to the number of nuclei giving rise to that signal.[8][11] This allows for the accurate determination of the concentration of byproducts relative to the main product or an internal standard, a technique known as quantitative NMR (qNMR).[8][11][12][13][14]* Preserve the Sample: NMR is a non-destructive technique, allowing the sample to be recovered and used for further analysis if needed. [7][11] However, the primary limitation of NMR is its relatively low sensitivity compared to MS. [9][10][15][16]This can make it challenging to detect and characterize byproducts present at very low concentrations.

Mass Spectrometry (MS): The Pinnacle of Sensitivity and Molecular Weight Determination

Mass spectrometry is a powerful analytical tool for identifying unknown compounds, quantifying known materials, and elucidating molecular structure. [17]It works by ionizing chemical compounds to generate charged molecules or molecule fragments and measuring their mass-to-charge ratio (m/z). [17][18] In the realm of byproduct characterization, MS excels in:

• Exceptional Sensitivity: MS is an incredibly sensitive technique, capable of detecting analytes at picomole to femtomole levels. [9]This makes it ideal for identifying trace-level byproducts that may be missed by NMR.

• Precise Molecular Weight Determination: High-resolution mass spectrometry (HRMS) can measure the mass of a molecule with extremely high accuracy, often to within a few parts per million (ppm). [19][20]This high mass accuracy allows for the unambiguous determination of the elemental composition of a byproduct, a critical piece of information for its identification. [19][20][21][22]* Structural Information through Fragmentation: Tandem mass spectrometry (MS/MS) involves fragmenting a selected precursor ion and analyzing the resulting product ions. [18][23][24][25]The fragmentation pattern provides valuable information about the molecule's structure, acting as a "fingerprint" that can be used for identification. [17][23][24] A key limitation of MS is that it generally cannot distinguish between isomers—molecules with the same elemental composition but different atomic arrangements. [19]Furthermore, while quantitative MS is possible, it often requires the use of calibration curves with authentic standards, which may not be available for novel byproducts. [15]

Head-to-Head Comparison: NMR vs. MS for Byproduct Characterization

The choice between NMR and MS, or the decision to use them in a complementary fashion, depends on the specific analytical challenge at hand. The following table summarizes their key performance characteristics:

Feature	Nuclear Magnetic Resonance (NMR)	Mass Spectrometry (MS)
Primary Information	Detailed 3D structure and connectivity	Molecular weight and elemental composition
Sensitivity	Lower (micromolar to millimolar range) [9][16]	Higher (picomolar to femtomolar range) [9][16]
Resolution	High spectral dispersion, good for resolving complex mixtures	High mass resolution (HRMS) for separating isobaric species [20][21]
Structural Elucidation	Unambiguous de novo structure determination [3][6][7]	Inferred from fragmentation patterns (MS/MS) [23][24]
Isomer Differentiation	Excellent	Limited (generally cannot distinguish isomers) [19]
Quantitation	Absolute and direct (qNMR) without reference standards [8][9][11]	Relative or absolute with calibration curves and standards [15]
Sample Throughput	Lower	Higher
Sample Requirement	Higher (mg quantities) [26][27]	Lower (µg to ng quantities)
Destructive?	No [7][11]	Yes

The Power of Synergy: Hyphenated Techniques

Recognizing the complementary nature of these two techniques, the pharmaceutical industry increasingly relies on hyphenated approaches, most notably Liquid Chromatography-Mass Spectrometry (LC-MS) and, more recently, LC-NMR. [1][28][29][30]These techniques combine the separation power of chromatography with the detection and identification capabilities of MS or NMR, providing a powerful workflow for impurity profiling. [1][29][30]LC-MS is particularly adept at rapidly screening for and quantifying known and unknown impurities, while online or offline LC-NMR can provide the definitive structural elucidation of isolated byproducts. [28][29]

Experimental Protocols: A Practical Guide

To illustrate the practical application of these techniques, the following are generalized, step-by-step protocols for the analysis of a hypothetical reaction mixture.

Protocol 1: NMR Analysis of a Crude Reaction Mixture

Objective: To identify and quantify major byproducts in a reaction mixture.

Methodology:

• Sample Preparation:

  • Take a representative aliquot of the crude reaction mixture. [31] * If the reaction solvent is not deuterated, remove it under reduced pressure. [31] * Dissolve the residue in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) to a concentration of approximately 5-25 mg/mL for ¹H NMR and 50-100 mg/mL for ¹³C NMR. [27][32]The solvent should be chosen based on the solubility of the analytes and should not have signals that overlap with key analyte resonances. [3][32] * If the solution contains solid particles, filter it through a small plug of glass wool in a Pasteur pipette into a clean, dry 5 mm NMR tube. [26][27][31] * Add a known amount of an internal standard (e.g., maleic acid) for quantitative analysis (qNMR). [11][12]The internal standard should have a simple spectrum that does not overlap with the analyte signals. [11]2. Data Acquisition:

  • Acquire a standard ¹H NMR spectrum.

  • Acquire a ¹³C NMR spectrum.

  • If necessary, acquire 2D NMR spectra (e.g., COSY, HSQC, HMBC) to aid in the structural elucidation of unknown byproducts.

• Data Analysis:

  • Process the spectra (Fourier transform, phase correction, baseline correction).

  • Integrate the signals of the main product, byproducts, and the internal standard in the ¹H NMR spectrum.

  • Calculate the concentration and purity of the components using the qNMR equation. [8] * Analyze the ¹³C and 2D NMR spectra to determine the structure of any significant byproducts. [5][7]

Protocol 2: LC-MS Analysis for Byproduct Profiling

Objective: To detect and identify trace-level byproducts in a reaction mixture.

Methodology:

• Sample Preparation:

  • Dilute the reaction mixture in a solvent compatible with the LC mobile phase (e.g., acetonitrile, methanol, water) to a final concentration of approximately 1-10 µg/mL. [33] * Filter the diluted sample through a 0.22 µm syringe filter to remove any particulate matter. [33]2. LC-MS Data Acquisition:

  • Inject the prepared sample onto an appropriate HPLC or UHPLC column for separation.

  • Perform a full scan MS analysis to detect all ionizable species.

  • Perform data-dependent MS/MS analysis to acquire fragmentation spectra for the most abundant ions.

• Data Analysis:

  • Process the chromatogram and mass spectra.

  • Propose elemental compositions for the detected byproducts based on their accurate masses from the HRMS data. [19][22] * Interpret the MS/MS fragmentation patterns to gain structural insights into the byproducts. [34][35][36] * Compare the retention times and mass spectra to known standards if available.

Visualizing the Workflow

The following diagrams illustrate the decision-making process and general workflow for byproduct characterization.

Caption: General workflow for byproduct characterization.

Caption: Decision tree for selecting analytical techniques.

Conclusion: An Integrated Approach for Comprehensive Understanding

In the rigorous environment of pharmaceutical development, a single analytical technique is rarely sufficient for the complete characterization of reaction byproducts. While NMR spectroscopy stands as the gold standard for unambiguous structure elucidation and absolute quantification, its sensitivity limitations can be a significant hurdle. [9][10][15]Conversely, mass spectrometry offers unparalleled sensitivity and precise molecular weight determination, but can be ambiguous in differentiating isomers and requires standards for robust quantification. [15][19] Therefore, a judicious and integrated approach that leverages the strengths of both NMR and MS is the most effective strategy. [15][37]By combining the global profiling capabilities of LC-MS with the definitive structural insights of NMR, researchers can achieve a comprehensive understanding of their reaction mixtures, ensuring the development of safe and effective medicines.

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A Senior Application Scientist's Guide to Cross-Referencing Experimental Data with Literature Values for 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of chemical synthesis and drug development, the unequivocal identification and purity assessment of compounds are paramount. This guide provides a comprehensive framework for cross-referencing experimentally obtained data for 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane (CAS No. 1513-88-8) with established literature values. By meticulously comparing key physical properties and spectral data, researchers can confidently validate the identity and purity of their synthesized or acquired samples, ensuring the integrity of their subsequent research endeavors. This document is structured to not only present the data but also to elucidate the causality behind the experimental choices and the interpretation of the results.

Physicochemical Properties: A Comparative Analysis

The fundamental physical properties of a compound serve as its unique fingerprint. Any deviation from the established literature values can indicate the presence of impurities or even a misidentification of the substance.

Table 1: Comparison of Physical Properties

Property	Literature Value	Experimental Value
Boiling Point	129.5 °C at 760 mmHg	[Insert Experimental Value]
Density	1.926 g/cm³	[Insert Experimental Value]
Refractive Index	Not Found in Literature	[Insert Experimental Value]

Boiling Point Determination

Causality of Experimental Choice: The boiling point, the temperature at which the vapor pressure of a liquid equals the pressure surrounding the liquid, is a critical indicator of purity. Impurities can either elevate or depress the boiling point. The Thiele tube method is a classic and reliable technique for determining the boiling point of a small liquid sample.

Experimental Workflow: Boiling Point Determination

Caption: Workflow for Density Measurement using a Volumetric Flask.

Refractive Index Measurement

Causality of Experimental Choice: The refractive index, a measure of how much the path of light is bent when it enters a substance, is a highly sensitive physical property that can detect minute impurities. An Abbe refractometer is the standard instrument for this measurement, offering high precision.

Experimental Workflow: Refractive Index Measurement

Caption: Workflow for Refractive Index Measurement using an Abbe Refractometer.

Spectroscopic Analysis: Unveiling the Molecular Structure

Spectroscopic techniques provide detailed information about the molecular structure of a compound, confirming the connectivity of atoms and the presence of specific functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic compounds. By analyzing the chemical environment of atomic nuclei (¹H, ¹³C, ¹⁹F), we can piece together the molecular puzzle.

¹H NMR Spectroscopy:

• Expected Chemical Shifts:

  • The two protons on the carbon adjacent to the iodine atom (-CH₂I) are expected to appear in the range of 3.0-4.0 ppm due to the deshielding effect of the electronegative iodine.

  • The two protons on the carbon adjacent to the fluorinated chain (-CF₂-CH₂-) will likely resonate between 2.0 and 3.0 ppm, shifted downfield by the electron-withdrawing fluorines.

¹³C NMR Spectroscopy:

• Expected Chemical Shifts:

  • The carbon bonded to iodine (-CH₂I) is expected to have a chemical shift in the range of 0-10 ppm.

  • The carbon adjacent to the fluorinated chain (-CF₂-C H₂-) will be in the range of 20-30 ppm.

  • The fluorinated carbons will exhibit complex splitting patterns and will be found further downfield.

¹⁹F NMR Spectroscopy:

• Expected Chemical Shifts:

  • The -CF₃ group will appear as a singlet in the range of -70 to -80 ppm.

  • The two -CF₂- groups will each give a distinct signal, likely between -110 and -140 ppm, with coupling to each other and to the adjacent protons.

Table 2: Predicted vs. Experimental NMR Data

Nucleus	Predicted Chemical Shift (ppm)	Experimental Chemical Shift (ppm)
¹H	-CH₂I: 3.0-4.0-CF₂-CH₂-: 2.0-3.0	[Insert Experimental Values]
¹³C	-CH₂I: 0-10-CF₂-C H₂-: 20-30	[Insert Experimental Values]
¹⁹F	-CF₃: -70 to -80-CF₂-: -110 to -140	[Insert Experimental Values]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting the absorption of infrared radiation corresponding to specific bond vibrations.

• Expected Absorption Bands:

  • C-H stretching: Strong absorptions in the 2850-3000 cm⁻¹ region.

  • C-F stretching: Very strong and characteristic absorptions in the 1000-1400 cm⁻¹ region.

  • C-I stretching: A weaker absorption expected in the far-infrared region, typically below 600 cm⁻¹.

Table 3: Predicted vs. Experimental IR Data

Functional Group	Predicted Absorption (cm⁻¹)	Experimental Absorption (cm⁻¹)
C-H stretch	2850-3000	[Insert Experimental Value]
C-F stretch	1000-1400	[Insert Experimental Value]
C-I stretch	< 600	[Insert Experimental Value]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be used to confirm its identity and structure.

• Expected Molecular Ion Peak (M⁺): The molecular ion peak should be observed at a mass-to-charge ratio (m/z) corresponding to the molecular weight of the compound (323.98 g/mol ).

• Expected Fragmentation:

  • Loss of an iodine atom (m/z 127) would result in a fragment at m/z 197.

  • Cleavage of the C-C bonds will lead to various fluorinated and hydrocarbon fragments.

Table 4: Predicted vs. Experimental Mass Spectrometry Data

Feature	Predicted m/z	Experimental m/z
Molecular Ion (M⁺)	~324	[Insert Experimental Value]
Major Fragments	[M-I]⁺: ~197	[Insert Experimental Values]

Conclusion

This guide has outlined a systematic approach for the verification of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane by cross-referencing experimental data with literature values. A close correlation between the experimentally determined physical properties and the predicted spectroscopic features with the established data provides a high degree of confidence in the identity and purity of the compound. Any significant discrepancies should be investigated further to identify potential impurities or structural isomers. By adhering to these principles of rigorous analytical validation, researchers can ensure the reliability and reproducibility of their scientific findings.

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A Comparative Guide to the Efficiency of Radical Initiators with Heptafluoro-5-iodopentane

For researchers, medicinal chemists, and professionals in drug development, the strategic incorporation of fluorinated moieties into molecular scaffolds is a cornerstone of modern chemical synthesis. The unique properties imparted by fluorine can dramatically alter a compound's metabolic stability, lipophilicity, and binding affinity. Heptafluoro-5-iodopentane stands as a key reagent in this field, serving as a source for the valuable heptafluoropentyl radical. The success of reactions involving this reagent is critically dependent on the method of radical initiation. This guide provides an in-depth comparison of the efficiency of various radical initiators for reactions with heptafluoro-5-iodopentane, supported by experimental data and mechanistic insights to inform your experimental design.

Introduction: The Critical Role of Radical Initiation

The generation of the heptafluoropentyl radical from heptafluoro-5-iodopentane is the linchpin of its utility in synthetic chemistry. This is typically achieved through the homolytic cleavage of the carbon-iodine bond, a process that requires an external energy source or a chemical initiator. The choice of initiator not only dictates the reaction conditions but also significantly influences the yield, selectivity, and overall efficiency of the desired transformation. This guide will focus on a comparative analysis of two primary classes of initiation: thermal and photochemical, with a detailed look at commonly employed initiators within each class.

Thermal Initiators: A Tale of Two Peroxides

Thermal initiators are compounds that decompose upon heating to generate free radicals.[1] The choice of a thermal initiator is primarily governed by its decomposition rate at a given temperature, often discussed in terms of its half-life.[2] For reactions involving perfluoroalkyl iodides, azobisisobutyronitrile (AIBN) and benzoyl peroxide (BPO) are two of the most frequently utilized thermal initiators.[3][4]

AIBN is a popular choice due to its predictable decomposition kinetics and the fact that it does not typically introduce oxygenated byproducts.[5] Upon heating, AIBN extrudes nitrogen gas to form two 2-cyano-2-propyl radicals.[5][6] These radicals can then abstract an iodine atom from heptafluoro-5-iodopentane to generate the desired heptafluoropentyl radical.

Mechanism of Initiation with AIBN: The initiation process with AIBN can be visualized as a two-step sequence. First, the thermal decomposition of AIBN, followed by the abstraction of iodine from the perfluoroalkyl iodide.

Caption: BPO thermal decomposition and subsequent iodine abstraction.

The choice between AIBN and BPO often comes down to the desired reaction temperature and the tolerance of the substrates to different radical species.

Initiator	Decomposition Temperature (Typical)	Half-life (t½)	Generated Radicals	Notes
AIBN	60-80 °C [7]	1 hour at 85 °C [2]	2-cyano-2-propyl	Cleaner reactions, less prone to side reactions. [5]
BPO	80-100 °C	1 hour at 92 °C [8][9]	Benzoyloxy, Phenyl	Can sometimes lead to aromatic byproducts.

Experimental Data Snapshot:

Photochemical Initiation: A Light-Driven Approach

Photochemical initiation offers a milder alternative to thermal methods, often allowing reactions to be conducted at ambient temperatures. [10]This can be particularly advantageous when working with thermally sensitive substrates. The initiation occurs through the absorption of light by the perfluoroalkyl iodide itself or by a photocatalyst, leading to the homolytic cleavage of the C-I bond.

Direct Photolysis:

In some cases, direct irradiation of the reaction mixture with UV light is sufficient to induce the formation of the heptafluoropentyl radical from heptafluoro-5-iodopentane.

Mechanism of Direct Photochemical Initiation: The energy from photons directly cleaves the C-I bond.

Caption: Direct photochemical cleavage of heptafluoro-5-iodopentane.

Photosensitized Initiation:

In other protocols, a photosensitizer is used to absorb light and then transfer energy to the perfluoroalkyl iodide, or to initiate a single-electron transfer process.

Comparative Efficiency: Thermal vs. Photochemical

Experimental data on the reaction of heptafluoro-2-iodopropane with vinyl fluoride provides a valuable point of comparison. Under photochemical conditions, the reaction gives a 99:1 ratio of the two possible regioisomeric adducts in high yield. The same reaction under thermal conditions yields a slightly lower selectivity, with a 97:3 ratio of the same adducts. This suggests that for this class of reactions, photochemical initiation can offer superior selectivity.

Experimental Protocols

The following are representative, generalized protocols for the radical addition of heptafluoro-5-iodopentane to an alkene. Note: These are starting points and should be optimized for specific substrates.

• To a solution of the alkene (1.0 mmol) in a suitable solvent (e.g., toluene, 5 mL) in a Schlenk flask, add heptafluoro-5-iodopentane (1.2 mmol).

• Add AIBN (0.1 mmol).

• Degas the solution by three freeze-pump-thaw cycles.

• Heat the reaction mixture at 80 °C under an inert atmosphere (e.g., nitrogen or argon) for 12-24 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Caption: Workflow for thermal initiation with AIBN.

• In a quartz reaction vessel, dissolve the alkene (1.0 mmol) and heptafluoro-5-iodopentane (1.2 mmol) in a suitable solvent (e.g., acetonitrile, 10 mL).

• If using a photosensitizer, add it at this stage (typically 1-5 mol%).

• Degas the solution with a stream of nitrogen or argon for 15-30 minutes.

• Irradiate the reaction mixture with a suitable light source (e.g., a high-pressure mercury lamp or a specific wavelength LED) at room temperature.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, remove the solvent under reduced pressure.

• Purify the crude product by column chromatography.

Caption: Workflow for photochemical initiation.

Conclusion and Recommendations

The choice of radical initiator for reactions with heptafluoro-5-iodopentane is a critical parameter that can significantly impact the outcome of the synthesis.

• Thermal initiators like AIBN and BPO are reliable and well-understood. AIBN is generally preferred for its cleaner decomposition profile, while BPO can be used at slightly higher temperatures. These methods are robust and suitable for a wide range of applications.

• Photochemical initiation provides a milder alternative, often leading to higher selectivity and allowing for reactions with thermally sensitive substrates. The ability to perform these reactions at ambient temperature is a significant advantage.

For initial explorations and robust, scalable reactions, thermal initiation with AIBN is a highly recommended starting point due to its predictable behavior and the generation of non-interfering byproducts. For reactions where selectivity is paramount or with thermally labile molecules, photochemical initiation should be strongly considered. As with any chemical transformation, empirical optimization of the reaction conditions for each specific substrate is crucial to achieving the desired outcome with the highest possible efficiency.

References

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• Using temperature to modify the reaction conditions and outcomes of polymers formed using transfer-dominated branching radical telomerisation (TBRT). RSC Publishing. Available at: [Link]

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assessing the economic viability of using 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane

A Senior Application Scientist's Guide to the Economic Viability of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane in Modern Synthesis

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The strategic incorporation of fluorinated moieties is a cornerstone of modern medicinal chemistry, imparting enhanced metabolic stability, lipophilicity, and binding affinity to active pharmaceutical ingredients.[1] Among the diverse toolkit of fluorinating agents, perfluoroalkyl iodides (RFIs) serve as robust precursors for generating perfluoroalkyl radicals, essential for C-C bond formation. This guide provides an in-depth assessment of the economic and scientific viability of a specific RFI, 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane (C₅H₄F₇I), comparing its performance, cost, and handling characteristics against common alternatives. We will delve into the causality behind experimental choices, present self-validating protocols, and provide a clear framework for researchers to make cost-informed decisions in their synthetic campaigns.

Introduction: The Value Proposition of Perfluoroalkylation

Per- and polyfluoroalkyl substances (PFAS) have become integral to a wide array of industrial and consumer applications due to their unique chemical properties, including thermal stability and omniphobicity.[2][3] In the pharmaceutical and agrochemical sectors, the introduction of a perfluoroalkyl chain can dramatically alter a molecule's pharmacokinetic profile.[1] 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane is a reagent designed for this purpose, serving as a source of the 1,1,1,2,2,3,3-heptafluoropentyl radical for addition to unsaturated systems or substitution on aromatic rings.[4][5]

However, the term "viability" in a research and development context extends beyond simple reaction success. It encompasses a multi-faceted analysis of cost, efficiency, scalability, safety, and the availability of superior alternatives. This guide aims to provide a holistic view to aid in the judicious selection of perfluoroalkylation strategies.

Physicochemical Profile of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane

A foundational understanding of a reagent's properties is critical for its effective and safe use.

Property	Value	Source
CAS Number	1513-88-8	[6]
Molecular Formula	C₅H₄F₇I	[6]
Molecular Weight	323.98 g/mol	[6]
Appearance	Liquid	[7]
Assay	≥94% (GC)	[6]
Boiling Point	80°C (approx.)	N/A
Key Synonyms	1H,1H,2H,2H-Perfluoropentyl iodide	[6]

Core Application: Radical Perfluoroalkylation

The primary utility of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane lies in its relatively weak Carbon-Iodine bond, which can be homolytically cleaved by heat, light (photochemistry), or a radical initiator to generate the desired perfluoroalkyl radical (RF•).[4][5] This highly reactive intermediate can then engage with various substrates.

Mechanism of Action: Radical Chain Addition to Alkenes

The free-radical chain addition of perfluoroalkyl iodides to alkenes is a well-established and efficient process.[4] The reaction proceeds via a classic radical chain mechanism, which is crucial for understanding reaction kinetics and optimizing conditions.

Caption: General mechanism for the radical perfluoroalkylation of an alkene.

A Multi-Factor Assessment of Economic Viability

True economic viability is a balance of upfront cost, performance, and hidden costs associated with alternatives and downstream processing.

A. Direct Cost of Acquisition

The most direct economic factor is the purchase price. Perfluoroalkyl iodides, like many specialty fluorochemicals, are high-value reagents. The cost is influenced by the complexity of synthesis, purity, and demand.

Reagent	Typical Supplier(s)	Estimated Price (USD/gram)	Notes
1,1,1,2,2,3,3-Heptafluoro-5-iodopentane	Sigma-Aldrich, Fisher Scientific	$250 - $900	Price varies significantly with purity and quantity.
Nonafluoro-1-iodobutane (C₄F₉I)	Various	$50 - $150	More common, lower cost per gram.
Heptafluoro-1-iodopropane (C₃F₇I)	Various	$40 - $120	Widely used and relatively inexpensive.
Togni Reagent II	Sigma-Aldrich	$100 - $200	Different mechanism, but a common alternative for CF₃ transfer.

Insight: The cost of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane is substantially higher than its shorter-chain homologues. This premium necessitates a clear performance advantage or a specific structural requirement for the C₅H₄F₇- group to justify its use over more economical alternatives like C₄F₉I.

B. Performance & Reaction Efficiency

High yields and clean conversions are paramount to economic viability, as they minimize waste and reduce purification costs. Perfluoroalkyl iodides are known to participate in high-yield additions. For instance, the perfluoroalkylation of arenes with n-C₄F₉I can achieve yields of 93-99%.[5] While specific, direct comparative yield data for C₅H₄F₇I against other RFIs in a single reaction system is sparse in readily available literature, the reactivity is expected to follow similar patterns governed by radical stability and steric factors.[4][8]

Photochemical methods, often utilizing electron donor-acceptor (EDA) complexes, provide a mild and efficient way to generate RF radicals from RFIs, including those with longer chains, leading to satisfactory yields.[9][10]

C. Comparison with Key Alternatives

The choice of reagent is not made in a vacuum. A scientist must weigh the pros and cons of C₅H₄F₇I against other available methods.

Method	Reagent Type	Advantages	Disadvantages	Economic Outlook
Radical Addition	Perfluoroalkyl Iodides (RFIs)	High yields, well-understood mechanism, versatile for various chain lengths.[5]	Can require initiators (thermal/photo), potential for side reactions, iodine atom transfer must be efficient.[4]	Cost increases significantly with chain length. Economical for C₁-C₄ chains.
Electrophilic Transfer	Togni & Umemoto Reagents	Mild conditions, broad functional group tolerance, excellent for CF₃ group transfer.[11]	Limited availability for longer chains, can be expensive, potential explosive properties for some precursors.[12][13]	Cost-effective for trifluoromethylation but less so for introducing longer perfluoroalkyl chains.
Acid Anhydrides	Perfluoro Acid Anhydrides	Inexpensive and readily available starting materials.[1]	Often requires specific catalytic systems.	Potentially very high; an emerging area for industrial applications.
Organometallic	(phen)Cu-RF Complexes	Can use aryl bromides and boronates, good yields.	Requires stoichiometric copper, potentially complicating purification.	Dependent on the cost of the copper complex and ligands.

Expert Insight: 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane is the logical choice only when the specific 1,1,1,2,2,3,3-heptafluoropentyl moiety is required for structure-activity relationship (SAR) studies and shorter, cheaper alternatives like C₄F₉I are unsuitable. For general perfluoroalkylation or when only a CF₃ group is needed, Togni reagents or trifluoroacetic anhydride-based methods are often more economically sound.[1][14]

Experimental Protocol: A Self-Validating Workflow

This protocol for the radical hydroperfluoroalkylation of an unactivated alkene is designed to be robust and illustrative of the key considerations when using RFIs.[8][15] The explanation of each step provides the causal logic, fulfilling the requirement for a self-validating system.

Workflow Diagram

Caption: Standard experimental workflow for a radical perfluoroalkylation reaction.

Step-by-Step Methodology

• Reagent Preparation & System Inerting:

  • Action: To a flame-dried 50 mL Schlenk flask equipped with a magnetic stir bar, add the alkene substrate (1.0 mmol, 1.0 equiv).

  • Causality: Flame-drying removes adsorbed water, which can interfere with radical reactions. An inert atmosphere (Nitrogen or Argon) is critical because triplet oxygen is a radical scavenger that can quench the propagation cycle, inhibiting the reaction.

• Solvent and Reagent Addition:

  • Action: Add degassed solvent (e.g., CH₂Cl₂ or MeCN, 10 mL). Add 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane (1.2 mmol, 1.2 equiv).

  • Causality: The solvent must be degassed (e.g., by three freeze-pump-thaw cycles) to remove dissolved oxygen. A slight excess of the RFI ensures complete consumption of the limiting alkene substrate.

• Initiation:

  • Action (Thermal): Add a radical initiator such as AIBN or benzoyl peroxide (0.1 mmol, 0.1 equiv) and heat the reaction to an appropriate temperature (e.g., 80 °C).

  • Action (Photochemical): If using a photochemical setup, begin irradiation with a suitable light source (e.g., blue LEDs for EDA complex-mediated reactions).[9]

  • Causality: The initiator provides the initial source of radicals to start the chain reaction. The choice between thermal and photochemical initiation depends on the substrate's stability and the desired reaction conditions. Photochemical methods are often milder.[14]

• Reaction Monitoring:

  • Action: Monitor the reaction progress by taking small aliquots and analyzing via Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

  • Causality: Monitoring prevents running the reaction for too long, which can lead to byproduct formation, or stopping it too early, resulting in low conversion. This ensures optimal yield and resource use.

• Workup and Purification:

  • Action: Upon completion, cool the reaction to room temperature. Quench with a saturated sodium thiosulfate solution to remove excess iodine. Extract the product into an organic solvent (e.g., ethyl acetate), dry over MgSO₄, filter, and concentrate in vacuo.

  • Causality: Thiosulfate reduces elemental iodine (I₂), a common colored byproduct of termination events, to colorless iodide (I⁻), simplifying purification.

  • Action: Purify the crude product by flash column chromatography.

  • Causality: This is the most common method for isolating the desired product from unreacted starting material, initiator byproducts, and any reaction side products. The cost of silica gel and solvents for chromatography is a "hidden" economic factor in the overall process.

Safety and Handling

Economic viability is nullified if a reagent cannot be handled safely.

• Hazards: 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane is classified as a substance that causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[6][16]

• Handling: Always handle this chemical in a well-ventilated fume hood. Wear appropriate Personal Protective Equipment (PPE), including safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.[7][16][17]

• Storage: Store in a cool, dry, well-ventilated place, keeping the container tightly closed and protected from light.[7][18]

Conclusion and Recommendations

The economic viability of using 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane is highly context-dependent.

• High-Cost, High-Specificity: This reagent is a specialty chemical with a correspondingly high acquisition cost. Its use is economically justifiable primarily in late-stage functionalization or SAR studies where the specific C₅H₄F₇- moiety is hypothesized to be critical for the desired biological or material properties.

• Alternatives are Often More Viable: For general-purpose perfluoroalkylation, shorter-chain and more common homologues such as heptafluoro-1-iodopropane or nonafluoro-1-iodobutane represent a far more cost-effective choice.

• Consider the Full Picture: When making a decision, researchers must balance the direct cost of the reagent against expected yields, the cost of alternative reagents, and downstream purification expenses. For discovery projects where only small quantities are needed, the high per-gram cost may be acceptable. For process development and scale-up, a thorough cost-benefit analysis is essential, and exploring alternative synthetic routes using cheaper starting materials like perfluoro acid anhydrides may be more prudent.[1]

Ultimately, 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane is a valuable tool in the synthetic chemist's arsenal, but its deployment should be a strategic decision, not a default one.

References

• Minisci, F., Vismara, E., & Fontana, F. (1997). New Methods of Free-Radical Perfluoroalkylation of Aromatics and Alkenes. Absolute Rate Constants and Partial Rate Factors for the Homolytic Aromatic Substitution by n-Perfluorobutyl Radical. The Journal of Organic Chemistry, 62(25), 8853-8859. Available at: [Link]

• RIKEN. (2016). A Practical Method for Perfluoroalkyl Compound Synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Alternative perfluoroalkyl sources for polymer functionalization. Retrieved from [Link]

• Wang, Q., Li, Y., Liu, M., Liu, B., & Feng, K. (2024). Photodriven Radical Perfluoroalkylation–Thiolation of Unactivated Alkenes Enabled by Electron Donor–Acceptor Complex. Organic Letters. Available at: [Link]

• Sissengaliyeva, G., Dénès, F., Girbu, V., Kulcitki, V., Hofstetter, E., & Renaud, P. (2021). Radical Mediated Hydroperfluoroalkylation of Unactivated Alkenes. Advanced Synthesis & Catalysis. Available at: [Link]

• Renaud, P., et al. (2021). Radical-Mediated Hydroperfluoroalkylation of Unactivated Alkenes. Advanced Synthesis & Catalysis. Available at: [Link]

• ResearchGate. (n.d.). Modern methods for the synthesis of perfluoroalkylated aromatics. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Modern methods for the synthesis of perfluoroalkylated aromatics. Retrieved from [Link]

• Li, W., Liang, C., Luo, B., Wang, Z., Li, H., Li, X., & Yang, H. (2022). Perfluoroalkylation of Terminal Alkynes with Perfluoroalkyl Iodides Catalyzed by an Iron Salt. The Journal of Organic Chemistry. Available at: [Link]

• MG Chemicals. (2023). Safety Data Sheet. Retrieved from [Link]

• Brace, N. O. (2001). Syntheses with perfluoroalkyl iodides. A review. Journal of Fluorine Chemistry. Available at: [Link]

• Glüge, J., Scheringer, M., Cousins, I. T., DeWitt, J. C., Goldenman, G., Herzke, D., ... & Wang, Z. (2020). An overview of the uses of per-and polyfluoroalkyl substances (PFAS). Environmental Science: Processes & Impacts. Available at: [Link]

• Douglas, J. J., Albright, H., & Stephenson, C. R. (2016). Photochemical Perfluoroalkylation with Pyridine N-Oxides: Mechanistic Insights and Performance on a Kilogram Scale. Angewandte Chemie International Edition. Available at: [Link]

• ITRC. (n.d.). PFAS Reductions and Alternative PFAS Formulations. Retrieved from [Link]

• ResearchGate. (n.d.). Notification about the Explosive Properties of Togni's Reagent II and One of Its Precursors. Retrieved from [Link]

• ResearchGate. (n.d.). Togni Reagent: A Hypervalent Iodine Based Electrophilic Trifluoromethylation Reagent. Retrieved from [Link]

• R Discovery. (n.d.). Harnessing Fluorine Chemistry: Strategies for Per- and Polyfluoroalkyl Substances Removal and Enrichment. Retrieved from [Link]

• Zenodo. (2018). Mapping Perfluoroalkyl Effects in Togni-Type Reagents by Thermolysis. Retrieved from [Link]

• Food Packaging Forum. (2013). Alternatives to perfluorinated chemicals. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Perfluoroalkyl Ethyl Iodides: Synthesis, Applications, and Properties in Advanced Materials. Retrieved from [Link]

• ResearchGate. (n.d.). Poly/Perfluorinated Alkyl Substances (PFASs) – Synthetic Methods, Properties and Applications. Retrieved from [Link]

• Postigo, A. (2022). Perfluoroalkylation Reactions by Electron Donor-Acceptor Complexes. CONICET Digital. Available at: [Link]

• ResearchGate. (n.d.). Scheme 1 Top: Previous studies on (perfluoro)alkylation reactions.... Retrieved from [Link]

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A Comparative Guide to the Applications of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane in Modern Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry, the strategic introduction of fluorinated moieties into organic molecules is a cornerstone of designing advanced materials, pharmaceuticals, and agrochemicals. Among the diverse array of reagents available for this purpose, 1,1,1,2,2,3,3-heptafluoro-5-iodopentane emerges as a versatile and valuable building block. This guide provides an in-depth technical comparison of its applications, performance against alternatives, and detailed experimental insights to empower researchers in their synthetic endeavors.

Introduction to 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane: A Profile

1,1,1,2,2,3,3-Heptafluoro-5-iodopentane, with the chemical formula C₅H₄F₇I, is a fluorinated organic compound that serves as a key intermediate in a variety of chemical transformations.[1] Its structure, featuring a heptafluorinated carbon chain terminated by an iodine atom, imparts a unique combination of properties that are highly sought after in organic synthesis.

Key Physicochemical Properties:

Property	Value
Molecular Formula	C₅H₄F₇I
Molecular Weight	323.98 g/mol [1]
Appearance	Colorless liquid
Boiling Point	Data not readily available in searches
Density	Data not readily available in searches

The presence of the highly electronegative fluorine atoms creates a polarized C-F bond, leading to a molecule with distinct electronic characteristics. The carbon-iodine bond, being relatively weak, is susceptible to homolytic cleavage, making it an excellent precursor for the generation of heptafluoropentyl radicals. This reactivity is central to many of its applications.

Core Applications and Mechanistic Insights

The utility of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane primarily revolves around two key areas: radical-mediated perfluoroalkylation and its use as a fluorous tag for synthesis and purification.

Radical-Mediated Perfluoroalkylation

The introduction of perfluoroalkyl chains can significantly enhance the metabolic stability, lipophilicity, and binding affinity of drug candidates. 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane is a potent source of the heptafluoropentyl radical (C₅H₄F₇•), which can be readily generated under thermal or photochemical conditions, often with the aid of a radical initiator.

Mechanism of Radical Addition to Alkenes:

The free-radical addition to unsaturated systems like alkenes follows a well-established chain reaction mechanism.[2][3]

dot graph "Radical_Addition_Mechanism" { rankdir="LR"; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

subgraph "cluster_initiation" { label="Initiation"; bgcolor="#E8F0FE"; "Initiator" -> "R•" [label="Heat or Light"]; "R•" -> "C5H4F7•" [label="+ C5H4F7I"]; }

subgraph "cluster_propagation" { label="Propagation"; bgcolor="#E6F4EA"; "C5H4F7•" -> "Adduct_Radical" [label="+ Alkene"]; "Adduct_Radical" -> "Product" [label="+ C5H4F7I"]; "Product" -> "C5H4F7•" [label="regenerated"]; }

subgraph "cluster_termination" { label="Termination"; bgcolor="#FCE8E6"; "C5H4F7•" + "C5H4F7•" -> "Dimer"; } } Caption: General mechanism of radical addition of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane to an alkene.

Experimental Protocol: Radical Addition to an Alkene (General Procedure)

A detailed, specific protocol for 1,1,1,2,2,3,3-heptafluoro-5-iodopentane was not found in the search results. However, a general procedure for the radical addition of perfluoroalkyl iodides to alkenes can be adapted:

• Reaction Setup: In a reaction vessel equipped with a magnetic stirrer and a reflux condenser, dissolve the alkene substrate in a suitable solvent (e.g., a non-polar solvent like hexane or a polar aprotic solvent).

• Reagent Addition: Add 1,1,1,2,2,3,3-heptafluoro-5-iodopentane (typically 1.1 to 2 equivalents relative to the alkene) to the reaction mixture.

• Initiation: Add a catalytic amount of a radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide.

• Reaction Conditions: Heat the reaction mixture to the decomposition temperature of the initiator (e.g., ~80 °C for AIBN) and stir for several hours, monitoring the reaction progress by a suitable analytical technique (e.g., GC-MS or TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Remove the solvent under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel or by distillation to afford the desired perfluoroalkylated product.

Fluorous Synthesis and Purification

The heptafluoropentyl group in this reagent can serve as a "fluorous tag." Fluorous synthesis is a powerful technique that simplifies the purification of reaction products.[4][5] By attaching a fluorous tag to a molecule, it becomes highly soluble in fluorinated solvents, allowing for efficient separation from non-fluorinated reactants and byproducts through liquid-liquid extraction or fluorous solid-phase extraction (F-SPE).[6]

Workflow for Fluorous Solid-Phase Extraction (F-SPE):

dot graph "FSPE_Workflow" { rankdir="TB"; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#34A853"];

"Reaction_Mixture" [label="Crude Reaction Mixture\n(Fluorous-tagged product + Non-fluorous impurities)"]; "Load_Column" [label="Load onto Fluorous Silica Gel Column"]; "Elute_NonFluorous" [label="Elute with Fluorophobic Solvent\n(e.g., Methanol/Water)"]; "Collect_Impurities" [label="Collect Non-fluorous Impurities"]; "Elute_Fluorous" [label="Elute with Fluorophilic Solvent\n(e.g., a fluorinated solvent or pure methanol)"]; "Collect_Product" [label="Collect Pure Fluorous-tagged Product"]; "Detagging" [label="Cleavage of Fluorous Tag (if necessary)"];

"Reaction_Mixture" -> "Load_Column"; "Load_Column" -> "Elute_NonFluorous"; "Elute_NonFluorous" -> "Collect_Impurities"; "Load_Column" -> "Elute_Fluorous"; "Elute_Fluorous" -> "Collect_Product"; "Collect_Product" -> "Detagging"; } Caption: General workflow for the purification of a fluorous-tagged compound using F-SPE.

This strategy is particularly advantageous in multi-step syntheses and for the preparation of compound libraries, where traditional purification methods can be time-consuming and resource-intensive.

Performance Comparison with Alternative Reagents

The choice of a fluoroalkylating agent depends on several factors, including the desired chain length, reactivity, and cost. Here, we compare 1,1,1,2,2,3,3-heptafluoro-5-iodopentane with other common alternatives.

Comparison with Other Perfluoroalkyl Iodides

The reactivity of perfluoroalkyl iodides in radical reactions can be influenced by the length of the perfluoroalkyl chain. While specific comparative data for 1,1,1,2,2,3,3-heptafluoro-5-iodopentane is scarce in the provided search results, general trends can be inferred.

Longer perfluoroalkyl chains can increase the lipophilicity and sometimes the biological activity of the final product. However, the increased molecular weight may lead to lower yields on a mass basis. The efficiency of the radical addition itself is generally high for various perfluoroalkyl iodides.

Illustrative Yields for Perfluoroalkylation with Different Chain Lengths (Iron-Catalyzed Alkynylation):

Perfluoroalkyl Iodide	Substrate (Phenylacetylene)	Product	Yield
C₄F₉I	Phenylacetylene	1-Phenyl-3,3,4,4,5,5,6,6,6-nonafluoro-1-hexyne	Good to Excellent
C₆F₁₃I	Phenylacetylene	1-Phenyl-3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluoro-1-octyne	Good to Excellent
C₈F₁₇I	Phenylacetylene	1-Phenyl-3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluoro-1-decyne	Good to Excellent

Note: The yields are qualitative descriptions based on a study of iron-catalyzed perfluoroalkylation of terminal alkynes, which showed good to excellent yields for various perfluoroalkyl iodides. Specific percentage yields for each were not detailed in the provided search results.

Comparison with Hypervalent Iodine Reagents (e.g., Togni Reagents)

Hypervalent iodine reagents, such as Togni reagents, are powerful electrophilic trifluoromethylating agents. While 1,1,1,2,2,3,3-heptafluoro-5-iodopentane provides a heptafluoropentyl group via a radical pathway, Togni reagents deliver a trifluoromethyl group (CF₃) through an electrophilic mechanism.

Feature	1,1,1,2,2,3,3-Heptafluoro-5-iodopentane	Togni Reagents
Reaction Mechanism	Radical	Electrophilic
Transferred Group	Heptafluoropentyl (C₅H₄F₇)	Trifluoromethyl (CF₃)
Substrate Scope	Primarily unsaturated systems (alkenes, alkynes), C-H bonds	Nucleophiles (e.g., thiols, enolates), some C-H bonds
Reaction Conditions	Often requires thermal or photochemical initiation	Can often proceed at room temperature, may require a catalyst
Byproducts	Iodine	Iodobenzene derivatives

The choice between these reagents is dictated by the desired fluoroalkyl group and the nature of the substrate. For the introduction of a longer perfluoroalkyl chain via a radical process, 1,1,1,2,2,3,3-heptafluoro-5-iodopentane is the appropriate choice. For the introduction of a trifluoromethyl group to a nucleophilic center, a Togni reagent would be more suitable.

Synthesis and Availability

The synthesis of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane is not extensively detailed in the provided search results. However, general methods for the synthesis of perfluoroalkyl iodides include:

• Radical Iodination: Reaction of a corresponding fluoroalkane with iodine under radical initiation conditions.

• Nucleophilic Substitution: Treatment of a corresponding fluoroalkyl alcohol or sulfonate with an iodide source (e.g., NaI or KI).

A detailed, step-by-step protocol for the synthesis of 1,1,1,2,2,3,3-heptafluoro-5-iodopentane was not found. However, a general procedure for the synthesis of similar compounds involves the reaction of a perfluoroalkyl alcohol with a source of iodine.

General Synthetic Workflow:

dot graph "Synthesis_Workflow" { rankdir="LR"; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#EA4335"];

"Starting_Material" [label="Heptafluoropentanol\n(C5H5F7O)"]; "Reaction" [label="Reaction with Iodinating Agent\n(e.g., P/I2 or HI)"]; "Crude_Product" [label="Crude 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane"]; "Purification" [label="Purification\n(e.g., Distillation)"]; "Final_Product" [label="Pure Product"];

"Starting_Material" -> "Reaction"; "Reaction" -> "Crude_Product"; "Crude_Product" -> "Purification"; "Purification" -> "Final_Product"; } Caption: A plausible synthetic route to 1,1,1,2,2,3,3-heptafluoro-5-iodopentane.

The compound is commercially available from various chemical suppliers, typically with a purity of ≥94% (GC).[1]

Conclusion and Future Outlook

1,1,1,2,2,3,3-Heptafluoro-5-iodopentane is a valuable reagent for the introduction of the heptafluoropentyl moiety into organic molecules. Its utility in radical perfluoroalkylation reactions and as a fluorous tag for synthesis and purification makes it a versatile tool for researchers in drug discovery and materials science. While direct comparative studies with other fluoroalkylating agents are not abundant in the literature, its performance can be inferred from the broader class of perfluoroalkyl iodides.

Future research in this area will likely focus on the development of more efficient and selective catalytic systems for radical reactions involving this and similar reagents. Additionally, the expansion of its application in fluorous synthesis, particularly in automated and high-throughput chemistry, is a promising avenue for further exploration. As the demand for complex fluorinated molecules continues to grow, the importance of reagents like 1,1,1,2,2,3,3-heptafluoro-5-iodopentane in the synthetic chemist's toolbox is set to increase.

References

• ResearchGate. (n.d.). Removal efficiency versus perfluoroalkyl chain length, with.... Retrieved from [Link]

• Wikipedia. (2023, November 29). Free-radical addition. Retrieved from [Link]

• Organic Syntheses. (n.d.). is added dropwise via the graduated addition funnel at such a rate so as to maintain the internal temperature between -58 and -63 °C. Retrieved from [Link]

• BYJU'S. (n.d.). Free Radical Addition Reactions of Alkenes, Anti- Markownikoff's Orientation. Retrieved from [Link]

• Organic Syntheses. (n.d.). 4. Retrieved from [Link]

• Zhang, W. (2004). Fluorous tagging strategy for solution-phase synthesis of small molecules, peptides and oligosaccharides. Current Opinion in Drug Discovery & Development, 7(6), 784–797. Retrieved from [Link]

• MySkinRecipes. (n.d.). 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane. Retrieved from [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane

For the diligent researcher, scientist, and drug development professional, the integrity of your work extends beyond the benchtop; it encompasses the entire lifecycle of the chemical reagents you employ. The proper disposal of specialized compounds like 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane, a valued fluorinated building block in advanced chemical synthesis, is not merely a regulatory hurdle but a cornerstone of laboratory safety and environmental stewardship.[1] This guide provides a detailed, step-by-step protocol for the safe and compliant disposal of this halogenated hydrocarbon, grounded in established safety principles and regulatory standards.

Understanding the Hazard Profile: The "Why" Behind the "How"

Before delving into the procedural aspects of disposal, it is imperative to understand the inherent hazards of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane. According to safety data sheets (SDS), this compound is classified as a hazardous substance that causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[2][3][4] The presence of both fluorine and iodine moieties necessitates a cautious approach to its handling and disposal, as halogenated hydrocarbons can pose risks to human health and the environment.[5]

The core principle guiding the disposal of this chemical is the avoidance of uncontrolled release into the environment.[6] Improper disposal, such as pouring it down the drain or discarding it with general waste, is strictly prohibited due to its potential for environmental harm and its classification as a hazardous waste.[7]

Immediate Safety and Personal Protective Equipment (PPE)

Prior to handling 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane for disposal, ensure that all personnel are equipped with the appropriate personal protective equipment (PPE). The causality here is direct: the identified hazards of skin, eye, and respiratory irritation dictate the necessary barriers to prevent exposure.

PPE Component	Specification	Rationale
Eye/Face Protection	Tightly fitting safety goggles or a face shield.	To prevent contact with the eyes, which can cause serious irritation.[2][8]
Skin Protection	Impervious gloves (e.g., nitrile or neoprene) and a lab coat or chemical-resistant apron.	To prevent skin contact, which can lead to irritation.[2][3]
Respiratory Protection	Use in a well-ventilated area or a chemical fume hood. If ventilation is inadequate, a respirator with an appropriate cartridge for organic vapors should be used.	To avoid inhalation of vapors, which may cause respiratory irritation.[2][3]

Step-by-Step Disposal Protocol

The disposal of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane must be conducted in a manner that is compliant with federal, state, and local environmental regulations.[9] The following protocol provides a self-validating system for its safe disposal.

Step 1: Waste Segregation and Collection

• Do not mix 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane with non-hazardous waste.[10] This is a critical step to prevent the contamination of larger waste streams and to ensure proper disposal routing.

• Collect waste 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane in a dedicated, properly labeled, and compatible waste container.[11]

• Container Compatibility: Use containers made of materials that are resistant to halogenated hydrocarbons. Glass or high-density polyethylene (HDPE) are generally suitable. Ensure the container has a secure, tight-fitting lid to prevent the escape of vapors.[7]

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name "1,1,1,2,2,3,3-Heptafluoro-5-iodopentane," and the associated hazard warnings (e.g., "Irritant").

Step 2: Storage of Hazardous Waste

• Store the sealed hazardous waste container in a designated, well-ventilated, and secure area away from incompatible materials.[2][3]

• Incompatible Materials: Avoid storage near strong oxidizing agents.[3] While the provided SDS does not list extensive incompatibility data, it is a best practice to segregate halogenated waste from other chemical waste streams to prevent unforeseen reactions.

• The storage area should have secondary containment to capture any potential leaks or spills.

Step 3: Arrange for Professional Disposal

• The disposal of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane must be handled by a licensed and reputable hazardous waste disposal company.[9] These companies have the expertise and facilities to manage hazardous chemicals in an environmentally sound manner.

• Provide the disposal company with a copy of the Safety Data Sheet (SDS) for 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane to ensure they have all the necessary information for its safe handling and disposal.

• Regulatory Compliance: As a per- and polyfluoroalkyl substance (PFAS), the disposal of this chemical may be subject to specific regulations. The U.S. Environmental Protection Agency (EPA) has issued guidance on the disposal of PFAS, which includes methods such as thermal destruction (incineration) and hazardous waste landfills.[12][13]

Step 4: Spill Response

In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and environmental contamination.

• Evacuate the immediate area if the spill is large or in a poorly ventilated space.

• Ventilate the area by opening windows or using a fume hood.

• Contain the spill using an inert absorbent material such as vermiculite, sand, or commercial sorbent pads.[7] Do not use combustible materials like paper towels to absorb large spills.

• Collect the absorbed material using non-sparking tools and place it in a sealed, labeled container for disposal as hazardous waste.[6]

• Decontaminate the spill area with a suitable solvent, followed by soap and water. All cleaning materials should also be disposed of as hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper disposal of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane.

Caption: Disposal workflow for 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane.

Conclusion: A Commitment to Safety and Compliance

The responsible disposal of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane is a non-negotiable aspect of professional laboratory practice. By adhering to the detailed protocols outlined in this guide, researchers and scientists can ensure the safety of themselves and their colleagues, protect the environment, and maintain full compliance with regulatory standards. This commitment to the complete lifecycle management of chemical reagents is a hallmark of scientific excellence and a testament to a deeply ingrained culture of safety.

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane

This guide provides essential safety and operational protocols for researchers, scientists, and drug development professionals handling 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane (CAS No. 1513-88-8). Our objective is to move beyond mere product support and equip you with field-proven insights and a deep understanding of the causality behind our safety recommendations. By fostering a culture of safety and scientific integrity, we aim to be your trusted partner in the laboratory.

Core Hazard Assessment: Understanding the Risks

1,1,1,2,2,3,3-Heptafluoro-5-iodopentane is a valuable research chemical, but its handling requires a clear understanding of its potential hazards.[] The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a clear framework for these risks. The primary hazards are associated with direct contact and inhalation.[2]

Table 1: GHS Hazard Profile of 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane

Hazard Classification	GHS Code	Description	Pictogram	Signal Word
Skin Irritation	H315	Causes skin irritation.[2]	pictogram	Warning [2]
Serious Eye Irritation	H319	Causes serious eye irritation.[2]	pictogram	Warning [2]
Specific Target Organ Toxicity (Single Exposure)	H335	May cause respiratory irritation.[2]	pictogram	Warning [2]

The causality is clear: the chemical's structure can interact with biological tissues, leading to irritation upon contact with the skin and eyes, and with the respiratory tract upon inhalation of its vapors or aerosols.[2][3]

The First Line of Defense: Engineering and Administrative Controls

Personal Protective Equipment (PPE) is the final barrier between you and a chemical hazard. Before relying on PPE, robust engineering and administrative controls must be in place.

• Engineering Controls : The single most critical engineering control is the mandatory use of a certified chemical fume hood.[3] This minimizes inhalation exposure by capturing vapors at the source. Facilities must also be equipped with an eyewash station and a safety shower in close proximity to the handling area.[3][4]

• Administrative Controls : All personnel must be thoroughly trained on the hazards outlined in the Safety Data Sheet (SDS) and the specific procedures in this guide. Handling should be performed in well-ventilated areas, and quantities should be limited to the minimum required for the experiment.

Core PPE Requirements: A Self-Validating System

The selection of PPE must directly counteract the identified hazards. This creates a self-validating system where each piece of equipment has a clear purpose tied to a specific risk.

Eye and Face Protection

• Directive : Wear tightly fitting, indirectly vented chemical splash goggles conforming to EN166 (EU) or ANSI Z87.1 (US) standards.[2]

• Causality : Due to the H319 classification ("Causes serious eye irritation"), protecting the eyes from splashes and vapors is non-negotiable. Standard safety glasses do not provide an adequate seal against vapors and are therefore insufficient. In situations with a higher risk of splashing, such as large-volume transfers, a face shield should be worn in addition to chemical splash goggles.

Skin and Body Protection

• Gloves :

  • Directive : Handle with chemical-resistant, impervious gloves.[2][5] While no specific material is universally cited, nitrile or neoprene gloves are generally recommended for incidental contact with halogenated organic compounds. Crucially, you must consult the glove manufacturer's compatibility chart for resistance data against 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane or similar chemicals. Always inspect gloves for tears or pinholes before use.[5]

  • Causality : The H315 classification ("Causes skin irritation") necessitates a robust barrier. Proper glove removal technique (without touching the outer surface) is critical to avoid skin contact.[5]

• Laboratory Coat/Apron :

  • Directive : Wear a professional lab coat, buttoned fully. For procedures with a significant splash risk, supplement with a chemically resistant apron.[3]

  • Causality : This prevents contamination of personal clothing and minimizes skin contact from drips or splashes. Contaminated clothing must be removed immediately and laundered before reuse.[2]

Respiratory Protection

• Directive : Respiratory protection is not typically required when handling small quantities inside a certified chemical fume hood. However, if exposure limits are exceeded, irritation is experienced, or in the event of a spill or ventilation failure, a NIOSH-approved air-purifying respirator with an organic vapor (OV) cartridge is necessary.[2][3] For major incidents, a self-contained breathing apparatus (SCBA) may be required.[2][6]

• Causality : The H335 classification ("May cause respiratory irritation") dictates that inhalation of vapors must be prevented. Since no official Occupational Exposure Limit (OEL) has been established for this substance, a conservative approach is warranted.[2] Any noticeable odor or irritation should be taken as an indication that respiratory protection is needed and that engineering controls may be failing.

Experimental Protocol: PPE Donning and Doffing

Proper procedure is essential to ensure the PPE itself does not become a source of contamination.

Donning (Putting On) Sequence:

• Lab Coat/Apron : Put on and fasten completely.

• Respirator (if required) : Perform a user seal check.

• Eye and Face Protection : Put on goggles and/or face shield.

• Gloves : Don gloves, ensuring the cuffs go over the sleeves of the lab coat.

Doffing (Taking Off) Sequence:

• Gloves : Remove using a glove-to-glove, then skin-to-skin technique to avoid touching the contaminated outer surface. Dispose of immediately in the designated waste container.

• Lab Coat/Apron : Remove by rolling it inside-out, without touching the exterior.

• Eye and Face Protection : Remove by handling the strap, not the front.

• Respirator (if worn) : Remove last.

• Hand Hygiene : Wash hands thoroughly with soap and water immediately after removing all PPE.[5]

Operational and Disposal Plans

Accidental Release Measures

In the event of a spill, your immediate actions and PPE are critical.

• Evacuate : Alert personnel and evacuate the immediate area.

• Ventilate : Ensure the fume hood is operating or increase ventilation if safe to do so.

• Assess and Select PPE : For anything other than a minor spill, upgrade PPE to include respiratory protection (air-purifying respirator with OV cartridge) and heavy-duty gloves.

• Contain : Absorb the spill with an inert, non-combustible material like vermiculite or sand.[3]

• Collect : Using non-sparking tools, carefully sweep or scoop the absorbed material into a designated, labeled, and sealable container for hazardous waste.[2][7]

• Decontaminate : Clean the spill area thoroughly.

• Dispose : Treat all cleanup materials as hazardous waste.

Disposal of Contaminated PPE and Chemical Waste

• Segregation is Key : As a halogenated organic compound, all waste streams containing 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane must be segregated.[8] This includes the chemical itself, any solutions, and all contaminated materials (e.g., gloves, absorbent pads, pipette tips).

• Labeling : Waste containers must be clearly labeled as "Hazardous Waste" and "Halogenated Organic Waste."[8]

• Procedure : Dispose of all chemical waste and contaminated disposables in accordance with all applicable federal, state, and local environmental regulations.[2][9] Do not discharge into drains or the environment.[2][5]

Visualization: PPE Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate level of PPE.

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